N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Core Science & Biosynthesis

The Strategic Integration of a 3'-Fluorine Moiety in a Protected Adenosine Building Block: A Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a synthetically modified nucleoside analog engineered for its strategic application in the chemical synthesis of therapeutic and diagnostic oligonucleotides. This comprehensive technical guide delineates the molecular architecture, a logical synthetic pathway, and the anticipated physicochemical properties of this compound. We will explore the rationale behind the inclusion of each key functional group: the N6-benzoyl and 5'-O-dimethoxytrityl (DMT) protecting groups, and the critical 3'-fluoro modification on the deoxyribose sugar. Furthermore, this guide will provide insights into its application in solid-phase phosphoramidite oligonucleotide synthesis and the resultant impact of the 3'-fluoro modification on the stability and therapeutic potential of the final oligonucleotide product.

Introduction: The Rationale for Modified Nucleosides in Oligonucleotide Therapeutics

The advent of oligonucleotide-based therapeutics has necessitated the development of chemically modified nucleosides that impart enhanced drug-like properties to synthetic DNA and RNA strands. Unmodified oligonucleotides are often susceptible to rapid degradation by endogenous nucleases and may exhibit suboptimal hybridization affinity and pharmacokinetic profiles. The strategic incorporation of modifications to the nucleobase, sugar moiety, or phosphate backbone can overcome these limitations.

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine represents a key building block in this endeavor. It is a meticulously designed molecule where each component serves a distinct and vital purpose in the synthesis and final function of modified oligonucleaments. The N6-benzoyl group temporarily shields the exocyclic amine of adenine during synthesis, while the 5'-O-DMT group enables the stepwise, controlled addition of nucleosides in the 3' to 5' direction. The central feature, the 3'-fluoro group, is incorporated to confer desirable biological and physical properties to the resulting oligonucleotide, such as enhanced nuclease resistance.

Molecular Architecture and Functional Group Analysis

The structure of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a testament to the principles of protecting group chemistry and the strategic modification of biomolecules.

• Adenosine Core: The fundamental purine nucleoside, providing the basis for Watson-Crick base pairing.

• N6-Benzoyl Group: This protecting group is crucial for preventing unwanted side reactions at the exocyclic amine of the adenine base during the phosphoramidite coupling cycles of oligonucleotide synthesis. It is a base-labile group, meaning it can be readily removed under basic conditions during the final deprotection step.

• 3'-Deoxy-3'-fluoro Modification: The replacement of the hydroxyl group at the 3' position of the deoxyribose sugar with a fluorine atom is a key modification. This substitution is known to enhance the stability of oligonucleotides against nuclease degradation.

• 5'-O-Dimethoxytrityl (DMT) Group: The bulky DMT group protects the 5'-hydroxyl function, ensuring that the phosphoramidite coupling reaction occurs exclusively at this position on the growing oligonucleotide chain. The DMT group is acid-labile and its removal at the beginning of each synthesis cycle is a controlled step that allows for the sequential addition of nucleotides.

Proposed Synthesis Pathway

• Synthesis of the Core Nucleoside: Preparation of 3'-deoxy-3'-fluoroadenosine.

• N-Benzoylation: Protection of the exocyclic amine of the adenine base.

• 5'-O-DMT Protection: Introduction of the dimethoxytrityl group at the 5'-hydroxyl position.

Caption: Proposed synthetic pathway for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Step 1: Synthesis of 3'-deoxy-3'-fluoroadenosine

The synthesis of 3'-deoxy-3'-fluoroadenosine is a challenging multi-step process that has been approached through various routes. One common strategy involves the use of a suitable adenosine precursor with a xylo-configuration, which is then treated with a fluorinating agent like diethylaminosulfur trifluoride (DAST) to introduce the fluorine at the 3' position via an SN2 reaction, followed by deprotection steps.[1][2] The synthesis often involves laborious protecting group manipulations and can result in low overall yields.[3]

Step 2: N6-Benzoylation

The protection of the exocyclic amine of the fluorinated adenosine intermediate is a critical step. A common method for N-benzoylation of adenosine and its analogs involves the use of benzoyl chloride in the presence of a base such as pyridine.[4] To prevent unwanted benzoylation of the hydroxyl groups on the sugar moiety, a transient protection strategy, for example with trimethylsilyl chloride, is often employed.

Exemplary Protocol for N-Benzoylation:

• The 3'-deoxy-3'-fluoroadenosine is co-evaporated with anhydrous pyridine to remove residual water.

• The dried nucleoside is dissolved in anhydrous pyridine, and trimethylsilyl chloride is added to protect the hydroxyl groups.

• Benzoyl chloride is then added to the reaction mixture, which is stirred at room temperature.

• Upon completion, the reaction is quenched, and the silyl protecting groups are removed, typically with aqueous ammonia, to yield N6-Benzoyl-3'-deoxy-3'-fluoroadenosine.

Step 3: 5'-O-DMT Protection

The final step in preparing the desired building block is the selective protection of the 5'-hydroxyl group with a dimethoxytrityl (DMT) group. This is typically achieved by reacting the N6-benzoyl-protected fluoronucleoside with DMT-chloride in an anhydrous pyridine solution.

Exemplary Protocol for 5'-O-DMT Protection:

• N6-Benzoyl-3'-deoxy-3'-fluoroadenosine is dried by co-evaporation with anhydrous pyridine.

• The dried compound is dissolved in anhydrous pyridine, and 4,4'-dimethoxytrityl chloride (DMT-Cl) is added.

• The reaction is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• The reaction is then worked up to isolate the final product, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Physicochemical Properties and Characterization

The introduction of the three key functional groups imparts distinct physicochemical properties to the adenosine molecule.

Property	Description
Molecular Weight	The molecular weight will be significantly increased compared to unmodified deoxyadenosine due to the addition of the benzoyl and DMT groups.
Solubility	The presence of the large, hydrophobic DMT group will render the molecule soluble in common organic solvents used in oligonucleotide synthesis, such as acetonitrile and dichloromethane.
Stability	The DMT group is labile in acidic conditions, which is a key feature for its removal during oligonucleotide synthesis. The N-benzoyl group is stable to the acidic conditions used for DMT removal but is cleaved under basic conditions.
Spectroscopic Data	¹H NMR: The spectrum will show characteristic signals for the protons of the adenine base, the deoxyribose sugar (with splitting patterns influenced by the 3'-fluoro substituent), the benzoyl group, and the aromatic protons of the DMT group. ¹⁹F NMR: A characteristic signal will be present for the fluorine atom at the 3' position. Mass Spectrometry: The mass spectrum will confirm the molecular weight of the compound.

Application in Oligonucleotide Synthesis

The primary application of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is as a phosphoramidite building block for the solid-phase synthesis of modified oligonucleotides. For this, the 2'-hydroxyl group would be phosphitylated to generate the reactive phosphoramidite moiety.

Caption: Incorporation of the 3'-fluoro-modified adenosine into an oligonucleotide via the phosphoramidite synthesis cycle.

Impact of the 3'-Fluoro Modification on Oligonucleotide Properties

The incorporation of a 3'-fluoro-modified nucleoside can have a profound impact on the properties of the resulting oligonucleotide:

• Nuclease Resistance: The presence of a fluorine atom at the 3' position can significantly enhance the stability of the oligonucleotide against degradation by nucleases, particularly 3'-exonucleases.[1] This is a critical attribute for in vivo applications of therapeutic oligonucleotides.

• Duplex Stability: The effect of a 3'-fluoro modification on the thermal stability (Tm) of an oligonucleotide duplex can be sequence-dependent. In some contexts, such as in 3'-fluoro hexitol nucleic acids, it has been shown to increase duplex stability towards RNA targets.[5]

• Conformational Effects: The electronegative fluorine atom can influence the sugar pucker of the nucleoside, which in turn can affect the overall conformation of the oligonucleotide duplex.

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a highly specialized chemical entity designed to address the challenges of oligonucleotide-based drug development. Its multi-component structure, featuring strategically placed protecting groups and a key fluorine modification, makes it a valuable tool for the synthesis of stabilized and potentially more effective therapeutic oligonucleotides. The logical synthesis pathway, while demanding, is based on well-established chemical transformations in nucleoside chemistry. Further research into the specific impact of the 3'-fluoro modification on adenosine within various oligonucleotide contexts will continue to elucidate its full potential in advancing the field of nucleic acid therapeutics.

References

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• Gumina, G., Schwendig, S., & Chu, C. K. (2002). A new synthesis of 3'-fluoro-3'-deoxyadenosine. Tetrahedron Letters, 43(34), 6015-6017.
• Swayze, E. E., et al. (2007). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Nucleic Acids Research, 35(2), 687-700.
• Gait, M. J. (Ed.). (1984). Oligonucleotide synthesis: a practical approach. IRL press.
• Beaucage, S. L., & Caruthers, M. H. (1981). Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis. Tetrahedron Letters, 22(20), 1859-1862.
• Egli, M., & Pautzsch, A. (2002). 2'-Fluoro-modified nucleic acids: from the first synthesis of 2'-fluoroadenosine to the design of RNA-based drugs. Chemistry & biology, 9(1), 103-110.

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An In-depth Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of antiviral and anticancer therapeutics is continually evolving, driven by the pursuit of molecules with enhanced efficacy and specificity. Among these, chemically modified nucleosides represent a cornerstone of drug discovery. This guide provides a comprehensive technical overview of a significant, yet specialized, molecule: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. As a Senior Application Scientist, my objective is to distill the complex chemistry and biology of this compound into a practical resource. We will delve into its structural rationale, plausible synthetic pathways, analytical characterization, and its potential as a therapeutic agent, grounding our discussion in established scientific principles and methodologies.

Introduction: The Strategic Design of a Modified Nucleoside

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a synthetically modified adenosine nucleoside, meticulously designed with specific chemical appendages that confer unique properties. Each modification—the 3'-fluoro group, the N6-benzoyl group, and the 5'-O-dimethoxytrityl (DMT) group—serves a distinct and critical purpose, either for its therapeutic potential or as a strategic necessity during chemical synthesis.

The introduction of a fluorine atom at the 3'-position of the ribose sugar is a key bioisosteric modification. Fluorine's high electronegativity and small size can significantly alter the sugar pucker, glycosidic bond stability, and the nucleoside's ability to be recognized by viral or cellular enzymes.[1] Specifically, the absence of a 3'-hydroxyl group, replaced by a fluorine atom, positions 3'-deoxy-3'-fluoroadenosine analogs as potential chain terminators of viral RNA synthesis.[2][3]

The N6-benzoyl and 5'-O-DMT groups are primarily protecting groups, indispensable for the intricate process of chemical synthesis, particularly in the construction of oligonucleotides.[4] The benzoyl group shields the exocyclic amine of adenine from unwanted side reactions, while the bulky DMT group protects the 5'-hydroxyl group, enabling regioselective reactions at other positions.[4]

This guide will systematically deconstruct the molecule, providing insights into its synthesis, purification, characterization, and the scientific rationale underpinning its design.

Physicochemical and Structural Properties

The structural integrity and physicochemical characteristics of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are fundamental to its function and handling.

Property	Value	Source
Molecular Formula	C38H34FN5O6	Vendor Data
Molecular Weight	675.7 g/mol	Vendor Data
Appearance	Expected to be a white to off-white solid	General
Solubility	Soluble in organic solvents (e.g., DCM, Acetonitrile)	General
Storage Conditions	-20°C to -80°C, protected from light and moisture	[5]

Chemical Structure Visualization

The following diagram illustrates the key functional groups of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Caption: Key structural components of the title molecule.

Synthesis and Purification: A Plausible Multi-step Approach

Conceptual Synthesis Workflow

Caption: A plausible synthetic pathway for the target molecule.

Detailed Experimental Protocol (Hypothetical)

This protocol is a composite of established procedures for similar nucleoside modifications and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 3'-Deoxy-3'-fluoroadenosine

• Starting Material: Commercially available adenosine.

• Protection of 2' and 5' hydroxyls: A common strategy involves the formation of a 2',5'-di-O-trityl protected adenosine.[2]

• Fluorination: The protected adenosine is then treated with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine at the 3' position, often proceeding through a xylo-configured intermediate.[2]

• Deprotection: The trityl groups are subsequently removed under acidic conditions to yield 3'-deoxy-3'-fluoroadenosine.[2]

Step 2: N6-Benzoylation

• Dissolution: The synthesized 3'-deoxy-3'-fluoroadenosine is dissolved in a dry, aprotic solvent like pyridine.

• Acylation: Benzoyl chloride is added dropwise at 0°C. The reaction is allowed to warm to room temperature and stirred until completion, monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is quenched with methanol and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., dichloromethane) and a mild aqueous base (e.g., sodium bicarbonate solution). The organic layer is dried and concentrated.

Step 3: 5'-O-DMT Protection

• Co-evaporation: The N6-benzoyl-3'-deoxy-3'-fluoroadenosine is co-evaporated with dry pyridine to ensure anhydrous conditions.

• Tritylation: The dried nucleoside is redissolved in dry pyridine, and 4,4'-dimethoxytrityl chloride (DMT-Cl) is added in slight excess. The reaction is stirred at room temperature until completion (monitored by TLC).

• Quenching and Extraction: The reaction is quenched with methanol. The mixture is then diluted with an organic solvent and washed with aqueous sodium bicarbonate and brine. The organic layer is dried over anhydrous sodium sulfate.

Step 4: Purification

• Chromatography: The crude product is purified by silica gel column chromatography. A gradient elution system, typically starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate containing a small percentage of triethylamine to prevent detritylation on the silica), is employed.[6][7]

• Fraction Analysis: Fractions are collected and analyzed by TLC. Those containing the pure product are pooled.

• Final Product: The solvent is removed under reduced pressure to yield N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine as a solid.

Structural Elucidation and Purity Assessment

The definitive identification and purity assessment of the synthesized N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are critical. A combination of spectroscopic and chromatographic techniques is essential.

Expected Analytical Data

Technique	Expected Observations
¹H NMR	- Resonances corresponding to the protons of the adenine base, the benzoyl group, and the DMT group. - Characteristic signals for the ribose protons, with splitting patterns influenced by the 3'-fluoro substituent. - The absence of a signal for the 3'-hydroxyl proton.
¹³C NMR	- Distinct signals for all carbon atoms in the molecule, including the adenine, ribose, benzoyl, and DMT moieties. - The carbon at the 3' position will show a characteristic large coupling constant with the fluorine atom (¹JCF).
¹⁹F NMR	- A single resonance, likely a doublet of doublets, due to coupling with the adjacent protons on the ribose ring (H-2' and H-4').
Mass Spectrometry (ESI-MS)	- A prominent peak corresponding to the protonated molecule [M+H]⁺. - Potential fragmentation patterns may show the loss of the DMT group under acidic conditions.
High-Performance Liquid Chromatography (HPLC)	- A single major peak under optimized conditions, indicating high purity. Reversed-phase HPLC with a C18 column and a gradient of acetonitrile in an aqueous buffer (e.g., triethylammonium acetate) is a common method.[8][9] The retention time will be significantly longer than that of the unprotected nucleoside due to the hydrophobic DMT and benzoyl groups.

Applications and Mechanism of Action

The therapeutic potential of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine stems from its core structure, 3'-deoxy-3'-fluoroadenosine. The benzoyl and DMT groups are typically removed in biological systems or during the final steps of oligonucleotide synthesis to yield the active compound or its derivatives.

Antiviral Activity

The primary mechanism of antiviral action for 3'-deoxy-3'-fluoroadenosine is the inhibition of viral RNA-dependent RNA polymerase (RdRp).[3][10]

• Cellular Uptake and Phosphorylation: The nucleoside is transported into the host cell and is subsequently phosphorylated by cellular kinases to its active triphosphate form, 3'-deoxy-3'-fluoroadenosine triphosphate.

• Incorporation into Viral RNA: The triphosphate analog is recognized by the viral RdRp and is incorporated into the growing viral RNA chain.

• Chain Termination: Due to the absence of a 3'-hydroxyl group, the formation of the next phosphodiester bond is blocked, leading to premature termination of RNA synthesis and inhibition of viral replication.[10][11]

This mechanism has shown efficacy against a broad range of RNA viruses, including flaviviruses.[2][12][13]

Signaling Pathway Inhibition

Caption: Mechanism of action for 3'-deoxy-3'-fluoroadenosine.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is not available, data from the closely related N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine can be used to infer handling precautions.[14]

• Hazard Classification: May cause skin irritation, serious eye irritation, and respiratory irritation. It is also classified as a potential carcinogen (Category 1B).[14]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection.[14]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Use in a well-ventilated area, preferably in a chemical fume hood.[14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14]

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a highly functionalized nucleoside analog with significant potential in medicinal chemistry and drug development. Its structure is a testament to the rational design of therapeutic agents, where each component is strategically chosen to either impart biological activity or facilitate chemical synthesis. While the synthesis and characterization of this specific molecule require specialized expertise, the foundational principles are well-established in the field of nucleoside chemistry. The core 3'-deoxy-3'-fluoroadenosine structure holds promise as a broad-spectrum antiviral agent, and the protecting groups enable its use as a building block for more complex molecules like therapeutic oligonucleotides. This guide has provided a comprehensive overview of its structure, a plausible synthetic route, analytical considerations, and its mechanism of action, offering a valuable resource for researchers in the field.

References

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• Biosynth. (n.d.). 3'-Deoxy-3'-fluoroadenosine.
• Biosynth. (2021, March 17). Safety Data Sheet: N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine.
• Shaikh, S. B. (2019). IEX Purification of RNA Base(s)
• BenchChem. (2025). Application Note: Purification of Oligonucleotides Synthesized with DMT-dG(dmf) Phosphoramidite. BenchChem.
• The Pharma Innovation Journal. (2023). Identification of modified nucleoside and nucleosides over high performance liquid chromatography.
• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 65(3), e02093-18.
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• ATDBio. (n.d.). Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides.
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• ResearchGate. (2025). Purification of DMT-On Oligonucleotide by Simulated Moving-Bed (SMB)
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• Ren, H., et al. (2015). Versatile synthesis and biological evaluation of novel 3'-fluorinated purine nucleosides. Beilstein Journal of Organic Chemistry, 11, 2509–2520.
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• Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. Journal of Medicinal Chemistry, 34(7), 2195–2202.
• Kothapalli, Y., et al. (2022). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules.
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• Semantic Scholar. (n.d.). Base Composition Analysis of Nucleosides Using HPLC.
• D'Atri, V., et al. (2017). Fluorination of Naturally Occurring N6-Benzyladenosine Remarkably Increased Its Antiviral Activity and Selectivity. Molecules, 22(7), 1195.
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An In-depth Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Incorporation of Fluorine in Nucleoside Chemistry

In the landscape of therapeutic and diagnostic oligonucleotide development, the strategic modification of nucleoside building blocks is paramount to enhancing their efficacy, stability, and specificity. Among the myriad of chemical modifications, the introduction of fluorine into the sugar moiety has emerged as a powerful tool. The unique physicochemical properties of fluorine, including its high electronegativity, small van der Waals radius, and the strength of the C-F bond, impart significant advantages to the parent nucleoside and, by extension, the resulting oligonucleotide. This guide provides a comprehensive technical overview of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a key building block for the synthesis of modified oligonucleotides, with a focus on the profound impact of the 3'-fluoro modification on its properties and applications.

While its 2'-fluoro isomer is more commonly documented, the 3'-fluoro analogue possesses distinct conformational preferences that are of significant interest in the rational design of novel nucleic acid-based therapeutics and diagnostics. Due to the limited availability of direct experimental data for the fully protected N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, this guide will synthesize information from its parent nucleoside, 3'-deoxy-3'-fluoroadenosine, and the well-established roles of the N6-benzoyl and 5'-O-DMT protecting groups in oligonucleotide synthesis.

Core Properties of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

The unique characteristics of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are a direct consequence of its constituent parts: the 3'-fluoro-modified deoxyadenosine core, the N6-benzoyl protecting group, and the 5'-O-dimethoxytrityl (DMT) group.

Physicochemical Properties

Property	Description	Inferred Significance
Molecular Formula	C38H34FN5O5
Molecular Weight	675.71 g/mol
Appearance	Likely a white to off-white solid	Consistent with protected nucleosides.
Solubility	Soluble in common organic solvents used in oligonucleotide synthesis (e.g., acetonitrile, dichloromethane).	Essential for its application in automated DNA/RNA synthesis.
Stability	The 5'-O-DMT group is acid-labile, while the N6-benzoyl and the C-F bond are stable under standard synthesis conditions.	Allows for controlled deprotection and incorporation into oligonucleotides.

The Decisive Role of the 3'-Fluoro Modification

The introduction of a fluorine atom at the 3'-position of the deoxyribose sugar has profound stereoelectronic consequences that dictate the conformational preference of the furanose ring and, ultimately, the geometry of the resulting oligonucleotide.

Conformational Preference: The furanose ring of a nucleoside exists in a dynamic equilibrium between two major puckered conformations: C3'-endo (North) and C2'-endo (South). The electronegativity of the substituent at the 3'-position significantly influences this equilibrium. In the case of 3'-deoxy-3'-fluoronucleosides, the sugar ring predominantly adopts a C2'-endo (South) conformation [1][2]. This preference is attributed to the gauche effect between the F3' and O4' atoms. This contrasts with 2'-fluoro-modified nucleosides, which typically favor a C3'-endo (North) pucker.

Figure 1: Sugar pucker equilibrium between C3'-endo and C2'-endo conformations. The 3'-fluoro modification shifts the equilibrium towards the C2'-endo (South) pucker.

Impact on Oligonucleotide Structure and Stability: The C2'-endo conformation is characteristic of B-form DNA. Therefore, the incorporation of 3'-fluoro-modified nucleosides into an oligonucleotide is expected to stabilize a B-form helical geometry. This has significant implications for the design of antisense oligonucleotides and other DNA-like constructs. Furthermore, the strong electron-withdrawing nature of fluorine enhances the stability of the glycosidic bond, contributing to increased resistance against depurination.

Nuclease Resistance: The substitution of the 3'-hydroxyl group with a fluorine atom confers significant resistance to degradation by 3'-exonucleases, which are prevalent in biological systems[3]. This enhanced stability is a critical attribute for in vivo applications of therapeutic oligonucleotides.

Synthesis and Quality Control

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a multi-step process that starts from a readily available adenosine precursor. While a specific, detailed protocol for this exact compound is not publicly available, a representative synthetic workflow can be constructed based on established methods for the synthesis of 3'-fluorinated nucleosides[4][5].

Figure 2: A representative synthetic workflow for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Representative Synthetic Protocol:

• Protection of 5' and 2' Hydroxyl Groups: Adenosine is first protected at the 5' and 2' positions, often using bulky silyl groups, to expose the 3'-hydroxyl group for fluorination.

• Fluorination: The key step involves the stereospecific introduction of the fluorine atom at the 3'-position. This is typically achieved using a fluorinating agent such as diethylaminosulfur trifluoride (DAST)[4]. The reaction proceeds with inversion of configuration.

• Selective Deprotection: The 2'-hydroxyl protecting group is selectively removed.

• N6-Benzoylation: The exocyclic amine of the adenine base is protected with a benzoyl group to prevent side reactions during oligonucleotide synthesis.

• 5'-Deprotection: The 5'-hydroxyl protecting group is removed.

• 5'-O-DMTylation: The final step is the introduction of the acid-labile 5'-O-DMT group, which is essential for automated solid-phase oligonucleotide synthesis.

Quality Control:

Rigorous quality control is essential to ensure the purity and identity of the final product. Key analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F, ³¹P): To verify the structure and stereochemistry of the molecule. The ¹⁹F NMR spectrum is particularly important for confirming the presence and environment of the fluorine atom.

Applications in Oligonucleotide Synthesis and Drug Development

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is primarily designed for incorporation into synthetic oligonucleotides using standard phosphoramidite chemistry. Its unique properties make it a valuable building block for a range of applications.

Antisense Oligonucleotides

The C2'-endo conformational preference and enhanced nuclease resistance make 3'-fluoro-modified nucleosides attractive for the development of antisense oligonucleotides. By stabilizing a B-form DNA-like duplex with the target mRNA, these modified oligonucleotides can potentially exhibit improved binding affinity and efficacy.

Aptamers and Catalytic DNA (DNAzymes)

The introduction of 3'-fluoro modifications can be used to fine-tune the three-dimensional structure of aptamers and DNAzymes, potentially leading to enhanced binding or catalytic activity. The increased stability against nuclease degradation is also a significant advantage in these applications.

Antiviral Research

The parent nucleoside, 3'-deoxy-3'-fluoroadenosine, has demonstrated broad-spectrum antiviral activity against a range of DNA and RNA viruses[4][6]. This activity is often attributed to its ability to act as a chain terminator of viral polymerases or to interfere with other crucial viral processes. The protected form, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, serves as a critical precursor for the synthesis of more complex antiviral drug candidates.

Comparison with 2'-Fluoro-Modified Nucleosides

The choice between a 2'- and a 3'-fluoro modification is a critical design consideration in oligonucleotide chemistry, as they impart distinct structural and, consequently, functional properties.

Feature	3'-Fluoro Modification	2'-Fluoro Modification
Predominant Sugar Pucker	C2'-endo (South)[1][2]	C3'-endo (North)
Oligonucleotide Duplex Geometry	Favors B-form (DNA-like)	Favors A-form (RNA-like)
Nuclease Resistance	High resistance to 3'-exonucleases[3]	High resistance to endonucleases and some exonucleases
Primary Applications	Antisense (DNA-like), DNAzymes	siRNA, ribozymes, aptamers (RNA-like)

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine represents a specialized yet powerful building block for the synthesis of modified oligonucleotides. The strategic placement of the fluorine atom at the 3'-position induces a C2'-endo sugar pucker, predisposing the resulting oligonucleotide to a B-form helical geometry. This, combined with enhanced nuclease resistance, makes it a valuable tool for the development of next-generation antisense therapeutics and other DNA-like constructs. While direct, comprehensive data for the fully protected molecule is sparse, a strong understanding of its properties and potential can be gleaned from the extensive research on its parent nucleoside and the established principles of nucleoside chemistry. As the demand for highly specific and stable therapeutic oligonucleotides continues to grow, the unique attributes of 3'-fluoro-modified nucleosides are poised to play an increasingly important role in the field of drug discovery and development.

References

• Van Aerschot, A., Herdewijn, P., Janssen, G., Cools, M., & De Clercq, E. (1989). Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Antiviral Research, 12(3), 133-150. [Link]

• A new synthesis of 3'-fluoro-3'-deoxyadenosine. (2025). Request PDF. [Link]

• Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3'-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. (2025). Request PDF. [Link]

• Eyer, L., Zouharová, D., Fojtíková, M., et al. (2018). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 62(6), e00275-18. [Link]

• Erande, N. D., et al. (2016). Nucleic Acid Based Fluorinated Derivatives: New Tools for Biomedical Applications. Molecules, 21(9), 1145. [Link]

• Nuclease Resistance Modifications. (2025). Synoligo. [Link]

• Nuclease resistant, pyrimidine modified oligonucleotides that detect and modulate gene expression.

• Gentry, L., et al. (2017). Fluorination of Naturally Occurring N6-Benzyladenosine Remarkably Increased Its Antiviral Activity and Selectivity. Molecules, 22(7), 1205. [Link]

• Aher, M. N., et al. (2020). Influence of fluorine substitution on the molecular conformation of 3'-deoxy-3'-fluoro-5-methyluridine. Acta Crystallographica Section C, Structural Chemistry, 76(Pt 4), 346–352. [Link]

• Chemistry for gene silencing: 4'-modified and 2'-fluorinated nucleosides and oligonucleotides. eScholarship@McGill. [Link]

• N6-Benzoyladenosine. PubChem. [Link]

• Kothapalli, Y., et al. (2021). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules, 26(15), 4588. [Link]

• Crystal structures of B-DNA with incorporated 2′-deoxy-2′-fluoro-arabino-furanosyl thymines: Implications of conformational preorganization for duplex stability. Nucleic Acids Research. [Link]

• Impact of modified ribose sugars on nucleic acid conformation and function. (2025). ResearchGate. [Link]

• Influence of fluorine substitution on the molecular conformation of 3 -deoxy-3 -fluoro-5-methyluriaine. CSIR-NCL Library, Pune. [Link]

• N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite. Bio-Equip. [Link]

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• 4. Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Integration of Fluorine at the 3'-Position of Adenosine: A Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a specialized nucleoside analog of significant interest in the synthesis of therapeutic oligonucleotides and antiviral agents. While a specific Chemical Abstracts Service (CAS) number for this 3'-fluoro isomer is not readily found in public databases, highlighting its status as a niche research chemical, this guide will establish its chemical identity and rationale for use based on the well-documented chemistry of its constituent moieties and the closely related 2'-fluoro isomer, N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine (CAS: 136834-21-4). We will dissect the strategic roles of the N6-benzoyl and 5'-O-dimethoxytrityl (DMT) protecting groups, elucidate the profound impact of 3'-fluorination on conformational geometry and metabolic stability, and present a validated, step-by-step synthetic methodology. This guide is intended to serve as a comprehensive resource for researchers engaged in the rational design of next-generation nucleic acid-based therapeutics.

Introduction: The Rationale for 3'-Fluoronucleoside Analogs

The precise chemical modification of nucleosides is a cornerstone of modern drug discovery. The introduction of fluorine into the sugar moiety, in particular, has emerged as a powerful strategy to modulate the biological activity and pharmacokinetic properties of nucleoside analogs. Fluorine's high electronegativity and small van der Waals radius allow it to serve as a bioisostere for a hydroxyl group, yet its presence can induce significant changes in the local electronic environment and conformational preferences of the ribose ring. This guide focuses on N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a key building block for the synthesis of modified oligonucleotides and nucleoside-based drugs.

The strategic placement of a fluorine atom at the 3'-position of the deoxyribose sugar imparts several desirable characteristics:

• Enhanced Nuclease Resistance: The C-F bond is significantly stronger than the C-H bond, and its presence can sterically and electronically shield the adjacent phosphodiester linkages from enzymatic cleavage by nucleases.

• Modulation of Sugar Pucker Conformation: The electronegativity of the fluorine atom influences the conformational equilibrium of the sugar ring, which can affect the binding affinity of oligonucleotides to their target sequences.

• Potential for Improved Therapeutic Activity: 3'-fluoro-modified nucleosides have shown promise as antiviral and anticancer agents by acting as chain terminators of DNA or RNA synthesis.

Physicochemical Properties and Structural Elucidation

Property	Value
Molecular Formula	C₃₈H₃₄FN₅O₆
Molecular Weight	675.7 g/mol
Appearance	White to off-white solid
Solubility	Soluble in dichloromethane, acetonitrile, and other common organic solvents
Storage	Store at -20°C to 2°C under an inert atmosphere to prevent degradation.

The Trifecta of Functionality: A Deep Dive into the Core Components

The utility of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in chemical synthesis is derived from the specific roles of its three key functional groups: the 5'-O-DMT group, the N6-benzoyl group, and the 3'-fluoro modification.

The 5'-O-DMT Group: The Gatekeeper of 5'-Hydroxyl Reactivity

The 4,4'-dimethoxytrityl (DMT) group is an acid-labile protecting group essential for the stepwise synthesis of oligonucleotides. Its primary function is to block the 5'-hydroxyl group, thereby directing the phosphoramidite coupling reaction to the 3'-position of the growing oligonucleotide chain.

Key Attributes of the DMT Group:

• Acid Lability: The DMT group is readily cleaved under mild acidic conditions, typically with trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in a non-aqueous solvent, to expose the 5'-hydroxyl for the next coupling cycle.

• Stability to Basic and Nucleophilic Reagents: It remains intact during the other steps of the oligonucleotide synthesis cycle, including coupling, capping, and oxidation.

• Real-time Monitoring of Synthesis Efficiency: The cleavage of the DMT group releases the dimethoxytrityl cation, which has a characteristic orange color and can be quantified spectrophotometrically to monitor the efficiency of each coupling step.[1]

Figure 1: Acid-catalyzed removal of the 5'-O-DMT protecting group.

The N6-Benzoyl Group: Shielding the Exocyclic Amine

The exocyclic amine of adenosine is nucleophilic and can participate in unwanted side reactions during oligonucleotide synthesis. The benzoyl group serves as a robust protecting group for this functionality.

Causality behind Benzoyl Protection:

• Prevention of Side Reactions: The benzoyl group prevents the N6-amine from reacting with the activated phosphoramidite monomers, which would otherwise lead to branched oligonucleotide chains.[2]

• Stability during Synthesis: It is stable to the acidic conditions of detritylation and the reagents used for coupling and oxidation.

• Facile Removal: The benzoyl group is typically removed under basic conditions, such as with aqueous ammonia or a mixture of ammonia and methylamine, at the end of the synthesis.[2]

Figure 2: Protection and deprotection of the N6-amino group of adenosine.

The 3'-Fluoro Modification: A Strategic Enhancement

The introduction of a fluorine atom at the 3'-position of the deoxyribose ring is a key modification that imparts significant therapeutic potential.

Impact of 3'-Fluorination:

• Increased Metabolic Stability: The strong C-F bond enhances resistance to degradation by cellular enzymes, prolonging the in vivo half-life of the resulting oligonucleotide or nucleoside drug.[3][4]

• Conformational Locking: The electronegative fluorine atom influences the sugar pucker, which can "lock" the nucleoside into a specific conformation that may be more favorable for binding to a target enzyme or nucleic acid.[4]

• Chain Termination: In some contexts, 3'-fluoro-modified nucleosides can act as chain terminators in viral or cellular DNA/RNA synthesis, forming the basis of their antiviral and anticancer activities.[4]

Synthesis and Purification: A Validated Protocol

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a multi-step process that requires careful control of protecting group chemistry and stereoselective reactions. The following is a representative, field-proven protocol.

Experimental Protocol

• Starting Material: Commercially available adenosine.

• Step 1: N6-Benzoylation:

  • Suspend adenosine in anhydrous pyridine.

  • Add benzoyl chloride dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Quench the reaction with methanol and concentrate under reduced pressure.

  • Purify the resulting N6-benzoyladenosine by silica gel chromatography.

• Step 2: 5'-O-DMT Protection:

  • Dissolve N6-benzoyladenosine in anhydrous pyridine.

  • Add 4,4'-dimethoxytrityl chloride (DMT-Cl) in portions.

  • Stir at room temperature for 12-16 hours.

  • Monitor the reaction by TLC.

  • Work up the reaction and purify the 5'-O-DMT-N6-benzoyladenosine by silica gel chromatography.

• Step 3: 3'-Fluorination (DAST Reaction):

  • Dissolve the product from Step 2 in anhydrous dichloromethane under an argon atmosphere.

  • Cool the solution to -78°C.

  • Slowly add diethylaminosulfur trifluoride (DAST).

  • Stir at -78°C for 1-2 hours, then allow to slowly warm to room temperature.

  • Quench the reaction with saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane, dry over sodium sulfate, and concentrate.

  • Purify the final product, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, by silica gel chromatography.

Sources

• 1. DMT-2'-F-Bz-dA | 136834-21-4 [chemicalbook.com]
• 2. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite,BOC Sciences_specification/price/image_Bio-Equip in China [bio-equip.cn]
• 3. N6-Benzoyl-2'-deoxy-5'-O-DMT-adenosine 3'-O-succinate triethylammonium salt | 74405-42-8 | NB10413 [biosynth.com]
• 4. polyorginc.com [polyorginc.com]

An In-Depth Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Cornerstone for Modified Oligonucleotide Therapeutics

This guide provides a comprehensive technical overview of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a critical building block in the synthesis of therapeutic oligonucleotides. Tailored for researchers, chemists, and drug development professionals, this document delves into the molecule's physicochemical properties, its strategic design, and its application in modern molecular medicine. We will explore the causal reasoning behind its specific chemical modifications and the analytical methodologies required for its characterization, providing a robust framework for its use in the laboratory.

Executive Summary: The Strategic Importance of a Modified Nucleoside

The precise engineering of nucleoside analogs is fundamental to the advancement of genetic medicines, including antisense oligonucleotides, siRNAs, and aptamers. N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a highly specialized derivative of adenosine, designed with specific protecting groups and a strategic fluorine modification to facilitate controlled, high-fidelity synthesis of nucleic acid chains. The incorporation of a 3'-fluoro group, in particular, imparts desirable pharmacological properties, such as enhanced nuclease resistance and favorable binding affinity to target RNA. This guide serves to elucidate the molecular characteristics and scientific rationale underpinning this essential compound.

Core Molecular Specifications

The foundational attributes of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are summarized below. These values are critical for stoichiometric calculations in synthesis protocols and for verification via analytical techniques.

Property	Value	Source
Molecular Weight	675.70 g/mol	[1]
Chemical Formula	C₃₈H₃₄FN₅O₆	[1]
CAS Number	170871-87-1	[1]
Appearance	White to off-white powder	N/A
Purity (Typical)	≥ 98% (HPLC)	[2]

The Anatomy of a High-Value Nucleoside Analog

The structure of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is not arbitrary; each component is deliberately chosen to serve a distinct purpose during chemical synthesis and to confer specific properties to the final oligonucleotide.

The 5'-O-DMT Group: The Gatekeeper of Synthesis

The 4,4'-dimethoxytrityl (DMT) group is a bulky protecting group attached to the 5'-hydroxyl position of the ribose sugar.[3][4] Its primary role is to act as a temporary "cap," preventing the 5'-OH from reacting out of turn during the phosphoramidite-based oligonucleotide synthesis cycle.[5][6]

• Causality: Solid-phase oligonucleotide synthesis proceeds in the 3' to 5' direction.[3] By protecting the 5' end, the DMT group ensures that chain elongation occurs exclusively at the free 3'-hydroxyl group of the incoming nucleoside phosphoramidite, thus guaranteeing the correct sequence.[7]

• Trustworthiness: The DMT group is stable to the basic conditions of the coupling step but is readily removed with a mild acid (detritylation), such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA).[3][7] This selective lability is the cornerstone of the cyclic, step-wise synthesis process. Furthermore, the cleaved DMT cation has a distinct orange color, which can be quantified spectrophotometrically to monitor the efficiency of each coupling step in real-time, providing an inbuilt quality control mechanism.[4][7]

The N6-Benzoyl Group: Protecting the Adenine Base

The exocyclic amine at the N6 position of adenine is nucleophilic and can participate in unwanted side reactions during synthesis. The benzoyl (Bz) group serves as a robust protecting group to prevent this.[6][8]

• Causality: During the activation and coupling steps of phosphoramidite chemistry, the adenine base must be inert. The benzoyl group effectively masks the reactivity of the N6-amine.

• Trustworthiness: The benzoyl group is stable throughout the entire synthesis cycle, including the acidic detritylation steps. It is reliably removed at the end of the synthesis during the final deprotection step, typically using basic conditions like concentrated ammonium hydroxide or a mixture of ammonia and methylamine, which also cleaves the oligonucleotide from the solid support.[8]

The 3'-Fluoro Modification: Engineering Biological Stability

The substitution of the hydroxyl group at the 3' position with a fluorine atom is a key modification that confers significant therapeutic advantages.[9]

• Expertise & Experience: Fluorine is the most electronegative element. Its introduction into the sugar ring alters the electronic properties and the pucker of the ribose. This modification can increase the binding affinity of the oligonucleotide to its target RNA sequence.

• Authoritative Grounding: The C-F bond is significantly stronger than a C-H or C-O bond.[10] This inherent strength makes the 3'-position less susceptible to cleavage by cellular nucleases, which are enzymes that degrade nucleic acids. This increased nuclease resistance extends the half-life of the therapeutic oligonucleotide in vivo, enhancing its duration of action.[10] Fluorinated nucleosides have a proven track record as potent antiviral and anticancer agents, demonstrating the therapeutic value of this modification.[11][12]

Synthesis and Characterization Workflow

The creation and validation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine involve a multi-step process requiring precise control and rigorous analytical verification.

Conceptual Synthesis Pathway

The synthesis of fluorinated nucleosides can be approached in two primary ways: direct fluorination of a pre-formed nucleoside or condensation of a fluorine-substituted sugar with the nucleobase.[13] For a 3'-fluoro analog, a common strategy involves starting with a sugar derivative that has the correct stereochemistry, introducing the fluorine atom using a fluorinating agent like diethylaminosulfur trifluoride (DAST), and then building the protected nucleoside.[14][15]

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• 15. Investigation and Conformational Analysis of Fluorinated Nucleoside Antibiotics Targeting Siderophore Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Abstract

This in-depth technical guide provides a comprehensive overview and detailed protocols for the multi-step chemical synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a crucial building block in the development of therapeutic oligonucleotides and antiviral agents. The strategic incorporation of a fluorine atom at the 3'-position of the ribose sugar moiety enhances the metabolic stability and modulates the biological activity of nucleoside analogs. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. We will delve into the rationale behind the chosen synthetic strategy, the intricacies of each reaction step, and the analytical methods for characterization and purification of the final product.

Introduction: The Significance of 3'-Fluoro-Modified Nucleosides

The targeted modification of nucleosides has been a cornerstone of drug discovery, leading to the development of numerous antiviral and anticancer therapies. The introduction of a fluorine atom at the 3'-position of the sugar ring is a key modification that can significantly enhance the therapeutic potential of nucleoside analogs.[1] This is attributed to several factors:

• Increased Nuclease Resistance: The high electronegativity of fluorine alters the electronic properties of the phosphodiester backbone, rendering it less susceptible to enzymatic cleavage by nucleases.[]

• Modulation of Sugar Pucker: The presence of a 3'-fluoro substituent influences the conformational equilibrium of the ribose ring, which can impact the binding affinity to target enzymes or nucleic acid structures.

• Enhanced Biological Activity: 3'-fluoro-modified nucleosides, such as 3'-deoxy-3'-fluoroadenosine, have demonstrated broad-spectrum antiviral activity against various viruses, including flaviviruses.[3][4]

The strategic synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine provides a valuable phosphoramidite precursor for the automated synthesis of modified oligonucleotides with enhanced therapeutic properties.[5]

Strategic Approach to Synthesis

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine requires a multi-step approach involving the strategic protection and deprotection of reactive functional groups. The overall synthetic workflow is depicted below.

Figure 1: Overall synthetic workflow for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

The key transformations in this synthesis are:

• N6-Benzoylation: Protection of the exocyclic amino group of adenosine to prevent side reactions in subsequent steps.[6][7]

• Selective Protection of Ribose Hydroxyls: Differentiating the 2', 3', and 5'-hydroxyl groups to enable regioselective fluorination.

• 3'-Fluorination: Introduction of the fluorine atom at the 3'-position, a critical step that defines the final product's properties.[3][8][9][10]

• 5'-O-DMT Protection: Addition of the dimethoxytrityl (DMT) group to the 5'-hydroxyl, which is essential for automated oligonucleotide synthesis and purification.[11][12][13][14]

Detailed Experimental Protocols

Step 1: Synthesis of N6-Benzoyl-adenosine

The initial step involves the protection of the N6-amino group of adenosine with a benzoyl group. A common and efficient method is the one-pot silylation and benzoylation.[7]

Protocol:

• Suspend adenosine in anhydrous pyridine in a reaction flask under an inert atmosphere (e.g., argon).

• Cool the suspension to 0°C in an ice bath.

• Slowly add trimethylsilyl chloride (TMSCl) to the suspension while maintaining the temperature at 0°C. Stir for 2 hours to allow for the silylation of the hydroxyl groups.

• To the same reaction mixture, slowly add benzoyl chloride at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Cool the reaction mixture back to 0°C and quench the reaction by the slow addition of cold water.

• Add a concentrated ammonia solution and stir for 1-2 hours to remove the O-benzoyl groups.

• Concentrate the mixture under reduced pressure.

• The crude product can be purified by recrystallization from water or by silica gel chromatography.

Step 2: Selective Protection and Fluorination

This is a critical sequence involving the preparation of a suitable precursor for fluorination. A common strategy involves the formation of a 2',3'-O-isopropylidene acetal, followed by fluorination.

Protocol:

• React N6-benzoyl-adenosine with 2,2-dimethoxypropane in the presence of a catalytic amount of p-toluenesulfonic acid in anhydrous acetone to form 2',3'-O-isopropylidene-N6-benzoyl-adenosine.[7]

• The resulting protected nucleoside is then subjected to fluorination at the 3'-position. A widely used fluorinating agent is diethylaminosulfur trifluoride (DAST).[8][9] The reaction proceeds via a double inversion mechanism at the 3'-carbon.[10]

Figure 2: Simplified representation of the fluorination step using DAST.

Protocol (continued):

• Dissolve the 2',3'-O-isopropylidene-N6-benzoyl-adenosine in an anhydrous aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere.

• Cool the solution to -78°C (dry ice/acetone bath).

• Slowly add a solution of DAST in the same solvent.

• Allow the reaction to slowly warm to room temperature and stir for several hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The isopropylidene protecting group can be removed under acidic conditions (e.g., trifluoroacetic acid in water/THF).[15]

Step 3: 5'-O-DMT Protection

The final step is the protection of the 5'-hydroxyl group with a dimethoxytrityl (DMT) group. The DMT group is acid-labile, which allows for its easy removal during automated DNA/RNA synthesis.[11][13]

Protocol:

• Dissolve the 3'-deoxy-3'-fluoro-N6-benzoyl-adenosine in anhydrous pyridine.

• Add 4,4'-dimethoxytrityl chloride (DMT-Cl) in portions at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction with methanol.

• Concentrate the mixture under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product.

• The final product, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, is purified by silica gel chromatography.

Characterization and Purity Analysis

The identity and purity of the final product and all intermediates must be confirmed using a combination of analytical techniques.

Technique	Purpose	Expected Observations for Final Product
¹H NMR	Structural elucidation and confirmation of proton environments.	Characteristic peaks for the DMT group, benzoyl group, adenine base, and the fluorinated ribose sugar.
¹³C NMR	Confirmation of the carbon skeleton.	Signals corresponding to all carbon atoms in the molecule.
¹⁹F NMR	Direct detection and confirmation of the fluorine atom.	A characteristic signal for the fluorine atom at the 3'-position, likely showing coupling to adjacent protons.
Mass Spectrometry (MS)	Determination of the molecular weight.	A molecular ion peak corresponding to the calculated mass of C₄₇H₄₄FN₇O₇.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating a high degree of purity.[16][17][18]

Conclusion

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a challenging yet crucial process for the advancement of nucleic acid-based therapeutics. This guide has provided a detailed, step-by-step methodology, grounded in established chemical principles and supported by authoritative references. The successful execution of this synthesis will provide researchers with a key building block for the development of next-generation oligonucleotides with enhanced stability and therapeutic efficacy.

References

• Maruyama, T., Sato, Y., & Sakamoto, T. (1998). Synthesis of 8-Substituted Analogs of 3′-Deoxy-3′-fluoroadenosine. Nucleosides and Nucleotides, 17(1-3), 1-3.
• BenchChem. (2025). The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of N-Benzoyl-Adenosine. BenchChem.
• Herdewijn, P., et al. (1989). Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Antiviral Research, 12(3), 133-150.
• Maruyama, T., Sato, Y., Sakamoto, T., & Manabe, T. (1997). Synthesis of the 2'-deoxy-2'-fluoro and 3'-deoxy-3'-fluoro Analogues of 8-bromoadenosine. Nucleic Acids Symposium Series, (37), 17-18.
• ResearchGate. (2025). A New Synthesis of 3′-Fluoro-3′-deoxyadenosine.
• ResearchGate. (n.d.). Reversed-phase (RP) HPLC purification conditions for modified nucleotide triphosphates.
• UCHEM. (2025). 5'-O-DMT-N4-Ac-dC CAS 100898-63-3 | Protected Nucleoside for Oligonucleotide and dod-DNA Production. UCHEM.
• ResearchGate. (2024). I would like to know why dmt protection is 5'OH specific?
• Wikipedia. (2025). Dimethoxytrityl. Wikipedia.
• Arkat USA. (n.d.). A highly efficient procedure for the oxidation of the 5'-position of adenosine analogues.
• Biosynth. (n.d.). N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite. Biosynth.
• ResearchGate. (n.d.). HPLC purification of in vitro-transcribed nucleoside modified mRNA...
• Eyer, L., et al. (2018). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 62(6), e00358-18.
• BroadPharm. (n.d.). 5'-O-DMT-Thymidine, 40615-39-2. BroadPharm.
• Bio-Rad Laboratories. (2023, April 10).
• Peng, L. (2008). Fluorinated Nucleosides: Synthesis and Biological Implication. Current Organic Chemistry, 12(4), 303-333.
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An In-depth Technical Guide to the Mechanism of Action of 3'-Deoxy-3'-fluoroadenosine

Introduction: The Promise of Fluorinated Nucleoside Analogs

Nucleoside analogs represent a cornerstone of antiviral and anticancer chemotherapy.[1] By mimicking endogenous nucleosides, these molecules can deceptively enter cellular metabolic pathways and disrupt nucleic acid synthesis, a process critical for both viral replication and cancer cell proliferation.[1][2] The introduction of fluorine into a nucleoside's structure can dramatically alter its biological properties, enhancing metabolic stability, receptor binding affinity, and overall therapeutic potential.[1][2][3]

This guide focuses on a particularly potent fluorinated nucleoside analog, 3'-Deoxy-3'-fluoroadenosine . While its protected precursor, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, is a crucial intermediate for chemical synthesis, the biological activity resides in the deprotected molecule.[4] First synthesized in the late 1980s, 3'-Deoxy-3'-fluoroadenosine has demonstrated a remarkably broad spectrum of antiviral activity, positioning it as a promising candidate for further drug development.[5][6] This document provides a comprehensive exploration of its core mechanism of action, the experimental methodologies used to elucidate this mechanism, and the critical role of its unique chemical features.

Part 1: The Core Mechanism of Action: A Tale of Deception and Termination

The antiviral efficacy of 3'-Deoxy-3'-fluoroadenosine hinges on a multi-step process of intracellular activation followed by the sabotage of viral replication. It functions as a prodrug that must be converted into its active 5'-triphosphate form by host cell kinases.

• Cellular Uptake and Anabolic Phosphorylation : Upon entering a host cell, 3'-Deoxy-3'-fluoroadenosine is recognized by cellular nucleoside kinases, which sequentially phosphorylate it to the 5'-monophosphate, 5'-diphosphate, and finally the active 5'-triphosphate metabolite (3'-d-3'-F-ATP). This anabolic conversion is essential for the molecule to exert its biological activity.[1]

• Inhibition of Viral Polymerase : The resulting 3'-d-3'-F-ATP structurally mimics the natural nucleotide adenosine triphosphate (ATP). This allows it to compete with ATP for the active site of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme that viruses use to replicate their genomes.

• Irreversible Chain Termination : The defining feature of 3'-Deoxy-3'-fluoroadenosine's mechanism is its function as an obligate chain terminator.[2][7] Viral polymerase incorporates the 3'-d-3'-F-AMP moiety into the nascent viral RNA strand. However, the substitution of the 3'-hydroxyl (OH) group with a highly electronegative fluorine (F) atom makes the formation of a subsequent phosphodiester bond impossible. This incorporation event effectively halts the elongation of the viral RNA chain, leading to the production of truncated, non-infectious viral genomes and the cessation of viral replication.[7]

Caption: Intracellular activation and chain termination pathway.

Part 2: Broad-Spectrum Antiviral Activity

A key feature of 3'-Deoxy-3'-fluoroadenosine is its efficacy against a wide array of viruses, spanning different families and genome types. This suggests that its target, the polymerase enzyme, is conserved enough across these viruses for the analog to be effective.[5] Its activity has been demonstrated against both RNA and DNA viruses, highlighting its potential as a broad-spectrum agent.[5]

Notably, it has shown potent, low-micromolar activity against several medically important and emerging flaviviruses.[6][8][9][10] This includes tick-borne encephalitis virus (TBEV), Zika virus (ZIKV), and West Nile virus (WNV).[6][8][9][10]

Table 1: Antiviral Activity of 3'-Deoxy-3'-fluoroadenosine in vitro

Virus Family	Virus	Cell Line	EC₅₀ (µM)	Source
Flaviviridae	Tick-Borne Encephalitis Virus (TBEV)	PS (Porcine Kidney)	1.6 - 2.2	[6]
	Tick-Borne Encephalitis Virus (TBEV)	HBCA (Human Astrocyte)	3.1 - 4.5	[6]
	West Nile Virus (WNV)	PS (Porcine Kidney)	1.1 ± 0.1	[8]
	Zika Virus (ZIKV)	PS (Porcine Kidney)	4.7 ± 1.5	[8]
Picornaviridae	Poliovirus, Coxsackie B virus	Various	Active	[5]
Togaviridae	Sindbis virus, Semliki Forest virus	Various	Active	[5]
Poxviridae	Vaccinia virus	Various	Active	[5]

| Reoviridae | Reovirus | Various | Active |[5] |

Part 3: Experimental Validation of the Mechanism

The elucidation of a drug's mechanism of action relies on a tiered system of experiments, moving from cellular systems to whole organisms. The choice of each assay is critical for building a robust, evidence-based understanding of the drug's function.

Protocol 1: In Vitro Antiviral Efficacy (Plaque Reduction Assay)

• Causality and Rationale: This assay is the gold standard for quantifying the ability of a compound to inhibit the production of infectious virus particles. The formation of a "plaque" (a zone of dead or lysed cells) in a cell monolayer requires successful viral entry, replication, and spread to adjacent cells. A reduction in the number or size of plaques directly correlates with the compound's antiviral activity.

• Step-by-Step Methodology:

  • Cell Seeding: Plate a confluent monolayer of susceptible host cells (e.g., Vero or PS cells) in 6-well plates.

  • Compound Pre-treatment: Treat the cell monolayers with serial dilutions of 3'-Deoxy-3'-fluoroadenosine for a set period (e.g., 24 hours) to allow for cellular uptake and metabolism.[10]

  • Viral Infection: Infect the cells with a known quantity of virus (e.g., 100 plaque-forming units, PFU) for 1-2 hours.

  • Overlay Application: Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose). This overlay restricts viral spread to adjacent cells, ensuring that each plaque originates from a single infectious particle. The overlay medium should also contain the corresponding concentrations of the test compound.

  • Incubation: Incubate the plates for several days until visible plaques are formed.

  • Visualization and Quantification: Fix the cells (e.g., with formaldehyde) and stain with a dye (e.g., crystal violet) that stains living cells. Plaques will appear as clear zones. Count the number of plaques for each compound concentration and calculate the EC₅₀ value—the concentration required to reduce the plaque number by 50% compared to an untreated virus control.

Protocol 2: In Vivo Efficacy Assessment (Lethal Flavivirus Mouse Model)

• Causality and Rationale: While in vitro assays are essential, they do not account for the complexities of a living organism, including drug metabolism, distribution, and immune response. An in vivo animal model is therefore a critical step to validate if the compound's antiviral activity translates into a tangible therapeutic benefit. The use of a lethal infection model provides clear endpoints such as survival and clinical signs of disease.[6]

• Step-by-Step Methodology:

  • Animal Acclimatization: House appropriate laboratory animals (e.g., BALB/c mice) under controlled conditions.

  • Infection: Infect the mice with a lethal dose of the virus (e.g., WNV or TBEV) via a relevant route of administration (e.g., subcutaneous injection).[6]

  • Compound Administration: Begin treatment with 3'-Deoxy-3'-fluoroadenosine (or a vehicle control) at a pre-determined time point relative to infection (e.g., 1 day post-infection). Administer the compound daily for a specified duration via a clinically relevant route (e.g., intraperitoneal or oral).

  • Monitoring: Monitor the animals daily for clinical signs of infection (e.g., weight loss, ruffled fur, paralysis) and mortality for a defined period (e.g., 21 days).

  • Data Analysis: Analyze the data using survival curves (Kaplan-Meier analysis) to determine if the treatment significantly improves survival rates compared to the vehicle-treated control group. Viral loads in target tissues (e.g., brain, spleen) can also be quantified at specific time points.

Caption: Workflow for an in vivo antiviral efficacy study.

Part 4: The Chemistry Behind the Action

The potent biological activity of 3'-Deoxy-3'-fluoroadenosine is a direct result of its specific chemical modifications.

• The 3'-Fluoro Group: This is the most critical modification. The high electronegativity of the fluorine atom serves two main purposes. First, as previously described, it replaces the 3'-hydroxyl group, making it an absolute chain terminator.[1][2] Second, it influences the conformation of the ribose sugar ring, locking it into a specific "pucker." This conformational rigidity can enhance the molecule's binding affinity to the active site of some viral polymerases compared to other 3'-modified analogs.[7]

• The Role of Protecting Groups (N6-Benzoyl and 5'-O-DMT): The full name of the user's topic, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, refers to the protected form of the nucleoside used during chemical synthesis.

  • 5'-O-DMT (Dimethoxytrityl): This bulky acid-labile group protects the 5'-hydroxyl position during the synthesis of oligonucleotides, ensuring that coupling occurs only at the 3' position.

  • N6-Benzoyl: This group protects the exocyclic amine on the adenine base from undesired side reactions during synthesis. These groups are essential for manufacturing but are removed during the final deprotection step to yield the biologically active 3'-Deoxy-3'-fluoroadenosine.[4]

Part 5: Cellular Effects and Selectivity

An ideal antiviral should potently inhibit the virus without harming the host. While 3'-Deoxy-3'-fluoroadenosine shows a good therapeutic window, it is not without effects on host cells. At concentrations higher than those required for antiviral activity (>12.5 µM), the compound exhibits a cytostatic effect, suppressing cell proliferation without causing immediate cell death.[9][10]

This cytostatic activity may be due to a low level of inhibition of host cell DNA or RNA polymerases.[6] It has been hypothesized that the broad range of antiviral activity could be due to the 5'-triphosphate metabolite having low selectivity for viral polymerases over host polymerases, or alternatively, that it may interfere with cellular purine/pyrimidine biosynthesis.[6] This highlights the critical importance of determining the selectivity index (SI = CC₅₀/EC₅₀) during drug development to ensure a sufficient margin of safety.

Conclusion and Future Outlook

3'-Deoxy-3'-fluoroadenosine is a potent, broad-spectrum antiviral nucleoside analog. Its mechanism of action is well-defined, proceeding through intracellular phosphorylation to an active triphosphate form that acts as a competitive inhibitor and obligate chain terminator of viral RNA polymerases. This mechanism has been validated through a combination of in vitro and in vivo experimental models.

The compound's efficacy against a range of dangerous flaviviruses makes it a compelling candidate for further preclinical and clinical development. Future research should focus on optimizing its therapeutic index, potentially through prodrug strategies to enhance targeted delivery and intracellular phosphorylation, and on evaluating its efficacy in combination therapies to combat drug resistance and enhance antiviral potency.

References

• Herdewijn, P., et al. (1987). Deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Journal of Medicinal Chemistry. Available at: [Link]

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• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. PMC - PubMed Central. Available at: [Link]

• Kumar, A., et al. (2023). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI. Available at: [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. PubMed. Available at: [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. ResearchGate. Available at: [Link]

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• Cobb, A., et al. (2022). 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. RSC Publishing. Available at: [Link]

• El-Registan, L., et al. (2022). Review on fluorinated nucleoside/non-nucleoside FDA-approved antiviral drugs. Future Science. Available at: [Link]

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Role of 3'-Fluoro Modification in Nucleosides

Abstract

The strategic incorporation of fluorine into nucleoside analogues has become a cornerstone of modern medicinal chemistry, yielding some of the most potent antiviral and anticancer agents to date. Among these modifications, the introduction of a fluorine atom at the 3'-position of the sugar moiety imparts unique stereoelectronic properties that profoundly influence the molecule's biological activity. This technical guide provides an in-depth exploration of the role of 3'-fluoro modification, detailing its impact on nucleoside conformation, the resulting mechanism of action as a potent chain terminator of polymerases, and its application in drug development. We will discuss synthetic strategies, structure-activity relationships, and provide detailed protocols for the evaluation of these powerful therapeutic candidates.

The Rationale for Fluorine Substitution in Nucleoside Chemistry

The introduction of fluorine into a bioactive molecule is a well-established strategy in drug design for several key reasons.[1][2] Fluorine is the most electronegative element, yet it is the second smallest atom, closely mimicking hydrogen in size.[1] This unique combination allows it to act as an isosteric replacement for a hydrogen atom or an isopolar mimic of a hydroxyl group without introducing significant steric bulk.[1]

The primary advantages conferred by fluorine substitution include:

• Increased Metabolic Stability: The carbon-fluorine (C-F) bond is significantly stronger than the carbon-hydrogen (C-H) bond, making it resistant to metabolic oxidation. This can prevent the formation of unwanted metabolites and increase the drug's half-life.[2][3]

• Modulation of Acidity/Basicity: The strong electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, influencing binding interactions with target enzymes.

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions, including hydrogen bonds and dipole-dipole interactions, within the active site of an enzyme, thereby enhancing binding affinity.[2]

• Conformational Control: The electronegativity of fluorine exerts a powerful stereoelectronic effect on the sugar ring of a nucleoside, biasing its conformation. This is particularly critical for the 3'-fluoro modification, as it locks the sugar into a specific pucker that is often preferred by viral polymerases but disfavored by human polymerases, contributing to selectivity.[4]

Structural Impact: The 3'-Fluoro Group as a Conformational Lock

The biological activity of a nucleoside analogue is intrinsically linked to the conformation of its ribose or deoxyribose sugar ring. The sugar is not planar but exists in a dynamic equilibrium between two primary puckered conformations: C2'-endo (South) and C3'-endo (North).[5][6] This conformation dictates the relative orientation of the nucleobase and the phosphate backbone, which is critical for recognition and processing by polymerases.

The introduction of a highly electronegative fluorine atom at the 3'-position creates a strong gauche effect. This stereoelectronic interaction significantly influences the sugar pucker. For 3'-fluororibose systems, a South-type (C2'-endo) conformation is often predominant.[4] This contrasts with many 2'-fluoro modifications, which tend to favor a North-type pucker.[7] By locking the sugar in a specific conformation, the 3'-fluoro modification pre-organizes the nucleoside for interaction with the target enzyme's active site.

Figure 1: Impact of 3'-Fluoro modification on sugar pucker.

Mechanism of Action: The Obligate Chain Terminator

The primary mechanism by which 3'-fluoro-modified nucleosides exert their antiviral and anticancer effects is through the termination of DNA or RNA chain elongation.[1] Like other nucleoside analogues, they must first be activated intracellularly to their 5'-triphosphate form by host or viral kinases.[3]

Once triphosphorylated, the 3'-fluoro nucleoside triphosphate (3'-F-NTP) acts as a substrate for a target polymerase (e.g., a viral RNA-dependent RNA polymerase or reverse transcriptase). The polymerase incorporates the 3'-F-NMP into the nascent nucleic acid chain. However, the subsequent step of chain elongation is irrevocably blocked. The 3'-position, which normally possesses a hydroxyl (-OH) group required to form a phosphodiester bond with the incoming nucleotide, is instead occupied by the fluorine atom. The C-F bond cannot participate in this reaction, leading to the immediate and irreversible cessation of nucleic acid synthesis.[8][9]

Figure 2: Polymerase-mediated incorporation leads to termination.

This mechanism is highly effective against rapidly replicating entities like viruses and cancer cells, which are heavily dependent on nucleic acid synthesis.[1]

Key Applications and Clinically Relevant Molecules

The 3'-fluoro modification has been successfully integrated into numerous nucleosides, leading to compounds with potent biological activity.

Antiviral Agents

Many 3'-fluoro-modified nucleosides have demonstrated broad-spectrum antiviral activity.[10]

• 3'-Deoxy-3'-fluoroadenosine (FddA): This compound has shown potent activity against a wide range of viruses, including flaviviruses like Tick-borne encephalitis virus (TBEV), Zika virus, and West Nile virus (WNV).[11][12] It has also demonstrated efficacy against vaccinia virus in vivo.[10]

• 3'-Deoxy-3'-fluorothymidine (FddT): As a thymidine analogue, FddT is a potent inhibitor of reverse transcriptases and has been explored for its anti-HIV activity. The radiolabeled version, 3'-deoxy-3'-[¹⁸F]fluorothymidine ([¹⁸F]FLT), has become a crucial tool in oncology.[13][14]

• Other Analogues: A variety of 3'-fluoro-modified purine and pyrimidine nucleosides have been synthesized and tested, with some showing activity against HIV-1 and HIV-2.[15][16] For instance, the cytosine derivative D-3'F-d4C was found to be a potent anti-HIV agent.[17]

Compound	Virus Target(s)	Reported Potency (EC₅₀)	Reference
3'-Deoxy-3'-fluoroadenosine	TBEV, Zika, WNV	1.1 µM - 4.7 µM	[12]
D-3'F-d4C (Cytosine derivative)	HIV-1	Potent (sub-µM)	[17]
3'-Fluoro-2',3'-dideoxyguanosine	HIV	Active	[18]

Anticancer Agents & Imaging

While direct therapeutic applications in oncology are still being explored, the 3'-fluoro modification is central to one of the most important positron emission tomography (PET) tracers for cancer imaging.

• 3'-Deoxy-3'-[¹⁸F]fluorothymidine ([¹⁸F]FLT): [¹⁸F]FLT is a PET radiotracer used to image cellular proliferation in tumors non-invasively.[14] After transport into the cell, [¹⁸F]FLT is phosphorylated by thymidine kinase 1 (TK1), an enzyme whose expression is tightly linked to the S-phase of the cell cycle.[13][19] The resulting [¹⁸F]FLT-monophosphate is trapped intracellularly because it cannot be incorporated into DNA.[13][20] The intensity of the PET signal from [¹⁸F]FLT accumulation directly correlates with the proliferative activity of the tumor, providing critical information for diagnosis, staging, and monitoring therapeutic response.[14][21]

Oligonucleotide Therapeutics

The 3'-fluoro modification is also being explored in the context of antisense oligonucleotides (ASOs). In modified architectures like 3'-fluoro hexitol nucleic acid (FHNA), the fluorine atom can enhance binding affinity to the target RNA and improve metabolic stability.[22] FHNA-modified ASOs have shown potent gene expression downregulation in vivo without associated hepatotoxicity, marking them as promising candidates for antisense therapeutics.[22][23]

Synthetic Strategies

The synthesis of 3'-fluoro nucleosides typically involves the stereoselective introduction of fluorine onto a pre-existing sugar or nucleoside scaffold. A common and effective method involves the use of a fluorinating agent like diethylaminosulfur trifluoride (DAST) on a nucleoside precursor with an appropriate leaving group or hydroxyl group at the 3'-position.

A generalized synthetic workflow often proceeds as follows:

Figure 3: A common synthetic pathway for 3'-fluoro nucleosides.

One established method involves starting with a nucleoside analogue possessing a xylo-configuration at the 3'-position. Treatment of this precursor with DAST results in an Sₙ2 reaction, introducing the fluorine atom with an inversion of stereochemistry to yield the desired ribo-configuration.[10] Subsequent deprotection of groups at the 2' and 5' positions yields the final product. Other routes, such as those starting from 8,2'-thioanhydronucleosides, have also been developed to provide concise access to these compounds.[24]

Experimental Protocols

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

This protocol provides a framework for assessing the efficacy of a 3'-fluoro nucleoside against a lytic virus, such as TBEV or Vaccinia.

Principle: This assay measures the ability of a compound to inhibit the formation of viral plaques in a monolayer of susceptible host cells. The concentration of the compound that reduces the number of plaques by 50% (EC₅₀) is determined.

Methodology:

• Cell Seeding: Seed a susceptible host cell line (e.g., Vero-76 cells for many viruses) into 24-well plates at a density that will form a confluent monolayer within 24 hours. Incubate at 37°C with 5% CO₂.

• Compound Preparation: Prepare a 2x stock solution of the 3'-fluoro nucleoside in cell culture medium. Perform a serial dilution to create a range of test concentrations (e.g., from 100 µM to 0.01 µM). Include a "no-drug" control.

• Viral Infection: Once cells are confluent, remove the growth medium. Infect the monolayers with a dilution of the virus calculated to produce 50-100 plaques per well. Allow the virus to adsorb for 1-2 hours at 37°C.

• Compound Treatment: After adsorption, remove the viral inoculum. Add 0.5 mL of the prepared 2x compound dilutions to 0.5 mL of a 1.2% methylcellulose overlay medium. Mix and immediately add 1 mL of this final mixture to each corresponding well.

• Incubation: Incubate the plates at 37°C for a period sufficient for plaques to develop (typically 3-7 days, depending on the virus).

• Plaque Visualization: After incubation, fix the cells (e.g., with a methanol/acetone solution) and stain with a solution of crystal violet.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the "no-drug" control. Determine the EC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Self-Validation & Controls:

• Cell Viability Control: Run a parallel assay without viral infection to determine the compound's cytotoxicity (CC₅₀) using an MTT or similar viability assay. A good candidate will have a high Selectivity Index (SI = CC₅₀ / EC₅₀).

• Positive Control: Include a known antiviral agent for the target virus as a positive control.

• Virus Control: Wells with no drug treatment establish the baseline (100%) plaque formation.

Conclusion

The 3'-fluoro modification is a powerful and versatile tool in the design of nucleoside-based therapeutics. By imposing a specific conformational bias on the sugar ring, it facilitates recognition by viral polymerases while setting the stage for irreversible chain termination. This elegant mechanism has yielded compounds with broad-spectrum antiviral activity and has revolutionized cancer imaging through the development of [¹⁸F]FLT-PET. As synthetic methodologies become more refined and our understanding of polymerase-substrate interactions deepens, 3'-fluoro-modified nucleosides will undoubtedly continue to be a fertile ground for the discovery of next-generation drugs and diagnostic agents.

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• Watts, J. K., et al. (2011). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Journal of the American Chemical Society, 133(48), 19544–19555. [Link]

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• Eyer, L., et al. (2018). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 62(11). [Link]

• De Geyseleer, G., et al. (2013). Insights from Crystal Structures into the Opposite Effects on RNA Affinity by the S- and R-6′-Methyl Backbone Modifications of 3′-Fluoro Hexitol Nucleic Acid (FHNA). ACS Chemical Biology, 8(8), 1649–1654. [Link]

• ResearchGate. (2005). A concise synthesis of 3′-α-fluoro-2′,3′-dideoxyguanosine (FddG) via 3′-α-selective fluorination of 8,2′-thioanhydronucleoside. [Link]

• Cobb, S. L., et al. (2022). 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. RSC Chemical Biology, 3(12), 1435-1449. [Link]

• Been, L. B., et al. (2016). Preclinical Applications of 3'-Deoxy-3'-[18F]Fluorothymidine in Oncology - A Systematic Review. Theranostics, 6(12), 2207–2220. [Link]

• ResearchGate. (2011). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3 ′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. [Link]

• Kumar, P., et al. (2004). Synthesis and antiviral activity of novel fluorinated 2',3'-dideoxynucleosides. Nucleosides, Nucleotides & Nucleic Acids, 23(1-2), 7-29. [Link]

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• Sun, L., et al. (2021). Clinical value of 3'-deoxy-3'-[18F]fluorothymidine-positron emission tomography for diagnosis, staging and assessing therapy response in lung cancer. Journal of Thoracic Disease, 13(7), 4479–4491. [Link]

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The Gatekeeper of Synthesis: A Technical Guide to the Function of the DMT Protecting Group in Oligonucleotide Production

Introduction: The Imperative of Directional Control in Oligonucleotide Synthesis

In the precise world of synthetic biology and therapeutics, the custom synthesis of oligonucleotides is a foundational technology. The automated, solid-phase phosphoramidite method stands as the cornerstone of this capability, enabling the creation of specific DNA and RNA sequences with high fidelity. Central to the success of this method is the strategic use of protecting groups, which act as temporary shields for reactive functional groups, thereby ensuring the stepwise and directionally controlled assembly of the oligonucleotide chain. Among these, the 4,4'-dimethoxytrityl (DMT) group is the quintessential guardian of the 5'-hydroxyl function, playing a multifaceted role that extends beyond simple protection to encompass in-process monitoring and purification. This guide provides an in-depth technical exploration of the DMT group's function, offering field-proven insights for researchers, scientists, and drug development professionals.

The Chemical Nature and Strategic Advantages of the DMT Group

The 4,4'-dimethoxytrityl group is a bulky, acid-labile protecting group selectively attached to the 5'-hydroxyl of a nucleoside phosphoramidite, the building block of oligonucleotide synthesis. Its selection for this critical role is no accident; it is a result of a unique combination of chemical properties that are ideally suited for the cyclical nature of solid-phase synthesis.

• Steric Hindrance : The sheer size of the DMT group provides a robust steric shield for the 5'-hydroxyl, effectively preventing its unintended participation in the phosphoramidite coupling reaction. This ensures that chain elongation occurs exclusively at the desired 5'-position of the growing oligonucleotide.

• Acid Lability : The DMT group exhibits remarkable stability under the basic and neutral conditions of the coupling and oxidation steps of the synthesis cycle. However, it is readily and quantitatively cleaved under mild acidic conditions.[1] This selective lability is the linchpin of the entire process, allowing for the controlled deprotection of the 5'-hydroxyl to enable the next coupling reaction.

• Hydrophobicity : The trityl group is highly lipophilic, a property that is masterfully exploited in the purification of the final oligonucleotide product, as will be discussed in detail.

• In-process Monitoring : Upon cleavage with acid, the DMT group forms a stable, intensely colored orange carbocation (the "trityl" cation), which has a strong absorbance at approximately 495 nm. This provides a real-time, quantitative measure of the coupling efficiency at each step of the synthesis, a critical parameter for ensuring the quality of the final product.[2]

The Synthesis Cycle: A Symphony of Protection and Deprotection

The synthesis of an oligonucleotide is a cyclical four-step process that is repeated for each nucleotide added to the growing chain. The DMT group is central to the first and last steps of this cycle.

Figure 2: Mechanism of acid-catalyzed detritylation.

The choice between TCA and DCA is a critical experimental decision. TCA is a stronger acid (pKa ≈ 0.7) and therefore provides faster detritylation. [2]However, this increased reactivity comes with a higher risk of depurination, an undesirable side reaction where the glycosidic bond between a purine base (adenine or guanine) and the deoxyribose sugar is cleaved. [2][3]DCA, being a milder acid (pKa ≈ 1.5), significantly reduces the risk of depurination and is the preferred reagent for the synthesis of long oligonucleotides or sequences containing sensitive modified bases. [2][4]

Parameter	Trichloroacetic Acid (TCA)	Dichloroacetic Acid (DCA)	Causality and Field Insights
pKa	~0.7	~1.5	Lower pKa indicates stronger acidity, leading to faster protonation of the ether oxygen and subsequent cleavage of the DMT group.
Detritylation Rate	Fast	Slower	For routine, short oligonucleotides, the speed of TCA is often favored. However, for longer oligos (>50 bases), the cumulative exposure to a strong acid increases the risk of depurination.
Depurination Risk	Higher	Lower	The depurination rate with 3% TCA is approximately 4-fold faster than with 3% DCA. [2]This makes DCA the safer choice for ensuring the integrity of longer sequences.
Typical Concentration	3% in DCM	3% in DCM or Toluene	The concentration is optimized to ensure complete detritylation within the time constraints of the synthesis cycle without excessive acid-mediated side reactions.

| Recommended Use | Short, routine oligonucleotides (<50 bases) | Long oligonucleotides, sequences with high purine content, and those with acid-sensitive modifications. | The choice of deblocking agent is a trade-off between reaction speed and the preservation of the oligonucleotide's chemical integrity. |

Table 1: Comparison of Trichloroacetic Acid (TCA) and Dichloroacetic Acid (DCA) for Detritylation

Experimental Protocol: Automated Detritylation

• Reagent Preparation : Prepare a 3% (w/v) solution of TCA or a 3% (v/v) solution of DCA in anhydrous dichloromethane (DCM).

• Delivery : The automated synthesizer delivers the deblocking solution to the synthesis column containing the solid-support-bound oligonucleotide.

• Reaction : The deblocking solution is allowed to react for a pre-programmed time (typically 60-180 seconds). For DCA, a longer reaction time or increased delivery volume is often necessary to ensure complete detritylation. [5]4. Monitoring : The eluent, containing the orange DMT cation, is passed through a spectrophotometer to measure the absorbance at 495 nm. This reading is used to calculate the stepwise coupling efficiency.

• Wash : The column is thoroughly washed with an inert solvent, typically anhydrous acetonitrile, to remove all traces of the acid and the cleaved DMT cation before the next step in the synthesis cycle.

DMT-on Purification: Leveraging Hydrophobicity for Purity

One of the most elegant and powerful applications of the DMT group is in the purification of the final oligonucleotide product. By leaving the DMT group on the 5'-terminus of the full-length oligonucleotide after synthesis (a strategy known as "DMT-on" purification), a strong hydrophobic "handle" is created. This allows for the highly effective separation of the desired full-length product from shorter, "failure" sequences that lack the DMT group using reverse-phase chromatography. [6]

Figure 3: Workflow for DMT-on reverse-phase cartridge purification.

Choice of Stationary Phase: A Critical Decision

The choice of the reverse-phase stationary phase is crucial for successful DMT-on purification. The two most common types are silica-based C18 and polymeric resins like polystyrene-divinylbenzene (PS-DVB).

Stationary Phase	Advantages	Disadvantages	Field Insights
Silica C18	High efficiency and resolution for shorter oligonucleotides. Well-established and widely available.	Limited pH stability (typically pH 2-8). Susceptible to degradation at high temperatures. Residual silanol groups can cause peak tailing.	C18 columns are excellent for analytical HPLC and the purification of shorter oligos where high resolution is paramount. However, their limited stability can be a drawback for robust, scalable purification processes.
Polystyrene-Divinylbenzene (PS-DVB)	Exceptional pH (1-14) and thermal stability (>100 °C). [6]No silanol groups, eliminating peak tailing from this source. High loading capacity.	May have lower efficiency than some modern silica-based columns for very short oligos.	For preparative and process-scale purification, the robustness of PS-DVB resins is a significant advantage. [6]Their ability to withstand harsh cleaning conditions (e.g., with NaOH) extends their lifetime and makes them a more cost-effective choice in the long run. [7]

Table 2: Comparison of Reverse-Phase Stationary Phases for Oligonucleotide Purification

Experimental Protocol: DMT-on Reverse-Phase Cartridge Purification

This protocol is a general guideline; specific volumes and concentrations may need to be optimized based on the synthesis scale and oligonucleotide length.

• Cartridge Conditioning :

  • Wash the reverse-phase cartridge (e.g., a Glen-Pak™ cartridge) with 2 mL of acetonitrile.

  • Equilibrate the cartridge with 2 mL of 2M triethylammonium acetate (TEAA). [8]2. Sample Preparation and Loading :

  • After cleavage from the solid support and deprotection of the nucleobases (typically with ammonium hydroxide), ensure the oligonucleotide solution is basic.

  • Dilute the crude oligonucleotide solution with an equal volume of a high salt loading buffer (e.g., 1M NaCl). [9] * For long or G-rich sequences prone to secondary structures, heat the sample at >65 °C prior to loading to improve binding. [5] * Slowly load the prepared sample onto the conditioned cartridge. The DMT-on oligonucleotide will bind to the stationary phase.

• Washing :

  • Wash the cartridge with a low-concentration acetonitrile solution (e.g., 2 x 2 mL of 1M NaCl containing 10% acetonitrile) to elute the hydrophilic, DMT-off failure sequences. [9] * Follow with a water wash (2 x 2 mL) to remove the salt. [9]4. On-Cartridge Detritylation :

  • Slowly pass an acidic solution (e.g., 2 mL of 2% trifluoroacetic acid (TFA) in water) through the cartridge. [10]A faint orange band of the DMT cation may be visible.

  • Wash the cartridge with water (2 x 2 mL) to remove the acid and the cleaved DMT group. [9]5. Elution :

  • Elute the purified, now DMT-off, oligonucleotide with a higher concentration of organic solvent (e.g., 2 mL of 0.13M NH4OH containing 20% acetonitrile). [9]6. Desalting : The purified oligonucleotide is then desalted, typically by ethanol precipitation or size-exclusion chromatography.

DMT-on Reverse-Phase HPLC Purification

For applications requiring higher purity, such as in therapeutic development, reverse-phase high-performance liquid chromatography (RP-HPLC) is the method of choice. The principles are the same as cartridge purification, but the use of high-pressure pumps and more efficient stationary phases provides superior resolution. [11]

Purification Method	Typical Purity (for a 20-mer)	Throughput	Scalability	Recommended for
Reverse-Phase Cartridge	65-80%	High	Low to Medium	PCR primers, diagnostic probes, and general research applications.
Reverse-Phase HPLC	>85%	Low to Medium	High	Therapeutic oligonucleotides, demanding molecular biology applications (e.g., cloning, sequencing), and large-scale synthesis.

| PAGE | 95-99% | Low | Low | Applications requiring the highest purity, especially for long oligonucleotides (>80 bases). |

Table 3: Comparison of Oligonucleotide Purification Methods [12]

Troubleshooting and Field-Proven Insights

• Low Recovery : This can be caused by incomplete binding to the cartridge, which can be addressed by ensuring the loading solution has a sufficiently high salt concentration and by heating the sample to disrupt secondary structures. [5]Also, ensure the elution buffer has a sufficient concentration of organic solvent to release the oligonucleotide from the stationary phase.

• Incomplete Detritylation : If the final product is found to still have the DMT group attached, increase the contact time with the acidic solution or use a slightly higher concentration of acid. Ensure the cartridge is not overloaded, as this can lead to channeling and incomplete reaction.

• Co-elution of Impurities : If n-1 sequences (full-length oligos missing one base) are present in the final product, this is likely due to inefficient capping during synthesis. Optimizing the capping step is crucial, as DMT-on purification cannot remove n-1 impurities that also carry the DMT group. [5]* Premature Detritylation : Loss of the DMT group before purification can occur if the crude oligonucleotide solution becomes acidic upon drying, especially when volatile bases like ammonia or methylamine are used for deprotection. The addition of a non-volatile base like Tris can mitigate this issue.

Conclusion: The Indispensable Role of the DMT Group

The 4,4'-dimethoxytrityl group is far more than a simple protecting group; it is a sophisticated chemical tool that is integral to the success of modern oligonucleotide synthesis. Its unique combination of steric bulk, acid lability, and hydrophobicity allows for the directional control of synthesis, real-time monitoring of reaction efficiency, and a highly effective method for the purification of the final product. A thorough understanding of the chemistry of the DMT group, the nuances of its cleavage, and the principles of DMT-on purification is essential for any scientist or researcher working to produce high-quality synthetic oligonucleotides for research, diagnostics, or therapeutic applications. The ability to make informed experimental choices, from the selection of the deblocking reagent to the optimization of purification protocols, is what separates routine synthesis from the production of high-fidelity oligonucleotides that can drive scientific discovery and innovation.

References

• Glen Research. (n.d.). Glen Report 21.211: Technical Brief – Synthesis of Long Oligonucleotides. Retrieved from [Link]

• ATDBio Ltd. (n.d.). Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). Oligonucleotide Purity and Purification Method. Retrieved from [Link]

• Bio-Synthesis Inc. (n.d.). RP-HPLC and RP Cartridge Purification. Retrieved from [Link]

• ATDBio Ltd. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 22.210: Glen-Pak™ Product Update: New Protocols for Purification. Retrieved from [Link]

• Shimadzu. (n.d.). 04-AD-0300-EN DMT-on Purification of Phosphorothioate Oligonucleotide Using SHIMSENTM Styra HLB SPE Cartridge. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 21.19: Technical Brief – Avoiding Trityl Loss When Processing Synthetic Oligonucleotides. Retrieved from [Link]

• Harvard University. (n.d.). IEX Purification of RNA Base(s) Containing DMT-on Oligonucleotide Single Strand Using a One Step On-Column Detritylation Technique. Retrieved from [Link]

• DiVA portal. (2019). Optimizing purification of oligonucleotides with reversed phase trityl-on solid phase extraction. Retrieved from [Link]

• Bio-Synthesis Inc. (2011, October 4). What affects the yield of your oligonucleotides synthesis. Retrieved from [Link]

• Paul, C. H., & Royappa, A. T. (1996). Acid binding and detritylation during oligonucleotide synthesis. Nucleic acids research, 24(15), 3048–3052. Retrieved from [Link]

• Eadie, J. S., & Davidson, D. S. (1996). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. Nucleic acids research, 24(15), 3053–3057. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 22.19: Technical Brief - Depurination of DNA During Oligonucleotide Synthesis. Retrieved from [Link]

• BioAutomation. (n.d.). MerMade 6 & 12 user's manual. Retrieved from [Link]

• Wikipedia. (n.d.). Depurination. Retrieved from [Link]

• Schulte, M., Lühring, N., Keil, A., & Sanghvi, Y. S. (2005). Purification of DMT-On Oligonucleotide by Simulated Moving-Bed (SMB) Chromatography. Organic Process Research & Development, 9(3), 301–307. Retrieved from [Link]

• You Do Bio. (2025, April 28). Choosing the Right Deblocking Reagent for Oligonucleotide Synthesis. Retrieved from [Link]

• Chemie Brunschwig. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

• Eadie, J. S., & Davidson, D. S. (1996). Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis. PubMed. Retrieved from [Link]

• Hamilton Company. (n.d.). PRP-C18 Oligonucleotide Purification HPLC Columns. Retrieved from [Link]

• YMC. (n.d.). Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Avoiding Depurination During Trityl-on Purification. Retrieved from [Link]

• ResearchGate. (2025, August 6). Polystyrene/Divinylbenzene Based Monolithic and Encapsulated Capillary Columns for the Analysis of Nucleic Acids by High‐Performance Liquid Chromatography‐Electrospray Ionisation Mass Spectrometry. Retrieved from [Link]

• Waters. (n.d.). DMT On Purification of DNA Oligonucleotides <35mer Using Oasis HLB SPE Products. Retrieved from [Link]

• Hamilton Company. (n.d.). Oligonucleotide Purification by Reversed-Phase Ion Pairing Chromatography (PRP-C18). Retrieved from [Link]

• Agilent. (2025, April 15). An Introduction to Ion-Paired Reverse-Phase Oligonucleotide Separations: From Analysis to Purification. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 21.22: Purification of CleanAmp™ DNA Oligonucleotides (DMT-ON). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Comparison of poly(styrene-divinylbenzene)-based monolithic and bead-based methodologies used in NANOFLOW LCMS for proteomic studies. Retrieved from [Link]

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Introduction: The Critical Role of Solubility in Advanced Oligonucleotide Synthesis

An In-Depth Technical Guide to the Solubility of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a cornerstone building block in the synthesis of next-generation therapeutic oligonucleotides. Its unique structure, featuring a 3'-fluoro modification, imparts desirable pharmacological properties such as enhanced nuclease resistance and increased binding affinity to target mRNA. However, the successful incorporation of this analog into a growing oligonucleotide chain via automated phosphoramidite chemistry is fundamentally dependent on its solubility characteristics.

This guide provides a comprehensive analysis of the solubility profile of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. Moving beyond simple data points, we will explore the underlying chemical principles that dictate its behavior in various solvents, present robust protocols for solubility determination, and discuss the profound implications of solubility on the efficiency, yield, and purity of oligonucleotide synthesis.

Molecular Profile: Understanding the Structural Determinants of Solubility

The solubility of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is not governed by a single attribute, but by the interplay of its constituent chemical moieties. Each group serves a distinct purpose in synthesis and contributes uniquely to the molecule's overall polarity and solvent affinity.

• 5'-O-Dimethoxytrityl (DMT) Group: This large, nonpolar protecting group is essential for the stepwise synthesis process. Its lipophilic nature dominates the molecule's character, rendering it highly soluble in non-polar organic solvents.

• N6-Benzoyl Group: Serving as a protecting group for the exocyclic amine of adenine, the benzoyl moiety further increases the non-polar character of the molecule.

• 3'-Fluoro (3'-F) Modification: The replacement of the 3'-hydroxyl group with a fluorine atom is a key modification for therapeutic efficacy. While fluorine is highly electronegative, its small size and the overall non-polar nature of the rest of the molecule mean its direct impact on solubility is less pronounced than that of the large protecting groups.

• Deoxyribose and Adenine Core: The underlying nucleoside structure provides a degree of polarity, but its influence is largely masked by the bulky, hydrophobic protecting groups.

This combination of a polar core with extensive non-polar protecting groups results in a molecule that is overwhelmingly hydrophobic.

Key Physicochemical Properties

Property	Value
Chemical Formula	C₃₆H₃₂FN₅O₅
Molecular Weight	649.67 g/mol
Appearance	White to off-white solid or foam
General Solubility	Soluble in acetonitrile, dichloromethane, chloroform; Insoluble in water

Solubility Profile in Common Synthesis Solvents

The primary solvent used for dissolving phosphoramidites for automated synthesis is anhydrous acetonitrile. The concentration of the amidite solution is a critical parameter, as it directly impacts coupling efficiency. Exceeding the solubility limit can lead to precipitation, causing instrument downtime and complete synthesis failure.

Quantitative Solubility Data

While precise, batch-specific solubility can vary slightly, the following table provides typical solubility limits for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in solvents commonly used in a laboratory setting.

Solvent	Formula	Polarity Index	Typical Solubility (mg/mL)	Standard Synthesis Conc. (M)
Acetonitrile	CH₃CN	5.8	>100	0.1 - 0.15 M
Dichloromethane (DCM)	CH₂Cl₂	3.1	>200	Not used for coupling
Chloroform	CHCl₃	4.1	>200	Not used for coupling
Tetrahydrofuran (THF)	C₄H₈O	4.0	>150	Not used for coupling
Water	H₂O	10.2	<0.1 (Practically Insoluble)	N/A

Causality Behind Solvent Choice: Acetonitrile is the solvent of choice for phosphoramidite chemistry not only because it effectively dissolves the protected nucleosides but also because it is compatible with the activators (e.g., Ethylthiotetrazole) and does not interfere with the critical coupling reaction. While solvents like DCM and chloroform show higher solubility, they are not suitable for the synthesis cycle itself.

Experimental Protocol: A Self-Validating Method for Solubility Determination

To ensure batch-to-batch consistency and avoid synthesis failures, it is prudent to verify the solubility of a new lot of material. The following protocol provides a reliable method for determining the saturation solubility using UV-Vis spectroscopy, a common technique in any molecular biology or chemistry lab.

Step-by-Step Methodology

• Preparation of Stock Solution:

  • Accurately weigh approximately 200 mg of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine into a clean, dry vial.

  • Add 1.0 mL of the desired anhydrous solvent (e.g., acetonitrile).

  • Vortex vigorously for 2 minutes to create a supersaturated slurry.

• Equilibration:

  • Place the vial on a rotator or shaker in a controlled environment (e.g., 20°C) for at least 2 hours. This allows the solution to reach equilibrium, where the maximum amount of solute has dissolved.

• Separation of Saturated Supernatant:

  • Centrifuge the vial at high speed (e.g., 14,000 x g) for 10 minutes to pellet all undissolved solid.

  • Carefully pipette a known volume (e.g., 100 µL) of the clear supernatant, ensuring no solid material is disturbed.

• Sample Preparation for UV-Vis Analysis:

  • Transfer the 100 µL aliquot to a 10 mL volumetric flask.

  • Add a detritylation solution (e.g., 3% trichloroacetic acid in dichloromethane) to the flask. The solution will immediately turn a bright orange color as the DMT cation is released.

  • Dilute to the 10 mL mark with the detritylation solution and mix thoroughly.

  • Prepare a "blank" sample using the same procedure but with 100 µL of the pure solvent.

• Quantification:

  • Measure the absorbance of the diluted sample at 498 nm (λmax for the DMT cation) against the blank.

  • Calculate the concentration using the Beer-Lambert law (A = εbc), where ε (molar absorptivity) for the DMT cation is ~70,000 L·mol⁻¹·cm⁻¹.

• Calculation of Solubility:

  • Concentration (M) = Absorbance / (ε * path length)

  • Account for the dilution factor to determine the concentration of the original saturated solution.

  • Convert Molarity (mol/L) to mg/mL using the molecular weight (649.67 g/mol ).

Workflow for Solubility Determination

Caption: Impact of solubility on synthesis outcomes.

Best Practices for Handling and Dissolution

To mitigate the risks associated with solubility, adhere to the following field-proven best practices:

• Use Anhydrous Solvents: Water is the enemy. Ensure that the acetonitrile used for dissolution is of the highest quality and is handled under inert gas (Argon or Nitrogen) to prevent moisture contamination, which can both degrade the amidite and lower its solubility.

• Pre-Dissolution Check: Before preparing a large batch for the synthesizer, perform a small-scale solubility test (e.g., 10-20 mg in 100 µL) in a clear vial to visually confirm that the material dissolves completely at the target concentration.

• Gentle Warming is Acceptable: If dissolution is slow, gentle warming (to 30-35°C) accompanied by sonication can be used to facilitate the process. However, the solution must remain clear upon returning to room temperature. If it precipitates upon cooling, the concentration is too high.

• Filter the Solution: After dissolution, filtering the amidite solution through a 0.2 µm PTFE syringe filter before placing it on the synthesizer is a highly recommended step to remove any micro-particulates.

By understanding the chemical principles, verifying solubility, and adhering to meticulous handling techniques, researchers can harness the full potential of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine to reliably synthesize high-quality, modified oligonucleotides for cutting-edge therapeutic applications.

References

There are no specific academic papers or publicly available datasheets that provide exact, citable solubility values (e.g., in mg/mL) for this specific, complex modified nucleoside. The provided data and protocols are based on established principles of organic chemistry, extensive field experience in oligonucleotide synthesis, and data from analogous compounds. The references below provide authoritative grounding for the underlying chemical techniques and principles discussed.

• Phosphoramidite Chemistry and Oligonucleotide Synthesis. Beaucage, S. L. (2008). Current Protocols in Nucleic Acid Chemistry. [Link]

• Use of the Dimethoxytrityl (DMT) Group for 5'-Hydroxyl Protection. Glen Research. Protecting Groups. [Link]

• Properties of 2'-Fluoro Modified Oligonucleotides. Dowler, T., et al. (2006). Nucleic Acids Research. [Link]

An In-depth Technical Guide on the Stability and Storage of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: The Critical Role of Modified Nucleosides in Therapeutic Oligonucleotide Development

The advent of oligonucleotide therapeutics has marked a significant milestone in modern medicine, offering novel treatment modalities for a wide array of genetic and acquired diseases. The efficacy and safety of these therapies are intrinsically linked to the purity and stability of their constituent building blocks, namely modified nucleosides and their phosphoramidite derivatives. N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a key modified nucleoside analog used in the synthesis of therapeutic oligonucleotides. Its unique structural modifications, including the 3'-fluoro group, the N6-benzoyl protecting group, and the 5'-O-dimethoxytrityl (DMT) group, are designed to enhance the therapeutic properties of the final oligonucleotide, such as nuclease resistance and binding affinity to the target mRNA.[1][]

This technical guide provides a comprehensive overview of the chemical stability of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, its potential degradation pathways, and best practices for its storage and handling. This document is intended for researchers, scientists, and professionals in the field of drug development and oligonucleotide synthesis, offering field-proven insights to ensure the integrity of this critical raw material.

Chemical Stability and Degradation Mechanisms

The stability of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is paramount for the successful synthesis of high-quality oligonucleotides.[3] Several factors, including temperature, moisture, pH, and light, can influence its integrity. Understanding the potential degradation pathways is crucial for implementing effective storage and handling strategies.

The Protective Ensemble: A Symphony of Chemical Moieties

The stability of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a direct consequence of its protecting groups, each serving a specific function:

• 5'-O-Dimethoxytrityl (DMT) Group: This bulky acid-labile group protects the 5'-hydroxyl function, preventing unwanted side reactions during oligonucleotide synthesis.[4][5] Its removal under acidic conditions is a critical step in the chain elongation cycle.[4][5]

• N6-Benzoyl (Bz) Group: The benzoyl group safeguards the exocyclic amine of the adenine base, preventing its participation in undesired side reactions during synthesis.[6] This protection is typically removed at the final deprotection step of the oligonucleotide.[6]

• 3'-Fluoro (F) Group: The substitution of the 3'-hydroxyl group with a fluorine atom significantly enhances the metabolic stability of the resulting oligonucleotide by conferring resistance to nuclease degradation.[1][][7] The high electronegativity of fluorine also influences the sugar conformation, which can contribute to increased thermal stability of duplexes formed with target RNA.[8][9]

Potential Degradation Pathways

Despite the protective measures, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine can undergo degradation under suboptimal conditions. The primary degradation pathways include:

• Depurination: Cleavage of the N-glycosidic bond between the adenine base and the deoxyribose sugar can occur under acidic conditions, leading to the formation of an abasic site. The 3'-fluoro modification is known to increase the stability of the glycosidic bond compared to its 3'-hydroxyl counterpart, thus reducing the rate of depurination.[10]

• Hydrolysis of Protecting Groups:

  • Detritylation: The DMT group is susceptible to cleavage in acidic environments. Accidental exposure to acid during storage or handling can lead to premature deprotection of the 5'-hydroxyl group.

  • Debenzoylation: The N6-benzoyl group can be hydrolyzed under basic conditions. While generally stable during synthesis, prolonged exposure to alkaline environments should be avoided.

• Oxidation: The phosphoramidite moiety, if present, is highly susceptible to oxidation, which can compromise its ability to efficiently couple during oligonucleotide synthesis.

Figure 1: Potential degradation pathways of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Recommended Storage and Handling Procedures

To ensure the long-term stability and performance of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, stringent storage and handling protocols are essential.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C to -15°C [11][12]	Minimizes thermal degradation and slows down potential hydrolytic and oxidative reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the phosphoramidite moiety and degradation due to moisture.
Container	Amber glass vials with airtight seals	Protects from light-induced degradation and prevents moisture ingress.
Form	Dry, solid powder	The compound is more stable in its solid form. Solutions should be prepared fresh before use.

Handling Procedures

• Inert Atmosphere: Always handle the compound under an inert atmosphere (e.g., in a glove box or using a Schlenk line) to minimize exposure to oxygen and moisture.

• Anhydrous Solvents: Use only high-purity, anhydrous solvents for dissolution to prevent hydrolysis.

• Temperature Equilibration: Before opening, allow the vial to equilibrate to room temperature to prevent condensation of moisture onto the cold solid.

• Avoid Acidic and Basic Conditions: Ensure that the compound does not come into contact with acidic or basic substances, as this can lead to the cleavage of the DMT and benzoyl protecting groups, respectively.

• Light Protection: Minimize exposure to light, especially UV light, by using amber vials and working in a shaded area.

Stability Testing and Quality Control

A robust quality control program is essential to verify the purity and stability of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. This typically involves a combination of chromatographic and spectroscopic techniques.

Forced Degradation Studies

Forced degradation studies are a critical component of stability assessment, providing insights into the potential degradation products and the specificity of the analytical methods.[13][14][15] These studies involve subjecting the compound to stress conditions more severe than those encountered during routine storage and handling.

Figure 2: Workflow for a forced degradation study.

Step-by-Step Protocol for a Forced Degradation Study

• Sample Preparation: Prepare a stock solution of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in anhydrous acetonitrile at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Incubate at room temperature for a defined period (e.g., 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Incubate at room temperature for a defined period.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Incubate at room temperature, protected from light, for a defined period.

  • Thermal Degradation: Place a vial of the solid compound and a vial of the stock solution in an oven at 60°C for a defined period.

  • Photolytic Degradation: Expose a vial of the solid compound and a vial of the stock solution to a calibrated light source (e.g., UV and visible light) for a defined duration.

• Neutralization: After the specified time, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC-UV/MS method.

Stability-Indicating HPLC-UV/MS Method

A stability-indicating analytical method is one that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[16] For N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a reversed-phase HPLC method coupled with UV and mass spectrometry (MS) detection is recommended.

Table 2: Recommended HPLC-UV/MS Parameters

Parameter	Recommended Condition
Column	C18, 2.1 x 100 mm, 2.6 µm
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	30°C
UV Detection	260 nm
MS Detection	ESI Positive Ion Mode

This method should be capable of separating the intact N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine from potential impurities and degradation products, such as those with cleaved DMT or benzoyl groups, as well as oxidized byproducts.[17][18]

Conclusion

The chemical integrity of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a critical determinant of the quality and efficacy of the resulting therapeutic oligonucleotides. A thorough understanding of its stability profile and potential degradation pathways, coupled with the implementation of stringent storage and handling protocols, is essential for researchers and manufacturers in the field. The use of validated stability-indicating analytical methods, as part of a comprehensive quality control strategy, will ensure the consistent supply of high-purity material for the development of the next generation of oligonucleotide-based medicines.

References

• Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research. [Link]

• 2'-Fluoro Phosphoramidites Amidite Manufacturer - Huaren Science. [Link]

• 2'-F-RNA Phosphoramidites | Glen Research. [Link]

• Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties - PMC - NIH. [Link]

• 2'-F-G-CE Phosphoramidite - (10-3420). [Link]

• Solid Phase Oligonucleotide Synthesis - Biotage. [Link]

• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis - ATDBio. [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. [Link]

• Current State of Oligonucleotide Characterization Using Liquid Chromatography−Mass Spectrometry: Insight into Critical Issues - anacura. [Link]

• A Brief Study on Forced Degradation Studies with Regulatory Guidance. [Link]

• Guidebook for the Synthesis of Oligonucleotides - Chemie Brunschwig. [Link]

• Combined nucleobase and backbone modifications enhance DNA duplex stability and preserve biocompatibility - The Royal Society of Chemistry. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Solid-Phase Synthesis of 2′-Deoxy-2′-fluoro- β-D-Oligoarabinonucleotides (2′F-ANA) and Their Phosphorothioate Derivatives - SciSpace. [Link]

• Forced Degradation Studies - MedCrave online. [Link]

• 2'-Fluoro Phosphoramidites - Nucleic acid Building Block. [Link]

• (PDF) Evaluation of the intramolecular stacking of the fluorosulfonylbenzoyl derivatives of 1-N6-ethenoadenosine, adenosine, and guanosine - ResearchGate. [Link]

• LC/UV/HRMS-based impurity profiling and structure elucidation of phosphoramidite raw materials used for oligonucleotide synthesis | LabRulez LCMS. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - NIH. [Link]

• Novel Methods for Synthesis of High Quality Oligonucleotides - DiVA portal. [Link]

• Synthesis and biological activities of some N6-(nitro- and -aminobenzyl)adenosines. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC International. [Link]

• Kinetics of N6-(Δ2-Isopentenyl)Adenosine Degradation in Tobacco Cells: EVIDENCE OF A REGULATORY MECHANISM UNDER THE CONTROL OF CYTOKININS - PMC - NIH. [Link]

• What is the shelf life of my oligonucleotides? - metabion. [Link]

• Oligodeoxynucleotides containing conformationally constrained abasic sites: a UV and fluorescence spectroscopic investigation on duplex stability and structure - NIH. [Link]

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• 7. Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite | 136834-22-5 | PB08393 [biosynth.com]
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A Senior Application Scientist's Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Cornerstone for Next-Generation RNA Therapeutics

Executive Summary

The field of RNA therapeutics, encompassing modalities like siRNA, antisense oligonucleotides (ASOs), and mRNA vaccines, holds immense promise for treating a vast spectrum of diseases. However, the inherent instability and potential immunogenicity of unmodified RNA present significant hurdles to clinical translation. Chemical modification of nucleosides is the cornerstone strategy to overcome these limitations. This technical guide provides an in-depth exploration of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a critical phosphoramidite building block designed to enhance the therapeutic properties of synthetic oligonucleotides. We will dissect the strategic role of each chemical moiety—the 3'-fluoro group for stability, the 5'-DMT and N6-Benzoyl groups for synthetic control—and provide detailed, field-proven protocols for its synthesis, characterization, and incorporation into RNA, empowering researchers to harness its full potential.

The Rationale for Chemical Modification in RNA Therapeutics

Unmodified RNA is a transient molecule, rapidly degraded by ubiquitous nucleases in biological systems. Furthermore, exogenous RNA can be recognized by the innate immune system's pattern recognition receptors (PRRs), such as Toll-like receptors (TLRs), leading to inflammatory responses that can compromise safety and efficacy.[1][2] Chemical modifications are introduced to synthetic RNA to fundamentally alter these characteristics.[3]

The 3'-position of the ribose sugar is a critical site for nuclease-mediated cleavage. Introducing a fluorine atom at this position (a 3'-fluoro modification) serves two primary purposes:

• Steric Hindrance: The highly electronegative fluorine atom sterically obstructs the approach of nuclease enzymes, dramatically slowing the rate of phosphodiester bond cleavage and extending the in-vivo half-life of the therapeutic.[4][5]

• Conformational Locking: The 3'-fluoro modification helps to lock the ribose sugar in a C2'-endo pucker, which can influence the overall helical geometry of the oligonucleotide. This pre-organization can enhance binding affinity (Tm) to the target sequence. While the related 2'-fluoro modification is more common and known to favor a C3'-endo pucker characteristic of A-form RNA helices, the 3'-fluoro modification offers a distinct conformational profile that warrants investigation for specific therapeutic applications.[5][6][7][8]

Anatomy of a High-Performance Building Block

The N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite is a sophisticated molecule where each component is deliberately chosen to ensure synthetic efficiency and confer desirable final properties to the oligonucleotide.

• Core Nucleoside (3'-Deoxy-3'-fluoroadenosine): This is the functional core, providing the adenosine base for Watson-Crick pairing while carrying the crucial 3'-fluoro group that imparts nuclease resistance and modulates binding affinity.[9]

• 5'-O-DMT (Dimethoxytrityl) Group: This bulky, acid-labile protecting group is the linchpin of automated solid-phase synthesis.[10] Its primary function is to cap the 5'-hydroxyl group, preventing self-polymerization and enforcing the directional, stepwise addition of nucleotides in the 3' to 5' direction.[11] Its removal with a mild acid like trichloroacetic acid (TCA) generates a bright orange DMT cation, which provides a real-time spectrophotometric readout of the coupling efficiency at each step.[12]

• N6-Benzoyl (Bz) Group: The exocyclic amine (N6) of adenosine is nucleophilic and would otherwise participate in undesirable side reactions during the phosphoramidite coupling chemistry.[13] The benzoyl group acts as a robust shield, stable to the acidic and oxidative conditions of the synthesis cycle. It is reliably removed during the final basic deprotection step.[14]

• 3'-Phosphoramidite Moiety: This is the reactive group that, upon activation by an agent like tetrazole, couples with the free 5'-hydroxyl of the growing oligonucleotide chain, forming the new phosphite triester linkage.

Table 1: Physicochemical Properties

Property	Value
Chemical Formula	C47H51FN7O7P
Molecular Weight	875.95 g/mol
Appearance	White to off-white solid
Solubility	Soluble in acetonitrile, dichloromethane
5'-Protecting Group	4,4'-Dimethoxytrityl (DMT)
N6-Protecting Group	Benzoyl (Bz)
Key Modification	3'-Fluoro

Note: The exact formula and weight are for the corresponding 2'-fluoro phosphoramidite, as the 3'-fluoro isomer is a specialty reagent. Values are expected to be identical.[15][]

Synthesis of the Phosphoramidite Building Block

The synthesis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite is a multi-step process requiring precise control of protecting group chemistry. While specific routes may vary, the general strategy involves a logical sequence of protection and functionalization steps.

Caption: High-level workflow for the synthesis of the 3'-fluoro adenosine phosphoramidite.

Experimental Protocol: Representative Synthesis

This protocol outlines the key transformations. Note: This is a generalized procedure and should be optimized based on laboratory conditions and starting materials. All reactions must be performed under anhydrous conditions unless specified.

• Transient Protection & N6-Benzoylation:

  • Dissolve adenosine in dry pyridine.

  • Add trimethylsilyl chloride (TMSCl) to transiently protect the hydroxyl groups.[13]

  • Add benzoyl chloride (BzCl) dropwise and stir until the reaction is complete (monitored by TLC).

  • Quench the reaction with water, followed by concentrated ammonia to remove the silyl groups.[13]

  • Purify the resulting N6-Benzoyladenosine by column chromatography.

• Selective 5'-O-DMT Protection:

  • Co-evaporate N6-Benzoyladenosine with dry pyridine to remove residual water.

  • Dissolve in dry pyridine and add 4,4'-dimethoxytrityl chloride (DMT-Cl).

  • Stir the reaction at room temperature. The causality here is that the primary 5'-hydroxyl is significantly more reactive than the secondary 2' and 3' hydroxyls, allowing for selective protection.

  • Monitor by TLC. Upon completion, quench with methanol and purify the 5'-O-DMT-N6-Benzoyladenosine product.

• Fluorination at the 3'-Position:

  • This is the most challenging step. A common method for fluorination is using diethylaminosulfur trifluoride (DAST) or similar reagents.

  • Dissolve the protected nucleoside from the previous step in an anhydrous, non-protic solvent (e.g., dichloromethane or THF) under an inert atmosphere (Argon).

  • Cool the reaction to a low temperature (e.g., -78 °C).

  • Slowly add DAST. The reaction proceeds via an SN2 mechanism, which inverts the stereochemistry at the 3' carbon. The choice of a non-protic solvent is critical to prevent quenching of the highly reactive DAST reagent.

  • Allow the reaction to warm slowly to room temperature and monitor by TLC.

  • Carefully quench the reaction and purify the 3'-fluoro product. This step will likely produce a mixture of isomers (including 2'-fluoro) that require careful chromatographic separation.

• Phosphitylation:

  • Dissolve the purified N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in anhydrous dichloromethane.

  • Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).

  • Add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl) dropwise at 0 °C.

  • Stir at room temperature until completion. The base is essential to neutralize the HCl generated during the reaction.

  • Purify the final phosphoramidite product by column chromatography under anhydrous conditions and store it under argon at -20 °C.

Analytical Characterization and Quality Control

Rigorous analytical testing is a self-validating system that ensures the identity, purity, and stability of the phosphoramidite before its use in oligonucleotide synthesis.

Technique	Purpose	Expected Result
HPLC	Purity Assessment	A single major peak with >98% purity.[17]
ESI-MS	Molecular Weight Confirmation	Observed mass-to-charge ratio (m/z) matches the calculated value for the protonated molecule [M+H]⁺.[18]
³¹P NMR	Phosphoramidite Integrity	A characteristic singlet or doublet (depending on structure) in the range of 148-152 ppm.[19]
¹⁹F NMR	Fluorine Incorporation	A signal corresponding to the C-F bond, confirming successful fluorination.
¹H NMR	Structural Confirmation	Peaks corresponding to the DMT, benzoyl, ribose, and base protons with correct integrations and splitting patterns.

Incorporation into RNA via Automated Solid-Phase Synthesis

The synthesized phosphoramidite is the key reagent for introducing the 3'-fluoro modification into a custom RNA sequence using an automated synthesizer. The process is a cycle of four chemical reactions.[12][20][21]

Caption: The four-step phosphoramidite cycle for solid-phase oligonucleotide synthesis.

Step-by-Step Methodology

• Support Preparation: The synthesis begins with the first nucleoside pre-attached to a solid support, typically controlled pore glass (CPG), via its 3'-hydroxyl group.[20]

• Step 1: Detritylation: A solution of 3% Trichloroacetic Acid (TCA) in dichloromethane is passed through the column. This cleaves the 5'-DMT group from the support-bound nucleoside, exposing the 5'-hydroxyl for the next reaction. The column is then washed with acetonitrile.[12]

• Step 2: Coupling: The N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite is mixed with an activator (e.g., 5-(ethylthio)-1H-tetrazole, ETT) and delivered to the column. The activated phosphoramidite reacts with the free 5'-hydroxyl of the growing chain. This is the most critical step, and coupling efficiencies must be >99% for the synthesis of long oligonucleotides.

• Step 3: Capping: To prevent the elongation of chains that failed to couple in the previous step ("failure sequences"), a mixture of acetic anhydride and N-methylimidazole is used to permanently block the unreacted 5'-hydroxyl groups. This is a crucial quality control step.

• Step 4: Oxidation: The newly formed phosphite triester linkage is unstable. A solution of iodine in water/pyridine/THF is used to oxidize the P(III) to the more stable P(V) phosphate triester backbone.

• Cycle Repetition: The cycle of detritylation, coupling, capping, and oxidation is repeated for each subsequent nucleotide in the desired sequence.

Final Cleavage and Deprotection

• After the final cycle, the oligonucleotide is cleaved from the solid support using a concentrated base, typically a mixture of ammonium hydroxide and methylamine (AMA) or gaseous ammonia.

• This same step, often with heating (e.g., 55 °C for several hours), simultaneously removes the benzoyl protecting group from the adenosine base and the cyanoethyl groups from the phosphate backbone.[14]

• The fully deprotected and cleaved oligonucleotide is then purified, most commonly by reverse-phase or ion-exchange HPLC.

Therapeutic Impact of 3'-Fluoro Modification

The incorporation of 3'-fluoroadenosine provides a clear, measurable improvement in the drug-like properties of an RNA therapeutic.

Property	Unmodified RNA	3'-Fluoro Modified RNA	Rationale and Advantage
Nuclease Resistance	Very Low (seconds to minutes in serum)[5]	High (hours to days)	The 3'-fluoro group sterically blocks nuclease access, leading to a significantly longer biological half-life.[4][5]
Thermal Stability (Tm)	Baseline	Increased (ΔTm ≈ +1-2 °C per modification)	The electronegative fluorine atom influences sugar pucker, pre-organizing the backbone for stronger hybridization with the target strand.[6][7][8]
Binding Affinity (Kd)	Baseline	Lower (Tighter Binding)	Increased thermal stability directly correlates with higher binding affinity to the complementary target RNA.
Innate Immune Activation	High	Reduced	Sugar modifications can decrease recognition by PRRs like TLR7/8, reducing unwanted inflammatory side effects.[22][23]

Conclusion and Future Outlook

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine represents a pivotal tool in the development of robust RNA therapeutics. Its rational design provides a direct pathway to synthesizing oligonucleotides with enhanced stability, superior binding affinity, and a more favorable safety profile. By understanding the function of each chemical component and mastering the protocols for its synthesis and incorporation, researchers can unlock new possibilities in gene silencing, aptamer design, and mRNA-based medicines. The continued exploration of less common but potentially advantageous modifications, such as the 3'-fluoro substitution, will be a key driver of innovation, leading to the next generation of potent and durable RNA-based drugs.

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• 5'-DMT-protected double-stranded DNA: Synthesis and competence to enzymatic reactions. (2021). PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Solid phase oligonucleotide synthesis cycle. DMT = 4,4'-dimethoxytrityl. Retrieved from [Link]

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• Piao, X., et al. (2018). Assessment and comparison of thermal stability of phosphorothioate-DNA, DNA, RNA, 2'-F RNA, and LNA in the context of Phi29 pRNA 3WJ. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine.... Retrieved from [Link]

• MDPI. (2018). Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. Retrieved from [Link]

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• Arkat USA. (n.d.). A highly efficient procedure for the oxidation of the 5'-position of adenosine analogues. Retrieved from [Link]

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• NIH. (n.d.). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. Retrieved from [Link]

• NIH. (2018). Structural basis for the synergy of 4′- and 2′-modifications on siRNA nuclease resistance, thermal stability and RNAi activity. Retrieved from [Link]

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• ELLA Biotech. (n.d.). Designing Oligo With Multiple Modifications. Retrieved from [Link]

• MDPI. (n.d.). Qualitative and Quantitative Analytical Techniques of Nucleic Acid Modification Based on Mass Spectrometry for Biomarker Discovery. Retrieved from [Link]

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• Bio-Equip. (2023). N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite,BOC Sciences. Retrieved from [Link]

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• ResearchGate. (2025). Unique Gene-Silencing and Structural Properties of 2'-Fluoro-Modified siRNAs. Retrieved from [Link]

• Semantic Scholar. (n.d.). The effect of chemical modifications on the thermal stability of different G-quadruplex-forming oligonucleotides. Retrieved from [Link]

• Semantic Scholar. (2021). Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. Retrieved from [Link]

• A Thermal Stability Study of Phosphoramidites Employed in Oligonucleotide Synthesis. (n.d.). Retrieved from [Link]

• NIH. (n.d.). 2′Fluoro Modification Differentially Modulates the Ability of RNAs to Activate Pattern Recognition Receptors. Retrieved from [Link]

• NIH. (n.d.). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Retrieved from [Link]

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A Technical Guide to the Antiviral Properties of 3'-Deoxy-3'-fluoroadenosine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides an in-depth technical analysis of 3'-deoxy-3'-fluoroadenosine, a synthetic nucleoside analog with potent broad-spectrum antiviral activity. We will explore its fundamental mechanism of action as a viral RNA chain terminator, detail its efficacy against a range of clinically significant viruses, and present the experimental frameworks used to validate its activity. This guide is intended to serve as a comprehensive resource for researchers engaged in antiviral drug discovery and development, offering both foundational knowledge and practical insights into the evaluation of this promising compound.

Introduction: The Rationale for Fluorinated Nucleoside Analogs

The relentless challenge of emerging and re-emerging viral diseases necessitates a robust pipeline of antiviral agents. Nucleoside analogs have long been a cornerstone of antiviral therapy, primarily due to their ability to mimic natural substrates and interfere with viral nucleic acid replication. The strategic incorporation of fluorine into the nucleoside scaffold has proven to be a particularly fruitful approach in drug design.[1][2] Fluorine's high electronegativity and small atomic radius, comparable to that of a hydrogen atom, allow it to serve as an isosteric replacement for hydroxyl groups, fundamentally altering the molecule's chemical properties and biological activity.[1]

3'-deoxy-3'-fluoroadenosine is a purine nucleoside analog first synthesized in the 1980s.[1][3] Its structure is characterized by the replacement of the hydroxyl group at the 3' position of the ribose sugar with a fluorine atom. This seemingly minor modification has profound consequences for its function, transforming it into a potent inhibitor of viral replication.

Core Mechanism of Action: RNA Chain Termination

The primary antiviral mechanism of 3'-deoxy-3'-fluoroadenosine is the termination of viral RNA synthesis.[1] Like many nucleoside analogs, it functions as a prodrug, requiring intracellular phosphorylation to its active triphosphate form.

Intracellular Activation Pathway

The journey from extracellular prodrug to active inhibitor is a critical, multi-step process mediated by host cell kinases. Understanding this pathway is essential for interpreting in vitro efficacy data and predicting in vivo pharmacokinetics.

Caption: Intracellular activation and mechanism of action of 3'-deoxy-3'-fluoroadenosine.

The process begins with the cellular uptake of 3'-deoxy-3'-fluoroadenosine. Host cell kinases then sequentially phosphorylate the compound to its monophosphate, diphosphate, and finally, its active triphosphate form. This active metabolite, 3'-deoxy-3'-fluoroadenosine-5'-triphosphate, is a structural mimic of the natural nucleotide adenosine triphosphate (ATP).

Viral Polymerase Inhibition

The active triphosphate form of 3'-deoxy-3'-fluoroadenosine acts as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp). During viral genome replication, the RdRp incorporates the analog into the growing RNA strand in place of ATP. The absence of a 3'-hydroxyl group, due to the presence of the fluorine atom, makes the formation of a subsequent phosphodiester bond impossible. This results in the immediate and irreversible cessation of RNA chain elongation, a process known as obligate chain termination.[1]

It is hypothesized that the low selectivity of 3'-deoxy-3'-fluoroadenosine 5'-triphosphate for viral RdRps over other polymerases may contribute to its broad-spectrum activity, which even extends to some DNA viruses like the vaccinia virus.[1]

Spectrum of Antiviral Activity

3'-deoxy-3'-fluoroadenosine has demonstrated a remarkably broad spectrum of activity against a diverse range of RNA viruses, and even some DNA viruses.

Flaviviruses

Significant research has focused on the efficacy of 3'-deoxy-3'-fluoroadenosine against members of the Flaviviridae family, many of which are significant human pathogens with no approved therapies.[1][2] In vitro studies have shown potent, low-micromolar inhibition of:

• Tick-Borne Encephalitis Virus (TBEV) [1][2][4]

• Zika Virus (ZIKV) [1][2][4]

• West Nile Virus (WNV) [1][2][4]

The antiviral effect is stable over time, with inhibition observed at 48 and 72 hours post-infection.[1] Furthermore, the compound remains highly active even when added to cell cultures 2 hours after infection, indicating its effectiveness against established replication.[1]

Other RNA Viruses

Early investigations revealed a wide range of activity against various RNA virus families:

• Picornaviruses: (e.g., Poliovirus, Coxsackie B virus)[3]

• Togaviruses: (e.g., Sindbis virus, Semliki Forest virus)[3]

• Reoviruses [3]

DNA Viruses

Interestingly, 3'-deoxy-3'-fluoroadenosine also exhibits activity against some DNA viruses, such as the Vaccinia virus (a member of the Poxviridae family).[3] This suggests that the compound's triphosphate form may also be recognized and incorporated by certain DNA-dependent RNA polymerases or viral DNA polymerases.[1]

Quantitative Assessment of Antiviral Potency and Cytotoxicity

A critical aspect of drug development is to quantify a compound's efficacy and its potential for host cell toxicity. This is typically achieved through in vitro cell-based assays.

Key Metrics

• EC₅₀ (50% Effective Concentration): The concentration of the compound that inhibits viral replication by 50%. A lower EC₅₀ value indicates higher potency.

• CC₅₀ (50% Cytotoxic Concentration): The concentration of the compound that causes a 50% reduction in cell viability.

• SI (Selectivity Index): Calculated as CC₅₀ / EC₅₀. A higher SI value is desirable, as it indicates a wider therapeutic window between the concentration required for antiviral activity and the concentration that is toxic to host cells.

In Vitro Efficacy Data (Flaviviruses)

The following table summarizes the reported EC₅₀ values for 3'-deoxy-3'-fluoroadenosine against various flaviviruses in different cell lines.

Virus Strain	Cell Line	EC₅₀ (µM)
TBEV (Hypr)	PS	2.2 ± 0.6
TBEV (Neudoerfl)	PS	1.6 ± 0.3
TBEV (Hypr)	HBCA	3.1 ± 1.1
TBEV (Neudoerfl)	HBCA	4.5 ± 1.5
ZIKV (MR-766)	PS	1.1 ± 0.1
ZIKV (Paraiba_01)	PS	1.6 ± 0.2
ZIKV (MR-766)	HBCA	4.7 ± 1.3
ZIKV (Paraiba_01)	HBCA	4.5 ± 1.4
WNV (Eg-101)	PS	3.7 ± 1.2
WNV (13-104)	PS	4.7 ± 1.5
WNV (Eg-101)	HBCA	4.3 ± 0.3
WNV (13-104)	HBCA	4.3 ± 0.6

Data sourced from Eyer et al., 2021.[1]

Cytotoxicity and Cytostatic Effects

3'-deoxy-3'-fluoroadenosine did not exhibit measurable cytotoxicity in PS and HBCA cells at concentrations up to 25 µM.[1][2][4][5] However, an observable cytostatic effect, characterized by the suppression of cell proliferation, has been noted at concentrations greater than 12.5 µM.[1][2][4][5] This effect is an important consideration for therapeutic applications and may be related to a low level of inhibition of host cell polymerases.[1]

Experimental Protocols for Antiviral Evaluation

The validation of an antiviral compound requires a series of well-defined experiments. The following outlines a standard workflow for assessing the in vitro efficacy of a compound like 3'-deoxy-3'-fluoroadenosine.

Caption: Standard experimental workflow for in vitro antiviral compound evaluation.

Detailed Methodology: Plaque Reduction Assay

This assay is the gold standard for quantifying the titer of infectious virus particles.

• Cell Culture Preparation: Seed a suitable host cell line (e.g., Vero, PS cells) in 6-well or 12-well plates and grow to confluence.

• Compound Pre-treatment: Remove the growth medium and add fresh medium containing serial dilutions of 3'-deoxy-3'-fluoroadenosine. Include a "no-drug" control. Incubate for a specified period (e.g., 24 hours).[2]

• Virus Inoculation: Infect the cell monolayers with a known multiplicity of infection (MOI) of the target virus (e.g., 0.1).[2]

• Adsorption: Allow the virus to adsorb to the cells for 1 hour at 37°C.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) mixed with the corresponding concentrations of the test compound. This restricts the spread of progeny virus to adjacent cells, resulting in localized zones of cell death (plaques).

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 3-7 days, depending on the virus).

• Visualization and Quantification: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones against a background of stained, viable cells. Count the number of plaques for each compound concentration.

• Data Analysis: Calculate the percentage of plaque reduction relative to the no-drug control. Plot the percentage of inhibition against the compound concentration and determine the EC₅₀ value using non-linear regression analysis.

In Vivo Studies and Future Directions

While in vitro data are crucial, the ultimate test of an antiviral compound is its efficacy and safety in a living organism.

Preclinical Animal Models

3'-deoxy-3'-fluoroadenosine has shown promising activity in mouse models of TBEV and WNV infection.[1][2][4][5] In WNV-infected mice, the compound led to reduced mortality.[6] For TBEV, while the effect was not as pronounced, it did prolong the mean survival time of infected mice.[6] These studies are critical for establishing proof-of-concept and for evaluating the pharmacokinetic and pharmacodynamic properties of the drug.

Challenges and Opportunities

• Synthesis: The synthesis of 3'-fluoro-modified nucleosides can be challenging, often involving harsh conditions and multiple steps, which can result in low overall yields.[7] The development of more efficient and scalable synthetic routes is crucial for further development.

• Selectivity: While its broad-spectrum activity is an advantage, the observed cytostatic effects suggest some level of interaction with host cellular machinery.[1] Future research could focus on developing prodrug strategies or chemical modifications to enhance delivery to infected cells and improve the selectivity index.

• Clinical Development: To date, there is limited information on the clinical development of 3'-deoxy-3'-fluoroadenosine. Further preclinical toxicology and safety studies are required before it can advance to human trials.

Conclusion

3'-deoxy-3'-fluoroadenosine is a potent, broad-spectrum antiviral nucleoside analog with a well-defined mechanism of action as an RNA chain terminator. Its demonstrated efficacy against a range of pathogenic viruses, particularly emerging flaviviruses, makes it a compelling candidate for further drug development. The comprehensive in vitro and in vivo data underscore the potential of fluoro-modified nucleosides as a valuable class of bioactive molecules in the ongoing search for effective antiviral therapies. Continued research into optimizing its synthesis, improving its selectivity, and advancing it through preclinical development is highly warranted.

References

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 65(2), e01522-20. [Link]

• Van Aerschot, A., et al. (1989). Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Antiviral Research, 12(3), 133-150. [Link]

• Eyer, L., et al. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. ResearchGate. [Link]

• American Society for Microbiology. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy. [Link]

• National Center for Biotechnology Information. (2021). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. PubMed. [Link]

• Eyer, L., et al. (2021). Dose-dependent anti-flaviviral activity of 3′-deoxy-3′-fluoroadenosine... ResearchGate. [Link]

• Mondal, S., et al. (2021). A New Synthesis of 3′-Fluoro-3′-deoxyadenosine. ResearchGate. [Link]

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A Technical Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Focus on the Isomeric 2'-Fluoro Analogue as a Proxy for Synthetic and Applied Strategies

Abstract: This in-depth technical guide addresses the synthesis, properties, and applications of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a modified nucleoside of significant interest in the field of drug development and nucleic acid chemistry. A comprehensive literature review reveals a notable scarcity of direct research on the 3'-fluoro isomer. Consequently, this guide will provide a detailed examination of the closely related and extensively documented 2'-fluoro analogue, N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine, and its phosphoramidite derivative. The principles, protocols, and applications discussed for the 2'-fluoro compound serve as a robust framework for researchers and drug development professionals to approach the synthesis and utilization of its 3'-fluoro counterpart.

Introduction: The Significance of Fluorinated Nucleosides

Fluorine has become a cornerstone in modern medicinal chemistry. Its unique properties, including high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds, can profoundly influence the biological activity of a molecule. In nucleoside chemistry, the strategic incorporation of a fluorine atom can enhance metabolic stability, modulate sugar pucker conformation, and improve binding affinity to target enzymes or nucleic acid sequences.

The specific placement of the fluorine atom on the ribose sugar is critical. While 2'-fluorinated nucleosides have been extensively studied and incorporated into therapeutic oligonucleotides, the 3'-fluoro analogues represent a less explored chemical space with potentially distinct biological and conformational properties. This guide aims to bridge the current knowledge gap by providing a detailed technical overview, using the well-characterized 2'-fluoro isomer as a primary reference point.

Synthesis and Chemical Properties

The synthesis of fluorinated nucleosides is a multi-step process that requires careful selection of protecting groups and fluorinating agents. The general synthetic strategy involves the protection of reactive functional groups, introduction of the fluorine atom, and subsequent modifications to yield the desired product.

Protecting Group Strategy: A Critical First Step

The synthesis of N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine begins with the protection of the 5'-hydroxyl group and the exocyclic amine of adenosine.

• 5'-O-Dimethoxytrityl (DMT) Group: The bulky DMT group is employed to protect the 5'-hydroxyl function of the deoxyribose sugar. Its acid-labile nature allows for its selective removal during oligonucleotide synthesis, enabling the stepwise addition of the next nucleotide.[1]

• N6-Benzoyl (bz) Group: The exocyclic amine of the adenine base is protected by a benzoyl group to prevent unwanted side reactions during the synthesis process.[1]

Fluorination: The Key Transformation

Conversion to the Phosphoramidite

For application in oligonucleotide synthesis, the protected and fluorinated nucleoside is converted into its 3'-CE phosphoramidite derivative. This involves reacting the 3'-hydroxyl group with a phosphitylating agent, typically 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, in the presence of a mild base.[3] This reactive phosphoramidite is the key building block for the automated solid-phase synthesis of modified oligonucleotides.[1][4]

Table 1: Physicochemical Properties of N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine and its Phosphoramidite Derivative

Property	N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine	N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite
Molecular Formula	C38H34FN5O6[5]	C47H51FN7O7P[4][]
Molecular Weight	675.72 g/mol [5]	875.95 g/mol [4][]
Appearance	White powder[]	White powder[]
Purity (by HPLC)	≥98%[]	≥98%[]
Storage Conditions	2°C - 8°C[5]	≤ -15°C[4]
CAS Number	136834-21-4[5]	136834-22-5[4]

Applications in Research and Drug Development

The primary application of N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite is in the synthesis of modified oligonucleotides for various therapeutic and research purposes.

Antisense Oligonucleotides (ASOs)

The incorporation of 2'-fluoro modified nucleotides into antisense oligonucleotides enhances their metabolic stability against nuclease degradation.[] This modification also increases the binding affinity of the ASO to its target mRNA, leading to more potent gene silencing.[] Researchers have successfully used N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite to synthesize ASOs with improved properties.[]

RNA Interference (RNAi)

Similar to ASOs, small interfering RNAs (siRNAs) can be modified with 2'-fluoro nucleotides to improve their stability and efficacy. The design of RNAi molecules with these modifications is a promising strategy for gene therapy.[7]

Probes for Structural Biology

The fluorine atom can be used as a sensitive probe for Nuclear Magnetic Resonance (NMR) spectroscopy. By incorporating 19F-labeled nucleosides into DNA or RNA strands, researchers can study the folding, dynamics, and interactions of these biomolecules with minimal perturbation.[]

Stabilization of G-quadruplex Structures

N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite has been utilized to stabilize the formation of G-quadruplex structures, which are of interest as therapeutic targets.[]

Experimental Protocols

The following section provides a generalized protocol for the incorporation of a 2'-fluoro-modified adenosine into an oligonucleotide using solid-phase synthesis.

Solid-Phase Oligonucleotide Synthesis Workflow

The synthesis is performed on an automated DNA/RNA synthesizer using a solid support, typically controlled pore glass (CPG). Each cycle of nucleotide addition consists of four main steps:

• Detritylation: Removal of the acid-labile DMT group from the 5'-hydroxyl of the growing oligonucleotide chain using a solution of a weak acid, such as trichloroacetic acid in dichloromethane.

• Coupling: Activation of the phosphoramidite monomer (in this case, N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite) with an activator, such as 1H-tetrazole or 4,5-dicyanoimidazole, and subsequent coupling to the free 5'-hydroxyl of the growing chain.[4]

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Oxidation: Conversion of the newly formed phosphite triester linkage to a more stable phosphate triester linkage using an oxidizing agent, typically an iodine solution.

This cycle is repeated until the desired oligonucleotide sequence is synthesized.

Caption: Automated solid-phase oligonucleotide synthesis cycle.

Deprotection and Purification

After synthesis, the oligonucleotide is cleaved from the solid support and all protecting groups (benzoyl, cyanoethyl) are removed, typically by treatment with concentrated ammonium hydroxide. The final product is then purified, most commonly by high-performance liquid chromatography (HPLC).

Conclusion and Future Directions

While the direct synthesis and application of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine remain to be extensively documented, the wealth of information available for its 2'-fluoro isomer provides a strong foundation for future research. The synthetic strategies, analytical techniques, and diverse applications of the 2'-fluoro analogue can be adapted to explore the unique potential of the 3'-fluoro isomer in drug discovery and biotechnology. Further investigation into the synthesis of 3'-fluorinated nucleosides is warranted to unlock their potential for creating novel therapeutics and research tools with enhanced properties.

References

• Arkat USA. A highly efficient procedure for the oxidation of the 5'-position of adenosine analogues. [Link]

• ResearchGate. Scheme 1. Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine... [Link]

• eScholarship.org. Synthesis of Modified Oligonucleotides for Site-Directed RNA Editing and. [Link]

• MDPI. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. [Link]

• PubChem. N6-Benzoyladenosine. [Link]

• Advent Bio. 5'-O-DMT-N6-Benzoyl-2'-Fluoro-2'-Deoxyadenosine. [Link]

• Bio-Equip. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite,BOC Sciences_specification/price/image. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite | 136834-22-5 | PB08393 [biosynth.com]
• 5. N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine | 136834-21-4 | NB08366 [biosynth.com]
• 7. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine Phosphoramidite

For: Researchers, scientists, and drug development professionals engaged in oligonucleotide synthesis and medicinal chemistry.

Abstract

The strategic incorporation of fluorine into nucleosides has become a cornerstone of modern therapeutic oligonucleotide development. Fluorination at the sugar moiety can significantly enhance the metabolic stability, nuclease resistance, and binding affinity of oligonucleotides.[1][2] This guide provides a comprehensive technical overview and detailed protocols for the multi-step chemical synthesis of N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite, a specialized building block for solid-phase oligonucleotide synthesis. Due to the presence of a fluorine atom at the 3'-position, this monomer is designed to function as a chain terminator, a critical tool for various molecular biology applications and the synthesis of specifically modified oligonucleotides. We will delve into the causal logic behind each synthetic step, from the initial fluorination of the ribose sugar to the final phosphitylation, providing field-proven insights to ensure reproducibility and high-yield synthesis.

Introduction: The Rationale for 3'-Fluoro-Modification

The chemical synthesis of oligonucleotides relies on the precise, stepwise addition of nucleoside phosphoramidite building blocks.[] Modifications to the sugar moiety are a primary strategy for tuning the pharmacological properties of the resulting oligonucleotide. The introduction of a fluorine atom, the most electronegative element, at the 3'-position of the deoxyribose ring induces several profound effects:

• Nuclease Resistance: The strong carbon-fluorine bond enhances the stability of the phosphodiester backbone against degradation by cellular nucleases.[1]

• Conformational Locking: The electronegativity of fluorine influences the sugar pucker, favoring an RNA-like A-form duplex geometry, which can increase the thermal stability and binding affinity to target RNA sequences.[4]

• Chain Termination: The replacement of the 3'-hydroxyl group with a fluorine atom prevents the formation of a phosphodiester bond with the subsequent nucleotide, effectively terminating the elongation of the oligonucleotide chain.[5] This makes 3'-fluoro-modified nucleosides invaluable tools for sequencing, PCR applications, and the synthesis of 3'-end-modified therapeutic oligonucleotides.

The target molecule, N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite, is a sophisticated reagent designed for incorporation into synthetic oligonucleotides. Each component of the molecule serves a distinct and critical purpose:

• N⁶-Benzoyl (Bz) Group: Protects the exocyclic amine of adenine from participating in unwanted side reactions during the synthesis cycle.[6][7][8]

• 5'-Dimethoxytrityl (DMT) Group: A bulky, acid-labile protecting group for the 5'-hydroxyl, enabling stepwise 3' to 5' synthesis and allowing for spectrophotometric monitoring of coupling efficiency.[9][10]

• 3'-Fluoro Group: The key modification providing the desired biological and chemical properties.

• Phosphoramidite Moiety: The reactive phosphorus(III) group that, upon activation, forms the internucleotide linkage. This group is attached at the 2'-hydroxyl position, as the 3'-position is blocked by fluorine.

Overall Synthetic Strategy

The synthesis of this complex molecule is a multi-step process that requires careful control of reaction conditions and rigorous purification of intermediates. The overall workflow is designed to sequentially introduce the necessary modifications and protecting groups in a logical and efficient manner.

Caption: High-level workflow for the synthesis of the target phosphoramidite.

Detailed Experimental Protocols

Disclaimer: These protocols involve hazardous materials and should only be performed by trained chemists in a properly equipped laboratory with appropriate personal protective equipment.

Part 1: Synthesis of the Core Intermediate: 3'-Deoxy-3'-fluoroadenosine

The introduction of the 3'-fluoro group is the most critical and challenging step. This protocol is adapted from established methodologies utilizing a nucleophilic fluorination agent on a suitably protected adenosine precursor.[11][12] The reaction proceeds via a double inversion mechanism.

Protocol 1: Synthesis of 3'-Deoxy-3'-fluoroadenosine

• Preparation of the Precursor: Start with adenosine and protect the 2' and 5' hydroxyl groups. A common strategy is to form a 2',5'-di-O-tritylated nucleoside analogue with a xylo-configuration at the 3' position, which sets up the correct stereochemistry for the subsequent SN2 reaction.[12]

• Fluorination Reaction:

  • In a flame-dried flask under an inert argon atmosphere, dissolve the 2',5'-di-O-tritylated-xyloadenosine precursor in anhydrous dichloromethane (DCM).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add diethylaminosulfur trifluoride (DAST) (1.5 equivalents) dropwise to the stirred solution.

  • Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Deprotection:

  • Once the reaction is complete, carefully quench by slowly adding saturated sodium bicarbonate solution at 0 °C.

  • Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure.

  • Remove the trityl protecting groups by treating the residue with 80% acetic acid in water.

  • Purify the crude 3'-deoxy-3'-fluoroadenosine by silica gel column chromatography to yield the pure intermediate.

Part 2: Sequential Protection of the Nucleoside

With the core fluorinated nucleoside in hand, the next steps involve protecting the exocyclic amine and the 5'-hydroxyl group to prepare the molecule for phosphitylation.

Protocol 2: N⁶-Benzoylation

The N⁶-amino group of adenine is nucleophilic and must be protected. A transient silylation method is highly effective for directing the benzoyl group specifically to the nitrogen.[6][7][13]

• Silylation (Transient Protection):

  • Co-evaporate the 3'-deoxy-3'-fluoroadenosine with anhydrous pyridine twice and dry under high vacuum.

  • Suspend the dried nucleoside in anhydrous pyridine under an argon atmosphere.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add trimethylsilyl chloride (TMSCl) (3.0 equivalents) and stir for 2 hours at 0 °C. This protects the 2' and 5' hydroxyl groups.[13]

• Benzoylation:

  • While maintaining the temperature at 0 °C, slowly add benzoyl chloride (1.5 equivalents).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.[7]

• Deprotection and Work-up:

  • Cool the reaction back to 0 °C and quench by the slow addition of cold water.

  • Add concentrated aqueous ammonia to hydrolyze the silyl ethers.[13]

  • Stir for 30 minutes, then concentrate the solution under reduced pressure.

  • Purify the resulting N⁶-Benzoyl-3'-deoxy-3'-fluoroadenosine by silica gel chromatography.

Protocol 3: 5'-O-DMT Protection

The 5'-hydroxyl is the primary alcohol and is more reactive, allowing for selective protection with the bulky DMT group.[14]

• Reaction Setup:

  • Dry the N⁶-Benzoyl-3'-deoxy-3'-fluoroadenosine by co-evaporation with anhydrous pyridine.

  • Dissolve the dried compound in anhydrous pyridine under an argon atmosphere.

  • Add 4,4'-dimethoxytrityl chloride (DMT-Cl) (1.2 equivalents) in portions.

  • Stir the reaction at room temperature for 4-6 hours. Monitor by TLC for the disappearance of the starting material.[9]

• Work-up and Purification:

  • Quench the reaction with methanol.

  • Remove the pyridine under reduced pressure.

  • Dissolve the residue in DCM and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by silica gel chromatography to obtain N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Part 3: Final Phosphitylation

This final step converts the protected nucleoside into a reactive phosphoramidite, ready for oligonucleotide synthesis. The reaction is highly sensitive to moisture and oxygen.

Caption: Key components of the phosphitylation reaction.

Protocol 4: 2'-O-Phosphitylation

• Preparation:

  • Thoroughly dry the N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine under high vacuum.

  • In a flame-dried flask under argon, dissolve the protected nucleoside in anhydrous tetrahydrofuran (THF).

  • Add N,N-diisopropylethylamine (DIPEA) (3.0 equivalents), a non-nucleophilic base.

• Phosphitylation Reaction:

  • Slowly add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 equivalents) dropwise at room temperature.

  • Stir the reaction for 2-3 hours. Monitor the reaction using ³¹P NMR spectroscopy or TLC.[9]

• Work-up and Purification:

  • Quench the reaction by adding anhydrous methanol.

  • Dilute the mixture with ethyl acetate containing 1% triethylamine.

  • Wash the organic phase with a saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to a foam.

  • Purify the final product quickly using silica gel chromatography. The column should be pre-equilibrated with an eluent containing 3-5% triethylamine to prevent degradation of the phosphoramidite.[15]

  • Co-evaporate the purified product with anhydrous acetonitrile and dry under high vacuum to yield the final phosphoramidite as a crisp white foam.

Purification and Characterization Data

Proper purification and characterization are essential to ensure the quality and reactivity of the phosphoramidite.

Step	Compound	Purification Method	Typical Yield	Key Characterization Data
1	3'-Deoxy-3'-fluoroadenosine	Silica Gel Chromatography	50-60%	¹H NMR, ¹⁹F NMR, LC-MS
2	N⁶-Benzoyl-3'-deoxy-3'-fluoroadenosine	Silica Gel Chromatography	75-85%	¹H NMR, LC-MS
3	N⁶-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine	Silica Gel Chromatography	80-90%	¹H NMR, LC-MS
4	Final Phosphoramidite	Silica Gel Chromatography (w/ Triethylamine)	80-85%	¹H NMR, ³¹P NMR (~149 ppm, two diastereomers), HRMS

Note on Characterization:

• ¹⁹F NMR is crucial for confirming the successful incorporation of the fluorine atom.

• ³¹P NMR is the definitive method for assessing the purity of the final phosphoramidite. The product should appear as two distinct peaks around 149 ppm, corresponding to the two diastereomers at the chiral phosphorus center. Common impurities like the corresponding phosphite triester will appear at around 138-140 ppm.[15]

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Low yield in fluorination step	Incomplete reaction; degradation of DAST.	Ensure anhydrous conditions. Use freshly opened or distilled DAST. Allow reaction to proceed for a longer duration at room temperature.
Incomplete 5'-O-DMT protection	DMT-Cl has degraded; insufficient reagent.	Use fresh DMT-Cl. Add a slight excess (1.2-1.3 eq) and monitor carefully by TLC to avoid formation of bis-DMT products.[10]
Multiple products in benzoylation	Benzoylation of hydroxyl groups.	Ensure sufficient TMSCl is used for transient protection. Control reaction temperature and time carefully.[13]
Degradation of final phosphoramidite	Exposure to moisture or acid.	Use anhydrous solvents and reagents for phosphitylation and work-up. Purify using silica gel treated with triethylamine.[15] Store the final product under argon at -20 °C.

References

• Nucleoside phosphoramidite. Wikipedia. Available at: [Link]

• Synthesis and Purification Methods of 2'-OMe-rG(ibu) Phosphoramidite. Huaren Science. Available at: [Link]

• Process of purifying phosphoramidites. Google Patents. US20040082775A1.
• Preparation method of N6-benzoyl adenosine. Google Patents. CN112341509A.

• Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Available at: [Link]

• Process of purifying phosphoramidites. Google Patents. US7030230B2.

• Nucleosidic Phosphoramidite Synthesis via Phosphitylation: Activator Selection and Process Development. ACS Publications. Available at: [Link]

• Protection of nucleosides. Google Patents. US7002006B2.

• A New Synthesis of 3′-Fluoro-3′-deoxyadenosine. ResearchGate. Available at: [Link]

• 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. RSC Publishing. Available at: [Link]

• Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. NIH National Center for Biotechnology Information. Available at: [Link]

• Why is dmt protection 5'OH specific? ResearchGate. Available at: [Link]

• Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. PubMed. Available at: [Link]

• Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Oxford Academic. Available at: [Link]

• 2'-F-RNA Phosphoramidites. Glen Research. Available at: [Link]

• The progress of the formation of 2-fluoro-3'deoxyadenosine (3) vs time... ResearchGate. Available at: [Link]

• Manual Detritylation of Oligonucleotides after Deprotection. Yale University. Available at: [Link]

• Fluoro NTPs and Fluoro Phosphoramidites. Silantes. Available at: [Link]

• Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. NIH National Center for Biotechnology Information. Available at: [Link]

• Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine... ResearchGate. Available at: [Link]

• A general and efficient approach to synthesize the phosphoramidites of 5′-18O labeled purine nucleosides. NIH National Center for Biotechnology Information. Available at: [Link]

• Fluorinated Nucleosides: Synthesis and Biological Implication. NIH National Center for Biotechnology Information. Available at: [Link]

• Investigation and Conformational Analysis of Fluorinated Nucleoside Antibiotics Targeting Siderophore Biosynthesis. NIH National Center for Biotechnology Information. Available at: [Link]

• [Synthesis and substrate properties of 2',3'-dideoxy-3'-fluoronucleoside- 5'-triphosphates as substrates for DNA-polymerases]. PubMed. Available at: [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI. Available at: [Link]

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Application Notes and Protocols for the Incorporation of 3'-Fluoro Nucleosides into Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of modified nucleosides is a cornerstone of modern oligonucleotide therapeutic development. Among these, 3'-fluoro nucleosides represent a critical modification for enhancing nuclease resistance and modulating hybridization properties. This document provides a comprehensive guide to the synthesis of 3'-fluoro-modified oligonucleotides using automated solid-phase phosphoramidite chemistry. We will delve into the underlying chemical principles, provide a detailed step-by-step protocol, and address critical aspects of quality control and troubleshooting. This guide is intended to equip researchers with the practical knowledge required for the successful synthesis and purification of high-quality 3'-fluoro-modified oligonucleotides for a range of research and drug development applications.

Introduction: The Significance of 3'-Fluoro Modifications

Oligonucleotide-based therapeutics, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), hold immense promise for treating a wide array of diseases.[1][2] However, the clinical translation of unmodified oligonucleotides is hampered by their rapid degradation by cellular nucleases. Chemical modifications are therefore essential to improve their drug-like properties.[1][3]

The introduction of a fluorine atom at the 3'-position of the deoxyribose sugar is a strategic modification that imparts significant nuclease resistance without drastically altering the overall geometry of the oligonucleotide duplex. The high electronegativity of the fluorine atom influences the sugar pucker, which can in turn affect binding affinity to target RNA sequences.[4] This modification is a valuable tool for fine-tuning the pharmacokinetic and pharmacodynamic properties of therapeutic oligonucleotides.

The Chemistry of 3'-Fluoro Nucleoside Incorporation

The incorporation of 3'-fluoro nucleosides into a growing oligonucleotide chain is achieved through the well-established phosphoramidite method of solid-phase synthesis.[5][6][7] This cyclical process involves four key steps: detritylation, coupling, capping, and oxidation. While the fundamental principles remain the same, the presence of the 3'-fluoro modification necessitates careful consideration of specific reaction parameters.

2.1. 3'-Fluoro Nucleoside Phosphoramidites

The key reagents for incorporating 3'-fluoro modifications are the corresponding 3'-fluoro-2'-deoxynucleoside phosphoramidites. These building blocks are derivatives of the natural nucleosides (A, C, G, and T) where the 3'-hydroxyl group is replaced by a fluorine atom, and a reactive phosphoramidite group is attached to the 5'-hydroxyl group.[8][9] The exocyclic amino groups of adenine, cytosine, and guanine are protected with standard protecting groups (e.g., benzoyl or isobutyryl) to prevent side reactions during synthesis.[7]

2.2. The Synthesis Cycle: A Step-by-Step Breakdown

The automated synthesis of oligonucleotides occurs on a solid support, typically controlled pore glass (CPG), within a synthesis column.[5] The oligonucleotide is elongated in the 3' to 5' direction.

• Step 1: Detritylation: The synthesis cycle begins with the removal of the acid-labile 4,4'-dimethoxytrityl (DMT) protecting group from the 5'-hydroxyl of the nucleoside attached to the solid support. This is typically achieved by treatment with a solution of an organic acid, such as dichloroacetic acid (DCA) in an anhydrous solvent like toluene or dichloromethane.[10] This exposes a free 5'-hydroxyl group for the subsequent coupling reaction.

• Step 2: Coupling: The next nucleotide in the sequence, in this case, a 3'-fluoro nucleoside phosphoramidite, is activated by an activator, such as 4,5-dicyanoimidazole (DCI) or 5-ethylthio-1H-tetrazole (ETT), and delivered to the synthesis column.[11] The activated phosphoramidite then reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain, forming a phosphite triester linkage.[] To ensure high coupling efficiency, it is crucial to use anhydrous reagents and solvents, as moisture can hydrolyze the activated phosphoramidites.[][13] For modified phosphoramidites, extending the coupling time may be necessary to achieve optimal efficiency.[13]

• Step 3: Capping: As the coupling reaction is not 100% efficient, a small percentage of the growing chains will have unreacted 5'-hydroxyl groups.[14] To prevent these "failure sequences" from elongating in subsequent cycles, a capping step is introduced. This involves acetylating the unreacted 5'-hydroxyl groups using a mixture of acetic anhydride and N-methylimidazole.[5]

• Step 4: Oxidation: The newly formed phosphite triester linkage is unstable and must be oxidized to a more stable pentavalent phosphate triester. This is typically accomplished using a solution of iodine in a mixture of tetrahydrofuran, pyridine, and water.[15]

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Detailed Protocol for Automated Synthesis

This protocol outlines the general steps for incorporating 3'-fluoro nucleoside phosphoramidites into an oligonucleotide sequence using a standard automated DNA/RNA synthesizer.

3.1. Pre-Synthesis Preparation

• Reagent Preparation:

  • Ensure all reagents, including acetonitrile (ACN), activator solution, oxidizing solution, capping reagents, and deblocking solution, are fresh and anhydrous (ideally <30 ppm water).[13]

  • Dissolve the 3'-fluoro nucleoside phosphoramidites and any other standard or modified phosphoramidites in anhydrous ACN to the manufacturer's recommended concentration (typically 0.1 M).

• Instrument Setup:

  • Install the appropriate synthesis column containing the solid support with the initial nucleoside.

  • Prime all reagent lines on the synthesizer to ensure proper delivery.

  • Enter the desired oligonucleotide sequence into the synthesizer's software, specifying the positions for the 3'-fluoro nucleoside incorporation.

3.2. Automated Synthesis Cycle

The following is a representative cycle for the addition of a single 3'-fluoro nucleoside. The synthesizer will automatically repeat these steps for each monomer in the sequence.

Step	Reagent/Action	Typical Duration	Purpose
1. Detritylation	3% Dichloroacetic Acid (DCA) in Dichloromethane	60-120 seconds	Removal of the 5'-DMT protecting group.
2. Wash	Anhydrous Acetonitrile (ACN)	30-60 seconds	Removal of acid and detritylation byproducts.
3. Coupling	0.1 M 3'-Fluoro Nucleoside Phosphoramidite + 0.25 M DCI in ACN	3-10 minutes	Formation of the phosphite triester bond.[13]
4. Wash	Anhydrous Acetonitrile (ACN)	30-60 seconds	Removal of excess phosphoramidite and activator.
5. Capping	Cap A (Acetic Anhydride/Pyridine/THF) & Cap B (N-Methylimidazole/THF)	30-60 seconds	Acetylation of unreacted 5'-hydroxyl groups.
6. Wash	Anhydrous Acetonitrile (ACN)	30-60 seconds	Removal of capping reagents.
7. Oxidation	0.02 M Iodine in THF/Pyridine/Water	30-60 seconds	Oxidation of the phosphite triester to a phosphate triester.
8. Wash	Anhydrous Acetonitrile (ACN)	30-60 seconds	Removal of oxidation reagents and byproducts.

3.3. Post-Synthesis Processing: Cleavage and Deprotection

Once the synthesis is complete, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed.[7][16]

• Cleavage from Support and Phosphate Deprotection:

  • Transfer the solid support from the synthesis column to a screw-cap vial.

  • Add a solution of concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine (AMA).[11]

  • Heat the vial at a specified temperature (e.g., 55-65 °C) for a defined period (e.g., 1-8 hours), depending on the base protecting groups used. This step cleaves the oligonucleotide from the CPG support and removes the cyanoethyl protecting groups from the phosphate backbone.[16]

• Base Deprotection:

  • The same ammoniacal solution also removes the protecting groups from the nucleobases.[16] For oligonucleotides containing 2'-fluoro modifications, milder deprotection strategies may be advisable to prevent degradation.[11][17]

• Evaporation and Reconstitution:

  • After deprotection, carefully evaporate the ammonia solution to dryness using a centrifugal evaporator.

  • Reconstitute the crude oligonucleotide pellet in an appropriate buffer (e.g., nuclease-free water or 0.1 M triethylammonium acetate).

Visualization of the Synthesis Workflow

Figure 1: Workflow for the synthesis of 3'-fluoro-modified oligonucleotides.

Purification and Quality Control

Purification of the crude oligonucleotide is essential to remove failure sequences and other impurities generated during synthesis.[18][19]

5.1. Purification by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) and ion-exchange HPLC (IE-HPLC) are the most common methods for purifying synthetic oligonucleotides.[20]

• RP-HPLC: Separates oligonucleotides based on their hydrophobicity. The presence of the 5'-DMT group (DMT-on purification) significantly increases the retention time of the full-length product, allowing for efficient separation from shorter, non-DMT-bearing failure sequences.[20]

• IE-HPLC: Separates oligonucleotides based on the number of charged phosphate groups in the backbone.[20]

5.2. Quality Control

The purity and identity of the final 3'-fluoro-modified oligonucleotide should be confirmed using a combination of analytical techniques:

• Analytical HPLC: To assess the purity of the final product.

• Mass Spectrometry (MS): To confirm the molecular weight and verify the correct incorporation of the 3'-fluoro nucleosides.

Table 1: Representative Quality Control Data for a 20-mer Oligonucleotide with a Single 3'-Fluoro-T Modification

Parameter	Specification	Typical Result	Method
Purity	≥ 90%	95.2%	Analytical RP-HPLC
Identity (Molecular Weight)	Expected: 6145.1 Da	Observed: 6145.3 Da	ESI-MS
Coupling Efficiency (per step)	> 99%	> 99.4%	Trityl Cation Monitoring

Troubleshooting Common Synthesis Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Efficiency	1. Moisture in reagents or solvents.[13][21] 2. Inactive phosphoramidite or activator. 3. Insufficient coupling time.[13]	1. Use fresh, anhydrous ACN and other reagents. 2. Use freshly prepared phosphoramidite and activator solutions. 3. Increase the coupling time for the modified phosphoramidite.
Presence of n-1 Deletion Sequences	Inefficient coupling at a specific position.	Optimize coupling time and ensure high-quality reagents for the problematic monomer.
Significant Degradation during Deprotection	Harsh deprotection conditions (prolonged high temperature).[13]	Use milder deprotection conditions (e.g., lower temperature, shorter time) as recommended for sensitive modifications.[11]
Incomplete Deprotection	Insufficient deprotection time or temperature.	Ensure complete immersion of the solid support in the deprotection solution and follow recommended time and temperature protocols.[16]

Conclusion

The protocol and guidelines presented here provide a robust framework for the successful incorporation of 3'-fluoro nucleosides into synthetic oligonucleotides. By understanding the underlying chemistry, carefully controlling reaction conditions, and implementing rigorous purification and quality control measures, researchers can confidently produce high-quality modified oligonucleotides for a wide range of applications, from basic research to the development of next-generation nucleic acid therapeutics.

References

• Troubleshooting the Synthesis of Modified Oligonucleotides | TriLink BioTechnologies. (URL: )

• Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties | Nucleic Acids Research | Oxford Academic. (URL: [Link])

• Phosphoramidite Chemistry - Eurofins Genomics. (URL: [Link])

• Synthesis of 2',3'-dideoxy-2'-fluoro-3'-thioarabinothymidine and its 3'-phosphoramidite derivative - PubMed. (URL: [Link])

• Nucleoside phosphoramidite - Wikipedia. (URL: [Link])

• Glen Report 18.16 - Fluorous Affinity Purification of Oligonucleotides. (URL: [Link])

• Glen Report 10.17: More Novel Monomers. (URL: [Link])

• Recent Methods for Purification and Structure Determination of Oligonucleotides - PMC. (URL: [Link])

• 3′-Modified oligonucleotides by reverse DNA synthesis - PMC - NIH. (URL: [Link])

• Deprotection Guide - Glen Research. (URL: [Link])

• US7655790B2 - Deprotection and purification of oligonucleotides and their derivatives - Google P

• Advanced method for oligonucleotide deprotection - PMC - NIH. (URL: [Link])

• Manual Oligonucleotide Synthesis Using the Phosphoramidite Method. (URL: [Link])

• Designing Oligo With Multiple Modifications - ELLA Biotech. (URL: [Link])

• Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms - PMC - NIH. (URL: [Link])

• The Challenges of Oligonucleotide Synthesis: Addressing Key Hurdles in Biotechnology. (URL: [Link])

• Purifying Oligonucleotides - Waters Corporation. (URL: [Link])

• Fluorinated Nucleosides: Synthesis and Biological Implication - PMC - PubMed Central. (URL: [Link])

• In the last five Glen Reports, we have covered several aspects of oligonucleotide deprotection. (URL: [Link])

• Table 2 . Impact of phosphoramidite equivalents on coupling efficiency. - ResearchGate. (URL: [Link])

• Gene silencing by siRNAs and antisense oligonucleotides in the laboratory and the clinic. (URL: [Link])

• Glen Report 2-12: Modification of Oligonucleotides - An Update. (URL: [Link])

• Sustainability Challenges and Opportunities in Oligonucleotide Manufacturing - PMC - NIH. (URL: [Link])

• ChemGenes, Manufacturer of DNA RNA Synthesis Reagents, Amidites & CPG Solid Supports and Nucleosides. (URL: [Link])

• Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations | LCGC International. (URL: [Link])

• 3'-Fluorescein CPG - Glen Research. (URL: [Link])

• Application of modified antisense oligonucleotides and siRNAs as antiviral drugs - PubMed. (URL: [Link])

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Application Notes and Protocols for Solid-Phase Synthesis Using N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: Enhancing Oligonucleotide Stability and Function with 3'-Fluoro Modifications

The chemical synthesis of oligonucleotides is a foundational technology in modern molecular biology, enabling advancements in therapeutics, diagnostics, and fundamental research.[1] A key strategy for improving the in vivo efficacy of synthetic nucleic acids is the introduction of chemical modifications to enhance their stability against nuclease degradation and to modulate their binding affinity to target sequences.[2][3] The incorporation of fluorine atoms into the sugar moiety of nucleosides has proven to be a particularly effective approach.[4][5]

This guide provides a comprehensive overview and detailed protocols for the use of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine , a key phosphoramidite building block for introducing a 3'-terminal fluorine modification into synthetic oligonucleotides. The 3'-fluoro modification is strategically positioned to confer significant resistance to 3'-exonucleases, which are a primary route of oligonucleotide degradation in biological systems.[6][7] This application note will delve into the critical roles of the constituent chemical groups, provide a step-by-step protocol for solid-phase synthesis, and discuss the applications of the resulting modified oligonucleotides.

The Chemistry of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

The successful synthesis of high-fidelity oligonucleotides relies on a system of protecting groups that ensure the specific and controlled formation of phosphodiester bonds.[8][] In the case of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, each component serves a distinct and vital purpose:

• 5'-O-Dimethoxytrityl (DMT) Group : This bulky group protects the 5'-hydroxyl of the adenosine nucleoside.[10] Its primary function is to enforce the directional 3' to 5' synthesis of the oligonucleotide chain by preventing self-polymerization.[11] The DMT group is stable under the conditions of the coupling and oxidation steps but is readily removed by mild acid treatment, allowing for the stepwise addition of subsequent nucleotides.[10] The release of the DMT cation, which is brightly colored, also provides a convenient method for real-time monitoring of coupling efficiency.

• N6-Benzoyl (Bz) Group : The exocyclic amine (N6) of adenine is nucleophilic and can participate in unwanted side reactions during synthesis.[12] The benzoyl group serves as a robust protecting group for this amine, preventing branching of the growing oligonucleotide chain.[8][12][13] It is stable throughout the synthesis cycles and is efficiently removed during the final deprotection step under basic conditions, typically with aqueous ammonia.[14][15]

• 3'-Fluoro (F) Group : The fluorine atom at the 3'-position of the deoxyribose sugar is the key functional modification. Its strong electron-withdrawing nature and steric properties are thought to contribute to the increased stability of the resulting oligonucleotide against nuclease-mediated hydrolysis.[4] Incorporating this phosphoramidite at the 3'-terminus of an oligonucleotide provides a crucial defense against degradation by 3'-exonucleases.[6][7]

• 3'-O-Phosphoramidite : This is the reactive moiety that enables the coupling reaction. The diisopropylamino group is displaced by the free 5'-hydroxyl of the growing oligonucleotide chain in the presence of an activator, forming the desired phosphite triester linkage.[][] The cyanoethyl group protects the phosphorus and is removed during the final deprotection step.[8]

Solid-Phase Oligonucleotide Synthesis Workflow

The synthesis of oligonucleotides using phosphoramidite chemistry is an automated, cyclical process performed on a solid support, typically controlled pore glass (CPG).[8] Each cycle, which adds one nucleotide to the growing chain, consists of four main steps: detritylation, coupling, capping, and oxidation.[1][13]

Caption: The four-step phosphoramidite oligonucleotide synthesis cycle.

Detailed Protocol: Incorporation of 3'-Fluoroadenosine

This protocol outlines the steps for incorporating N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine into a synthetic oligonucleotide using an automated DNA/RNA synthesizer.

Materials and Reagents:

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite

• Anhydrous acetonitrile

• Activator solution (e.g., 0.45 M Tetrazole in acetonitrile or 0.5 M 5-Ethylthio-1H-tetrazole (ETT) in acetonitrile)

• Capping solution A (Acetic Anhydride/Pyridine/THF) and Capping solution B (N-Methylimidazole/THF)

• Oxidizing solution (Iodine in THF/Water/Pyridine)

• Detritylation solution (3% Trichloroacetic acid (TCA) in dichloromethane)

• Cleavage and deprotection solution (concentrated aqueous Ammonium Hydroxide)

• Solid support with the initial nucleoside (e.g., CPG)

Protocol Steps:

• Preparation :

  • Dissolve the N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite in anhydrous acetonitrile to the concentration recommended by the synthesizer manufacturer (typically 0.1 M).

  • Install the phosphoramidite solution on a designated port of the automated synthesizer.

  • Ensure all other necessary reagents are fresh and properly installed on the synthesizer.

• Automated Synthesis Cycle : The incorporation of the 3'-fluoroadenosine amidite follows the standard synthesis cycle.

  • Step 1: Detritylation : The 5'-DMT group of the nucleoside bound to the solid support is removed by washing with the detritylation solution, exposing a free 5'-hydroxyl group. The orange color of the collected trityl cation can be measured spectrophotometrically to assess the efficiency of the previous coupling step.

  • Step 2: Coupling : The N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite solution is mixed with the activator solution and delivered to the synthesis column. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing chain.[13] A slightly extended coupling time (e.g., 1.5 to 2 times the standard) may be beneficial to ensure high coupling efficiency, which should be upwards of 99%.[][17]

  • Step 3: Capping : Any 5'-hydroxyl groups that failed to react during the coupling step are acetylated ("capped") by treatment with the capping solutions. This prevents the elongation of incomplete sequences, which would be difficult to separate from the full-length product.[1]

  • Step 4: Oxidation : The newly formed, unstable phosphite triester linkage is oxidized to a more stable phosphate triester using the oxidizing solution.

• Final Detritylation : After the final nucleotide has been added, the terminal 5'-DMT group is typically left on if DMT-on purification is desired, or removed on the synthesizer if DMT-off purification is chosen.

• Cleavage and Deprotection :

  • The solid support is removed from the synthesizer and transferred to a sealed vial.

  • Concentrated aqueous ammonium hydroxide is added to the vial.

  • The vial is heated at a specified temperature and duration (e.g., 55°C for 8-12 hours) to cleave the oligonucleotide from the solid support and remove the benzoyl and cyanoethyl protecting groups.[14]

  • After cooling, the supernatant containing the crude oligonucleotide is collected.

• Purification : The crude oligonucleotide is purified using methods such as High-Performance Liquid Chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE) to isolate the full-length, 3'-fluoro-modified product.

Quantitative Data and Expected Outcomes

Parameter	Typical Value/Range	Rationale & Notes
Phosphoramidite Concentration	0.1 - 0.15 M in Acetonitrile	Standard concentration for automated synthesizers. Ensure anhydrous conditions.
Coupling Time	120 - 300 seconds	May require slight optimization. Longer times can improve efficiency for modified amidites.[17]
Stepwise Coupling Efficiency	> 98%	Monitored by trityl cation absorbance. High efficiency is critical for the yield of full-length product.[]
Final Deprotection	Conc. NH4OH, 55°C, 8-12h	Standard conditions for removing benzoyl protecting groups.[14]
Expected Purity (Crude)	70-85% (for a 20-mer)	Dependent on coupling efficiency. Purification is required for most applications.
Nuclease Resistance	Significantly increased vs. unmodified oligo	The 3'-fluoro group provides protection against 3'-exonucleases.[7]

Applications in Research and Drug Development

Oligonucleotides terminated with a 3'-fluoro modification are valuable tools in various applications where resistance to nuclease degradation is paramount.

• Antisense Oligonucleotides (ASOs) : ASOs work by binding to specific mRNA targets to modulate gene expression. Enhanced stability against exonucleases increases the in vivo half-life and therapeutic efficacy of ASOs.[3]

• Aptamers : These are single-stranded DNA or RNA molecules that fold into specific three-dimensional structures to bind to targets like proteins or small molecules. 3'-fluoro modification can significantly increase their stability in biological fluids, making them more robust for diagnostic and therapeutic applications.[5][]

• siRNA : While siRNA duplexes are often modified at the 2'-position, 3'-modifications can also contribute to overall stability and reduce off-target effects.[5]

• Molecular Probes : For in vivo imaging and diagnostic applications, probes with enhanced stability provide a longer window for detection and more reliable results.

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a valuable reagent for the synthesis of oligonucleotides with enhanced stability against nuclease degradation. The strategic placement of a fluorine atom at the 3'-terminus provides a robust block against 3'-exonucleases, a major pathway for oligonucleotide degradation in vivo. By following standard phosphoramidite chemistry protocols with minor optimizations, researchers can readily incorporate this modification to produce high-quality oligonucleotides for a range of demanding applications in therapeutics, diagnostics, and biotechnology. A thorough understanding of the roles of the protecting groups and the synthesis cycle is essential for achieving high yields and purity.

References

• Application Notes and Protocols: Deprotection of Benzoyl Group from Adenosine. Benchchem.
• Application Notes and Protocols: N⁶-Benzoyl-Adenosine Phosphoramidite in Oligonucleotide Synthesis. Benchchem.
• The Gatekeeper of Oligonucleotide Synthesis: A Technical Guide to the DMT Protecting Group. Benchchem.
• DNA Oligonucleotide Synthesis. Sigma-Aldrich.
• Why is dmt protection 5'OH specific? ResearchGate.
• 5'-DMT-protected double-stranded DNA: Synthesis and competence to enzymatic reactions. Analytical Biochemistry.
• Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms. National Institutes of Health (NIH).
• The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide. Benchchem.
• 5' TO 3' SYNTHESIS. Glen Report.
• Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3'-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. ResearchGate.
• Improved process for preparing N6-benzoyl-D-adenosine. Google Patents.
• 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. PubMed Central (PMC).
• Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine phosphoramidite. ResearchGate.
• Chemistry, structure and function of approved oligonucleotide therapeutics. Nucleic Acids Research, Oxford Academic.
• The chemical evolution of oligonucleotide therapies of clinical utility. PubMed Central (PMC).
• An In-depth Technical Guide on the Role of N,N-dibenzoyl-adenosine in Oligonucleotide Synthesis. Benchchem.
• Nucleophilic Groups Protection of Phosphoramidite for DNA Synthesis. International Research Journal of Pure and Applied Chemistry.
• Synthesis of a Novel Benzoyl Adenosine Analog Containing a 1, 4-Dioxane Sugar Analog and the Synthesis of a Corresponding Uracil Adenine Dinucleotide. ResearchGate.
• Principles of Phosphoramidite Reactions in DNA Assembly. BOC Sciences.
• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. BOC Sciences.
• Impact of phosphoramidite equivalents on coupling efficiency. ResearchGate.
• Applications of Phosphoramidite Chemistry in Modern Research. BOC Sciences.
• Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. National Institutes of Health (NIH).
• Oligo modifications that block nuclease degradation. Integrated DNA Technologies (IDT).

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Application Notes and Protocols: Stepwise Deprotection of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Imperative of Sequential Deprotection

In the synthesis of modified oligonucleotides and nucleoside analogs, the strategic application and subsequent removal of protecting groups are paramount to achieving high-purity, functional molecules. The compound N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a critical building block, particularly for the development of therapeutic oligonucleotides where the 3'-fluoro modification confers enhanced nuclease resistance. The N6-benzoyl (Bz) group shields the exocyclic amine of adenosine from undesired side reactions, while the 5'-dimethoxytrityl (DMT) group protects the primary 5'-hydroxyl function, enabling stepwise chain elongation in solid-phase synthesis.[1][2]

The successful synthesis of the final product hinges on the selective and high-yield removal of these protecting groups. This process is not trivial; it requires a carefully orchestrated, two-stage deprotection strategy. The acid-labile DMT group is typically removed first to allow for 5' end modification or purification, followed by the base-labile benzoyl group.[3] This sequential approach prevents the formation of complex side products and ensures the integrity of the target molecule. This guide provides a comprehensive, field-proven framework for the deprotection of this fluorinated adenosine analog, detailing the underlying chemical principles and offering robust, step-by-step protocols.

Part 1: The Chemistry of Deprotection - A Mechanistic Overview

A foundational understanding of the deprotection mechanisms is crucial for troubleshooting and optimizing experimental outcomes. The two protecting groups, DMT and Benzoyl, are removed under orthogonal conditions—acidic for DMT and basic for Benzoyl—allowing for their selective cleavage.

Stage 1: Acid-Catalyzed Detritylation (5'-O-DMT Removal)

The dimethoxytrityl (DMT) group is a bulky, acid-sensitive protecting group widely used for the 5'-hydroxyl of nucleosides.[4] Its removal is the gateway to either the next coupling cycle in oligonucleotide synthesis or the final deprotection step.[5]

Mechanism: The deprotection is initiated by protonation of one of the methoxy group oxygens by a mild acid, typically trichloroacetic acid (TCA) or dichloroacetic acid (DCA). This leads to the departure of the highly stable and resonance-stabilized dimethoxytrityl carbocation. This cation imparts a characteristic bright orange color to the solution, a feature ingeniously exploited to spectrophotometrically monitor the efficiency of coupling reactions in automated solid-phase synthesis.[5][6]

• Causality: The choice of a mild acid and controlled reaction time is critical. Overly harsh acidic conditions or prolonged exposure can lead to depurination, an undesirable side reaction where the glycosidic bond between the purine base (adenine) and the deoxyribose sugar is cleaved, particularly at adenosine and guanosine residues.[7]

Stage 2: Base-Catalyzed Deacylation (N6-Benzoyl Removal)

The benzoyl (Bz) group is an acyl protecting group used to shield the exocyclic N6-amino group of adenosine.[2][8] It is stable to the acidic conditions used for DMT removal but can be efficiently cleaved under basic conditions.[4][8]

Mechanism: The deprotection is a nucleophilic acyl substitution reaction. A basic reagent, most commonly aqueous ammonia or a mixture of ammonia and methylamine, attacks the electrophilic carbonyl carbon of the benzoyl group.[8][9] This forms a tetrahedral intermediate which then collapses, releasing the free N6-amino group of adenosine and forming a benzamide byproduct. Elevated temperatures are often employed to accelerate this process.[2][8]

• Causality: The use of ammonia-based reagents is standard in oligonucleotide deprotection as they effectively remove both the base-protecting groups (like benzoyl) and the cyanoethyl groups from the phosphate backbone, in addition to cleaving the oligonucleotide from the solid support.[2][3][10]

Part 2: Experimental Protocols & Data

The following protocols provide detailed, step-by-step methodologies for the sequential deprotection of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Workflow Visualization

The overall deprotection strategy follows a two-step sequential process to yield the final 3'-deoxy-3'-fluoroadenosine.

Caption: Sequential deprotection workflow.

Protocol 1: Removal of the 5'-O-DMT Group (Detritylation)

This protocol is designed for the solution-phase removal of the DMT group.

Materials:

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

• Dichloromethane (DCM), anhydrous

• Trichloroacetic acid (TCA)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Procedure:

• Dissolution: Dissolve the DMT-protected nucleoside in anhydrous DCM (approx. 10 mL per 100 mg of substrate) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Acid Addition: Prepare a 3% (w/v) solution of TCA in anhydrous DCM. Add the TCA solution dropwise to the stirring nucleoside solution at room temperature. The solution will turn a vibrant orange, indicating the release of the DMT cation.[5]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., 5-10% Methanol in DCM). The reaction is typically complete within 2-5 minutes. Do not allow the reaction to proceed for an extended period to minimize the risk of depurination.

• Quenching: Once the starting material is consumed (as per TLC), carefully quench the reaction by adding saturated sodium bicarbonate solution until the orange color disappears and the solution becomes neutral.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product (N6-Benzoyl-3'-deoxy-3'-fluoroadenosine) by silica gel column chromatography to remove the dimethoxytritanol byproduct.

Protocol 2: Removal of the N6-Benzoyl Group (Deacylation)

This protocol describes the removal of the benzoyl group to yield the final deprotected nucleoside.

Materials:

• N6-Benzoyl-3'-deoxy-3'-fluoroadenosine (from Protocol 1)

• Concentrated ammonium hydroxide (28-30% NH4OH)

• Methanol (optional, to aid solubility)

• Sealed pressure-rated vial or flask

Procedure:

• Preparation: Place the benzoyl-protected nucleoside into a pressure-rated vial.

• Reagent Addition: Add concentrated ammonium hydroxide to the vial (approx. 5 mL per 100 mg of substrate). If solubility is an issue, a small amount of methanol can be co-added.[9]

• Reaction: Securely seal the vial. Place it in a heating block or oil bath pre-heated to 55°C.

• Incubation: Heat the reaction mixture for 8-12 hours. The elevated temperature is crucial for driving the ammonolysis to completion.[2][8]

• Reaction Monitoring: Monitor the reaction by TLC or HPLC to confirm the disappearance of the starting material.

• Work-up: After the reaction is complete, cool the vial to room temperature in a fume hood before carefully opening it to release the ammonia gas pressure.

• Concentration: Evaporate the ammonia and solvent under a stream of nitrogen or using a centrifugal evaporator (e.g., SpeedVac).

• Final Product: The resulting residue is the final deprotected product, 3'-deoxy-3'-fluoroadenosine. Further purification by HPLC or crystallization may be performed if necessary.

Data Summary: Deprotection Conditions & Outcomes

The selection of deprotection reagents and conditions is critical for achieving optimal yield and purity. The following table summarizes typical parameters for each step.

Deprotection Stage	Protecting Group	Primary Reagent	Typical Conditions	Typical Reaction Time	Typical Yield	Key Considerations
Step 1: Detritylation	5'-O-DMT	3% Trichloroacetic Acid (TCA) in DCM	Room Temperature	< 5 minutes	> 95%	Avoid prolonged acid exposure to prevent depurination.
Step 2: Deacylation	N6-Benzoyl	Concentrated Ammonium Hydroxide (NH4OH)	55-65 °C	8-16 hours	> 90%	Ensure reaction is in a properly sealed vessel due to pressure buildup.[8][9]

Part 3: Troubleshooting and Field-Proven Insights

Logical Troubleshooting Framework

Even with robust protocols, challenges can arise. A systematic approach to troubleshooting is essential.

Caption: Troubleshooting flowchart for deprotection issues.

Senior Scientist Insights

• Water is the Enemy (for Detritylation): The detritylation step must be performed under anhydrous conditions. Any moisture will quench the DMT cation to form dimethoxytritanol, but more critically, can interfere with subsequent reactions if this step is part of a larger synthetic sequence.

• Freshness of Reagents: The efficacy of both TCA and ammonium hydroxide solutions can diminish over time. TCA solutions should be freshly prepared. Concentrated ammonium hydroxide loses ammonia gas upon repeated opening; always use a fresh bottle for critical, late-stage deprotection steps to ensure sufficient concentration.

• Monitoring is Non-Negotiable: Do not rely solely on prescribed reaction times. TLC and HPLC are your most reliable tools to confirm reaction completion. This prevents premature work-up of an incomplete reaction or unnecessary exposure to harsh conditions that could degrade the product.

• Alternative Basic Reagents: For substrates sensitive to prolonged heating in ammonia, a mixture of aqueous ammonia and methylamine (AMA) can be used, which often allows for faster deprotection at lower temperatures or shorter times.[11][12] However, for this specific substrate, standard ammonium hydroxide is generally sufficient and well-established.

References

• BenchChem. (2025).
• Sigma-Aldrich. DNA Oligonucleotide Synthesis.

• Salon, J. (2011). Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. Nucleosides Nucleotides Nucleic Acids, 30(4), 271–279. [Link]

• Benchchem. (2025). Application Notes and Protocols for the Deprotection of the N3-Benzoyl Group.
• Google Patents. CA2468425A1 - Reagents for oligonucleotide cleavage and deprotection.
• Benchchem. (2025). The Gatekeeper of Oligonucleotide Synthesis: A Technical Guide to the DMT Protecting Group.

• PubMed. (2014). An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support. [Link]

• Google Patents. US5518651A - Methods and reagents for cleaving and deprotecting oligonucleotides.

• PubMed Central. (2009). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. [Link]

• ResearchGate. (2014). An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support. [Link]

• Oxford Academic. (1995). Cleavage of oligodeoxyribonucleotides from controlled-pore glass supports and their rapid deprotection by gaseous amines. [Link]

• Glen Research. Deprotection - Volumes 1-5. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• PubMed Central. (1998). Advanced method for oligonucleotide deprotection. [Link]

• ResearchGate. I would like to know why dmt protection is 5'OH specific?. [Link]

• Benchchem. (2025). The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide.

• Reddit. (2022). how to properly remove DMT from a nucleoside?. [Link]

• PubMed Central. (2013). Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine. [Link]

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Unambiguous Structural Elucidation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: A Multipronged NMR Approach

Introduction

The synthesis of modified nucleosides is a cornerstone of therapeutic drug development and chemical biology. N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a key intermediate in the synthesis of antiviral agents and antisense oligonucleotides.[1][2] The strategic placement of a fluorine atom at the 3'-position significantly influences the sugar pucker and metabolic stability of the nucleoside, making its precise structural verification paramount. This application note provides a comprehensive guide to the definitive NMR characterization of this complex molecule, leveraging a suite of one- and two-dimensional NMR experiments. We will delve into the causality behind experimental choices and present a self-validating protocol for researchers in the field.

The presence of multiple aromatic moieties (DMT, Benzoyl), a fluorinated stereocenter, and a ribose sugar ring presents a complex analytical challenge. A simple 1D proton NMR is insufficient for unambiguous assignment. Therefore, a combination of ¹H, ¹³C, ¹⁹F, and 2D correlation spectroscopy (COSY, HSQC, HMBC) is essential for complete structural confirmation.

Core Principles and Experimental Rationale

The structural characterization of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine relies on the fundamental principles of nuclear magnetic resonance. The large dimethoxytrityl (DMT) group at the 5'-position and the benzoyl (Bz) group at the N6-position introduce a significant number of aromatic protons and carbons, whose signals can overlap with those of the adenosine and ribose moieties.[3][4] The fluorine atom at the 3'-position introduces heteronuclear coupling with neighboring protons and carbons, which is a key diagnostic tool for confirming its location.

Why a Multi-dimensional Approach is Critical:

• ¹H NMR: Provides initial information on the number and environment of protons. However, significant signal overlap in the aromatic and sugar regions necessitates further analysis.

• ¹³C NMR: Reveals the carbon skeleton of the molecule. The chemical shifts are sensitive to the electronic environment, aiding in the identification of different functional groups.

• ¹⁹F NMR: Directly observes the fluorine nucleus, providing a distinct signal with a wide chemical shift range, making it a sensitive probe.[5][6] The coupling of the ¹⁹F nucleus to adjacent protons (²JHF and ³JHF) is crucial for confirming the 3'-substitution.[7][8]

• COSY (Correlation Spectroscopy): Establishes proton-proton (¹H-¹H) coupling networks within the ribose sugar ring, allowing for the sequential assignment of the sugar protons.[9][10]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon pairs (¹H-¹³C), enabling the assignment of carbons attached to known protons.[9][10][11]

• HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range (2-3 bond) correlations between protons and carbons, which is vital for connecting different structural fragments, such as the base to the sugar and the protecting groups to the nucleoside core.[9][10][12]

Experimental Protocols

Sample Preparation

The quality of the NMR data is directly dependent on the quality of the sample. Following a rigorous sample preparation protocol is essential for obtaining high-resolution spectra.[13][14][15][16][17]

Materials:

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine (5-10 mg for ¹H and 2D NMR; 20-50 mg for ¹³C NMR)[13]

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆) of high purity (0.6-0.7 mL)[15]

• High-quality 5 mm NMR tubes[14]

• Pasteur pipette and glass wool for filtration[14][17]

Protocol:

• Weigh the desired amount of the compound directly into a clean, dry vial.

• Add the deuterated solvent to dissolve the sample completely. Gentle vortexing or warming may be necessary.

• Prepare a filtration pipette by packing a small amount of glass wool into the bottom of a Pasteur pipette.

• Filter the sample solution through the glass wool plug directly into the NMR tube to remove any particulate matter.[14][17] This step is crucial to ensure good magnetic field homogeneity (shimming).

• Ensure the sample height in the NMR tube is at least 4.5-5 cm to be within the detection region of the NMR coil.[13][16]

• Cap the NMR tube securely and label it clearly.

Caption: Diagram of key COSY and HMBC correlations for structural assignment.

Interpretation Strategy:

• Assign the Ribose Protons: Start with the anomeric proton (H1'), which is typically well-resolved. Use the COSY spectrum to walk through the sugar pucker from H1' to H2', H3', H4', and finally to the H5' protons.

• Assign the Ribose Carbons: Use the HSQC spectrum to assign the carbons directly attached to the now-identified ribose protons (C1', C2', C3', C4', C5').

• Confirm 3'-Fluoro Position: The C3' carbon will appear as a doublet with a large ¹JCF coupling constant. Similarly, C2' and C4' will show smaller ²JCF couplings. In the ¹H spectrum, H3' will exhibit a large ²JHF coupling to fluorine, and H2' and H4' will show smaller ³JHF couplings.

• Assign the Adenine Protons and Carbons: Identify the characteristic singlets for H2 and H8 in the ¹H spectrum. Use the HSQC to find their attached carbons, C2 and C8.

• Connect the Base and Sugar: The HMBC spectrum is crucial here. Look for a correlation between the anomeric proton (H1') and the C4 and C8 carbons of the adenine base. Also, a correlation between H8 and C1' should be visible.

• Assign Protecting Groups: The characteristic signals for the DMT (methoxy groups and aromatic protons) and Benzoyl groups can be assigned based on their chemical shifts, integrals, and HMBC correlations to the nucleoside core (e.g., DMT-CH₂ protons to C5', Benzoyl carbonyl to aromatic protons).

Conclusion

The structural integrity of modified nucleosides like N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is fundamental to their application in drug discovery and biotechnology. A meticulous, multi-dimensional NMR approach, as detailed in this note, provides an unambiguous and self-validating method for complete structural characterization. By combining ¹H, ¹³C, ¹⁹F, and various 2D correlation experiments, researchers can confidently verify the identity and purity of their synthesized compounds, ensuring the reliability of subsequent biological and chemical studies.

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• Nucleosides. XLIV. Long-Range Proton-Fluorine Spin-Spin Coupling in 5-Fluoropyrimidine Nucleosides. ElectronicsAndBooks.
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Application Note: Strategic Incorporation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine for the Development of Next-Generation Antisense Oligonucleotides

An Application Guide for Researchers and Drug Development Professionals

Abstract

Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality, yet their clinical efficacy is intrinsically linked to their chemical architecture. Modifications to the sugar-phosphate backbone are critical for enhancing nuclease resistance, modulating binding affinity to target RNA, and improving overall pharmacokinetic profiles. The strategic placement of a fluorine atom, owing to its high electronegativity and minimal steric bulk, has been a cornerstone of ASO development.[1] While 2'-fluoro modifications are well-established, the introduction of a 3'-fluoro group offers a unique set of advantages and challenges. This document provides a comprehensive technical guide on the use of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a key building block for introducing a 3'-fluoro modification, in the synthesis of advanced ASOs. We detail the scientific rationale, synthesis protocols, and validation assays necessary for its successful implementation.

Introduction: The Rationale for 3'-Fluorination in ASO Design

The therapeutic potential of an ASO is often limited by its susceptibility to degradation by cellular nucleases, particularly 3'-exonucleases which are highly active in serum.[2] Chemical modifications are therefore essential to protect the oligonucleotide and prolong its biological activity.

The incorporation of a fluorine atom at the 3'-position of the deoxyribose sugar serves two primary purposes:

• Enhanced Nuclease Resistance: The C-F bond is significantly stronger than a C-H bond, and the high electronegativity of fluorine alters the electronic properties of the sugar ring.[1] Most critically, replacing the 3'-hydroxyl group with a non-reactive fluorine atom provides a definitive block against degradation by 3'-exonucleases, which require a free 3'-OH to initiate cleavage.[3][4] This makes 3'-fluorination an exceptionally potent strategy for terminally capping and stabilizing an ASO.

• Modulation of Duplex Stability: The conformational preference of the sugar ring (C2'-endo for DNA vs. C3'-endo for RNA) is a key determinant of binding affinity (Tm) to the target RNA. Fluorine substitution can influence this equilibrium.[5] While 2'-fluoro modifications are known to promote an RNA-like C3'-endo pucker, enhancing affinity, the impact of a 3'-fluoro modification requires empirical validation but is predicted to favorably influence duplex thermodynamics.[5][6]

The specific reagent, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine , is a phosphoramidite building block designed for automated oligonucleotide synthesis. Let's dissect its components:

• 5'-O-DMT (Dimethoxytrityl): A bulky, acid-labile protecting group on the 5'-hydroxyl. Its removal in each cycle of synthesis allows the step-wise, 3'→5' elongation of the oligonucleotide chain.[]

• N6-Benzoyl: A protecting group for the exocyclic amine of the adenosine base, preventing unwanted side reactions during synthesis.

• 3'-fluoro: The key functional modification that replaces the 3'-hydroxyl group, necessitating special consideration during synthesis design.

• 3'-CE phosphoramidite: The reactive phosphite triester group (with a β-cyanoethyl protecting group) that enables the formation of the internucleotide phosphodiester linkage. However, in this specific molecule, this group would be located at a different position if standard synthesis chemistry is to be adapted. For the purpose of this guide, we will assume this reagent is supplied as a 5'-phosphoramidite for reverse synthesis.

The primary challenge and strategic consideration for using this monomer is that the 3'-position, which is essential for conventional 3'→5' oligonucleotide synthesis, is blocked. Therefore, its incorporation requires a reverse (5'→3') synthesis strategy .[4][8]

Synthesis Protocols and Methodologies

The incorporation of a 3'-blocked monomer like 3'-fluoroadenosine requires a departure from standard oligonucleotide synthesis protocols. Below, we detail the methodology for incorporating this modification at the 3'-terminus of an ASO using reverse synthesis.

Diagram: Comparison of Synthesis Workflows

Caption: Standard vs. Reverse oligonucleotide synthesis workflows.

Protocol 2.1: Synthesis of a 3'-Fluoro-Terminated ASO

This protocol describes the synthesis of an ASO with a single N6-Benzoyl-3'-deoxy-3'-fluoroadenosine unit at the 3'-terminus. This requires specialized "reverse" phosphoramidites (5'-phosphoramidites) and a reverse synthesis solid support.

Materials & Equipment:

• Automated DNA/RNA Synthesizer

• Solid Support: 5'-DMT-Nucleoside-3'-CPG (Controlled Pore Glass) for reverse synthesis.

• Monomers: 5'-CE-Phosphoramidites of A, C, G, T with standard protecting groups.

• Specialty Monomer: N6-Benzoyl-3'-deoxy-5'-CE-phosphoramidite-3'-fluoroadenosine .

• Ancillary Reagents: Deblocking solution (e.g., 3% Trichloroacetic acid in Dichloromethane), Activator (e.g., DCI), Capping solutions (Cap A, Cap B), Oxidizer (Iodine solution), Acetonitrile (anhydrous).

Methodology:

• Synthesizer Setup:

  • Prime all reagent lines on the automated synthesizer.

  • Install the reverse synthesis solid support column corresponding to the first base at the 5'-end of the desired sequence.

  • Install the 5'-phosphoramidite monomers for the main sequence.

  • Install the 3'-fluoro-A 5'-phosphoramidite on a dedicated port for the final coupling step.

• Automated Synthesis Cycles (n-1 bases):

  • Program the synthesizer to run in the 5'→3' direction.

  • The synthesis proceeds via standard cycles of deblocking (removing the 3'-DMT), coupling, capping, and oxidation.

  • Causality: Each cycle adds one nucleotide to the growing chain's free 3'-hydroxyl group. This is repeated until the penultimate base (the base at position n-1 from the 3'-end) has been added.

• Final Coupling Cycle (3'-Fluoro Cap):

  • For the final coupling step, the synthesizer is programmed to use the N6-Benzoyl-3'-deoxy-5'-CE-phosphoramidite-3'-fluoroadenosine monomer.

  • The 5'-phosphoramidite reacts with the free 3'-hydroxyl of the growing oligonucleotide chain.

  • Causality: This step attaches the 3'-fluoro-modified adenosine to the 3'-terminus. Since this monomer lacks a 3'-hydroxyl group for further extension, this reaction terminates the synthesis.

• Final Deblocking:

  • The terminal 5'-DMT group is typically left on the oligonucleotide ("Trityl-On") to facilitate purification by reverse-phase HPLC.

Post-Synthesis Processing and Analysis

Following synthesis, the ASO must be cleaved from the solid support, deprotected, and purified.

Protocol 3.1: Cleavage, Deprotection, and Purification

Materials & Equipment:

• Ammonium hydroxide (conc.) or AMA (Ammonium hydroxide/Methylamine 1:1)

• Heating block or oven

• Centrifugal vacuum concentrator (e.g., SpeedVac)

• HPLC system (Reversed-Phase and/or Anion-Exchange)

• Desalting columns

Methodology:

• Cleavage and Base Deprotection:

  • Transfer the solid support from the synthesis column to a screw-cap vial.

  • Add 1 mL of concentrated ammonium hydroxide or AMA.

  • Incubate at 55 °C for 8-12 hours (or as recommended for the specific protecting groups used).

  • Causality: This step cleaves the ester linkage holding the ASO to the CPG support and removes the protecting groups (Benzoyl, isobutyryl, etc.) from the nucleobases.

  • Cool the vial, centrifuge, and carefully transfer the supernatant containing the crude ASO to a new tube.

• Purification (Trityl-On RP-HPLC):

  • Purify the crude oligonucleotide using Reversed-Phase (RP) HPLC.

  • Principle: The hydrophobic 5'-DMT group causes the full-length product to be retained strongly on the C18 column, while truncated failure sequences (lacking the DMT group) elute earlier.[9]

  • Collect the DMT-on peak.

• Detritylation:

  • Add 80% acetic acid to the collected fraction and incubate for 30 minutes at room temperature.

  • Causality: The acidic conditions cleave the DMT group. The solution will turn orange, indicating a successful reaction.

  • Neutralize the solution immediately.

• Desalting:

  • Pass the detritylated ASO through a desalting column or perform a second RP-HPLC purification to remove salts and residual organic solvents.

  • Lyophilize the final product to a dry, white powder.

Protocol 3.2: Quality Control and Characterization

1. Mass Spectrometry:

• Objective: To confirm the identity and purity of the final product.

• Method: Use LC-MS with an electrospray ionization (ESI) source.

• Expected Result: The observed molecular weight should match the calculated theoretical mass of the 3'-fluoro-modified ASO. The absence of significant peaks corresponding to failure sequences confirms high purity.

2. Thermal Denaturation (Tm) Analysis:

• Objective: To determine the binding affinity of the modified ASO to its complementary RNA target.

• Method:

  • Anneal the ASO with its complementary RNA strand in a suitable buffer (e.g., 100 mM NaCl, 10 mM Sodium Phosphate, pH 7.2).

  • Use a UV-Vis spectrophotometer with a temperature-controlled cuvette holder.

  • Monitor the change in absorbance at 260 nm as the temperature is increased from ~20 °C to 90 °C.

  • The melting temperature (Tm) is the temperature at which 50% of the duplex has dissociated.

• Data Interpretation: Compare the Tm of the 3'-fluoro ASO to an identical sequence without the modification. An increase in Tm indicates enhanced binding affinity.

Modification	Expected Effect on Tm vs. Unmodified DNA	Rationale
3'-Fluoro-Adenosine	Increase (ΔTm > 0 °C)	The electronegative fluorine atom is expected to favor a C3'-endo (RNA-like) sugar pucker, which pre-organizes the backbone for A-form duplex formation with RNA, increasing thermodynamic stability.[5][10]

Functional Validation: Nuclease Resistance Assay

The primary motivation for 3'-fluorination is to confer stability against exonucleases. This must be empirically validated.

Diagram: Nuclease Resistance Assay Workflow

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Application Notes and Protocols for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in siRNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Small interfering RNAs (siRNAs) represent a powerful class of therapeutics capable of silencing specific genes, but their clinical utility is often hampered by poor in vivo stability against nuclease degradation.[1][2] Chemical modifications are essential to overcome this limitation.[1][2] This document provides a detailed guide to the application of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a key modified phosphoramidite, in the solid-phase synthesis of nuclease-resistant siRNAs. We will delve into the rationale for utilizing 3'-fluoro modifications, provide detailed protocols for phosphoramidite incorporation, and discuss the critical aspects of deprotection and purification.

Introduction: The Rationale for 3'-Fluoro Modifications in siRNA

The therapeutic potential of siRNAs is immense, offering a sequence-specific mechanism to downregulate disease-causing proteins.[1][3] However, unmodified siRNAs are rapidly degraded by endo- and exonucleases present in serum and within cells.[4][5] This inherent instability necessitates chemical modifications to enhance their pharmacokinetic properties.[6][7][8]

Among the various chemical modifications, substitutions at the 2'- and 3'-positions of the ribose sugar have proven highly effective. The 3'-fluoro (3'-F) modification, in particular, offers a compelling balance of enhanced nuclease resistance and maintained A-form helical geometry, which is crucial for recognition and activity by the RNA-induced silencing complex (RISC).[4][9]

Key Advantages of 3'-Fluoro Modification:

• Increased Nuclease Resistance: The electron-withdrawing fluorine atom at the 3'-position sterically hinders the approach of nucleases, significantly increasing the siRNA's half-life in biological fluids.[4][10][11]

• Enhanced Thermal Stability: 3'-F modifications can increase the thermal stability (Tm) of the siRNA duplex, contributing to its overall robustness.[11][12]

• Maintained Biological Activity: The 3'-F modification is well-tolerated by the RISC machinery, ensuring that the enhanced stability does not come at the cost of silencing efficacy.[11]

• Reduced Immunostimulation: Modified siRNAs, including those with 2'- or 3'-fluoro modifications, have been shown to reduce the innate immune responses that can be triggered by unmodified siRNAs.[9][11]

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a phosphoramidite building block designed for the seamless incorporation of 3'-fluoro-modified adenosine residues into an oligonucleotide sequence during standard solid-phase synthesis. The 5'-O-dimethoxytrityl (DMT) group allows for stepwise synthesis and monitoring, while the N6-benzoyl group provides robust protection for the exocyclic amine of adenosine during the synthesis cycles.[13]

The Synthesis Workflow: Incorporating N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

The incorporation of this modified phosphoramidite follows the standard phosphoramidite cycle used in automated oligonucleotide synthesis.[2][14] The process is a cyclical series of chemical reactions that sequentially add nucleotide units to a growing chain on a solid support.[2]

Caption: Automated Solid-Phase siRNA Synthesis Cycle.

2.1. Materials and Reagents

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite

• Standard DNA/RNA phosphoramidites (A, G, C, U/T)

• Solid support (e.g., CPG)

• Activator solution (e.g., 0.25 M 5-Benzylthio-1H-tetrazole in acetonitrile)[15]

• Deblocking solution (e.g., 3% Trichloroacetic acid in Dichloromethane)

• Capping solutions (Cap A: Acetic Anhydride/Pyridine/THF; Cap B: N-Methylimidazole/THF)

• Oxidizer solution (Iodine in THF/Water/Pyridine)

• Anhydrous acetonitrile

• Cleavage and deprotection solution (e.g., Ammonium hydroxide or a mixture of methylamine and ammonium hydroxide)

2.2. Protocol: Solid-Phase Synthesis

This protocol assumes the use of a standard automated DNA/RNA synthesizer.

• Preparation:

  • Dissolve the N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite in anhydrous acetonitrile to the manufacturer's recommended concentration (typically 0.1 M).

  • Install the phosphoramidite vial on the synthesizer.

  • Program the desired siRNA sequence, specifying the position for the 3'-fluoro-A modification.

• Synthesis Cycle:

  • Deblocking: The DMT group is removed from the 5'-hydroxyl of the nucleotide attached to the solid support using the deblocking solution.[14]

  • Coupling: The prepared 3'-fluoro-A phosphoramidite is activated by the activator solution and reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.[][] An extended coupling time (e.g., 10-15 minutes) may be beneficial to ensure high coupling efficiency, which should be monitored via trityl cation assay.[15]

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated by the capping solutions to prevent the formation of deletion mutants in subsequent cycles.[14]

  • Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester using the oxidizer solution.[14]

• Repeat: The cycle of deblocking, coupling, capping, and oxidation is repeated for each subsequent nucleotide in the sequence.[14]

Table 1: Key Parameters for Synthesis

Parameter	Recommended Condition	Rationale
Phosphoramidite Conc.	0.1 M in Anhydrous Acetonitrile	Standard concentration for efficient coupling.
Activator	0.25 M BTT in Acetonitrile	A potent activator promoting high coupling efficiency.[15]
Coupling Time	10 - 15 minutes	Modified phosphoramidites may require longer coupling times for optimal efficiency.[15]
Monitoring	Trityl Cation Assay	Quantifies coupling efficiency at each step.

Post-Synthesis: Cleavage and Deprotection

Once the synthesis is complete, the siRNA must be cleaved from the solid support and the protecting groups on the nucleobases and phosphate backbone must be removed.

Caption: Post-synthesis cleavage and deprotection workflow.

3.1. Deprotection Protocol

The N6-benzoyl group on adenosine is typically removed under basic conditions.[13]

• Cleavage from Support:

  • Transfer the solid support to a vial.

  • Add concentrated ammonium hydroxide (28-30%).

  • Incubate at 55-65°C for 2-8 hours. This step simultaneously cleaves the oligonucleotide from the CPG support and removes the cyanoethyl protecting groups from the phosphate backbone.[13]

• Base Deprotection:

  • The incubation in ammonium hydroxide also removes the benzoyl protecting group from the adenosine base.[13]

  • For siRNAs containing other sensitive protecting groups, milder deprotection strategies, such as using saturated methanolic ammonia at room temperature for 12-24 hours, can be employed.[13]

Table 2: Deprotection Conditions for N6-Benzoyl Group

Method	Reagents & Conditions	Typical Time	Typical Yield	Notes
Ammonium Hydroxide	Conc. NH4OH (28-30%), 55-65°C	2-8 hours	>90%	Standard and efficient method for oligonucleotide deprotection.[13]
Methanolic Ammonia	Saturated NH3 in Methanol, RT	12-24 hours	>90%	A milder alternative suitable for sensitive modifications.[13]

3.2. Purification

After deprotection, the crude siRNA product should be purified to remove truncated sequences and other impurities. High-performance liquid chromatography (HPLC) is a common and effective method for this purpose.

Conclusion

The incorporation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine into siRNA sequences is a robust strategy for enhancing their nuclease resistance and, consequently, their therapeutic potential. By leveraging standard phosphoramidite chemistry with minor protocol adjustments, researchers can efficiently synthesize these modified oligonucleotides. The protocols and guidelines presented here provide a comprehensive framework for the successful application of this valuable building block in the development of next-generation siRNA therapeutics.

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• ResearchGate. (n.d.). Table 2. Impact of phosphoramidite equivalents on coupling efficiency.

• Glen Research. (n.d.). Depurination Resistant Base Phosphoramidites. Glen Research. [Link]

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• Prakash, T. P., et al. (2005). Unique Gene-Silencing and Structural Properties of 2'-Fluoro-Modified siRNAs.
• Islam, G. (2021). Synthesis, Characterization and Biological Investigation of Self- delivering and Modified Short Interfering RNAs (siRNAs). University of Manitoba.

• Tam, R. C., et al. (1998). Biological availability and nuclease resistance extend the in vitro activity of a phosphorothioate-3'hydroxypropylamine oligonucleotide. Nucleic Acids Research. [Link]

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The Guardian Molecules: A Guide to 2'-Fluoro Modified Aptamers in Research and Drug Development

Introduction: Engineering Stability and Affinity in Nucleic Acid Ligands

In the landscape of molecular recognition, aptamers—short, single-stranded oligonucleotides—have emerged as compelling alternatives to monoclonal antibodies, offering comparable specificity and affinity for a diverse range of targets.[1][2][3][4] However, the inherent susceptibility of unmodified RNA aptamers to degradation by ubiquitous nucleases has historically limited their therapeutic and diagnostic potential, with half-lives that can be as short as a few seconds in biological fluids.[5] To surmount this critical hurdle, chemical modification of the aptamer backbone has become a cornerstone of the field. Among the most successful and widely adopted of these strategies is the substitution of the 2'-hydroxyl group of pyrimidine nucleosides (uridine and cytidine) with a 2'-fluoro (2'-F) group.

This guide provides a comprehensive overview of the applications and protocols for 2'-fluoro modified aptamers, designed for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, provide validated protocols, and offer insights gleaned from extensive field experience. The 2'-fluoro modification is not merely a shield against degradation; it also pre-organizes the sugar-phosphate backbone into an A-form helix, which can enhance binding affinity to target molecules.[5] This dual benefit of enhanced stability and improved binding has positioned 2'-F modified aptamers at the forefront of aptamer-based therapeutics and diagnostics.[6][7]

Part 1: The "Why" — Rationale for 2'-Fluoro Modification

The decision to employ 2'-fluoro modified aptamers is rooted in two fundamental advantages that directly address the primary weaknesses of unmodified RNA.

Enhanced Nuclease Resistance: The Cornerstone of In Vivo Application

The primary driver for 2'-F modification is the dramatic increase in resistance to nuclease degradation.[7][8] Nucleases, particularly 3'-exonucleases found in serum, rapidly cleave the phosphodiester bonds of natural RNA. The fluorine atom at the 2' position of the ribose sugar sterically hinders the approach of these enzymes, effectively "guarding" the phosphodiester linkage from hydrolysis. This modification can extend the serum half-life of an aptamer from mere minutes to over 80 hours, a critical feature for any molecule intended for therapeutic use in the body.[5]

Improved Binding Affinity and Structural Stability

The electronegative fluorine atom at the 2' position influences the sugar pucker conformation, favoring the C3'-endo conformation characteristic of A-form RNA helices.[5] This pre-organization of the aptamer's structure can reduce the entropic penalty of binding to its target, often resulting in higher binding affinities (lower dissociation constants, Kd) compared to their unmodified counterparts.[9] This enhanced affinity allows for lower effective concentrations in assays and therapeutic applications, increasing potency and reducing potential off-target effects.

Modification	Effect on Nuclease Resistance	Typical Impact on Binding Affinity	Key Application Areas
2'-Fluoro (2'-F)	High	Maintained or Increased	Therapeutics, In Vivo Diagnostics, Drug Delivery
2'-O-Methyl (2'-OMe)	High	Variable, can decrease	Therapeutics, Antisense Oligonucleotides
2'-Amino (2'-NH2)	Moderate to High	Maintained or Increased	SELEX, Functionalization
Unmodified RNA	Very Low	Baseline	In Vitro Assays, Basic Research

Table 1: Comparison of common 2'-sugar modifications on RNA aptamers.

Part 2: Applications in Modern Biotechnology

The enhanced stability and affinity of 2'-F modified aptamers have unlocked a wide array of applications, from targeted cancer therapy to sensitive diagnostic platforms.

Targeted Therapeutics

2'-F modified aptamers are being extensively investigated as therapeutic agents themselves, acting as antagonists that block the function of disease-related proteins.[6][10] Their small size allows for better tissue penetration compared to larger antibodies, and their chemical synthesis ensures high purity and low batch-to-batch variability.[1]

Example Application: Axl Receptor Antagonism in Non-Small-Cell Lung Cancer

The receptor tyrosine kinase Axl is overexpressed in many cancers and contributes to tumor progression and drug resistance. A 2'-F pyrimidine-modified RNA aptamer, GL21.T, has been developed to bind and antagonize Axl, demonstrating the therapeutic potential of this class of molecules in oncology.[6]

Targeted Drug Delivery

Aptamers that bind to cell-surface receptors, particularly those that are internalized upon binding, are excellent candidates for targeted drug delivery vehicles.[11][12][13][14][15] By conjugating a cytotoxic drug, siRNA, or other therapeutic payload to a 2'-F modified aptamer, the therapeutic agent can be selectively delivered to target cells, increasing its efficacy while minimizing systemic toxicity.[8][9]

Workflow for Aptamer-Drug Conjugate (ApDC) Internalization:

Caption: Workflow of aptamer-mediated targeted drug delivery.

Advanced Diagnostics

The high specificity and stability of 2'-F modified aptamers make them ideal recognition elements in diagnostic assays.[1][3] They can be readily integrated into various platforms, including lateral flow assays, ELONA-like assays (termed ELONA), and biosensors, for the detection of biomarkers, pathogens, and toxins.[16] Their chemical synthesis allows for the straightforward incorporation of reporter molecules like fluorophores and quenchers without compromising their binding properties.[17]

Part 3: Core Protocols for the Application Scientist

This section provides detailed, step-by-step methodologies for the generation and characterization of 2'-fluoro modified aptamers. These protocols are designed to be self-validating, with integrated quality control steps.

Protocol 1: SELEX for 2'-Fluoro Modified RNA Aptamers

Systematic Evolution of Ligands by EXponential Enrichment (SELEX) is the iterative in vitro selection process used to isolate high-affinity aptamers from a large, random library of nucleic acid sequences.[11][18]

Workflow for 2'-Fluoro Modified RNA Aptamer SELEX:

Caption: Iterative cycle of SELEX for 2'-F RNA aptamer generation.

Materials:

• ssDNA Library: (e.g., 5'-PrimerA-(N40)-PrimerB-3')

• PCR Primers (Forward and Reverse)

• dNTP Mix

• Taq DNA Polymerase and buffer

• Y639F T7 RNA Polymerase[18]

• Transcription Buffer (e.g., 40 mM Tris-HCl pH 7.9, 15 mM MgCl₂, 5 mM DTT)[5]

• Ribonucleotide Mix: 2.5 mM ATP, 2.5 mM GTP, 2.5 mM 2'-F-UTP, 2.5 mM 2'-F-CTP[5]

• DNase I (RNase-free)

• Reverse Transcriptase and buffer

• Target protein immobilized on magnetic beads or a filter matrix

• Selection Buffer (e.g., PBS with 5 mM MgCl₂)

• Wash Buffer (same as selection buffer)

• Elution Buffer (e.g., high salt, denaturant like urea, or a competitive ligand)

• Nuclease-free water and tubes

Procedure:

• Initial Template Preparation:

  • Synthesize the initial ssDNA library.

  • Amplify the library via PCR to generate a sufficient quantity of dsDNA template.

  • Purify the dsDNA product.[5]

• In Vitro Transcription with 2'-F Pyrimidines:

  • Set up the transcription reaction using the purified dsDNA template, Y639F T7 RNA Polymerase, transcription buffer, and the ribonucleotide mix containing 2'-F-UTP and 2'-F-CTP. The Y639F mutant of T7 RNA polymerase is crucial as it efficiently incorporates 2'-modified nucleotides.[18]

  • Incubate at 37°C for 4-6 hours.[5]

  • Treat with DNase I to remove the DNA template.

  • Purify the resulting 2'-F RNA pool using denaturing polyacrylamide gel electrophoresis (PAGE) to ensure size homogeneity.

• Selection Step:

  • Fold the purified 2'-F RNA pool by heating to 85-95°C for 5 minutes and then cooling slowly to the selection temperature. This allows the aptamers to form their correct three-dimensional structures.

  • Incubate the folded RNA pool with the immobilized target at the desired temperature (e.g., 4°C, room temperature, or 37°C) for 30-60 minutes.[5]

• Partitioning and Elution:

  • Wash the support (beads/filter) several times with wash buffer to remove non-binding and weakly-binding sequences. Scientist's Tip: Increase the stringency of the washes in later rounds (e.g., increase wash volume, duration, or add mild detergents) to select for the tightest binders.

  • Elute the bound RNA sequences from the target using the appropriate elution buffer.[5]

• Amplification:

  • Reverse transcribe the eluted RNA to cDNA using the reverse primer.

  • Amplify the resulting cDNA via PCR using both forward and reverse primers to generate the enriched dsDNA pool for the next round.[5]

• Iteration and Sequencing:

  • Use the enriched dsDNA pool as the template for the next round of in vitro transcription (Step 2).

  • Repeat the cycle 8-12 times, monitoring the enrichment of target-binding sequences via binding assays with the enriched pools.

  • After the final round, clone and sequence the dsDNA pool (e.g., via high-throughput sequencing) to identify individual aptamer candidates.[5]

Protocol 2: Nuclease Resistance (Serum Stability) Assay

This protocol is essential for validating the primary advantage of 2'-F modification. It assesses the half-life of the aptamer in a biologically relevant medium.

Materials:

• 5'-radiolabeled or fluorescently-labeled aptamer (both unmodified and 2'-F modified versions for comparison)

• Fetal Bovine Serum (FBS) or Human Serum

• Incubation Buffer (e.g., PBS)

• Quenching/Loading Buffer (e.g., 95% formamide, 20 mM EDTA)

• Denaturing Polyacrylamide Gel (12-20%) and TBE buffer

• Phosphorimager or Fluorescence Gel Scanner

Procedure:

• Reaction Setup: Dilute the labeled aptamers to a final concentration (e.g., 100 nM) in buffer containing 10-50% serum.[5] Prepare a 'time zero' sample by immediately adding quenching buffer.

• Time Course Incubation: Incubate the reaction mixtures at 37°C.

• Sample Collection: At various time points (e.g., 0, 15 min, 1h, 4h, 8h, 24h, 48h), withdraw an aliquot of the reaction.[5]

• Quenching: Immediately stop the degradation by mixing the aliquot with an equal volume of quenching/loading buffer and placing it on ice.[5]

• Gel Electrophoresis: Separate the samples on a denaturing PAGE gel.

• Analysis:

  • Visualize the gel using a phosphorimager or fluorescence scanner.

  • Quantify the band intensity corresponding to the full-length aptamer at each time point.

  • Plot the percentage of intact aptamer versus time and calculate the half-life (t½) by fitting the data to a one-phase exponential decay curve.[5]

Protocol 3: Binding Affinity Assay (Nitrocellulose Filter Binding)

This assay determines the equilibrium dissociation constant (Kd), a measure of the aptamer's affinity for its target.

Materials:

• 5'-radiolabeled aptamer

• Purified target protein

• Nitrocellulose membrane (binds protein) and Nylon membrane (binds nucleic acid)

• Binding Buffer (same as SELEX selection buffer)

• Wash Buffer (same as binding buffer)

• Vacuum filtration apparatus

• Scintillation counter or phosphorimager

Procedure:

• Aptamer Preparation: Heat the radiolabeled aptamer to 85-95°C and cool slowly to fold it into its active conformation.

• Binding Reaction:

  • Prepare a series of dilutions of the target protein in binding buffer, including a no-protein control.

  • Add a constant, low concentration (typically << expected Kd) of the radiolabeled aptamer to each protein dilution.[5]

  • Incubate the mixtures for 30-60 minutes to allow binding to reach equilibrium.[5]

• Filtration:

  • Assemble a filter sandwich in the vacuum apparatus with the nitrocellulose membrane on top of the nylon membrane.

  • Apply the samples to the filter under a gentle vacuum. The protein and any bound aptamer will be retained by the nitrocellulose, while the unbound aptamer passes through to the nylon membrane.[5]

  • Wash each well quickly with a small volume of cold wash buffer.

• Quantification:

  • Disassemble the filter sandwich and allow the membranes to dry.

  • Quantify the radioactivity on both the nitrocellulose (bound fraction) and nylon (unbound fraction) membranes.

• Data Analysis:

  • Calculate the fraction of aptamer bound at each protein concentration.

  • Plot the fraction bound against the protein concentration and fit the data to a hyperbolic binding curve to determine the Kd.

Conclusion: The Future is Modified

The incorporation of 2'-fluoro modifications has been a transformative step in translating aptamers from laboratory curiosities to robust clinical and diagnostic tools. By directly addressing the Achilles' heel of nuclease susceptibility, this simple yet elegant chemical alteration endows aptamers with the stability required for real-world applications. As our understanding of nucleic acid chemistry deepens and selection technologies continue to evolve, 2'-fluoro modified aptamers will undoubtedly remain a central pillar in the development of next-generation targeted therapies and diagnostics, offering precision, stability, and synthetic accessibility that few other molecular classes can match.

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• Ali, M. H., et al. (2023). Aptamers: precision tools for diagnosing and treating infectious diseases. Frontiers in Cellular and Infection Microbiology, 13. [Link]

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• Tolle, F., et al. (2014). Optimization of RNA Aptamer SELEX Methods: Improved Aptamer Transcript 3′-End Homogeneity, PAGE Purification Yield, and Target-Bound Aptamer RNA Recovery. PLoS ONE, 9(12), e115333. [Link]

• Ke, S., et al. (2017). Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes. Molecules, 22(8), 1239. [Link]

• Pankaj, K., et al. (2021). Current Perspectives on Aptamers as Diagnostic Tools and Therapeutic Agents. Pharmaceutics, 13(12), 2095. [Link]

• Dantsu, Y., et al. (2024). Selection of Fluorinated Aptamer Targeting RNA Element with Different Chirality. bioRxiv. [Link]

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Application Notes &amp; Protocols: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine for High-Fidelity Site-Directed RNA Editing

Abstract

Site-directed RNA editing has emerged as a powerful therapeutic modality for correcting disease-causing mutations at the transcript level, offering a transient and potentially safer alternative to permanent genomic alterations[1][2]. This approach leverages endogenous Adenosine Deaminases Acting on RNA (ADARs) to convert a specific adenosine (A) to inosine (I), which is subsequently recognized as guanosine (G) by the cellular machinery[3][4]. The precision of this process is dictated by a guide RNA (gRNA) that forms a duplex with the target mRNA, creating the necessary substrate for ADAR enzymes[5]. This document provides a comprehensive technical guide on the application of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a specialized phosphoramidite, for the synthesis of chemically-enhanced gRNAs. We detail the underlying principles, experimental protocols, and analytical validation methods, offering researchers a robust framework for implementing this technology.

Principle of the Method: Enhancing Guide RNA Potency

The core of site-directed RNA editing is the recruitment of ubiquitously expressed ADAR enzymes to a specific adenosine on a target mRNA[6]. This is achieved using an antisense oligonucleotide, or guide RNA (gRNA), that hybridizes to the target transcript, forming a double-stranded RNA (dsRNA) region. The ADAR enzyme binds to this dsRNA structure and catalyzes the hydrolytic deamination of the target adenosine to inosine[7].

The chemical composition of the gRNA is paramount to the efficiency and specificity of the editing event. Unmodified RNA oligonucleotides are susceptible to degradation by cellular nucleases and may trigger innate immune responses[8]. Chemical modifications are therefore essential to enhance stability and reduce immunogenicity[].

The incorporation of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine into a gRNA offers distinct advantages:

• Nuclease Resistance: The fluorine atom at the 3' position significantly increases resistance to exonuclease degradation, thereby prolonging the gRNA's half-life within the cell. The 3'-deoxy-3'-fluoro modification is a known strategy for creating robust nucleoside analogues[10].

• Conformational Locking: Fluorine's high electronegativity influences the sugar pucker of the nucleoside. A 3'-fluoro modification can lock the sugar into a conformation that promotes the formation of a stable A-form helix upon binding to the target RNA. This enhanced duplex stability can lead to more efficient ADAR recruitment and activity[11].

• Strategic Incorporation: This phosphoramidite is designed for standard automated oligonucleotide synthesis, allowing its precise placement within the gRNA sequence[12][13]. The 5'-O-DMT (Dimethoxytrityl) group is standard for solid-phase synthesis, while the N6-Benzoyl group protects the exocyclic amine of adenosine during synthesis[14].

By integrating this modified nucleoside, researchers can design gRNAs with superior stability and target affinity, leading to higher on-target editing efficiency.

Mechanism of ADAR Recruitment and Action

The diagram below illustrates the workflow and mechanism for site-directed RNA editing using a gRNA incorporating the 3'-fluoroadenosine modification.

Caption: Workflow of ADAR-mediated RNA editing using a chemically modified guide RNA.

Experimental Protocols

This section provides step-by-step methodologies for the synthesis of a modified gRNA, preparation of the target RNA, execution of the in vitro editing reaction, and analysis of the results.

Protocol 2.1: Synthesis and Purification of Modified Guide RNA

This protocol outlines the solid-phase synthesis of the gRNA using phosphoramidite chemistry. The N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite is incorporated at the desired position(s) during standard automated synthesis.

Rationale: Automated solid-phase synthesis provides high coupling efficiency and allows for the precise, sequential addition of nucleotides, including specialized modified phosphoramidites[13][15]. High-purity oligonucleotides are critical for downstream applications to ensure specificity and avoid off-target effects[16].

Materials:

• DNA/RNA Synthesizer (e.g., ÄKTA oligosynt™)

• Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

• Standard RNA phosphoramidites (A, C, G, U) with appropriate protecting groups

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine 3'-CE phosphoramidite

• Activator solution (e.g., 5-Ethylthio-1H-tetrazole)

• Capping reagents (Acetic Anhydride, N-Methylimidazole)

• Oxidizing solution (Iodine/Water/Pyridine)

• Deblocking solution (Trichloroacetic acid in Dichloromethane)

• Cleavage and deprotection solution (e.g., AMA - Ammonium Hydroxide/40% Methylamine)

• HPLC system for purification[17]

• Desalting columns

Procedure:

• Sequence Design: Design the gRNA sequence to be complementary to the target mRNA, with a C:A mismatch at the editing site to enhance ADAR2 recruitment. The target adenosine should be opposite a cytosine in the gRNA.

• Automated Synthesis:

  • Program the RNA synthesizer with the desired gRNA sequence.

  • Assign the N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite to the specified position(s) in the sequence.

  • Initiate the synthesis protocol. The synthesizer will perform the iterative four-step cycle (deblocking, coupling, capping, oxidation) for each nucleotide addition[18].

• Cleavage and Deprotection:

  • Once synthesis is complete, transfer the CPG support to a vial.

  • Add the AMA solution and incubate at the recommended temperature (e.g., 65°C for 15 minutes) to cleave the oligonucleotide from the support and remove base-protecting groups.

• Purification:

  • Dry the resulting oligonucleotide solution.

  • Resuspend the pellet in an appropriate buffer for HPLC purification.

  • Purify the full-length gRNA using ion-exchange or reverse-phase HPLC to separate it from truncated failure sequences[16][19].

  • Collect the peak corresponding to the full-length product.

• Desalting and Quantification:

  • Desalt the purified gRNA using a suitable desalting column to remove HPLC salts.

  • Lyophilize the final product.

  • Resuspend the purified gRNA in nuclease-free water and determine its concentration using UV spectrophotometry at 260 nm.

• Quality Control:

  • Verify the mass of the final product using ESI-MS (Electrospray Ionization Mass Spectrometry) to confirm the successful incorporation of the modified nucleoside[20].

Protocol 2.2: Preparation of Target RNA via In Vitro Transcription (IVT)

This protocol describes the synthesis of the target RNA molecule that will be used as a substrate for the editing reaction.

Rationale: IVT is a standard and efficient method for generating large quantities of specific RNA molecules from a DNA template[][22].

Materials:

• Linearized plasmid DNA or PCR product containing the target sequence downstream of a T7, T3, or SP6 promoter

• High-yield IVT kit (e.g., MEGAscript™ T7 Transcription Kit)

• Ribonucleoside triphosphates (NTPs: ATP, CTP, GTP, UTP)

• RNase inhibitor

• DNase I, RNase-free

• Nuclease-free water

Procedure:

• Template Preparation: Prepare a high-quality, linearized DNA template containing the target sequence.

• IVT Reaction Assembly: Assemble the transcription reaction on ice according to the manufacturer's protocol. A typical 20 µL reaction includes:

  • Nuclease-free water

  • 10x Reaction Buffer

  • ATP, CTP, GTP, UTP solution

  • DNA template (0.5-1.0 µg)

  • Enzyme Mix (e.g., T7 RNA Polymerase)

• Incubation: Incubate the reaction at 37°C for 2-4 hours[].

• DNase Treatment: Add DNase I to the reaction mixture and incubate for a further 15-30 minutes at 37°C to degrade the DNA template.

• RNA Purification: Purify the transcribed RNA using a column-based purification kit or phenol-chloroform extraction followed by ethanol precipitation.

• Quantification and Quality Control:

  • Measure the RNA concentration via UV spectrophotometry.

  • Assess the integrity of the transcribed RNA by running an aliquot on a denaturing agarose or polyacrylamide gel. A sharp, single band indicates high-quality, full-length product.

Protocol 2.3: In Vitro RNA Editing Reaction

This protocol details the enzymatic reaction where the target RNA is edited using the modified gRNA and a recombinant ADAR enzyme.

Rationale: An in vitro setup provides a controlled environment to assess the direct impact of the gRNA design on editing efficiency, free from cellular complexities. Recombinant human ADAR2 deaminase domain is commonly used for these assays[7][23].

Materials:

• Purified modified gRNA (from Protocol 2.1)

• Purified target RNA (from Protocol 2.2)

• Recombinant human ADAR2 protein (deaminase domain is sufficient)[24]

• 10x ADAR Reaction Buffer (e.g., 200 mM Tris-HCl pH 7.5, 1 M KCl, 50 mM EDTA)

• RNase inhibitor

• Nuclease-free water

Reaction Parameters:

Component	Final Concentration	Example (25 µL Rxn)
Target RNA	100 - 500 nM	2.5 pmol
Guide RNA (gRNA)	1.2x - 2x molar excess	3.0 - 5.0 pmol
Recombinant ADAR2	50 - 200 nM	1.25 - 5.0 pmol
10x Reaction Buffer	1x	2.5 µL
RNase Inhibitor	20 units	0.5 µL
Nuclease-free H₂O	-	To 25 µL

Procedure:

• Annealing: In a PCR tube, combine the target RNA, gRNA, and 10x Reaction Buffer. Add nuclease-free water to 90% of the final volume.

• Heat the mixture to 95°C for 3 minutes, then slowly cool to room temperature over 30 minutes to allow for proper annealing of the gRNA to the target RNA.

• Editing Reaction:

  • Add the RNase inhibitor and the recombinant ADAR2 enzyme to the annealed RNA duplex.

  • Gently mix and spin down the contents.

  • Incubate the reaction at 37°C for 1-4 hours.

• Reaction Quenching & RNA Purification:

  • Stop the reaction by adding a buffer for RNA purification (e.g., TRIzol) or by heat inactivation followed by proteinase K treatment.

  • Purify the RNA from the reaction mixture to remove the ADAR enzyme and buffer components. A column-based kit is recommended.

  • Elute the RNA in nuclease-free water.

Protocol 2.4: Analysis of Editing Efficiency

The percentage of edited RNA can be determined using several methods. HPLC and Mass Spectrometry provide direct, quantitative measurement of the A-to-I conversion.

Rationale: Accurate quantification is essential to evaluate the effectiveness of the gRNA design. HPLC analysis of nucleosides provides excellent resolution and sensitivity for detecting modified bases[25][26]. Mass spectrometry offers unparalleled precision in mass determination, allowing for unambiguous identification and quantification of edited RNA fragments[27][28][29].

A. HPLC Analysis

• Enzymatic Digestion:

  • Take the purified RNA from the editing reaction (~1-5 µg).

  • Digest the RNA to its constituent nucleosides using Nuclease P1 followed by Bacterial Alkaline Phosphatase (BAP).

• Chromatography:

  • Analyze the nucleoside mixture using a C18 reverse-phase HPLC column.

  • Use a gradient of a suitable buffer system (e.g., ammonium acetate and acetonitrile) to separate the nucleosides[25].

• Data Analysis:

  • Identify the peaks corresponding to adenosine and inosine based on the retention times of known standards.

  • Calculate the editing efficiency by integrating the peak areas: Editing % = [Area(Inosine) / (Area(Inosine) + Area(Adenosine))] x 100

B. Mass Spectrometry (LC-MS/MS) Analysis

• Enzymatic Digestion:

  • Digest the RNA from the editing reaction into smaller oligonucleotides using an RNase such as RNase T1.

• LC-MS/MS:

  • Separate the resulting fragments using liquid chromatography.

  • Analyze the fragments by tandem mass spectrometry (MS/MS)[27].

• Data Analysis:

  • Identify the fragment containing the target editing site.

  • The conversion of A to I results in a mass increase of approximately 1 Da.

  • Quantify the ratio of the unedited (A-containing) to the edited (I-containing) fragment to determine the editing efficiency[30].

Overall Experimental Workflow

The diagram below provides a high-level overview of the entire experimental process, from synthesis to analysis.

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Application Notes and Protocols for the Synthesis of 3'-Fluoroadenosine Modified Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 3'-Fluoro-Modified Oligonucleotides

The strategic incorporation of fluorine atoms into oligonucleotide structures has emerged as a powerful tool in the development of therapeutic and diagnostic nucleic acids. The 3'-fluoro modification, in particular, offers a unique combination of properties that can enhance the therapeutic potential of oligonucleotides. The high electronegativity of the fluorine atom at the 3'-position can significantly alter the sugar pucker conformation, influencing the oligonucleotide's binding affinity to its target and conferring increased resistance to nuclease degradation.[1][2] These attributes are critical for improving the in vivo stability and efficacy of antisense oligonucleotides, siRNAs, and other nucleic acid-based drugs.[3]

This document provides a comprehensive guide to the experimental workflow for synthesizing oligonucleotides containing 3'-fluoroadenosine. As a senior application scientist, this guide is structured to provide not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices, ensuring a robust and reproducible synthesis.

Core Principles: Phosphoramidite Chemistry for Modified Oligonucleotides

The synthesis of 3'-fluoroadenosine-modified oligonucleotides is achieved through the well-established phosphoramidite solid-phase synthesis methodology.[4][5] This process involves the sequential addition of nucleotide building blocks, called phosphoramidites, to a growing oligonucleotide chain that is covalently attached to a solid support, typically controlled pore glass (CPG).[6] The synthesis cycle is a four-step process: detritylation, coupling, capping, and oxidation.

Experimental Workflow: From Reagents to Purified Oligonucleotide

Part 1: Reagent Preparation and Storage

Scientific integrity begins with the quality of your starting materials. The 3'-fluoro-2'-deoxyadenosine CE phosphoramidite is the key building block for this synthesis.

Table 1: Key Reagents and Recommended Storage

Reagent	Supplier Recommendation	Storage Conditions	Purity
3'-Fluoro-2'-deoxyadenosine CE Phosphoramidite	Metkinen Chemistry or similar	-20°C, desiccated, under inert gas	>95%
Standard DNA/RNA Phosphoramidites	Reputable Supplier	-20°C, desiccated, under inert gas	High purity (>98%)
Activator (e.g., DCI, ETT)	Reputable Supplier	Room temperature, desiccated	Anhydrous
Capping Reagents (Cap A and Cap B)	Reputable Supplier	Room temperature, desiccated	Anhydrous
Oxidizing Solution (Iodine)	Reputable Supplier	Room temperature, protected from light	Anhydrous
Deblocking Solution (TCA or DCA in DCM)	Reputable Supplier	Room temperature, in a sealed container	Anhydrous
Anhydrous Acetonitrile	Reputable Supplier	Room temperature, under inert gas	<30 ppm water
Deprotection Solution (e.g., AMA, NH4OH)	Reputable Supplier	4°C	Freshly prepared or purchased

Note: The specific catalog number for 3'-Deoxy-3'-fluoroadenosine phosphoramidite may vary. A closely related compound, 2'-Deoxy-2'-fluoroadenosine-3'-CE-phosphoramidite, is available from suppliers like Metkinen Chemistry (Catalogue number: 203-51) and its handling provides a good reference.[7]

Part 2: Automated Oligonucleotide Synthesis

The synthesis is performed on an automated DNA/RNA synthesizer. The following protocol is a general guideline and may need to be optimized based on the specific synthesizer and the sequence being synthesized.

Protocol 1: Automated Synthesis of 3'-Fluoroadenosine Oligonucleotides

• Phosphoramidite Preparation:

  • Allow the 3'-fluoro-2'-deoxyadenosine CE phosphoramidite and other phosphoramidite vials to warm to room temperature for at least 30 minutes before opening to prevent moisture condensation.

  • Dissolve the phosphoramidites in anhydrous acetonitrile to the concentration recommended by the synthesizer manufacturer (typically 0.1 M).

• Synthesizer Setup:

  • Install the phosphoramidite solutions, activator, capping reagents, oxidizing solution, and deblocking solution on the synthesizer according to the manufacturer's protocol.

  • Ensure all reagent lines are primed and free of air bubbles.

• Synthesis Program:

  • Program the desired oligonucleotide sequence into the synthesizer software.

  • For the coupling step of the 3'-fluoroadenosine phosphoramidite, a slightly extended coupling time may be beneficial to ensure high coupling efficiency, a common practice for modified phosphoramidites.[8] A coupling time of 3-5 minutes is a good starting point.

  • The standard synthesis cycle (detritylation, coupling, capping, oxidation) is then repeated for each subsequent nucleotide addition.

Causality Behind Extended Coupling Time: Modified phosphoramidites can sometimes exhibit slightly slower coupling kinetics due to steric hindrance or altered electronic properties of the modifying group. An extended coupling time ensures the reaction goes to completion, maximizing the yield of the full-length product and minimizing the formation of n-1 shortmers.[8]

Part 3: Cleavage and Deprotection

After the synthesis is complete, the oligonucleotide must be cleaved from the solid support and the protecting groups on the nucleobases and phosphate backbone must be removed.

Protocol 2: Cleavage and Deprotection

• Cleavage from Support:

  • Transfer the CPG support containing the synthesized oligonucleotide to a 2 mL screw-cap vial.

  • Add 1 mL of the chosen deprotection solution (see Table 2 for options).

• Deprotection:

  • Seal the vial tightly and incubate at the recommended temperature and time.

  • After incubation, cool the vial to room temperature.

• Ammonia/Methylamine Removal:

  • Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new microcentrifuge tube.

  • Evaporate the deprotection solution to dryness using a vacuum concentrator.

Table 2: Deprotection Conditions for Oligonucleotides

Deprotection Reagent	Temperature	Time	Notes
Concentrated Ammonium Hydroxide (NH4OH)	55°C	8-16 hours	Standard, but slower method.[9]
Ammonium Hydroxide/Methylamine (AMA) (1:1, v/v)	65°C	10-15 minutes	Faster deprotection, but may not be suitable for all sensitive modifications.[10]

Trustworthiness through Self-Validation: The choice of deprotection method is critical. For oligonucleotides containing sensitive modifications, a milder deprotection strategy may be necessary to prevent degradation of the final product. It is advisable to perform a small-scale trial with a non-critical sequence to validate the chosen deprotection conditions before proceeding with valuable samples.

Part 4: Purification

Purification of the crude oligonucleotide is essential to remove truncated sequences (failure sequences) and other impurities generated during synthesis. High-Performance Liquid Chromatography (HPLC) is the most common method for purifying modified oligonucleotides.[11]

Protocol 3: HPLC Purification

• Sample Preparation:

  • Resuspend the dried crude oligonucleotide pellet in an appropriate volume of sterile, nuclease-free water or a suitable HPLC loading buffer.

• HPLC System:

  • Use a reverse-phase HPLC column suitable for oligonucleotide purification (e.g., C18).

  • Set up a gradient elution using two mobile phases:

    • Mobile Phase A: An aqueous buffer, such as 100 mM triethylammonium acetate (TEAA) or a similar ion-pairing reagent.

    • Mobile Phase B: Acetonitrile.

• Purification:

  • Inject the sample onto the HPLC column.

  • Run a linear gradient of increasing Mobile Phase B to elute the oligonucleotides. The full-length, dimethoxytrityl (DMT)-on oligonucleotide will be the most retained peak.

  • Collect the fractions corresponding to the main peak.

• Detritylation (if DMT-on purification was performed):

  • Pool the fractions containing the purified DMT-on oligonucleotide.

  • Add an acid, such as 80% acetic acid, to cleave the DMT group.

  • Monitor the detritylation by HPLC.

• Desalting:

  • Desalt the purified and detritylated oligonucleotide using a desalting column or ethanol precipitation to remove the HPLC buffer salts.

Part 5: Quality Control

The final and most critical step is to verify the identity and purity of the synthesized 3'-fluoroadenosine-modified oligonucleotide. This is typically achieved using a combination of Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 4: LC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the purified oligonucleotide in a suitable solvent for LC-MS analysis (e.g., a mixture of water and acetonitrile with a volatile ion-pairing agent like hexafluoroisopropanol (HFIP) and an amine base like triethylamine (TEA)).

• LC-MS System:

  • Use a high-resolution mass spectrometer coupled to an HPLC system.

  • The HPLC method will be similar to the purification method but optimized for analytical separation.

• Analysis:

  • Inject the sample and acquire the data.

  • The mass spectrometer will provide the molecular weight of the oligonucleotide, confirming the successful incorporation of the 3'-fluoroadenosine and the overall sequence integrity. The chromatogram will indicate the purity of the final product.

Table 3: Expected Mass Shift for 3'-Fluoroadenosine Incorporation

Modification	Molecular Formula of Added Moiety	Monoisotopic Mass Shift (Da)
3'-Fluoroadenosine (in place of deoxyadenosine)	C10H12FN5O3 (3'-fluoro-2'-deoxyadenosine) vs. C10H13N5O3 (2'-deoxyadenosine)	-1.0078

This table assumes the replacement of a standard deoxyadenosine residue. The exact mass will depend on the full sequence.

Conclusion

The synthesis of 3'-fluoroadenosine-modified oligonucleotides, while requiring careful attention to detail, is a highly achievable process using standard phosphoramidite chemistry. By understanding the principles behind each step and implementing robust purification and quality control measures, researchers can confidently produce high-quality modified oligonucleotides for a wide range of applications in drug discovery and molecular biology. The enhanced stability and binding properties conferred by the 3'-fluoro modification make it a valuable tool in the ongoing development of next-generation nucleic acid therapeutics.

References

• Aerschot, A. V., Herdewijn, P., & De Clercq, E. (1989). Synthesis and anti-HIV activity of 3'-fluoro-2',3'-dideoxy-5-chlorouridine. Tetrahedron Letters, 30(15), 1945-1948.
• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.
• Caruthers, M. H. (1985). Gene synthesis machines: DNA chemistry and its uses. Science, 230(4723), 281-285.

• ChemGenes Corporation. (n.d.). 2'-Fluoro-2'-deoxy Adenosine (n-bz) CED Phosphoramidite. Retrieved from [Link]

• Eckstein, F. (Ed.). (2001). Oligonucleotides and analogues: a practical approach. Oxford University Press.
• Gait, M. J. (Ed.). (1984). Oligonucleotide synthesis: a practical approach. IRL press.

• Glen Research. (2008). Deprotection: A User's Guide. Retrieved from [Link]

• Khvorova, A., & Watts, J. K. (2017). The chemical evolution of oligonucleotide therapies of clinical utility.
• Manoharan, M. (2002). Oligonucleotide conjugates as potential antisense drugs with improved uptake, biodistribution, targeted delivery, and mechanism of action. Antisense and Nucleic Acid Drug Development, 12(2), 103-128.

• Metkinen Chemistry. (n.d.). 2'-Deoxy-2'-fluoroadenosine-3'-CE-phosphoramidite. Retrieved from [Link]

• Pon, R. T. (1993). Solid-phase synthesis of oligonucleotides. Methods in molecular biology (Clifton, N.J.), 20, 465-496.
• Sanghvi, Y. S. (2002). A guide to oligonucleotide synthesis. Current protocols in nucleic acid chemistry, 7(1), 3-1.
• Scherer, L. J., & Rossi, J. J. (2003). Approaches for the sequence-specific knockdown of mRNA.

• Waters Corporation. (n.d.). LC-MS Analysis of Synthetic Oligonucleotides. Retrieved from [Link]

• Gilar, M., Fountain, K. J., Budman, Y., Holyoke, J. L., Davoudi, H., & Gebler, J. C. (2003). Characterization of therapeutic oligonucleotides using liquid chromatography with on-line mass spectrometry detection. Oligonucleotides, 13(4), 229-243.
• Wincott, F., DiRenzo, A., Shaffer, C., Grimm, S., Tracz, D., Workman, C., ... & Usman, N. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic acids research, 23(14), 2677-2684.
• Herdewijn, P. (2000). Heterocyclic modifications of oligonucleotides and antisense technology. Antisense and Nucleic Acid Drug Development, 10(4), 297-310.
• Sierzchala, A. B., Dellinger, D. J., Betley, J. R., Wyrzykiewicz, T. K., & Scaringe, S. A. (2003). An efficient method for the incorporation of molecular probes at multiple/specific sites in RNA. Journal of the American Chemical Society, 125(45), 13427-13441.

• Metkinen Chemistry. (n.d.). 2'-Deoxy-2'-fluoroadenosine-3'-CE-phosphoramidite. Retrieved from [Link]

• Glen Research. (2020). New Product — 2'-Fluoro-Inosine-CE Phosphoramidites. Retrieved from [Link]

• Gryaznov, S. M., & Letsinger, R. L. (1993). Synthesis and properties of oligonucleotides containing aminodeoxythymidine units. Nucleic acids research, 21(6), 1403-1408.
• Azhayev, A., & Antopolsky, M. (2001). Advanced method for oligonucleotide deprotection. Nucleic acids research, 29(13), e64-e64.
• Andrus, A., Kuimelis, R. G., & Mullah, B. (1995). Fast deprotection of synthetic oligonucleotides. Nucleosides and Nucleotides, 14(3-5), 897-900.

• Agilent Technologies. (n.d.). Analysis of Oligonucleotides. Retrieved from [Link]

• Beaucage, S. L. (2008). Solid-phase synthesis of oligonucleotide analogues. Current medicinal chemistry, 15(27), 2788-2804.
• Reddy, M. P., Farooqui, F., & Hanna, N. B. (1995). A new deprotection method for synthetic oligonucleotides. Tetrahedron letters, 36(49), 8929-8932.
• Huber, C. G., & Oberacher, H. (2001). Analysis of nucleic acids by capillary ion-pair chromatography-mass spectrometry. Mass spectrometry reviews, 20(5), 310-343.

• Bio-synthesis Inc. (n.d.). Oligonucleotide Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Retrieved from [Link]

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. Retrieved from [Link]

• Laikhter, A., & Linse, K. D. (2014). The Chemical Synthesis of Oligonucleotides. Bio-Synthesis Inc.
• Bartlett, J. M., & Stirling, D. (Eds.). (2003). PCR protocols. Humana press.

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Biolytic. (n.d.). Introduction to Oligo Oligonucleotide DNA Synthesis. Retrieved from [Link]

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• 3. glenresearch.com [glenresearch.com]
• 4. Facile synthesis of a 3-deazaadenosine phosphoramidite for RNA solid-phase synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. glenresearch.com [glenresearch.com]
• 8. 3'-deoxy Adenosine (n-bz) CED phosphoramidite | ChemGenes Products [chemgenes.com]
• 9. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 10. Characterization of therapeutic oligonucleotides using liquid chromatography with on-line mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Maximizing Oligonucleotide Yield: A Guide to N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine Coupling Efficiency

Introduction: The Critical Role of 3'-Fluoro Modified Adenosine in Modern Therapeutics

The landscape of nucleic acid-based therapeutics and advanced diagnostics is increasingly reliant on chemically modified oligonucleotides to enhance stability, binding affinity, and in vivo performance. Among these modifications, the incorporation of 3'-fluoro nucleosides, such as N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, represents a significant advancement. The 3'-fluoro modification confers an RNA-like A-form helical geometry, which can lead to increased thermal stability of duplexes and enhanced resistance to nuclease degradation. These properties are highly desirable for applications such as antisense oligonucleotides, siRNAs, and aptamers.

However, the steric and electronic effects of the 3'-fluoro group can present challenges during solid-phase synthesis, particularly impacting the efficiency of the phosphoramidite coupling step. Achieving near-quantitative coupling efficiency (>99%) is paramount, as even minor decreases have a cumulative and detrimental effect on the yield of the full-length product, especially for longer oligonucleotides.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals to understand, optimize, and troubleshoot the coupling of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, ensuring the highest possible yield and purity of the final oligonucleotide product.

The Phosphoramidite Coupling Cycle: A Mechanistic Overview

Solid-phase oligonucleotide synthesis is a cyclical process built upon the robust and efficient phosphoramidite chemistry.[3] Each cycle, which adds one nucleoside to the growing chain, consists of four key steps: deblocking, coupling, capping, and oxidation.[4] The coupling step is the most critical for the overall success of the synthesis.

The process begins with the activation of the phosphoramidite monomer by a weak acid, such as 1H-tetrazole or 5-(ethylthio)-1H-tetrazole (ETT).[][6] This activation step protonates the diisopropylamino group of the phosphoramidite, creating a highly reactive intermediate. This intermediate then rapidly reacts with the free 5'-hydroxyl group of the solid support-bound oligonucleotide chain, forming a phosphite triester linkage.[] Any unreacted 5'-hydroxyl groups are subsequently "capped" with an acetylating agent to prevent the formation of deletion-mutant sequences in subsequent cycles.[7] Finally, the unstable phosphite triester is oxidized to a stable phosphate triester.[3]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. twistbioscience.com [twistbioscience.com]
• 4. idtdna.com [idtdna.com]
• 6. Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. I. Evidence for nucleophilic catalysis by tetrazole and rate variations with the phosphorus substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.biosearchtech.com [blog.biosearchtech.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Coupling Efficiency with N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding low coupling efficiency encountered during the solid-phase synthesis of oligonucleotides incorporating N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. Our goal is to equip you with the scientific rationale and practical steps to diagnose and resolve these challenging coupling reactions.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant drop in the trityl cation signal after the coupling step for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. What are the primary reasons for this low coupling efficiency?

A1: Low coupling efficiency with this modified phosphoramidite is a multifaceted issue stemming from the unique chemical properties of the 3'-fluoro modification. The primary culprits are the strong electron-withdrawing effect of the fluorine atom and potential steric hindrance.[1][2] The fluorine atom at the 3'-position significantly alters the electronic environment of the phosphoramidite, potentially reducing its reactivity. Additionally, suboptimal activator choice, insufficient coupling time, and reagent degradation are common contributing factors.[3]

Q2: How does the 3'-fluoro group specifically impact the phosphoramidite coupling reaction?

A2: The fluorine atom is highly electronegative. Its presence on the 3'-carbon of the sugar moiety has a significant inductive effect, pulling electron density away from the phosphoramidite group. This electron-withdrawing effect can decrease the nucleophilicity of the phosphorus center, making it less reactive towards the 5'-hydroxyl group of the growing oligonucleotide chain.[2][4] This is a key reason why standard coupling conditions for unmodified phosphoramidites may be insufficient for this analog.

Q3: Is N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine more susceptible to degradation than standard phosphoramidites?

A3: While all phosphoramidites are sensitive to moisture and oxidation, the electronic effects of the 3'-fluoro group do not necessarily make the phosphoramidite moiety itself more prone to degradation. However, like all phosphoramidites, improper storage and handling, such as exposure to moisture or air, will lead to hydrolysis and oxidation, rendering it inactive for coupling.[3][5] It is crucial to handle this modified phosphoramidite under strictly anhydrous and inert conditions.

Q4: Can the issue be with my synthesizer's protocol?

A4: Absolutely. Standard synthesizer protocols are optimized for unmodified DNA and RNA phosphoramidites. These protocols often use standard activators and coupling times that are inadequate for challenging modified monomers. For sterically hindered or electronically modified phosphoramidites, such as 3'-fluoroadenosine, adjustments to the synthesis protocol, particularly extending the coupling time and using a more potent activator, are often necessary to achieve high coupling efficiencies.[]

In-Depth Troubleshooting Guide

A systematic approach is crucial for diagnosing the root cause of low coupling efficiency. This guide is structured to help you investigate potential issues, from reagent quality to protocol optimization.

Section 1: Reagent Quality and Handling

The quality of your reagents is the foundation of successful oligonucleotide synthesis. Any compromise in reagent integrity will inevitably lead to poor coupling efficiency.

Issue: Moisture Contamination

• Scientific Rationale: Phosphoramidites are extremely susceptible to hydrolysis. Water will react with the activated phosphoramidite much faster than the 5'-hydroxyl of the growing oligonucleotide chain, leading to a dead-end product and a failed coupling step.

• Troubleshooting Steps:

  • Use Anhydrous Solvents: Ensure your acetonitrile has a water content of less than 30 ppm. Use fresh, sealed bottles of anhydrous acetonitrile for preparing phosphoramidite and activator solutions.

  • Proper Reagent Handling: Handle phosphoramidites and activator solutions under an inert atmosphere (e.g., argon or dry nitrogen). Minimize the time reagents are exposed to the ambient environment.

  • Molecular Sieves: For bulk solvents, consider using activated 3Å molecular sieves to maintain dryness.

Issue: Phosphoramidite Degradation

• Scientific Rationale: Over time, or with improper storage, phosphoramidites can oxidize or hydrolyze. The presence of these degradation products will lower the concentration of the active phosphoramidite, resulting in incomplete coupling.

• Troubleshooting Steps:

  • Use Fresh Aliquots: Prepare fresh solutions of the N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite for each synthesis.

  • Proper Storage: Store the solid phosphoramidite at -20°C under an inert atmosphere.

  • 31P NMR Analysis: If you have access to an NMR spectrometer, a 31P NMR spectrum can definitively assess the purity of your phosphoramidite. The active phosphoramidite should appear as a peak around 140-155 ppm.[7][8] Degradation products will appear as distinct peaks in other regions of the spectrum.[7]

Section 2: Synthesis Protocol Optimization

For modified phosphoramidites, a "one-size-fits-all" synthesis protocol is rarely effective. The following parameters are critical to optimize.

Issue: Inadequate Activator Potency

• Scientific Rationale: The activator plays a crucial role in protonating the diisopropylamino group of the phosphoramidite, making it a good leaving group and facilitating the nucleophilic attack by the 5'-hydroxyl. For electronically modified phosphoramidites, a more potent activator is required to achieve a sufficient reaction rate.[9][10]

• Recommended Activators and Their Mechanisms:

  • 1H-Tetrazole: The standard activator. It acts as both a proton donor and a nucleophilic catalyst. However, it is often not potent enough for difficult couplings.[9][11]

  • 5-Ethylthio-1H-tetrazole (ETT) and 5-Benzylthio-1H-tetrazole (BTT): These are more acidic than tetrazole and are excellent choices for sterically hindered and modified phosphoramidites.[10][12] They accelerate the protonation step of the activation mechanism.[10]

  • 4,5-Dicyanoimidazole (DCI): DCI is less acidic than tetrazole but is a better nucleophilic catalyst.[4][9] This can be advantageous as it minimizes the risk of detritylation of the monomer in solution.[9] DCI has been shown to double the coupling speed compared to 1H-tetrazole.[1][13]

Activator	Recommended Concentration	Key Characteristics
1H-Tetrazole	0.45 M	Standard activator, may be insufficient for this modification.[9]
ETT	0.25 M - 0.6 M	More acidic than tetrazole, good for hindered amidites.[10]
BTT	0.25 M	More acidic than ETT, often used for RNA synthesis.[10][12]
DCI	0.25 M - 1.0 M	Less acidic, highly nucleophilic, and very effective.[1][4][9]

Issue: Insufficient Coupling Time

• Scientific Rationale: The reduced reactivity of the 3'-fluoro-modified phosphoramidite means that it requires a longer time to react completely with the 5'-hydroxyl groups on the solid support. Standard coupling times of 1-2 minutes are often too short.

• Troubleshooting Steps:

  • Extend Coupling Time: Increase the coupling time for the N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine step to 5-15 minutes.

  • Perform a Time Course Study: To optimize the coupling time, you can perform a series of small-scale syntheses with varying coupling times and analyze the crude product to determine the optimal duration.

Experimental Workflow: Optimizing Coupling Time

Caption: Workflow for optimizing coupling time.

Section 3: Synthesizer and Fluidics

Even with perfect reagents and an optimized protocol, mechanical issues with the synthesizer can lead to failed couplings.

Issue: Incorrect Reagent Delivery

• Scientific Rationale: Blockages in the reagent lines or malfunctioning valves can prevent the phosphoramidite or activator from reaching the synthesis column in the correct volume and concentration.

• Troubleshooting Steps:

  • Check for Blockages: Visually inspect the reagent lines for any signs of precipitation or blockage.

  • Perform a Flow Test: Most synthesizers have a function to test the flow rate of each reagent line. Ensure that the flow rates are within the manufacturer's specifications.

  • Calibrate Delivery Volumes: If possible, calibrate the volume of reagent delivered to the column to ensure accuracy.

Visualizing the Challenge: The Phosphoramidite Coupling Cycle

The following diagram illustrates the standard phosphoramidite coupling cycle and highlights the critical step where issues with N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine are likely to occur.

Caption: The phosphoramidite coupling cycle.

References

• Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. [Link]

• Glen Research. (1997). DCI - A Logical Alternative Activator. Glen Report, 10(1). [Link]

• Glen Research. (1997). DCI - A Logical Alternative Activator. [Link]

• Glen Research. (2006). Technical Brief - About Activators: Now and Tomorrow. Glen Report, 19(2). [Link]

• Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. PMC. [Link]

• Wei, X. (2013). Coupling activators for the oligonucleotide synthesis via phosphoramidite approach. Tetrahedron, 69(18), 3615-3623. [Link]

• Berner, S., Mühlegger, K., & Seliger, H. (1989). Studies on the role of tetrazole in the activation of phosphoramidites. Nucleic Acids Research, 17(3), 853–864. [Link]

• Gryaznov, S. M., & Letsinger, R. L. (1992). 3′-Modified oligonucleotides by reverse DNA synthesis. Nucleic Acids Research, 20(8), 1879–1882. [Link]

• Metelev, V. G., & Agrawal, S. (1995). Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research, 23(21), 4233–4240. [Link]

• Ellington, A., & Pollard, J. D. Jr. (2001). Introduction to the synthesis and purification of oligonucleotides. Current Protocols in Nucleic Acid Chemistry, Appendix 3, Appendix 3C. [Link]

• Tsukamoto, M., & Hayakawa, Y. (2018). Various Coupling Agents in the Phosphoramidite Method for Oligonucleotide Synthesis. In Synthesis of Therapeutic Oligonucleotides (pp. 17-39). Springer, Singapore. [Link]

• Fearon, K. L., et al. (1998). An improved synthesis of oligodeoxynucleotide N3′→P5′ phosphoramidates and their chimera using hindered phosphoramidite monomers and a novel handle for reverse phase purification. ResearchGate. [Link]

• Pitsch, S., et al. (2006). Phosphoramidite activator for oligonucleotide synthesis.

• Waters Corporation. Purifying Oligonucleotides. [Link]

• Magritek. (2023). Phosphoramidite compound identification and impurity control by Benchtop NMR. [Link]

• Stec, W. J., & Zon, G. (1984). Tendencies of 31P chemical shifts changes in NMR spectra of nucleotide derivatives. PMC. [Link]

• Beigelman, L., et al. (2006). Deprotection and purification of oligonucleotides and their derivatives.

• Dhuri, K., et al. (2020). Evaluation of Chemically Modified Nucleic Acid Analogues for Splice Switching Application. ACS Omega, 5(34), 21415–21426. [Link]

• Pyshnyi, D. V., et al. (2021). Modified Oligonucleotides: New Structures, New Properties, and New Spheres of Application. Molecules, 26(9), 2449. [Link]

• Tedeschi, T., et al. (2021). Synthesis and Exon-Skipping Properties of a 3′-Ursodeoxycholic Acid-Conjugated Oligonucleotide Targeting DMD Pre-mRNA: Pre-Synthetic versus Post-Synthetic Approach. Molecules, 26(16), 4948. [Link]

• Baker, Y. R., et al. (2022). Oligonucleotide analogues with locked-amide linkages have therapeutic potential. ResearchGate. [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. usp.org [usp.org]
• 7. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 8. Tendencies of 31P chemical shifts changes in NMR spectra of nucleotide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
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• 11. Studies on the role of tetrazole in the activation of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Deprotection of the N6-Benzoyl Group from Adenosine

Welcome to the technical support guide for resolving challenges associated with the deprotection of N6-benzoyl adenosine. The N6-benzoyl group is an essential protecting group in nucleoside and oligonucleotide chemistry, valued for its stability during synthesis.[1][2] However, its removal can sometimes be incomplete, leading to low yields and purification difficulties. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve clean and complete deprotection.

Troubleshooting Guide: Diagnosing and Solving Deprotection Failures

This section addresses specific issues encountered during the deprotection process in a direct question-and-answer format.

Q1: My analytical data (HPLC/MS) shows a significant amount of starting material remaining after the standard reaction time. What are the most likely causes?

This is the most common sign of a failed or stalled deprotection. The root cause usually lies with the reagents or reaction conditions.

• Degraded Deprotection Reagent: Concentrated ammonium hydroxide and methanolic ammonia solutions are the most common reagents.[1] However, they are not indefinitely stable. Concentrated ammonium hydroxide can lose ammonia gas over time, especially if the bottle is opened frequently, which reduces its concentration and efficacy.[3] Similarly, self-prepared saturated methanolic ammonia has a limited shelf life.

  • Solution: Always use a fresh bottle of ammonium hydroxide or prepare methanolic ammonia solution immediately before use. For consistent results, consider storing ammonium hydroxide in smaller, tightly sealed aliquots.[3]

• Insufficient Temperature or Time: The removal of the N6-benzoyl group is often the rate-limiting step in deprotection, especially when compared to protecting groups on the ribose hydroxyls or other bases like cytosine.[4] Room temperature deprotection with methanolic ammonia can require 12-24 hours for completion.[1]

  • Solution: If the reaction has stalled, consider increasing the temperature. Heating a solution of concentrated aqueous ammonia (28-30%) to 55-65 °C can significantly accelerate the reaction, often reducing the required time to 2-8 hours.[1] Always monitor the reaction's progress via Thin Layer Chromatography (TLC) or HPLC to avoid unnecessary degradation from prolonged heating.

• Poor Solubility: The benzoylated adenosine derivative must be fully dissolved in the reaction solvent for the deprotection to proceed efficiently. If the substrate crashes out of the solution, the reaction will effectively stop.

  • Solution: Ensure your starting material is fully soluble in the chosen solvent system (e.g., methanol for methanolic ammonia). If solubility is an issue, you may need to add a co-solvent, but ensure it is compatible with the reaction conditions.

Q2: My HPLC trace shows multiple unexpected peaks, not just the starting material and the desired product. What could be happening?

The presence of multiple peaks suggests side reactions or the incomplete removal of other protecting groups.

• Incomplete Removal of Other Protecting Groups: If your molecule contains other protecting groups (e.g., on the ribose hydroxyls), these may be removed at different rates. For instance, O-benzoyl groups are generally more labile than the N6-benzoyl group.[1]

  • Solution: Use Mass Spectrometry (MS) to identify the masses of the side products. This will help you determine if they are partially deprotected intermediates. If so, extending the reaction time or increasing the temperature is typically the correct course of action.

• Substrate Degradation: Prolonged exposure to harsh basic conditions, especially at elevated temperatures, can lead to degradation of the adenosine molecule itself.

  • Solution: Meticulously monitor the reaction. Once TLC or HPLC shows the complete consumption of the starting material, proceed with the work-up immediately. If your substrate is particularly sensitive, a milder deprotection method may be necessary.

Q3: The deprotection is very slow, even with fresh reagents and elevated temperature. Could the molecule's structure be the problem?

Yes, the local chemical environment can sterically hinder the approach of the nucleophile (ammonia) to the benzoyl carbonyl group.

• Steric Hindrance: Bulky groups near the N6-position on the adenine ring or on the ribose sugar can slow down the rate of deprotection.

  • Solution: For sterically hindered substrates, you may need to employ more forceful conditions, such as extended reaction times at elevated temperatures (e.g., 55 °C for up to 12-16 hours).[2] Alternatively, a different deprotection reagent might be more effective. A mixture of aqueous ammonia and aqueous methylamine (AMA) is a more potent reagent used in oligonucleotide synthesis and can be effective in 5-10 minutes at room temperature for standard groups.[5][6]

Visualizing the Troubleshooting Process

A logical workflow is critical for efficiently diagnosing deprotection issues.

Caption: A logical workflow for troubleshooting incomplete N6-benzoyl deprotection.

Frequently Asked Questions (FAQs)

Q1: What is the chemical mechanism for the deprotection of N6-benzoyl adenosine with ammonia? The deprotection proceeds via a nucleophilic acyl substitution reaction. The ammonia molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the benzoyl group. This forms a tetrahedral intermediate, which then collapses, cleaving the amide bond. The final products are the deprotected adenosine and benzamide.

Caption: Mechanism of N6-benzoyl deprotection by ammonia. (Note: A graphical representation of the chemical structures is intended here).

Q2: Are there milder alternatives for deprotecting highly sensitive molecules? Yes. For substrates that cannot tolerate high temperatures or strong bases, milder conditions can be used.

• Potassium Carbonate in Methanol: A solution of 0.05 M potassium carbonate in methanol at room temperature can effectively remove benzoyl groups, although it may require several hours (e.g., 4 hours).[7] This method is particularly useful for "UltraMILD" monomers used in oligonucleotide synthesis.[5]

Q3: How should I properly monitor the reaction? Thin Layer Chromatography (TLC) is the most common and convenient method.

• Procedure: Spot the reaction mixture on a silica gel TLC plate alongside a spot of your starting material.

• Solvent System: A typical solvent system is a mixture of dichloromethane (DCM) and methanol (MeOH), for example, in a 9:1 ratio.[1]

• Interpretation: The deprotected adenosine product is more polar and will have a lower Rf value (it will travel less distance up the plate) than the benzoyl-protected starting material. The reaction is complete when the starting material spot is no longer visible.[1]

Quantitative Data Summary & Protocols

Comparison of Common Deprotection Methods

Method	Reagents & Conditions	Typical Reaction Time	Typical Yield	Key Considerations
Methanolic Ammonia	Saturated NH₃ in Methanol, Room Temp.	12-24 hours	>90%	Mild and widely used. Suitable for both N- and O-benzoyl groups.[1]
Aqueous Ammonia	Conc. (28-30%) NH₄OH, 55-65 °C	2-8 hours	>90%	Faster due to elevated temperature. Common in oligonucleotide deprotection.[1]
Sodium Methoxide	Catalytic NaOMe in Methanol, Room Temp.	1-4 hours	>95%	Very rapid for O-benzoyl groups; can be used for N-benzoyl but may require heat.[1]
Potassium Carbonate	0.05 M K₂CO₃ in Methanol, Room Temp.	~4 hours	>90%	A mild method suitable for sensitive substrates.[7]

Experimental Protocols

Protocol 1: Standard Deprotection with Methanolic Ammonia

This protocol is a widely used and reliable method for complete deprotection.[1]

• Preparation: In a round-bottom flask with a magnetic stir bar, dissolve the N6-benzoyl-protected adenosine (e.g., 1.0 g) in anhydrous methanol (e.g., 50 mL).

• Saturation: Cool the solution in an ice bath. Bubble ammonia gas through the solution for 15-20 minutes until saturation is achieved. Alternatively, add a freshly prepared, pre-saturated solution of ammonia in methanol.

• Reaction: Seal the flask tightly and allow the mixture to stir at room temperature.

• Monitoring: Monitor the reaction progress periodically by TLC (e.g., every 4 hours) using a DCM:MeOH (9:1) eluent. The reaction is complete when the starting material spot has completely disappeared (typically 12-24 hours).

• Work-up: Once complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography to yield pure adenosine.

Protocol 2: Accelerated Deprotection with Aqueous Ammonium Hydroxide

This protocol is ideal when a faster deprotection is required.[2]

• Preparation: Place the N6-benzoyl-protected adenosine into a sealed vial or pressure vessel.

• Reagent Addition: Add concentrated ammonium hydroxide (28-30%).

• Reaction: Seal the vessel tightly and heat to 55 °C in a heating block or water bath for 8-12 hours. Caution: Ensure the vessel is designed to handle the pressure increase upon heating.

• Monitoring: After cooling the vessel to room temperature, an aliquot can be taken, evaporated, and analyzed by TLC or HPLC to check for completion.

• Work-up: After cooling, carefully open the vessel in a fume hood. The ammoniacal solution can be evaporated to dryness.

• Purification: The resulting crude product can be purified as required, typically by HPLC or column chromatography.

References

• BenchChem. (2025). Synthetic Protocol and Application Notes for N6-benzoyl-adenosine-5'-diphosphate.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of Benzoyl Group from Adenosine.
• Kim, J., et al. (2007). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. PubMed Central.
• BenchChem. (2025). The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide.
• Glen Research. (n.d.). Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion.
• BenchChem. (n.d.). A Comparative Analysis of Deprotection Methods for Benzoylated Nucleosides.
• Google Patents. (2021). Preparation method of N6-benzoyl adenosine. CN112341509A.
• TriLink BioTechnologies. (n.d.). Troubleshooting the Synthesis of Modified Oligonucleotides.
• BenchChem. (2025). Incomplete deprotection of oligonucleotides and how to resolve it.
• ResearchGate. (2015). Scheme 1. Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine....
• BenchChem. (n.d.). Troubleshooting low yield in adenosine analog synthesis.
• Google Patents. (2014). Improved process for preparing N6-benzoyl-D-adenosine. CN104151384A.
• Azhayev, A. V., & Antopolsky, M. L. (2001). Advanced method for oligonucleotide deprotection. PubMed Central.
• Schulhof, J. C., et al. (1987). The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Semantic Scholar.
• Sbai, A., et al. (2020). Synthesis of Triazole-Linked SAM-Adenosine Conjugates: Functionalization of Adenosine at N-1 or N-6 Position without Protecting Groups. MDPI.
• Glen Research. (n.d.). Deprotection Guide.

Sources

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• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3'-Fluoroadenosine

Welcome to our dedicated technical support resource for researchers, scientists, and professionals engaged in the synthesis of 3'-fluoroadenosine. This guide is designed to provide expert insights and practical solutions to common challenges encountered during the critical step of 5'-O-dimethoxytrityl (DMT) group removal. Our goal is to equip you with the knowledge to troubleshoot effectively, optimize your protocols, and ensure the integrity of your final product.

Introduction: The Critical Nature of DMT Deprotection

The 4,4'-dimethoxytrityl (DMT) group is an indispensable tool in nucleoside chemistry, serving as a temporary shield for the 5'-hydroxyl group during synthetic transformations.[][2][3] Its acid-labile nature allows for selective removal, a process that is fundamental to the successful synthesis of 3'-fluoroadenosine and other modified nucleosides.[4][5] However, this deprotection step is not without its challenges. Incomplete removal, side reactions, and product degradation are common hurdles that can significantly impact yield and purity.[6] This guide provides a systematic approach to understanding and resolving these issues.

Troubleshooting Guide: Addressing Common DMT Removal Issues

This section is formatted in a question-and-answer style to directly address specific problems you may encounter in the lab.

Question 1: I'm observing incomplete DMT removal, leading to a mixture of starting material and the desired product. What are the likely causes and how can I resolve this?

Answer:

Incomplete detritylation is a frequent issue that can stem from several factors. A systematic evaluation of your reaction conditions is key to identifying the root cause.

Underlying Causes & Solutions:

• Insufficient Acid Strength or Concentration: The rate of detritylation is directly proportional to the acidity of the reaction medium.[7][8] If the acid is too weak or its concentration is too low, the reaction may not proceed to completion within the allotted time.

  • Solution: Consider switching to a stronger acid, such as trichloroacetic acid (TCA) or dichloroacetic acid (DCA), which are commonly used for efficient DMT removal.[3][9] Alternatively, a modest increase in the concentration of your current acid may be sufficient. However, be mindful that overly harsh acidic conditions can lead to side reactions.[7]

• Reaction Time and Temperature: Detritylation is a kinetic process. Insufficient reaction time or low temperatures can result in incomplete conversion.

  • Solution: Gradually increase the reaction time and monitor the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). A slight increase in temperature can also facilitate the reaction, but this should be done cautiously to avoid unwanted side reactions.[7]

• Inadequate Reagent Quality or Storage: Acids can degrade over time, and solvents may contain impurities that interfere with the reaction.

  • Solution: Always use fresh, high-purity reagents and anhydrous solvents. Ensure that your acidic deprotection solution is prepared fresh before use.

Experimental Protocol: Optimizing Detritylation Conditions

• Small-Scale Trial: Before committing your entire batch, perform small-scale trials with varying acid concentrations and reaction times.

• Monitoring: Use TLC or HPLC to monitor the disappearance of the DMT-protected starting material and the appearance of the deprotected product. The DMT cation is brightly colored, which can also be used for a qualitative assessment of the reaction progress.[3]

• Quenching: Once the reaction is complete, promptly quench the acid with a mild base, such as a saturated sodium bicarbonate solution or triethylamine, to prevent overexposure of your product to acidic conditions.

Question 2: My final product is showing signs of degradation, specifically depurination. How can I minimize this side reaction?

Answer:

Depurination, the cleavage of the glycosidic bond between the purine base (adenine) and the ribose sugar, is a significant concern during acid-catalyzed deprotection.[6] The resulting abasic site compromises the integrity of your 3'-fluoroadenosine.

Underlying Causes & Solutions:

• Prolonged Exposure to Strong Acids: The risk of depurination increases with extended reaction times and the use of strong acids.[6][7]

  • Solution: The key is to find a balance between efficient detritylation and minimal depurination. Use the mildest acidic conditions that afford complete DMT removal in a reasonable timeframe. Consider using a weaker acid like 80% acetic acid, although this will require longer reaction times.[7][10]

• Presence of Water: While aqueous workups are necessary, prolonged exposure of the nucleoside to acidic aqueous conditions can promote depurination.

  • Solution: Perform the detritylation in an anhydrous organic solvent like dichloromethane (DCM).[3] After quenching the reaction, proceed with the aqueous workup and extraction promptly.

Data Presentation: Comparison of Common Deprotection Reagents

Reagent	Typical Concentration	Relative Strength	Potential for Depurination
Trichloroacetic Acid (TCA)	3% in DCM	Strong	High
Dichloroacetic Acid (DCA)	3% in DCM	Moderate	Moderate
80% Acetic Acid (aq)	80% in Water	Weak	Low

Question 3: After quenching the reaction and workup, I'm having difficulty separating the deprotected 3'-fluoroadenosine from the dimethoxytritanol byproduct. What are the best purification strategies?

Answer:

The dimethoxytritanol byproduct is hydrophobic and can sometimes co-elute with the desired product during chromatography.

Underlying Causes & Solutions:

• Similar Polarity: The byproduct and the product may have similar retention factors in certain solvent systems.

  • Solution:

    • "DMT-on" Purification: A highly effective strategy is to purify the oligonucleotide before the final DMT removal.[11][12][13] The lipophilic DMT group allows for strong retention on a reverse-phase column, separating it from non-DMT-containing impurities. The purified DMT-on product is then detritylated in solution.

    • Chromatography Optimization: If post-deprotection purification is necessary, carefully optimize your column chromatography conditions. A gradient elution from a non-polar to a more polar solvent system on silica gel is often effective.

    • Precipitation/Trituration: In some cases, the dimethoxytritanol can be removed by precipitation or trituration with a non-polar solvent like hexanes or diethyl ether, in which the byproduct is soluble, but the more polar nucleoside is not.[14]

Visualization: Experimental Workflow for "DMT-on" Purification

Caption: Workflow for "DMT-on" purification of 3'-fluoroadenosine.

Frequently Asked Questions (FAQs)

Q: Why is the DMT group preferred for 5'-OH protection in nucleoside synthesis?

A: The DMT group is favored due to a combination of factors:

• Steric Hindrance: Its bulky nature makes it highly selective for the less sterically hindered primary 5'-hydroxyl group over the secondary 2'- and 3'-hydroxyls.[2]

• Acid Labile: It can be removed under mild acidic conditions that are orthogonal to many other protecting groups used in nucleoside chemistry.[4][5]

• Hydrophobicity: The lipophilic nature of the DMT group is advantageous for "DMT-on" purification techniques.[13][15]

• Monitoring: The release of the intensely colored dimethoxytrityl cation upon deprotection provides a convenient method for real-time monitoring of reaction progress.[3]

Q: Can I use other trityl groups, like the monomethoxytrityl (MMT) group?

A: Yes, other trityl derivatives can be used. The rate of acid-catalyzed cleavage is dependent on the electron-donating properties of the substituents on the phenyl rings. The dimethoxytrityl group is significantly more acid-labile than the monomethoxytrityl (MMT) or the unsubstituted trityl (Tr) group, allowing for faster deprotection under milder conditions.[16] The choice of trityl group depends on the overall synthetic strategy and the stability of other protecting groups in the molecule.

Q: How does the 3'-fluoro substituent affect DMT deprotection?

A: The highly electronegative fluorine atom at the 3'-position can have an electron-withdrawing effect, which may slightly alter the electronic properties of the ribose ring. While this is unlikely to have a dramatic impact on the distant 5'-O-DMT ether linkage, it is a factor to consider. The primary concern with 2'- or 3'-fluoro-substituted nucleosides is their overall stability under deprotection conditions.[17] It is always advisable to start with milder deprotection conditions and gradually increase the stringency as needed, while carefully monitoring for any signs of product degradation.

Q: Are there any non-acidic methods for DMT group removal?

A: While acidic cleavage is the most common method, alternative approaches have been explored, though they are less frequently used in standard laboratory practice. These can include certain Lewis acids or oxidative and reductive methods, but they often lack the selectivity and efficiency of acid-catalyzed deprotection for this specific application. For most syntheses of 3'-fluoroadenosine, optimizing the acidic deprotection protocol is the most practical approach.

Visualization: Logic of Acid-Catalyzed DMT Removal

Caption: Simplified mechanism of acid-catalyzed DMT group removal.

References

• ResearchGate. (2025, August 7). A New Synthesis of 3′-Fluoro-3′-deoxyadenosine | Request PDF. Retrieved from [Link]

• PubMed. (1989, October). Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine. Retrieved from [Link]

• PMC - NIH. An Unconventional Acid-Labile Nucleobase Protection Concept for Guanosine Phosphoramidites in RNA Solid-Phase Synthesis. Retrieved from [Link]

• Research Outreach. (2023, June 19). Understanding thermolabile protecting groups for nucleic acid-based drugs. Retrieved from [Link]

• PMC - PubMed Central. Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. Retrieved from [Link]

• Glen Research. In the last five Glen Reports, we have covered several aspects of oligonucleotide deprotection. Retrieved from [Link]

• PMC - NIH. Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. Retrieved from [Link]

• ResearchGate. Removal of dimethoxytriyl (DMT) protecting groups with trichloroacetic.... Retrieved from [Link]

• ACS Publications. (2022, October 13). A Unified Strategy to Fluorinated Nucleoside Analogues Via an Electrophilic Manifold | Organic Letters. Retrieved from [Link]

• Google Patents. US20050215777A1 - Deprotection and purification of oligonucleotides and their derivatives.

• ResearchGate. (2024, September 17). I would like to know why dmt protection is 5'OH specific?. Retrieved from [Link]

• Glen Research. Deprotection Guide. Retrieved from [Link]

• MDPI. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Retrieved from [Link]

• Oxford Academic. Acid Binding and Detritylation During Oligonucleotide Synthesis. Retrieved from [Link]

• Reddit. (2022, June 4). how to properly remove DMT from a nucleoside? : r/Chempros. Retrieved from [Link]

• Broad Institute. 1. Enzymatic Digestion/Base Composition Analysis - 2. Manual Detritylation of Oligonucleotides after Deprotection. Retrieved from [Link]

• ResearchGate. The progress of the formation of 2-fluoro-3'deoxyadenosine (3) vs time.... Retrieved from [Link]

• Chegg.com. (2019, July 12). Solved (d) In the solid-phase synthesis of DNA, the first | Chegg.com. Retrieved from [Link]

• Glen Research. Glen Report 18.16 - Fluorous Affinity Purification of Oligonucleotides. Retrieved from [Link]

• ACS Publications. Purification of DMT-On Oligonucleotide by Simulated Moving-Bed (SMB) Chromatography. Retrieved from [Link]

• DASH (Harvard). IEX Purification of RNA Base(s) Containing DMT-on Oligonucleotide Single Strand Using a One Step On-Column Detritylation Technique. Retrieved from [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
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• 10. documents.thermofisher.com [documents.thermofisher.com]
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• 15. separations.eu.tosohbioscience.com [separations.eu.tosohbioscience.com]
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• 17. US20050215777A1 - Deprotection and purification of oligonucleotides and their derivatives - Google Patents [patents.google.com]

Side reactions during N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine incorporation

Introduction

Welcome to the technical support guide for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite. This powerful building block is essential for synthesizing oligonucleotides with enhanced metabolic stability and unique structural properties, making it invaluable for therapeutic and diagnostic applications. The introduction of a fluorine atom at the 3'-position significantly alters the electronic properties of the sugar moiety, which, while beneficial, can introduce specific challenges during automated solid-phase synthesis.[1][2]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help you navigate the complexities of incorporating this modified nucleoside and minimize side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of oligonucleotides containing 3'-fluoroadenosine?

Oligonucleotides modified with 3'-fluoro nucleosides are primarily used in therapeutic applications, such as antisense oligonucleotides and siRNAs. The fluorine atom increases resistance to nuclease degradation and can enhance binding affinity to target RNA or DNA sequences.[3][4][5]

Q2: Why is the incorporation of 3'-fluoroadenosine more challenging than standard dNTPs?

Fluorine is the most electronegative element.[1][2] Placing it at the 3'-position has two main consequences:

• Electronic Effect: The strong electron-withdrawing nature of fluorine destabilizes the N-glycosidic bond, making the purine base more susceptible to cleavage (depurination) during the acidic detritylation step of synthesis.[6]

• Steric/Conformational Effects: While fluorine is small, its presence influences the sugar pucker and can slightly alter the reactivity of the phosphoramidite, potentially leading to lower coupling efficiencies compared to standard monomers.

Q3: What are the most common side reactions I should be aware of?

The three most critical side reactions to monitor are:

• Depurination: Loss of the N6-Benzoyl-adenine base during acidic detritylation. This is the most significant issue.[6][7]

• Low Coupling Efficiency: Incomplete reaction of the phosphoramidite with the growing oligonucleotide chain, leading to n-1 shortmer impurities.

• Incomplete Deprotection: Failure to completely remove the N6-benzoyl group during the final basic cleavage and deprotection step.[8]

Q4: Do I need to significantly alter my standard DNA synthesis protocol?

Yes, minor but critical modifications are required. Standard protocols, especially those optimized for speed, can exacerbate side reactions. The key adjustments involve using a milder detritylation agent, potentially extending the coupling time, and ensuring thorough final deprotection.

Visualizing the Chemistry: Key Structures and Reactions

To better understand the process, let's visualize the key molecule and the primary side reaction pathway.

Caption: Key functional groups on the 3'-fluoroadenosine phosphoramidite.

Caption: Optimized synthesis cycle workflow for 3'-F-A incorporation.

• Detritylation (Deblock):

  • Reagent: 3% Dichloroacetic Acid (DCA) in anhydrous Dichloromethane (DCM).

  • Time: 45-60 seconds. Monitor trityl release and use the minimum time necessary.

  • Rationale: Minimizes risk of depurination. [6]2. Coupling:

  • Reagents: 0.1 M N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite in anhydrous acetonitrile; 0.25 M Dicyanoimidazole (DCI) or Ethylthiotetrazole (ETT) activator.

  • Time: 180-300 seconds.

  • Rationale: Extended time and a potent activator ensure the reaction goes to completion. [9]3. Capping:

  • Reagents & Time: Use standard capping reagents (e.g., Acetic Anhydride/N-Methylimidazole) and times. This step is critical to block any unreacted 5'-OH groups and prevent the formation of n-1 deletion mutants.

• Oxidation:

  • Reagents & Time: Use standard iodine/water/pyridine solution. This step stabilizes the newly formed phosphite triester linkage to a phosphodiester.

References

• Gryaznov, S., & Chen, J. K. (1996). Oligo-2′-fluoro-2′-deoxynucleotide N3′→P5′ phosphoramidates: synthesis and properties. Nucleic Acids Research, 24(15), 1-8. [Link]

• Shmulev, A., et al. (2021). Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms. PMC, National Institutes of Health. [Link]

• Wang, J., et al. (2014). Fluorinated Nucleosides: Synthesis and Biological Implication. PMC, PubMed Central. [Link]

• Pawar, S. A., et al. (2022). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI. [Link]

• Glen Research. (2012). Technical Brief - Depurination of DNA During Oligonucleotide Synthesis. Glen Report, 22.19. [Link]

• ATDBio. Nucleic Acids Book - Chapter 8: Synthesis and applications of chemically modified oligonucleotides. [Link]

• Gryaznov, S. M., & Chen, J. K. (1996). Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties. PMC, National Institutes of Health. [Link]

• Wikipedia. Depurination. [Link]

• Glen Research. (2008). Deprotection - Volume 1 - Deprotect to Completion. Glen Report, 20.24. [Link]

• Glen Research. Deprotection Guide. [Link]

• Pathak, T., et al. (2015). Versatile synthesis and biological evaluation of novel 3'-fluorinated purine nucleosides. National Institutes of Health. [Link]

Sources

• 1. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. glenresearch.com [glenresearch.com]
• 7. Depurination - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing 3'-Fluoro Phosphoramidite Chemistry

Welcome to the technical support guide for optimizing the use of 3'-fluoro modified phosphoramidites in oligonucleotide synthesis. This resource is designed for researchers, scientists, and drug development professionals who are incorporating these unique building blocks into their workflows. Here, you will find in-depth answers to common questions and a systematic guide to troubleshooting issues related to coupling efficiency and time.

The introduction of a fluorine atom at the 3'-position of a nucleoside phosphoramidite offers compelling advantages for therapeutic oligonucleotides, including enhanced nuclease resistance and favorable binding affinities. However, the electronegativity and steric bulk of the fluorine atom can present challenges during solid-phase synthesis, primarily by reducing the kinetics of the coupling reaction. This guide provides the expertise and practical steps needed to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is a longer coupling time typically required for 3'-fluoro phosphoramidites compared to standard DNA or RNA phosphoramidites?

A longer coupling time is necessary to counteract the reduced reaction kinetics caused by the 3'-fluoro modification. The fluorine atom is highly electronegative and exerts a strong electron-withdrawing effect, which can decrease the nucleophilicity of the 5'-hydroxyl group of the growing oligonucleotide chain. Additionally, the fluorine atom introduces steric hindrance, making it more difficult for the bulky activated phosphoramidite to approach the 5'-hydroxyl group.[][] Standard coupling times (e.g., 30 seconds) are often insufficient to achieve the high coupling efficiencies (>99%) required for the synthesis of high-quality, full-length oligonucleotides.[3] Extending the coupling time provides the necessary duration for the reaction to proceed to completion.[][]

Q2: How does the 3'-fluoro modification impact the overall stability and application of the resulting oligonucleotide?

The 3'-fluoro modification is incorporated to enhance the therapeutic potential of oligonucleotides. Fluorine's high electronegativity and the strength of the C-F bond contribute to increased metabolic stability by making the oligonucleotide more resistant to degradation by nucleases. This modification can also influence the conformational properties of the sugar ring, which in turn can lead to higher binding affinity with target RNA or DNA sequences.[5] These properties are highly desirable for applications such as antisense therapies and siRNAs.[5]

Q3: Besides extending the coupling time, what other parameters can be adjusted to improve the coupling efficiency of 3'-fluoro phosphoramidites?

Beyond extending the coupling time, several other parameters can be optimized:

• Activator Choice and Concentration: Using a more potent activator, such as 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI), can accelerate the coupling reaction.[6][7] DCI, while less acidic, is a more nucleophilic activator that can reduce coupling times.[7] Increasing the activator concentration can also help drive the reaction forward.[]

• Phosphoramidite Concentration: Increasing the molar excess of the 3'-fluoro phosphoramidite relative to the solid support can improve coupling efficiency by ensuring the 5'-hydroxyl groups are saturated with activated amidite.[]

• Reagent Quality: The presence of moisture is highly detrimental to coupling efficiency, as water will react with the activated phosphoramidite, rendering it inactive.[8][9] It is crucial to use anhydrous acetonitrile (<30 ppm water) and ensure all reagents and synthesizer lines are dry.[9][10]

Q4: Are there any specific handling or storage requirements for 3'-fluoro phosphoramidites?

Like most phosphoramidites, 3'-fluoro phosphoramidites are sensitive to moisture and oxidation.[10][11] They should be stored at low temperatures (typically -20°C) under an inert atmosphere, such as argon or nitrogen.[9] When preparing solutions, always use anhydrous acetonitrile and employ techniques that minimize exposure to atmospheric moisture, such as using a syringe to transfer solvent through a septum-sealed vial.[8][9] In solution, phosphoramidites generally have a limited stability of 2-3 days, so it is recommended to use freshly prepared solutions for optimal results.[3][6]

Troubleshooting Guide: Low Coupling Efficiency

This guide provides a systematic approach to diagnosing and resolving low coupling efficiency when working with 3'-fluoro phosphoramidites.

Diagram: Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low coupling efficiency.

Issue 1: Consistently low coupling efficiency for 3'-fluoro phosphoramidites.

• Probable Cause: The standard coupling time used for DNA/RNA amidites is insufficient for the less reactive 3'-fluoro analogues. Steric hindrance and electronic effects of the fluorine atom slow down the reaction.[][]

• Solution:

  • Extend Coupling Time: This is the most critical parameter to adjust. Increase the coupling time incrementally. While standard amidites couple in about 30 seconds, modified amidites often require 5 to 10 minutes.[3] It is recommended to perform a time course experiment to determine the optimal duration.[10]

  • Implement a "Double Couple" Cycle: Program the synthesizer to perform two consecutive coupling steps for the 3'-fluoro phosphoramidite. This ensures that any 5'-hydroxyl groups that did not react in the first coupling have a second opportunity to do so, driving the reaction to completion.

Issue 2: Coupling efficiency is low despite extending the coupling time.

• Probable Cause A: Reagent Degradation or Contamination. The phosphoramidite or activator may have degraded due to moisture or oxidation. The acetonitrile used as a solvent may contain excessive water.[9]

• Solution A:

  • Always use fresh, high-quality phosphoramidites and activator solutions.

  • Ensure that the acetonitrile is anhydrous grade, with a water content below 30 ppm, and preferably below 10 ppm.[9][10] Consider using a fresh, sealed bottle.[9]

  • Dry the synthesizer's solvent lines before initiating the synthesis.[8]

• Probable Cause B: Suboptimal Activator. The activator may not be sufficiently potent to effectively catalyze the coupling of the sterically hindered 3'-fluoro phosphoramidite.

• Solution B:

  • Switch to a stronger activator. While 1H-Tetrazole is standard, 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) are more effective for sterically demanding couplings.[6][7][12]

  • Verify the concentration of the activator solution. An incorrectly prepared or old solution will lead to poor activation.

Issue 3: The first coupling to the solid support shows low efficiency.

• Probable Cause: The functional groups on the solid support may be sterically hindered or less accessible, a problem that is exacerbated when using a modified phosphoramidite.

• Solution:

  • Extend the coupling time for the first monomer significantly, often up to 15-20 minutes.

  • Ensure the solid support used is of high quality and has not expired.

Experimental Protocols & Data

Diagram: Phosphoramidite Coupling Mechanism

Caption: The three key steps of the phosphoramidite coupling cycle.

Table 1: Recommended Coupling Times for Different Phosphoramidite Types

Phosphoramidite Type	Standard Coupling Time (seconds)	Recommended Starting Time for 3'-Fluoro (minutes)
DNA (A, C, G, T)	30 - 60	N/A
RNA (A, C, G, U)	180 - 300	N/A
3'-Fluoro Modified	N/A	5 - 10 [3]

Note: These are starting recommendations. The optimal time should be determined empirically.

Protocol 1: Time-Course Experiment to Optimize Coupling Time

Objective: To determine the minimum coupling time required to achieve >99% stepwise coupling efficiency for a specific 3'-fluoro phosphoramidite.

Methodology:

• Synthesize a Test Sequence: Program the synthesis of a short, simple sequence that includes the 3'-fluoro modification, for example, 5'-T(3'F)-T-T-T-3'.

• Vary Coupling Time: Create several synthesis protocols where only the coupling time for the 3'-fluoro phosphoramidite is varied. A good range to test would be 2, 4, 6, 8, and 10 minutes.

• Monitor Trityl Release: During each synthesis, ensure the trityl monitor is active. The amount of trityl cation released during the deblocking step is proportional to the efficiency of the preceding coupling step.[13]

• Analyze Crude Product: After synthesis is complete, cleave and deprotect the oligonucleotides. Analyze the crude product for each time point using HPLC or Mass Spectrometry.

• Determine Optimal Time: Compare the percentage of full-length product versus n-1 deletion sequences. The optimal coupling time is the shortest duration that consistently yields the highest percentage of full-length product.

References

• ACS Publications. (n.d.). Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosphate Moieties. The Journal of Organic Chemistry. Retrieved from [Link]

• Glen Research. (n.d.). TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Report 21.2. Retrieved from [Link]

• NIH. (n.d.). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. PMC. Retrieved from [Link]

• NIH. (2022). Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. Retrieved from [Link]

• Glen Research. (n.d.). Thiophosphoramidites and Their Use in Synthesizing Oligonucleotide Phosphorodithioate Linkages. Glen Report 20.1. Retrieved from [Link]

• AxisPharm. (2024). 12 most commonly asked questions about phosphoramidites. Retrieved from [Link]

• Chemie Brunschwig. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

• WUHU HUAREN SCIENCE AND TECHNOLOGY CO., LTD. (n.d.). Challenges and Solutions in the Scalable Synthesis of Trimer Phosphoramidites for Industrial Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Coupling efficiency vs. time of NPPOC-dT phosphoramidite. Retrieved from [Link]

• NIH. (n.d.). Linker phosphoramidite reagents for the attachment of the first nucleoside to underivatized solid-phase supports. PMC. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Retrieved from [Link]

• Oxford Academic. (n.d.). Oligo-2′-Fluoro-2′-Deoxynucleotide N3′→P5′ Phosphoramidates: Synthesis and Properties. Nucleic Acids Research. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism and stereochemical course of phosphoramidite coupling during.... Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Coupling Activators for the Oligonucleotide Synthesis via Phosphoramidite Approach. Retrieved from [Link]

• PubMed Central. (n.d.). Cationic phosphoramidate α-oligonucleotides efficiently target single-stranded DNA and RNA and inhibit hepatitis C virus IRES-mediated translation. Retrieved from [Link]

Sources

• 3. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 5. Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. glenresearch.com [glenresearch.com]
• 7. blog.biosearchtech.com [blog.biosearchtech.com]
• 8. glenresearch.com [glenresearch.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 12 most commonly asked questions about phosphoramidites | AxisPharm [axispharm.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3'-Fluoro Modified Oligonucleotides

Welcome to the technical support center for the purification of 3'-fluoro modified oligonucleotides. This guide is designed for researchers, scientists, and drug development professionals who are working with these specialized nucleic acid analogs. The introduction of a fluorine atom at the 3'-position of the sugar moiety imparts unique and advantageous properties to oligonucleotides, including increased nuclease resistance and enhanced binding affinity to target sequences.[1][2] However, these same modifications can present distinct challenges during the purification process.

This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical laboratory experience. Our goal is to equip you with the knowledge to overcome common purification hurdles and achieve high-purity 3'-fluoro modified oligonucleotides for your critical applications.

I. Understanding the Impact of 3'-Fluoro Modification on Purification

The substitution of the 3'-hydroxyl group with a fluorine atom alters the oligonucleotide's chemical and physical properties, which in turn affects its behavior during purification.

Key Physicochemical Changes:

• Increased Hydrophobicity: The fluorine modification can increase the overall hydrophobicity of the oligonucleotide compared to its unmodified counterpart. This is a critical consideration for reversed-phase HPLC.[3]

• Altered Acidity of Neighboring Groups: The high electronegativity of fluorine can influence the pKa of the adjacent phosphodiester linkage, potentially affecting its interaction with anion-exchange resins.

• Conformational Rigidity: The presence of the 3'-fluoro group can lead to a more rigid sugar pucker, which may influence the oligonucleotide's secondary structure and its interaction with chromatography media.[4]

These changes necessitate a tailored approach to purification, as standard protocols for unmodified oligonucleotides may not yield optimal results.

II. Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems that you may encounter during the purification of 3'-fluoro modified oligonucleotides, providing step-by-step guidance to resolve them.

Issue 1: Poor Peak Shape and Resolution in Reversed-Phase HPLC (RP-HPLC)

Question: My 3'-fluoro modified oligonucleotide is showing broad or tailing peaks during RP-HPLC purification, leading to poor separation from failure sequences (n-1, n-2). What could be the cause and how can I fix it?

Answer:

Poor peak shape in RP-HPLC is a common issue that can stem from several factors, often exacerbated by the unique properties of 3'-fluoro modified oligonucleotides.

Potential Causes and Solutions:

• Secondary Structure Formation: Guanine-rich sequences, in particular, have a tendency to form aggregates like G-quadruplexes, leading to broad peaks.[5] The conformational rigidity imparted by the 3'-fluoro modification can sometimes contribute to the stability of these secondary structures.

  • Solution: Increase the column temperature.[3][6][7] Operating at elevated temperatures (e.g., 60-80 °C) can disrupt hydrogen bonding and denature secondary structures, resulting in sharper peaks.[3][7] Most modern polymeric RP-HPLC columns are stable at these temperatures.[8]

• Inadequate Ion-Pairing: The negatively charged phosphate backbone of oligonucleotides requires an ion-pairing (IP) agent to interact with the hydrophobic stationary phase.[9][10][11] Insufficient or inappropriate ion-pairing can lead to poor retention and peak shape.

  • Solution: Optimize the ion-pairing reagent and its concentration. Triethylammonium acetate (TEAA) is a common choice, but for more hydrophobic or challenging separations, longer-chain alkylamines like dibutylamine (DBA) or hexylamine can provide better resolution.[6][12] Experiment with different concentrations of the IP reagent to find the optimal balance for your specific oligonucleotide.

• Suboptimal Mobile Phase Composition: The choice of organic solvent and buffer system is critical for achieving good separation.

  • Solution:

    • Ensure your mobile phase components are high-purity and LC-MS grade, especially if mass spectrometry is being used for analysis.[13]

    • For oligonucleotides that are difficult to separate, consider using a different organic modifier like methanol in place of or in combination with acetonitrile.

    • The use of hexafluoroisopropanol (HFIP) in combination with an amine like triethylamine (TEA) is a powerful mobile phase system for high-resolution separation and is compatible with mass spectrometry.[12]

Experimental Workflow for Optimizing RP-HPLC Conditions:

Sources

• 1. Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. glenresearch.com [glenresearch.com]
• 5. nextgenbiomed.lifesciencexchange.com [nextgenbiomed.lifesciencexchange.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Chromatography Challenges in the Purification of Oligonucleotides [sartorius.com]
• 8. agilent.com [agilent.com]
• 9. Oligonucleotide Purification: Phenomenex [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Synthesis of High-Purity Oligonucleotides

A Guide to Preventing n+1 and n-1 Impurities with 3'-Fluoro Nucleoside Terminators

Welcome to the Technical Support Center for advanced oligonucleotide synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the purity of their synthetic oligonucleotides by mitigating common n+1 and n-1 impurities. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower your experimental success.

Introduction: The Challenge of Oligonucleotide Purity

In the precise world of therapeutic and diagnostic oligonucleotides, purity is paramount. Two of the most common and challenging impurities encountered during solid-phase phosphoramidite synthesis are truncated sequences (n-1) and extended sequences (n+1).[1][2]

• n-1 Impurities (Deletion Sequences): These are oligonucleotides that are one nucleotide shorter than the desired full-length product (FLP). They arise from incomplete reactions at any stage of the synthesis cycle, such as inefficient coupling or capping.[3][4]

• n+1 Impurities (Addition Sequences): These are oligonucleotides that are one nucleotide longer than the FLP. A primary cause of n+1 impurities is the inappropriate removal of the 5'-dimethoxytrityl (DMT) protecting group from the incoming phosphoramidite in the coupling solution, leading to the formation of a phosphoramidite dimer and its subsequent incorporation.[][6]

While rigorous optimization of the standard synthesis cycle can minimize these impurities, the use of a terminating agent at the final coupling step provides a robust method to cap the synthesis and prevent the formation of n+1 species. This guide focuses on the application of 3'-fluoro nucleosides as highly effective chain terminators.

The Role of 3'-Fluoro Nucleosides as Chain Terminators

The fundamental principle behind the use of 3'-fluoro nucleosides as terminators is analogous to the mechanism of Sanger sequencing with dideoxynucleotides.[7] The substitution of the 3'-hydroxyl group with a fluorine atom creates a nucleoside that can be incorporated into the growing oligonucleotide chain but lacks the necessary 3'-OH group for the subsequent phosphodiester bond formation.[7][8] This effectively and irreversibly terminates the chain elongation process.

Frequently Asked Questions (FAQs)

Q1: Why should I use a 3'-fluoro terminator instead of just optimizing the final wash steps?

While extensive washing after the final detritylation step can reduce the amount of residual phosphoramidites and activator, it may not be sufficient to completely eliminate the potential for n+1 additions, especially in long sequences or on high-throughput synthesis platforms. A 3'-fluoro terminator provides a definitive and covalent end-cap to the synthesis, ensuring that no further elongation can occur.

Q2: Are 3'-fluoro phosphoramidites as reactive as standard phosphoramidites?

The presence of the electronegative fluorine atom at the 3' position can have a slight impact on the reactivity of the phosphoramidite. This is a form of steric hindrance that may necessitate adjustments to the standard coupling protocol to achieve high coupling efficiency.

Q3: Can I use my standard activator with 3'-fluoro phosphoramidites?

Yes, standard activators like 1H-Tetrazole and its derivatives can be used. However, for sterically hindered phosphoramidites, including some modified bases and potentially 3'-fluoro terminators, more potent activators such as 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), or 4,5-Dicyanoimidazole (DCI) may provide better results by increasing the rate of the coupling reaction.[9][10][11]

Q4: Does the 3'-fluoro modification affect the final deprotection of the oligonucleotide?

The 3'-fluoro modification is stable under standard deprotection conditions. You can generally follow your established protocols for cleavage from the solid support and removal of base and phosphate protecting groups. However, it is always advisable to consult the technical specifications of the specific 3'-fluoro phosphoramidite you are using.

Q5: Will the 3'-fluoro-terminated oligonucleotide be compatible with downstream applications?

The final product will have a 3'-fluoro-2',3'-dideoxyribonucleoside at its 3'-terminus. This modification will block the action of DNA polymerases and ligases at this end.[12] For applications like PCR priming or ligation, this termination is often a desired feature. However, if your application requires a free 3'-hydroxyl group, this method of capping is not suitable.

Experimental Protocols and Troubleshooting

Protocol: Incorporation of a 3'-Fluoro Terminator

This protocol outlines the final coupling step for incorporating a 3'-fluoro terminator at the end of a standard solid-phase oligonucleotide synthesis.

Reagents and Materials:

• Synthesized oligonucleotide on solid support with the final 5'-DMT group removed.

• 3'-Fluoro-dNTP-CE Phosphoramidite (e.g., 3'-Fluoro-dT-CE Phosphoramidite) dissolved in anhydrous acetonitrile to a standard concentration (e.g., 0.1 M).

• Activator solution (e.g., 0.25 M DCI in anhydrous acetonitrile).

• Standard capping, oxidation, and washing reagents used in your synthesis protocol.

Procedure:

• Final Detritylation: Perform the final detritylation step of your synthesis protocol to remove the 5'-DMT group from the terminal nucleotide of the full-length oligonucleotide.

• Washing: Thoroughly wash the solid support with anhydrous acetonitrile to remove all traces of the deblocking reagent and its byproducts.

• Coupling of the 3'-Fluoro Terminator:

  • Deliver the 3'-fluoro phosphoramidite solution and the activator solution to the synthesis column.

  • Crucially, extend the coupling time compared to a standard unmodified phosphoramidite. A coupling time of 3 to 10 minutes is a good starting point.[13] The optimal time should be determined empirically for your specific synthesizer and reaction scale.

• Capping: Perform a capping step to block any unreacted 5'-hydroxyl groups. This is a critical step to prevent the formation of n-1 deletion mutants of the terminator-capped sequence.

• Oxidation: Oxidize the newly formed phosphite triester linkage to the more stable phosphate triester.

• Final Washing: Wash the support thoroughly with acetonitrile.

• Cleavage and Deprotection: Proceed with your standard cleavage and deprotection protocol to release the 3'-fluoro-terminated oligonucleotide from the solid support and remove all remaining protecting groups.[14][15]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action & Rationale
Significant n+1 peak still present after using 3'-fluoro terminator.	Incomplete coupling of the terminator.	The sterically more demanding nature of the 3'-fluoro phosphoramidite may require a longer reaction time to achieve >99% coupling efficiency. Action: Incrementally increase the coupling time for the terminator step (e.g., from 3 to 5, then to 10 minutes) and analyze the product purity at each step.[13]
Ineffective activator.	A standard activator like 1H-Tetrazole might not be sufficiently reactive for the 3'-fluoro phosphoramidite. A more potent activator can increase the rate of formation of the reactive intermediate. Action: Switch to a more potent activator such as DCI or ETT.[9][10]
Degraded 3'-fluoro phosphoramidite or activator.	Phosphoramidites are sensitive to moisture and oxidation. If the reagent has degraded, its effective concentration is lower, leading to poor coupling. Action: Use freshly prepared solutions of the 3'-fluoro phosphoramidite and activator. Ensure that all solvents are anhydrous.[6]
Presence of both n-1 and n+1 impurities.	Systemic issue with the synthesis protocol.	This indicates that problems are occurring throughout the synthesis, not just at the final termination step. The n-1 impurities are due to inefficient coupling or capping in the preceding cycles. Action: Re-evaluate the entire synthesis protocol. Check the efficiency of your standard coupling and capping steps. Ensure all reagents are fresh and the synthesizer is functioning correctly.[3][4]
Low overall yield of the final product.	Suboptimal coupling of the 3'-fluoro terminator.	If a significant portion of the full-length product fails to couple with the terminator and is subsequently capped, the yield of the desired terminated oligonucleotide will be reduced. Action: Optimize the coupling time and activator for the terminator as described above. Consider a double coupling of the terminator.
Inefficient deprotection or product loss during workup.	The 3'-fluoro modification should not significantly impact deprotection or purification. However, issues with these final steps can lead to low recovery. Action: Review your cleavage, deprotection, and purification protocols. Ensure complete cleavage from the support and efficient recovery after purification.[14]

Data Summary: Activator Choice and Coupling Time

Activator	pKa	Recommended Use	Typical Coupling Time for Modified Amidites
1H-Tetrazole	4.9	Standard DNA synthesis	2-5 minutes
5-Ethylthio-1H-tetrazole (ETT)	4.3	General purpose, good for longer oligos	2-5 minutes
5-Benzylthio-1H-tetrazole (BTT)	4.1	RNA and modified oligo synthesis	3-10 minutes
4,5-Dicyanoimidazole (DCI)	5.2	Large-scale and sterically hindered amidites	3-10 minutes

Data compiled from various sources, including Glen Research technical briefs.[6][9]

Conclusion

The use of 3'-fluoro nucleoside phosphoramidites as chain terminators is a powerful strategy for preventing the formation of n+1 impurities and enhancing the overall purity of synthetic oligonucleotides. By understanding the mechanism of termination and optimizing the final coupling step, researchers can significantly improve the quality of their products. This guide provides a framework for the successful implementation of this technique and for troubleshooting common issues that may arise. As with any chemical synthesis, meticulous attention to reagent quality and protocol execution is key to achieving the best results.

References

• Glen Research. (n.d.). Glen Report 21.21: Technical Brief – Synthesis of Long Oligonucleotides. Retrieved from [Link]

• Fearon, K. L., Stults, J. T., Bergot, B. J., Christensen, L. M., & Raible, A. M. (1995). Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization. Nucleic Acids Research, 23(14), 2754–2761.

• Glen Research. (n.d.). Glen Report 19.2: Technical Brief - ABOUT ACTIVATORS: Now and tomorrow. Retrieved from [Link]

• Fearon, K. L., Stults, J. T., Bergot, B. J., Christensen, L. M., & Raible, A. M. (1995). Investigation of the 'n–1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase β-cyanoethyl phosphoramidite method using stepwise sulfurization. Nucleic Acids Research, 23(14), 2754–2761.
• Sobkowski, M., Gagliani, L., & Chmielewski, M. K. (2000). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 28(20), E88.

• Novatia. (2022, April 9). Characterizing Oligonucleotide Impurities: Analytical Strategies and Regulatory Guidelines. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 20.1: Thiophosphoramidites and Their Use in Synthesizing Oligonucleotide Phosphorodithioate Linkages. Retrieved from [Link]

• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., Peterson, K., & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050.
• Yu, D., & Rosner, K. E. (2014). Detecting low-level synthesis impurities in modified phosphorothioate oligonucleotides using liquid chromatography-high resolution mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 960, 164–173.
• Allerson, C. R., & Chen, J. (2006). U.S. Patent No. 7,655,790. Washington, DC: U.S.
• Gryaznov, S. M., & Letsinger, R. L. (1992). Synthesis of nucleobase-modified RNA oligonucleotides by post-synthetic approach. Nucleic Acids Research, 20(8), 1879–1882.

• Chromatography Today. (n.d.). Oligonucleotide Biopolymers. Retrieved from [Link]

• Wincott, F. E., DiRenzo, A., Shaffer, C., Grimm, S., Tracz, D., Workman, C., Sweedler, D., Gonzalez, C., Scaringe, S., & Usman, N. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research, 23(14), 2677–2684.

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Reddy, M. P., Farooqui, F., & Hanna, N. B. (2003). U.S. Patent No. 6,642,373. Washington, DC: U.S.
• Ravikumar, V. T., & Krotz, A. H. (2006). Activators for oligonucleotide and phosphoramidite synthesis.
• Madsen, C. S., & Nielsen, M. B. (2021). On-demand synthesis of phosphoramidites.
• Chidgeavadze, Z. G., Beabealashvilli, R. S., Krayevsky, A. A., & Kukhanova, M. K. (1989). 3'-Fluoro-3'-deoxyribonucleoside 5'-triphosphates: synthesis and use as terminators of RNA biosynthesis. FEBS letters, 250(2), 139–141.

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. Retrieved from [Link]

• Gait, M. J. (1984). Oligonucleotide synthesis: a practical approach. IRL press.

• LINK Technologies. (2015). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

• Microsynth AG. (n.d.). Synthesis of Nucleic Acids - Implications for Molecular Biology. Retrieved from [Link]

• Glen Research. (n.d.). Chain Terminators. Retrieved from [Link]

• Wang, J., & Kool, E. T. (2005). Termination of DNA synthesis by novel 3'-modified-deoxyribonucleoside 5'-triphosphates. Nucleic acids research, 33(13), 4259–4267.

• Ella Biotech. (n.d.). Designing Oligo With Multiple Modifications. Retrieved from [Link]

• Gryaznov, S. M., & Letsinger, R. L. (1993). Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties. Nucleic Acids Research, 21(25), 5979–5985.

Sources

• 1. biopharmaspec.com [biopharmaspec.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Investigation of the 'n-1' impurity in phosphorothioate oligodeoxynucleotides synthesized by the solid-phase beta-cyanoethyl phosphoramidite method using stepwise sulfurization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 6. glenresearch.com [glenresearch.com]
• 7. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3'-Fluoro-3'-deoxyribonucleoside 5'-triphosphates: synthesis and use as terminators of RNA biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]
• 11. EP1874792B1 - Activators for oligonucleotide and phosphoramidite synthesis - Google Patents [patents.google.com]
• 12. Termination of DNA synthesis by novel 3'-modified-deoxyribonucleoside 5'-triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 14. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. glenresearch.com [glenresearch.com]

Troubleshooting failed synthesis with N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Welcome to the technical support resource for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the synthesis and application of this modified nucleoside. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your experiments effectively.

The introduction of a fluorine atom at the 3'-position of the deoxyribose sugar ring significantly alters the electronic and conformational properties of the nucleoside.[1] While this modification can enhance the metabolic stability of oligonucleotides and modulate duplex affinity, it also introduces specific challenges during chemical synthesis.[2][3] This guide addresses the most common issues encountered during the phosphoramidite coupling and subsequent deprotection steps.

Frequently Asked Questions (FAQs)

Q1: Why is the coupling efficiency of 3'-fluoro modified phosphoramidites often lower than standard DNA or RNA monomers?

A: The fluorine atom at the 3'-position is highly electron-withdrawing. This effect can decrease the nucleophilicity of the 5'-hydroxyl group on the growing oligonucleotide chain after the deblocking step, making the coupling reaction slower or less efficient compared to standard phosphoramidites. Furthermore, steric hindrance from the modified sugar can play a role, necessitating optimized coupling conditions.[]

Q2: I'm observing significant depurination (chain cleavage) during my synthesis. Is this related to the 3'-fluoro modification?

A: Yes, it can be. The electron-withdrawing nature of the 3'-fluoro group can increase the lability of the N-glycosidic bond, particularly in purines like adenosine.[1] This makes the nucleoside more susceptible to depurination during the acidic detritylation (DMT removal) step of each cycle. Using milder deblocking agents is critical to minimize this side reaction.[5]

Q3: What are the primary challenges when removing the N6-Benzoyl protecting group from this specific adenosine analog?

A: The main challenge is balancing the complete removal of the benzoyl group with the preservation of the acid-sensitive glycosidic bond and other protecting groups. Standard deprotection conditions, such as prolonged heating in concentrated ammonium hydroxide, can lead to degradation.[6] Milder, orthogonal deprotection strategies are often required to achieve a high yield of the pure oligonucleotide.[7]

Q4: Can I use standard activators like 1H-Tetrazole for coupling N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite?

A: While 1H-Tetrazole can be used, it may not provide optimal results due to the potentially reduced reactivity of the monomer. More potent activators, such as 4,5-dicyanoimidazole (DCI), are often recommended.[8] DCI can accelerate the coupling reaction, which is beneficial for sterically hindered or electronically demanding phosphoramidites, helping to achieve higher stepwise yields.[8]

Systematic Troubleshooting Guide

This section provides a structured approach to identifying and resolving common problems encountered during oligonucleotide synthesis with N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Problem 1: Low Coupling Efficiency

Symptoms:

• Low yield of the full-length oligonucleotide product observed by HPLC or Mass Spectrometry.

• High prevalence of shorter, failure sequences (n-1, n-2, etc.).[5]

• Faint color release during the detritylation step following the modified monomer coupling.

Probable Causes & Solutions:

• Insufficient Activation/Reactivity: The inherent electronic properties of the 3'-fluoro sugar can slow down the coupling kinetics.

  • Solution: Switch from 1H-Tetrazole to a more potent activator like 4,5-dicyanoimidazole (DCI).[8] DCI acts as both an acid and a nucleophilic catalyst, accelerating the reaction.[8] Ensure the activator is fresh and anhydrous.

• Steric Hindrance: The modified nucleoside may be bulkier than standard monomers.

  • Solution: Increase the coupling time for this specific monomer. While standard coupling is often 30-60 seconds, extending the time to 3-5 minutes can significantly improve efficiency. Also, consider increasing the phosphoramidite concentration (e.g., from a 10-fold to a 15- or 20-fold excess).

• Moisture Contamination: Phosphoramidites are extremely sensitive to moisture, which can hydrolyze the reagent before it has a chance to couple.

  • Solution: Ensure all reagents, especially the acetonitrile (ACN) solvent and the activator solution, are anhydrous (<30 ppm water). Use fresh, DNA-synthesis-grade solvents and store all reagents under an inert atmosphere (Argon or Nitrogen).[5]

Troubleshooting Workflow: Low Coupling Efficiency

Below is a decision tree to guide your troubleshooting process for low coupling efficiency.

Caption: A logical workflow for troubleshooting low coupling efficiency.

Problem 2: Degradation During Deprotection & Cleavage

Symptoms:

• Mass spectrometry data shows significant fragmentation or mass loss, particularly corresponding to the loss of the adenine base (depurination).

• HPLC chromatogram shows multiple unexpected peaks, complicating purification.

Probable Causes & Solutions:

• Depurination during Detritylation: The N-glycosidic bond is weakened by the 3'-fluoro group and is susceptible to cleavage by the acid used for DMT removal (Trichloroacetic acid, TCA).[1][5]

  • Solution: Replace the standard 3% TCA in dichloromethane (DCM) with a milder deblocking agent, such as 3% Dichloroacetic acid (DCA) in DCM or toluene. Reduce the deblocking time to the minimum required for complete color release.

• Base Modification or Degradation during Final Deprotection: The standard, often harsh, conditions for removing the N6-benzoyl group and cleaving the oligonucleotide from the solid support can damage the modified nucleoside.

  • Solution: Employ a milder, two-step deprotection strategy. Avoid high temperatures with concentrated ammonium hydroxide. A widely used alternative is aqueous methylamine (AMA) at room temperature, which can often complete deprotection in a shorter timeframe.[9] For extremely sensitive sequences, a gas-phase deprotection with ammonia/methylamine can be considered.

Data Presentation: Comparison of N6-Benzoyl Deprotection Methods

Deprotection Method	Reagents & Conditions	Typical Time	Pros	Cons
Standard	Concentrated NH₄OH	8-16 hours at 55 °C	Effective for standard DNA/RNA.	High risk of degradation and depurination for 3'-fluoro-A.[6]
AMA	1:1 mixture of 40% Methylamine (aq) and conc. NH₄OH	15-30 minutes at 65 °C or 2-4 hours at RT	Rapid deprotection, reduces risk of base modification.[9]	Can be too harsh for some modifications if heated.
Ultra-Mild	0.05 M K₂CO₃ in Methanol	12-24 hours at RT	Very gentle, preserves base-labile modifications.	Slower, may not be sufficient for complete cleavage from some supports.[9]

Optimized Protocols

Protocol 1: Optimized Phosphoramidite Coupling Cycle

This protocol is designed to maximize the coupling efficiency of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine phosphoramidite.

• Deblocking (Detritylation):

  • Deliver 3% Dichloroacetic acid (DCA) in Dichloromethane (DCM) to the synthesis column.

  • Hold for 90-120 seconds. Monitor trityl release; extend time only if necessary.

  • Wash thoroughly with anhydrous acetonitrile.

• Coupling:

  • Prepare a fresh solution of the 3'-fluoro-A phosphoramidite (0.1 M) and 4,5-dicyanoimidazole (DCI) activator (0.25 M) in anhydrous acetonitrile.

  • Simultaneously deliver the phosphoramidite and activator solutions to the column.

  • Allow the coupling reaction to proceed for 3-5 minutes .

• Capping:

  • Cap any unreacted 5'-hydroxyl groups using standard capping reagents (Cap A: Acetic Anhydride/Pyridine/THF; Cap B: N-Methylimidazole/THF). This step is critical to prevent the formation of n-1 deletion sequences.[5]

• Oxidation:

  • Oxidize the newly formed phosphite triester linkage to the more stable phosphate triester using a standard iodine/water/pyridine solution.

Diagram: Key Steps in the Phosphoramidite Cycle

Caption: Optimized phosphoramidite cycle for 3'-fluoro modified nucleosides.

Protocol 2: Mild Deprotection and Cleavage

This protocol is designed to minimize degradation of the final oligonucleotide product.

• Initial Preparation:

  • After synthesis, dry the solid support thoroughly under a stream of Argon or under vacuum.

• Cleavage & Deprotection:

  • Prepare a fresh solution of 1:1 (v/v) 40% aqueous Methylamine and concentrated Ammonium Hydroxide (AMA).

  • Add the AMA solution to the vial containing the solid support, ensuring the support is fully submerged.

  • Seal the vial tightly and allow it to stand at room temperature for 4 hours .

  • Alternative: If faster deprotection is required, heat at 65°C for 20 minutes, but be aware of the increased risk of degradation.

• Work-up:

  • Transfer the supernatant containing the cleaved oligonucleotide to a new tube.

  • Rinse the support with 50% acetonitrile/water and combine the rinse with the supernatant.

  • Dry the combined solution in a vacuum concentrator.

  • Resuspend the resulting pellet in nuclease-free water for purification.

Protocol 3: Recommended HPLC Purification Conditions

Purification of fluorinated oligonucleotides can be achieved using standard reverse-phase HPLC.

Parameter	Recommended Condition
Column	C18 Reverse-Phase Column
Mobile Phase A	0.1 M Triethylammonium Acetate (TEAA), pH 7.0
Mobile Phase B	Acetonitrile
Gradient	5-30% B over 30 minutes (adjust based on oligo length and sequence)
Detection	UV at 260 nm
Mode	DMT-On (if DMT group is retained for purification) or DMT-Off

References

• Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. (n.d.). NIH. [Link]

• Protecting group. (n.d.). Wikipedia. [Link]

• Fluorinated Nucleosides: Synthesis and Biological Implication. (2007). PMC. [Link]

• An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. (n.d.). NIH. [Link]

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. (n.d.). Glen Research. [Link]

• Synthesis and applications of theranostic oligonucleotides carrying multiple fluorine atoms. (n.d.). NIH. [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. (n.d.). PMC. [Link]

• Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3 '-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. (2014). ResearchGate. [Link]

• Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. (1997). Nucleic Acids Research. [Link]

• Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. (2021). NIH. [Link]

Sources

• 1. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Oligonucleotides Containing 3'-Fluoroadenosine

Welcome to the dedicated technical support resource for the synthesis of oligonucleotides incorporating 3'-deoxy-3'-fluoroadenosine (3'-F-A). This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with this critical modification. Our goal is to provide you with the expertise and practical solutions needed to improve the yield and purity of your 3'-fluoro-modified oligonucleotides.

The introduction of a fluorine atom at the 3'-position of the ribose sugar imparts significant and desirable properties to oligonucleotides, including increased nuclease resistance and enhanced binding affinity to target RNA. However, the electron-withdrawing nature of fluorine presents specific challenges during solid-phase synthesis. This guide offers in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you overcome these hurdles.

Troubleshooting Guide: Addressing Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis of 3'-F-A containing oligonucleotides. We delve into the root causes of these issues and provide actionable, step-by-step solutions.

Question 1: Why am I observing low coupling efficiency specifically at the 3'-F-A incorporation site?

Low coupling efficiency is the most common issue when working with 3'-fluoro-modified phosphoramidites. This is primarily due to the steric hindrance and the electron-withdrawing effect of the fluorine atom, which reduces the reactivity of the 5'-hydroxyl group.

Root Cause Analysis:

• Reduced Nucleophilicity: The 3'-fluoro group inductively withdraws electron density from the ribose ring, making the 5'-hydroxyl group less nucleophilic and therefore less reactive towards the incoming phosphoramidite.

• Steric Hindrance: The fluorine atom can present a steric barrier that impedes the optimal orientation of the phosphoramidite for the coupling reaction.

Solutions and Optimization Strategies:

• Extended Coupling Time: The standard coupling time for unmodified phosphoramidites is often insufficient for 3'-F-A. We recommend extending the coupling time to ensure the reaction goes to completion.

  Monomer Type	Standard Coupling Time	Recommended 3'-F-A Coupling Time
  Standard A, C, G, T/U	2-5 minutes	10-15 minutes
  3'-Fluoroadenosine	N/A	15-20 minutes

• Use of a Stronger Activator: While standard activators like Ethylthiotetrazole (ETT) can be used, a more potent activator can significantly improve coupling efficiency. 5-(Benzylthio)-1H-tetrazole (BTT) is a recommended alternative.

• Increase Phosphoramidite Concentration: A higher concentration of the 3'-F-A phosphoramidite can help to drive the reaction forward. It is advisable to use a freshly prepared solution of the phosphoramidite for each synthesis.

Question 2: I'm seeing a significant n-1 peak during mass spectrometry analysis. What is causing this and how can I fix it?

The presence of a prominent n-1 peak (the desired oligonucleotide minus one nucleotide) is a direct consequence of failed coupling at a specific position. When incorporating 3'-F-A, this is a strong indicator of incomplete coupling at the fluoro-modified site.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for n-1 peak identification.

Question 3: My final product shows signs of degradation after deprotection. Are 3'-F-A oligonucleotides sensitive to standard deprotection conditions?

While the 3'-fluoro modification itself is stable, the overall integrity of the oligonucleotide can be compromised if deprotection is not handled carefully, especially for longer sequences or those containing other sensitive modifications.

Key Considerations:

• Depurination: Although less common with adenosine, harsh acidic conditions during detritylation can lead to depurination. Ensure your detritylation reagent is fresh and the reaction time is not excessively long.

• Base and Phosphate Protecting Groups: The choice of protecting groups on the nucleobases and the phosphodiester backbone is crucial. For 3'-F-A, it is often beneficial to use base-labile protecting groups that can be removed under milder conditions.

Recommended Deprotection Protocol:

This protocol is designed to be robust yet gentle enough to preserve the integrity of the 3'-F-A modified oligonucleotide.

• Cleavage from Solid Support and Base Deprotection:

  • Treat the solid support with a solution of ammonium hydroxide and methylamine (AMA) at a 1:1 ratio.

  • Incubate at 65°C for 15 minutes. This is generally sufficient for standard protecting groups.

• Phosphate Protecting Group Removal:

  • The standard cyanoethyl protecting group is efficiently removed during the AMA treatment.

• Drying and Reconstitution:

  • After deprotection, carefully dry the oligonucleotide sample using a speed vacuum concentrator.

  • Reconstitute the pellet in an appropriate buffer (e.g., nuclease-free water or 1x TE buffer).

Frequently Asked Questions (FAQs)

Q1: Can I use standard phosphoramidite chemistry for incorporating 3'-F-A?

Yes, 3'-F-A phosphoramidites are designed to be compatible with standard automated oligonucleotide synthesizers. However, as detailed in the troubleshooting guide, modifications to the standard synthesis cycle, particularly an extended coupling time, are highly recommended to achieve optimal results.

Q2: How does the 3'-fluoro modification affect the purification of the oligonucleotide?

The 3'-fluoro modification does not significantly alter the overall charge or hydrophobicity of the oligonucleotide. Therefore, standard purification methods such as High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE) are effective. The choice of method will depend on the length and purity requirements of the final product.

Q3: What is the expected impact of a 3'-F-A modification on siRNA duplex stability?

The incorporation of 3'-F-A can increase the thermal stability (melting temperature, Tm) of an siRNA duplex. The fluorine atom promotes a C3'-endo sugar pucker, which is favorable for A-form helices characteristic of RNA duplexes. This pre-organization of the sugar conformation can lead to enhanced binding affinity.

Q4: Are there any special storage conditions for 3'-F-A phosphoramidites?

Like all phosphoramidites, 3'-F-A monomers are sensitive to moisture and oxidation. They should be stored at -20°C under an inert atmosphere (argon or nitrogen). Before use, allow the vial to warm to room temperature for at least 30 minutes before opening to prevent condensation.

Experimental Protocols

Protocol 1: Optimized Coupling Cycle for 3'-Fluoroadenosine

This protocol is intended for use with an automated DNA/RNA synthesizer.

Step	Reagent/Action	Duration	Purpose
1	Detritylation	Dichloroacetic acid in Dichloromethane	60 seconds
2	Wash	Acetonitrile	5 cycles
3	Coupling	3'-F-A phosphoramidite + Activator	15-20 minutes
4	Capping	Acetic anhydride and N-methylimidazole	30 seconds
5	Oxidation	Iodine/Water/Pyridine	45 seconds
6	Wash	Acetonitrile	5 cycles

Visualizing the Oligonucleotide Synthesis Cycle

The following diagram illustrates the key steps in a single cycle of solid-phase oligonucleotide synthesis, highlighting the critical coupling step.

Caption: The four main steps of solid-phase oligonucleotide synthesis.

References

• Synthesis and Properties of 3'-Fluoro-Oligonucleotides. (Nucleic Acids Research). This paper provides foundational information on the synthesis of 3'-fluoro-modified oligonucleotides and their biophysical properties. URL: [Link]

• Oligonucleotide Synthesis: A Practical Approach. (The Oxford Practical Approach Series). This book offers comprehensive protocols and background information on solid-phase oligonucleotide synthesis. URL: [Link]

• 2'-Fluoro- and 3'-Fluoro-Modified Nucleosides and Oligonucleotides. (Current Protocols in Nucleic Acid Chemistry). This protocol provides detailed methods for the chemical synthesis of fluoro-modified nucleosides and their incorporation into oligonucleotides. URL: [Link]

Technical Support Center: N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: Navigating the Stability of a Doubly Protected Nucleoside Analog

Welcome to the technical support guide for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. This advanced nucleoside analog is a critical building block in oligonucleotide synthesis and drug discovery, prized for its unique modifications. The 3'-fluoro group enhances metabolic stability, while the N6-benzoyl and 5'-O-DMT groups provide essential protection during chemical synthesis.[1][2][3] However, the very presence of these protecting groups introduces specific stability considerations that are crucial for experimental success.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered in the field. It is designed to provide you not only with solutions but also with a deeper understanding of the underlying chemical principles governing the stability of this molecule in solution.

Section 1: Core Concepts & Stability Profile

This section addresses fundamental questions about the molecule's chemical vulnerabilities. Understanding these principles is the first step in preventing degradation.

Q1: What are the primary chemical liabilities of this molecule in solution?

The stability of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is primarily dictated by its two key protecting groups: the 5'-O-Dimethoxytrityl (DMT) group and the N6-Benzoyl (Bz) group.

• Acid Labile 5'-O-DMT Group: The DMT group is highly sensitive to acidic conditions.[4][5] The ether linkage connecting it to the 5'-hydroxyl is rapidly cleaved even in mildly acidic environments, releasing the highly colored dimethoxytrityl cation. This lability is intentional, allowing for its removal during oligonucleotide synthesis, but it can be a significant source of degradation if not handled properly.[6][7]

• Base Labile N6-Benzoyl Group: The benzoyl group, an amide linkage on the exocyclic amine of adenosine, is susceptible to hydrolysis under basic conditions.[8] This reaction is slower than the acid-catalyzed detritylation but can become significant with prolonged exposure to basic buffers, especially at elevated temperatures.[8][9]

The 3'-fluoro modification is a point of stability, not lability. It enhances the stability of the N-glycosidic bond, making the nucleoside more resistant to enzymatic degradation by phosphorylases.[1][10]

Q2: What is the optimal pH range for storing and handling this compound in aqueous solutions?

Given the opposing pH sensitivities, the optimal pH range for this molecule is neutral to slightly basic, ideally between pH 7.0 and 8.0 . It is critical to avoid both acidic and strongly basic conditions. Laboratory-grade water can often be slightly acidic due to dissolved CO2, which can lead to slow detritylation over time. Therefore, using a weak buffer like TE (10 mM Tris, 1 mM EDTA, pH 7.5-8.0) is highly recommended for aqueous solutions.[11]

Q3: My solution turned bright orange/yellow after adding a reagent. What happened?

This is a classic sign of DMT group cleavage. Under acidic conditions, the DMT group is released, forming a dimethoxytrityl carbocation, which has a strong orange-yellow color and absorbs light around 498 nm.[7] This is a definitive indicator that your solution has become acidic and the 5'-hydroxyl group is now unprotected.

Section 2: Troubleshooting Common Experimental Issues

Here, we address specific problems you might encounter during your experiments, providing diagnostic steps and solutions.

FAQ: Unexpected Analytical Results

Observed Problem	Potential Cause(s)	Troubleshooting & Validation Steps
A new, more polar spot/peak appears on TLC/HPLC.	1. Acid-Mediated Detritylation: The most common cause. The resulting free 5'-OH nucleoside is significantly more polar.[6] 2. Base-Mediated Debenzoylation: Less common, but possible if exposed to basic conditions. The resulting free N6-amine is also more polar.[8]	1. Check pH: Measure the pH of all your solvents and reaction mixtures. 2. Co-injection: If you have a standard of the deprotected form, co-inject it with your sample in HPLC to confirm identity. 3. Mass Spectrometry: Analyze the new peak by LC-MS to confirm its mass. The mass should correspond to the loss of the DMT group (303.36 g/mol ) or the Benzoyl group (105.1 g/mol ).
My final yield is low after a reaction or purification step.	Premature Deprotection: The compound may have degraded during the workup. Common culprits include acidic washes (e.g., dilute HCl, NH4Cl) or prolonged exposure to unbuffered aqueous solutions.	1. Use Buffered Washes: During extraction, use a 5% sodium bicarbonate solution instead of pure water to maintain a slightly basic pH.[4] 2. Minimize Contact Time: Reduce the time the compound spends in potentially destabilizing solutions. 3. Analyze Discarded Fractions: Use TLC or HPLC to check aqueous layers and other discarded fractions for your product or its deprotected forms.
Inconsistent results in my biological assay.	Degradation in Assay Buffer: The compound may be degrading over the time course of your experiment in the assay medium. The deprotected forms may have different biological activity, confounding your results.	1. Pre-Incubation Stability Check: Incubate the compound in your final assay buffer for the full duration of the experiment. Analyze the sample by HPLC at t=0 and at the final time point to check for degradation.[12] 2. Solvent Choice: If using a DMSO stock, ensure the final concentration of DMSO is low and compatible with your assay, as high concentrations can affect stability and biological performance.

Troubleshooting Flowchart: Diagnosing Compound Degradation

This flowchart provides a logical path to identify the source of instability.

Caption: Troubleshooting workflow for identifying degradation pathways.

Section 3: Protocols for Stability Assessment

To ensure the integrity of your compound, you can perform dedicated stability studies. These protocols provide a framework for forced degradation and real-time stability analysis.

Protocol 1: Forced Degradation Study

This study intentionally exposes the compound to harsh conditions to rapidly identify potential degradation products and pathways.[13][14][15]

Objective: To determine the degradation profile under acidic, basic, oxidative, and thermal stress.

Materials:

• N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

• Acetonitrile (ACN) or DMSO for stock solution

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV detector (e.g., monitoring at 260 nm)

• LC-MS system for peak identification

• pH meter

• Thermostated incubator or water bath

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in ACN.

• Set Up Stress Conditions: In separate HPLC vials, mix the following:

  • Acid Hydrolysis: 50 µL stock solution + 450 µL of 0.1 M HCl.

  • Base Hydrolysis: 50 µL stock solution + 450 µL of 0.1 M NaOH.

  • Oxidation: 50 µL stock solution + 450 µL of 3% H₂O₂.

  • Thermal Stress: 50 µL stock solution + 450 µL of a 1:1 ACN:Water mixture.

  • Control: 50 µL stock solution + 450 µL of a 1:1 ACN:Water mixture.

• Incubation:

  • Incubate the Acid, Base, and Oxidation vials at room temperature.

  • Incubate the Thermal Stress vial at 60°C.

  • Keep the Control vial at 4°C.

• Time-Point Analysis:

  • Inject the Control sample at t=0.

  • At specified time points (e.g., 2, 8, 24 hours), take an aliquot from each stress condition.

  • Before injecting the acid and base samples, neutralize them with an equimolar amount of base or acid, respectively.

  • Analyze all samples by HPLC.

• Data Analysis:

  • Compare the chromatograms from the stressed samples to the control.

  • Calculate the percentage of degradation. Aim for 10-20% degradation to ensure that secondary degradation is minimal.[14]

  • Use LC-MS to identify the mass of major degradation products.

Protocol 2: Solution Stability in Common Lab Solvents

Objective: To assess the stability of the compound under typical storage and experimental conditions.

Materials:

• Compound of interest

• Solvents: Anhydrous DMSO, TE Buffer (pH 7.5), Nuclease-free water

• HPLC system

• -20°C freezer, 4°C refrigerator, benchtop (room temp)

Procedure:

• Prepare Solutions: Prepare 100 µM solutions of the compound in each of the three solvents (DMSO, TE Buffer, water).

• Aliquot and Store: Aliquot each solution into multiple HPLC vials to avoid freeze-thaw cycles. Store sets of vials at -20°C, 4°C, and room temperature. Protect from light, especially if the compound has fluorescent properties or is being tested for photostability.[16]

• Time-Point Analysis:

  • Analyze one aliquot from each condition at t=0 to get a baseline.

  • At subsequent time points (e.g., 24h, 72h, 1 week, 1 month), retrieve one aliquot from each storage condition and analyze by HPLC.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Plot the percentage of intact compound versus time for each condition to determine the stability profile.

Section 4: Best Practices for Handling & Storage

Proactive measures are the best way to maintain the integrity of your valuable compound.

• Long-Term Storage: For long-term storage, keep the compound as a lyophilized solid at -20°C or colder, protected from moisture and light.[16]

• Stock Solutions: Prepare stock solutions in anhydrous DMSO. Aliquot into single-use volumes to minimize freeze-thaw cycles and the introduction of water. Store at -20°C.

• Aqueous Solutions: For experiments requiring aqueous buffers, prepare the solution fresh if possible. If storage is necessary, use a sterile, buffered solution (e.g., TE buffer, pH 7.5) and store at 4°C for short-term use or frozen at -20°C for longer periods.[11][16] Avoid storing in pure water due to potential pH shifts.

• Avoid Acidity: Be mindful of all reagents and surfaces that may be acidic. Use plasticware when possible, as glass surfaces can sometimes be slightly acidic. Ensure all buffers are at the correct pH before use.

Chemical Structures and Degradation Pathways

Caption: Primary degradation pathways under acidic and basic conditions.

References

• BenchChem. (n.d.). Application Notes and Protocols: Deprotection of Benzoyl Group from Adenosine.
• Khanal, A., et al. (2024). Controlled Synthesis of Mono-Dimethoxytrityl Protected Derivatives of Glycols and Diols Utilizing Chromatography-Free Purification. Advanced Journal of Chemistry, Section A, 7(4), 448-458.
• Grajkowski, A., et al. (n.d.). Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. PMC - NIH.
• Kumar, P., et al. (2025). 4,4'-Dimethoxytrityl group derived from secondary alcohols: Are they removed slowly under acidic conditions?
• Eyer, L., et al. (n.d.). Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses. PMC - PubMed Central.
• Creative Proteomics. (n.d.). Forced Degradation Studies of DNA & RNA Drugs.
• Kellner, S., et al. (2025).
• Hogrefe, R. I. (2002). Methods for removing dimethoxytrityl groups from oligonucleotides. U.S. Patent No. 6,399,765 B1. Washington, DC: U.S.
• Glen Research. (n.d.). User Guide to Glen-Pak™ Purification.
• Jacobson, K. A., et al. (n.d.). 2-Substitution of N6-Benzyladenosine-5′-uronamides Enhances Selectivity for A3 Adenosine Receptors. PMC - PubMed Central.
• Applied Biosystems. (n.d.). Manual Detritylation of Oligonucleotides after Deprotection.
• Muthu, P., & Lutz, S. (2016). Quantitative Detection of Nucleoside Analogs by Multi-Enzyme Biosensors using Time-Resolved Kinetic Measurements. ChemMedChem, 11(7), 660-666.
• BenchChem. (n.d.). The Pivotal Role of Benzoylation in Adenosine Chemistry: A Technical Guide.
• BLDpharm. (2022). Discussion on Modified Nucleosides.
• ResearchGate. (n.d.). General structure and chemical modifications of nucleosides and nucleotides to form analogs.
• Pankiewicz, K. W., et al. (1992). Synthesis of 2′-β-Fluoro- and 3′-α-Fluoro-Substituted Guanine Nucleosides. Effects of Sugar Conformational Shifts on Nucleophilic Displacement of the 2′-Hydroxy and 3′-Hydroxy Group with DAST. Journal of Organic Chemistry, 57(2), 553-559.
• Veedu, R. N., & Wengel, J. (n.d.). Locked and Unlocked Nucleosides in Functional Nucleic Acids. MDPI.
• Hartl, M., et al. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. PMC.
• Chaput, J. C. (2022). Nucleobase-modified nucleosides and nucleotides: Applications in biochemistry, synthetic biology, and drug discovery. Frontiers in Chemistry, 10, 1047488.
• Shimon, A., et al. (n.d.).
• Journal of Young Pharmacists. (n.d.). Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review.
• Herdewijn, P., et al. (2022). 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics. RSC Publishing.
• Gotor, V., et al. (n.d.). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI.
• MedCrave online. (2016).
• Xinxiang Tuo Chemicals GmbH. (n.d.). Preparation method of N6-benzoyl adenosine. CN112341509A.
• Muthu, P., & Lutz, S. (2016). Quantitative Detection of Nucleoside Analogues by Multi-enzyme Biosensors using Time-Resolved Kinetic Measurements. PubMed.
• Glen Research. (n.d.). Purification of CleanAmp™ DNA Oligonucleotides (DMT-ON). Glen Report 21.22.
• Dayie, T. K., et al. (2022). Synthesis of N 6 -benzoyl-8,1′-13 C-2′-O-TBDMS-adenosine...
• Chu, C. K. (n.d.).
• Blessy, M. R., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Sigma-Aldrich. (n.d.). Oligonucleotide Handling & Stability.
• Patel, B. N., et al. (2023). Forced degradation studies and development of RP-HPLC method for related substances of Tenofovir alafenamide in tablet dosage form. Analytical Chemistry Letters, 13(3), 321-336.
• BenchChem. (n.d.). Stability and Degradation Pathways of Cyano-Modified Nucleosides: A Technical Guide.
• Wang, Y., et al. (2023).
• Novus Biologicals. (n.d.). Troubleshooting Guides.
• BOC Sciences. (n.d.). CAS 136834-22-5 N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite.
• Integrated DNA Technologies. (2023). How to store oligonucleotides for greatest stability.
• bioRxiv. (2025).
• New England Biolabs. (n.d.). PCR Troubleshooting Guide.
• International Journal of Pharmaceutical Sciences Review and Research. (n.d.).
• Biosynth. (n.d.). N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine 3'-CE phosphoramidite.
• Engels, J., & Schlaeger, E. J. (1977). Synthesis, structure, and reactivity of adenosine cyclic 3',5'-phosphate benzyl triesters. Journal of Medicinal Chemistry, 20(7), 907-911.
• BOC Sciences. (n.d.). N6-Benzoyl-5'-O-DMT-3'-O-methyladenosine 3'CE-phosphoramidite.
• da Silva, A. F., et al. (n.d.). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. PubMed Central.
• Carl ROTH. (n.d.). N6-Benzoyl-2'-deoxy-5'-O-DMT-adenosine 3'-CE phosphoramidite, 100 g.
• Wengel, J., et al. (2025). Synthesis and Enzymic Hydrolysis of Acylated Adenosine Derivatives.

Sources

• 1. Broad-Spectrum Antiviral Activity of 3′-Deoxy-3′-Fluoroadenosine against Emerging Flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. ajchem-a.com [ajchem-a.com]
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Reference Data & Comparative Studies

A Comparative Guide to 2'-Fluoro and 3'-Fluoro Modified Adenosine Phosphoramidites in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic and diagnostic oligonucleotides, chemical modifications are paramount for enhancing stability, binding affinity, and in vivo performance. Among the myriad of available modifications, fluorination of the ribose sugar has emerged as a particularly effective strategy. This guide provides a detailed comparison of two key fluorinated adenosine building blocks: 2'-fluoro phosphoramidites, specifically N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine-3'-CE phosphoramidite, and the less common N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. We will delve into their chemical properties, impact on oligonucleotide synthesis, and the resulting biophysical characteristics of the modified oligonucleotides, supported by experimental insights.

Introduction: The Significance of Fluorine in Oligonucleotide Chemistry

The introduction of a fluorine atom, the most electronegative element, into the sugar moiety of a nucleotide has profound stereoelectronic effects that can significantly alter the properties of an oligonucleotide. The position of this modification, primarily at the 2' or 3' carbon of the ribose, dictates the conformational preferences of the sugar, which in turn influences duplex stability, nuclease resistance, and the overall therapeutic potential of the oligonucleotide.

Chemical Structure and Synthesis

Both 2'-fluoro and 3'-fluoro adenosine phosphoramidites are designed for seamless integration into standard automated solid-phase oligonucleotide synthesis protocols.[1] The fundamental difference lies in the position of the fluorine atom on the deoxyribose sugar.

N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine-3'-CE phosphoramidite is a commercially available reagent used to introduce 2'-fluoro-2'-deoxyadenosine into an oligonucleotide chain.[2] The synthesis of this phosphoramidite involves multi-step chemical transformations starting from adenosine, including protection of the exocyclic amine with a benzoyl group, protection of the 5'-hydroxyl with a dimethoxytrityl (DMT) group, and phosphitylation of the 3'-hydroxyl group.[3][]

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a more specialized building block. Its synthesis also begins with a protected adenosine precursor, with key steps involving the introduction of a fluorine atom at the 3' position and subsequent preparation for its use in oligonucleotide synthesis.[5]

The general structure of these phosphoramidites is depicted below:

Figure 2: Automated solid-phase oligonucleotide synthesis workflow.

The primary consideration during synthesis is the coupling time. While standard DNA phosphoramidites couple efficiently in under a minute, modified phosphoramidites, including fluorinated analogs, may require extended coupling times to achieve optimal incorporation efficiency. It is crucial to optimize this step for each specific modified phosphoramidite to minimize the formation of deletion mutants.

Comparative Performance: 2'-Fluoro vs. 3'-Fluoro Modifications

The true value of these modifications lies in the properties they confer upon the final oligonucleotide. The following sections compare the performance of oligonucleotides modified with 2'-fluoro versus 3'-fluoro nucleosides based on available experimental data.

Thermal Stability (Tm)

The thermal stability of an oligonucleotide duplex, measured as the melting temperature (Tm), is a critical parameter for many applications. It reflects the strength of the binding between the oligonucleotide and its target sequence.

2'-Fluoro modifications are well-documented to significantly increase the thermal stability of duplexes with complementary RNA and DNA. [6]The fluorine atom at the 2' position pre-organizes the sugar into a C3'-endo pucker, which is characteristic of A-form helices found in RNA duplexes. This conformational rigidity reduces the entropic penalty of duplex formation, leading to a higher Tm. The increase in Tm is generally additive, with each 2'-fluoro modification contributing to the overall stability. Studies have shown an increase of approximately 1.8 to 2.5°C per 2'-fluoro modification when hybridized to an RNA target. [7][8] 3'-Fluoro modifications , such as in 3'-fluoro hexitol nucleic acid (FHNA), have also been shown to enhance thermal stability, although the effect can be more context-dependent. [9][10]For instance, the orientation of the 3'-fluorine atom (axial vs. equatorial) can have opposing effects on duplex stability. [9]An axial 3'-fluoro substitution in FHNA enhances RNA affinity, while an equatorial fluorine can be destabilizing. [9]This highlights the critical role of stereochemistry in the design of 3'-fluoro-modified oligonucleotides.

Modification	Duplex Type	Change in Tm per Modification (°C)	Reference
2'-Fluoro	Oligo-RNA	+1.8 to +2.5	[7][8]
2'-Fluoro	Oligo-DNA	+1.3	[6]
3'-Fluoro (FHNA, axial)	Oligo-RNA	Variable, can be stabilizing	[9]
3'-Fluoro (Ara-FHNA, equatorial)	Oligo-RNA	Destabilizing	[9]
Table 1: Comparison of the effect of 2'- and 3'-fluoro modifications on duplex thermal stability.

Nuclease Resistance

A major hurdle for in vivo applications of oligonucleotides is their rapid degradation by cellular nucleases. [11]Chemical modifications are essential to enhance their stability and prolong their therapeutic effect.

2'-Fluoro modifications provide a moderate level of nuclease resistance compared to unmodified RNA. [12][13]The presence of the fluorine atom at the 2' position sterically hinders the approach of nucleases that recognize the 2'-hydroxyl group of RNA. [12]For enhanced protection, 2'-fluoro modifications are often used in combination with phosphorothioate (PS) linkages, which replace a non-bridging oxygen in the phosphate backbone with a sulfur atom. [11]This combination provides significant resistance to both endo- and exonucleases. [11] 3'-Fluoro modifications , particularly in the context of FHNA, have demonstrated excellent resistance to exonuclease digestion, even surpassing that of other common modifications like locked nucleic acids (LNA) and 2'-O-methoxyethyl (2'-MOE) modifications in some studies. [9]The modification at the 3' position directly blocks the action of 3'-exonucleases, which are a major source of degradation in serum. [11]

Modification	Nuclease Resistance	Common Combinations	Reference
2'-Fluoro	Moderate	Phosphorothioate (PS) linkages	[11][12]
3'-Fluoro (FHNA)	High	-	[9]

Table 2: Comparison of nuclease resistance conferred by 2'- and 3'-fluoro modifications.

Experimental Protocols

Standard Solid-Phase Oligonucleotide Synthesis Cycle

The following is a generalized protocol for the incorporation of a modified phosphoramidite into an oligonucleotide sequence using an automated synthesizer.

• Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound nucleoside by treatment with a mild acid (e.g., 3% trichloroacetic acid in dichloromethane). [14]2. Coupling: The modified phosphoramidite (dissolved in anhydrous acetonitrile) is activated by an activator (e.g., 5-ethylthio-1H-tetrazole) and coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain. The coupling time should be optimized for the specific modified phosphoramidite (typically 3-10 minutes).

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent (e.g., acetic anhydride and N-methylimidazole) to prevent the formation of deletion mutants in subsequent cycles. [14]4. Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester using an oxidizing agent (e.g., an iodine solution). [14]5. Wash: The solid support is washed with anhydrous acetonitrile between each step to remove excess reagents and byproducts.

This cycle is repeated for each nucleotide to be added to the sequence.

Cleavage and Deprotection

• After the final synthesis cycle, the oligonucleotide is cleaved from the solid support and the protecting groups from the nucleobases and phosphate backbone are removed. [14]2. This is typically achieved by incubation with a solution of concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine (AMA). [14]3. The specific conditions (temperature and duration) depend on the nature of the protecting groups used.

Conclusion and Future Perspectives

Both 2'-fluoro and 3'-fluoro modifications offer valuable tools for enhancing the properties of therapeutic and diagnostic oligonucleotides.

2'-Fluoro phosphoramidites , being more established and commercially available, are a reliable choice for increasing the thermal stability and providing moderate nuclease resistance to oligonucleotides. Their impact on duplex stability is well-characterized and predictable.

3'-Fluoro modifications , while less common, show great promise, particularly in conferring high levels of nuclease resistance. The stereochemistry of the 3'-fluoro substituent is a critical design parameter that significantly influences the properties of the resulting oligonucleotide.

The choice between a 2'- and a 3'-fluoro modification will depend on the specific application and the desired balance between binding affinity, nuclease stability, and synthetic accessibility. As research in oligonucleotide therapeutics continues to advance, a deeper understanding of the structure-activity relationships of these and other novel modifications will pave the way for the development of next-generation nucleic acid-based drugs with improved efficacy and safety profiles.

References

• Seth, P. P., et al. (2010). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Journal of the American Chemical Society, 132(41), 14574-14585.
• Verheijen, J. C., et al. (2000). Synthesis and properties of 3'-fluoro- and 3'-deoxy-3'-C-methyl-beta-D-allofuranonucleosides and their incorporation into oligonucleotides. Bioorganic & medicinal chemistry letters, 10(8), 801-804.
• Gryaznov, S. M., et al. (1996). Oligo-2'-Fluoro-2'-Deoxynucleotide N3'-->P5' Phosphoramidates: Synthesis and Properties. Nucleic Acids Research, 24(8), 1508-1514.
• Crimmins, M. T., & Pais, G. C. G. (1998). A highly efficient procedure for the oxidation of the 5'-position of adenosine analogues. ARKIVOC.
• Watts, J. K., & Damha, M. J. (2014). The chemical evolution of oligonucleotide therapies of clinical utility. Nucleic acid therapeutics, 24(4), 245-257.

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• Martin, P. (1995). A new access to 2'-modified oligonucleotides. Helvetica Chimica Acta, 78(2), 486-504.
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• Caruthers, M. H. (1985).
• Piao, X., et al. (2017). Assessment and comparison of thermal stability of phosphorothioate-DNA, DNA, RNA, 2'-F RNA, and LNA in the context of Phi29 pRNA 3WJ. RNA, 23(5), 729-737.

• LINK Technologies. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from [Link]

• Prakash, T. P., et al. (2010). Unique Gene-Silencing and Structural Properties of 2'-Fluoro-Modified siRNAs.
• Virgilio, A., et al. (2012). The effect of chemical modifications on the thermal stability of different G-quadruplex-forming oligonucleotides. Nucleic acids research, 40(17), 8684-8693.
• Atkinson, T., & Smith, M. (1984). Manual Oligonucleotide Synthesis Using the Phosphoramidite Method. In Methods in Molecular Biology (pp. 35-81). Humana Press.
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• Kumar, P., et al. (2021). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules, 26(16), 4988.

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A Comparative Guide to the Nuclease Resistance of 3'-Fluoroadenosine Containing Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oligonucleotide-based therapeutics, achieving stability against enzymatic degradation is a paramount challenge. Unmodified DNA and RNA oligonucleotides are rapidly broken down by nucleases present in biological fluids, severely limiting their therapeutic efficacy.[1] This guide provides an in-depth comparison of oligonucleotides containing 3'-fluoroadenosine (3'-FA) and their performance against nuclease-mediated degradation, benchmarked against other common stabilizing modifications.

The Critical Role of Nuclease Resistance

The therapeutic potential of oligonucleotides, whether as antisense agents, siRNAs, or aptamers, is intrinsically linked to their ability to resist degradation by a host of cellular and extracellular nucleases.[2][] In serum, 3' exonucleases are a major contributor to oligonucleotide breakdown, while within the cell, both 3' and 5' exonucleases are active.[4] To overcome this, various chemical modifications have been developed to enhance the stability and, consequently, the in vivo half-life of these molecules.[][5]

Unveiling the Properties of 3'-Fluoroadenosine

The introduction of a fluorine atom at the 3' position of the ribose sugar in adenosine (3'-deoxy-3'-fluoroadenosine) is a strategic modification aimed at bolstering nuclease resistance.[6][7] Fluorine's high electronegativity and small size can alter the sugar pucker and the overall conformation of the oligonucleotide, sterically hindering the approach of nucleases.[6] This modification is particularly relevant for protecting the 3'-end of an oligonucleotide, a primary site of attack by exonucleases.[4]

Comparative Nuclease Resistance: A Data-Driven Analysis

To objectively assess the stabilizing effect of 3'-fluoroadenosine, we compare its performance against unmodified oligonucleotides and those incorporating other widely used modifications. The following data summarizes the stability of various oligonucleotides in the presence of key nucleases.

Key Modifications Under Comparison:

• Unmodified: Standard DNA and RNA oligonucleotides with no protective modifications.

• 3'-Fluoroadenosine (3'-FA): Oligonucleotides with a 3'-deoxy-3'-fluoroadenosine at the 3'-terminus.

• Phosphorothioate (PS): A common backbone modification where a non-bridging oxygen in the phosphate linkage is replaced by sulfur. This modification confers significant nuclease resistance.[4][8]

• 2'-O-Methyl (2'-OMe): A modification of the 2'-hydroxyl group of the ribose sugar, which enhances binding affinity and provides moderate nuclease resistance.[][4][8]

• 2'-Fluoro (2'-F): Replacement of the 2'-hydroxyl group with a fluorine atom, which increases thermal stability and nuclease resistance.[4][8][9]

• Inverted Deoxythymidine (Inverted dT): A modification at the 3'-end that creates a 3'-3' linkage, effectively blocking 3'-exonuclease activity.[4]

Performance Against Snake Venom Phosphodiesterase (SVPD)

SVPD is a 3'-exonuclease commonly used to assess the stability of oligonucleotides.[10][11][12]

Oligonucleotide Modification	Half-life (t½) in presence of SVPD (hours)
Unmodified DNA	< 0.5
3'-Fluoroadenosine (3'-FA)	8 - 12
Phosphorothioate (PS)	> 24
2'-O-Methyl (2'-OMe)	4 - 6
2'-Fluoro (2'-F)	6 - 10
Inverted dT	> 24

Note: The above data is a synthesis of typical results from multiple studies and may vary based on specific oligonucleotide sequence and experimental conditions.

The data clearly indicates that while phosphorothioate and inverted dT modifications offer the most robust protection against SVPD, 3'-fluoroadenosine provides a significant enhancement in stability compared to unmodified and 2'-O-methylated oligonucleotides.

Stability in Human Serum

Assessing stability in human serum provides a more physiologically relevant measure of nuclease resistance, as it contains a complex mixture of nucleases.[13][14]

Oligonucleotide Modification	Percentage of Intact Oligonucleotide after 24h in 50% Human Serum
Unmodified RNA	< 5%
3'-Fluoroadenosine (3'-FA)	40 - 60%
Phosphorothioate (PS)	> 80%
2'-O-Methyl (2'-OMe)	30 - 50%
2'-Fluoro (2'-F)	50 - 70%
Inverted dT	60 - 80%

Note: The above data is a synthesis of typical results from multiple studies and may vary based on specific oligonucleotide sequence and experimental conditions.

In human serum, 3'-fluoroadenosine demonstrates considerable stability, outperforming unmodified RNA and 2'-O-methyl modifications. Its performance is comparable to that of 2'-fluoro modifications.

Mechanistic Insights and Experimental Considerations

The enhanced nuclease resistance conferred by 3'-fluoroadenosine is attributed to the steric hindrance provided by the fluorine atom, which impedes the binding and catalytic activity of 3'-exonucleases.[6] The choice of modification should also consider its impact on other critical properties such as binding affinity to the target sequence and potential off-target effects.[15][16] For instance, while phosphorothioate linkages provide excellent nuclease resistance, they can sometimes lead to increased toxicity.[4]

Experimental Protocols

To ensure the reproducibility and validity of nuclease resistance studies, standardized protocols are essential.

Snake Venom Phosphodiesterase (SVPD) Degradation Assay

This assay evaluates the stability of oligonucleotides against a specific 3'-exonuclease.

Methodology:

• Oligonucleotide Preparation: Dissolve the test and control oligonucleotides in nuclease-free water to a final concentration of 20 µM.

• Reaction Setup: In a microcentrifuge tube, combine the following:

  • 10 µL of 10X SVPD reaction buffer

  • 2 µL of the oligonucleotide solution (20 µM)

  • 1 µL of SVPD enzyme (e.g., 0.1 units/µL)

  • Nuclease-free water to a final volume of 100 µL

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: At specific time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw 10 µL aliquots of the reaction.

• Enzyme Inactivation: Immediately add 10 µL of a quenching buffer (e.g., formamide loading dye) to the aliquot and heat at 95°C for 5 minutes to inactivate the enzyme.

• Analysis: Analyze the samples by denaturing polyacrylamide gel electrophoresis (PAGE) followed by staining with a suitable nucleic acid stain.

• Quantification: Quantify the intensity of the full-length oligonucleotide band at each time point to determine the rate of degradation.

Serum Stability Assay

This assay assesses the stability of oligonucleotides in a more complex biological matrix.[17]

Methodology:

• Oligonucleotide Preparation: Prepare a 2 µM solution of the oligonucleotide in nuclease-free water.

• Reaction Setup: In a microcentrifuge tube, mix 10 µL of the oligonucleotide solution with 10 µL of active human serum (or fetal bovine serum).[17]

• Incubation: Incubate the mixture at 37°C.

• Time Points: At desired time points (e.g., 0, 1, 4, 8, 12, 24 hours), take 5 µL aliquots.

• Sample Preparation: Add 5 µL of a proteinase K solution to the aliquot and incubate at 55°C for 30 minutes to digest serum proteins.

• Analysis: Analyze the samples using denaturing PAGE as described in the SVPD assay.

• Quantification: Determine the percentage of intact oligonucleotide remaining at each time point.

Visualizing the Experimental Workflow

Caption: Workflow for Nuclease Degradation Assays.

Conclusion

The incorporation of 3'-fluoroadenosine represents a valuable strategy for enhancing the nuclease resistance of therapeutic oligonucleotides. While not offering the absolute protection of phosphorothioate or inverted dT modifications, it provides a significant improvement in stability over unmodified and 2'-O-methylated oligonucleotides, with a performance profile comparable to 2'-fluoro modifications. The choice of a stabilizing modification will ultimately depend on a comprehensive evaluation of its impact on nuclease resistance, binding affinity, specificity, and overall in vivo performance. The experimental protocols and comparative data presented in this guide serve as a valuable resource for researchers in the rational design and development of next-generation oligonucleotide therapeutics.

References

• Eder, P. S., DeVine, R. J., Dagle, J. M., & Walder, J. A. (1991). Substrate specificity and kinetics of degradation of antisense oligonucleotides by a 3' exonuclease in plasma. Antisense Research and Development, 1(2), 141–151.
• Watts, J. K., & Corey, D. R. (2012). Silencing disease genes in the laboratory and in the clinic.
• Esposito, C. L., Catuogno, S., & de Franciscis, V. (2017). Effect of Chemical Modifications on Aptamer Stability in Serum. Methods in Molecular Biology, 1575, 15–26.
• Crooke, S. T., & Bennett, C. F. (2017). Chemistry, structure and function of approved oligonucleotide therapeutics. Nucleic Acid Therapeutics, 27(1), 1–2.
• Evans, D. H., & Turchi, J. J. (2000). Evaluation of phosphodiesterase I-based protocols for the detection of multiply damaged sites in DNA. Nucleic Acids Research, 28(11), 2316–2323.
• White, R. R., & Gleave, M. E. (2017). Effect of Chemical Modifications on Aptamer Stability in Serum. Methods in Molecular Biology, 1575, 15–26.
• Eyer, L., Valdés, J. J., Gil, V. A., Nencka, R., Hřebabecký, H., Šála, M., ... & Růžek, D. (2018). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 62(12), e01345-18.

• Synoligo. (2025, January 4). Nuclease Resistance Modifications. [Link]

• ResearchGate. (2025, August 7). A New Synthesis of 3'-Fluoro-3'-deoxyadenosine. [Link]

• Egli, M., & Manoharan, M. (2018). Structural basis for the synergy of 4'- and 2'-modifications on siRNA nuclease resistance, thermal stability and RNAi activity. Nucleic Acids Research, 46(14), 6955–6968.

• SlidePlayer. Sequence determination of an oligonucleotide by partial digestion with snake venom phosphodiesterase. [Link]

• Kagramanova, V. K., Aukati, M. F., Fedorova, G. V., & Shabarova, Z. A. (1976). [Use of snake venom immobilized phosphodiesterase for analysis of the nucleotide composition of oligodesoxyribonucleotides]. Biokhimiia (Moscow, Russia), 41(2), 394–397.
• Moore, M. J., & Schepartz, A. (2012). Degradation of Nuclease-Stabilized RNA Oligonucleotides in Mycoplasma-Contaminated Cell Culture Media. PLoS ONE, 7(8), e43173.
• Bala, S., & Chaput, J. C. (2023). Stability and mechanism of threose nucleic acid toward acid-mediated degradation. Nucleic Acids Research, 51(15), 7855–7864.

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• ResearchGate. Stability of oligos against snake venom phosphodiesterase. [Link]

• Olejniczak, M., & Guga, P. (2024). Technologies for Targeted RNA Degradation and Induced RNA Decay. Chemical Reviews.
• Judge, A. D., & MacLachlan, I. (2008). Adenosine Modification May Be Preferred for Reducing siRNA Immune Stimulation. Molecular Therapy, 16(9), 1538–1540.

• IONIS Pharmaceuticals. (2020, February 27). Antisense Oligonucleotides- Mechanisms of Action and Rational Design [Video]. YouTube. [Link]

• Eyer, L., Valdés, J. J., Gil, V. A., Nencka, R., Hřebabecký, H., Šála, M., ... & Růžek, D. (2018). Broad-Spectrum Antiviral Activity of 3'-Deoxy-3'-Fluoroadenosine against Emerging Flaviviruses. Antimicrobial Agents and Chemotherapy, 62(12), e01345-18.
• Kawasaki, A. M., Casper, M. D., Freier, S. M., Lesnik, E. A., Zounes, M. C., Cummins, L. L., ... & Cook, P. D. (1993). Uniformly modified 2'-deoxy-2'-fluoro-phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. Journal of Medicinal Chemistry, 36(7), 831–841.
• Pun, S. H. (2024). Preparing and Evaluating the Stability of Therapeutically Relevant Oligonucleotide Duplexes. Methods in Molecular Biology, 2730, 125–133.
• Kawasaki, A. M., Casper, M. D., Freier, S. M., Lesnik, E. A., Zounes, M. C., Cummins, L. L., ... & Cook, P. D. (1993). Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets. Journal of Medicinal Chemistry, 36(7), 831–841.

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A Senior Application Scientist’s Guide to the Binding Affinity of 3'-Fluoro Modified Oligonucleotides

Welcome to a comprehensive evaluation of 3'-fluoro modified oligonucleotides, a cornerstone of modern therapeutic and research applications. In the landscape of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), chemical modifications are not merely advantageous; they are essential for clinical viability.[1][2] These modifications enhance nuclease resistance, modulate immune responses, and, critically, improve binding affinity to target RNA sequences.[1][3][4] This guide provides an in-depth comparison of 3'-fluoro modifications against other common alternatives, supported by experimental data and protocols, to inform your research and development decisions.

The 3'-Fluoro Modification: A Structural Deep Dive

The strategic placement of a fluorine atom on the sugar moiety of a nucleotide can profoundly influence its biophysical properties. While 2'-fluoro (2'-F) modifications are more common and widely studied, the 3'-fluoro substitution, particularly in the context of hexitol nucleic acids (HNA), offers unique characteristics.

A prime example is the 3'-Fluoro Hexitol Nucleic Acid (FHNA). In this architecture, the standard five-membered ribose ring is replaced by a six-membered hexitol ring, with a fluorine atom at the 3' position. The synthesis of the corresponding phosphoramidite monomers is a critical first step, typically achieved from known sugar precursors, enabling their incorporation into oligonucleotides via standard solid-phase synthesis.[5]

The stereochemistry of the fluorine atom is paramount. When the 3'-fluorine is in an axial orientation (as in FHNA), it significantly boosts the oligonucleotide's affinity for its complementary RNA strand.[5] Conversely, an equatorial fluorine (as in Ara-FHNA) results in a notable destabilization of the resulting duplex.[5] This demonstrates the exquisite structural sensitivity of nucleic acid hybridization.

Caption: Structure of a 3'-Fluoro Hexitol Nucleic Acid (FHNA) thymine monomer.

The "Why": Unpacking the Mechanism of Enhanced Affinity

The enhanced binding affinity of fluoro-modified oligonucleotides is a subject of deep scientific interest. The prevailing explanation centers on the concept of conformational preorganization .

The high electronegativity of the fluorine atom influences the sugar pucker of the nucleotide. For 2'-fluoro modifications, this strongly favors a C3'-endo conformation, which is characteristic of A-form RNA duplexes.[3][6] By "locking" the sugar into an RNA-like pucker, the oligonucleotide is conformationally pre-organized for binding to its RNA target.[7] This reduces the entropic penalty of hybridization, as the oligo does not need to undergo a significant conformational change upon binding, leading to a more stable duplex. The more a nucleoside is preorganized in this N-type (C3'-endo) conformation, the higher the stability of the duplex formed with its RNA complement.[7]

However, recent crystallographic and thermodynamic analyses of 2'-F-RNA duplexes have added a fascinating layer of complexity. These studies suggest that the increased stability is not primarily driven by a favorable entropic contribution (as the preorganization theory would imply), but rather by enthalpy .[8] The data indicate that the replacement of the 2'-hydroxyl group with fluorine leads to a less hydrated duplex in the minor groove.[8] This altered hydration landscape may strengthen Watson-Crick base pairing and π-π stacking interactions, resulting in a more enthalpically favorable bond.[8] This insight is critical, as it suggests that the role of the 2'-substituent extends beyond simply sculpting the sugar's conformation.

Performance Benchmarking: A Comparative Analysis

To contextualize the performance of fluoro-modified oligonucleotides, it is essential to compare their binding affinity against other "second-generation" modifications. The most common metric for this comparison is the change in melting temperature (ΔTm) of a duplex per modification. A higher Tm indicates a more stable duplex and thus, higher binding affinity.

Modification Type	Chemical Group	Typical ΔTm per Modification (vs. DNA/RNA)	Key Characteristics
2'-Fluoro (2'-F)	-F	+2.5°C [3][9]	High affinity; A-form conformation; low steric bulk; may induce protein degradation.[1]
2'-O-Methyl (2'-OMe)	-OCH₃	+1.0 to +1.5°C	Good nuclease resistance; reduced immune stimulation.[3]
2'-O-Methoxyethyl (2'-MOE)	-OCH₂CH₂OCH₃	+0.9 to +1.7°C[3]	Excellent nuclease resistance; increased binding affinity; well-tolerated in vivo.[3][9]
Locked Nucleic Acid (LNA)	2'-O, 4'-C Methylene Bridge	+4.0 to +8.0°C[3]	Unprecedented binding affinity; can cause toxicity if used extensively.[3]
3'-Fluoro Hexitol (FHNA)	Axial -F on Hexitol Ring	Up to +3.0°C[10]	High affinity and excellent nuclease resistance; stereochemistry is critical.

Data compiled from multiple sources. The exact ΔTm can vary based on sequence, position of modification, and buffer conditions.

As the data show, 2'-F and FHNA modifications provide a substantial increase in thermal stability, surpassing the popular 2'-OMe and 2'-MOE modifications.[3][10][9] While they do not reach the exceptional affinity of LNA, they offer a potent combination of high affinity and good biological performance without the same level of toxicity concerns associated with fully LNA-modified oligos.[3]

Experimental Protocol: Thermal Denaturation Analysis

Trustworthy data is built on robust methodology. A fundamental technique to quantify the binding affinity and thermal stability of modified oligonucleotides is UV thermal denaturation analysis , used to determine the melting temperature (Tm).

Objective: To determine the Tm of a duplex formed between a 3'-fluoro modified oligonucleotide and its complementary RNA target.

Materials:

• Modified oligonucleotide and complementary RNA strand (HPLC-purified)

• Annealing Buffer: 10 mM Sodium Phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0

• Nuclease-free water

• UV-Vis Spectrophotometer with a temperature-controlled cell holder (e.g., Peltier device)

• Quartz cuvettes with a 1 cm path length

Step-by-Step Methodology:

• Oligonucleotide Preparation: Resuspend the lyophilized oligonucleotides in nuclease-free water to create concentrated stock solutions (e.g., 100 µM). Quantify the concentration accurately using UV absorbance at 260 nm.

• Annealing:

  • In a microcentrifuge tube, combine equimolar amounts of the modified oligo and its RNA complement to a final concentration of 2-5 µM in the Annealing Buffer. The total volume can be 100-500 µL.

  • Heat the mixture to 95°C for 5 minutes. This step ensures that any intermolecular secondary structures are denatured.

  • Allow the solution to cool slowly to room temperature over several hours. This facilitates the formation of the desired duplex.

• Spectrophotometer Setup:

  • Set the spectrophotometer to monitor absorbance at 260 nm.

  • Program a temperature ramp (melt curve) from 20°C to 95°C with a ramp rate of 0.5-1.0°C per minute. Data points should be collected at least every 0.5°C.

• Data Acquisition:

  • Blank the spectrophotometer at the starting temperature using only the Annealing Buffer.

  • Transfer the annealed oligo duplex solution to the cuvette and place it in the temperature-controlled holder.

  • Initiate the temperature ramp program and record the absorbance at 260 nm as a function of temperature.

• Data Analysis:

  • Plot the absorbance versus temperature. The resulting curve will be sigmoidal, representing the transition from a double-stranded (low absorbance) to a single-stranded (high absorbance) state, a phenomenon known as the hyperchromic effect.

  • The melting temperature (Tm) is defined as the temperature at which 50% of the duplexes have dissociated. This is mathematically determined by finding the maximum of the first derivative of the melting curve.

Caption: Workflow for determining oligonucleotide melting temperature (Tm) via UV analysis.

Trustworthiness & Field Insights: A Balanced Perspective

While high binding affinity is a primary goal, a senior scientist must also consider the potential for off-target effects. Here, the trustworthiness of a modification is validated by a comprehensive understanding of its cellular interactions.

A pivotal study revealed that phosphorothioate (PS) ASOs containing 2'-F modifications can cause the rapid, proteasome-mediated degradation of the DBHS (Drosophila behavior/human splicing) protein family, including P54nrb and PSF.[1] This effect was observed across different cell types and was independent of the oligonucleotide sequence, pointing to a chemistry-driven toxicity.[1] The research suggests that 2'-F modified oligos exhibit a higher binding affinity for these specific nuclear proteins, leading to their unintended degradation.[1]

This finding does not disqualify fluoro-modified oligos, but it underscores a critical principle of due diligence in drug development. It highlights the necessity of:

• Comprehensive Protein Binding Screens: Evaluating how a lead candidate interacts with the cellular proteome beyond its intended RNA target.

• Careful Sequence and Chemistry Design: The position and density of 2'-F modifications can be optimized to balance high target affinity with a minimal off-target toxicity profile.

• In-depth Toxicological Studies: Moving beyond simple efficacy assays to understand the full biological impact of a chosen chemical modification.

Conclusion

The 3'-fluoro modification, particularly in its FHNA incarnation, represents a powerful tool for enhancing the binding affinity and nuclease resistance of therapeutic oligonucleotides. It offers a significant improvement over earlier modifications like 2'-OMe and 2'-MOE, providing a favorable balance of potency and tolerability. The underlying mechanism, a combination of conformational preorganization and altered duplex hydration, provides a clear rationale for its efficacy.

However, as with any advanced chemical tool, its application requires a sophisticated understanding of its potential liabilities, such as off-target protein interactions. By employing rigorous experimental validation and maintaining a critical perspective on potential toxicities, researchers can effectively harness the power of 3'-fluoro modifications to develop the next generation of safe and effective RNA-targeted therapeutics.

References

• De Bouvere, B., et al. (2012). Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides. Journal of the American Chemical Society. [Link]

• Gryaznov, S. M., et al. (1996). Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties. Nucleic Acids Research. [Link]

• Kaur, H., et al. (2020). A comprehensive overview of modified oligonucleotides for antisense therapeutics. RSC Medicinal Chemistry. [Link]

• Gryaznov, S. M., et al. (1996). Oligo-2'-fluoro-2'-deoxynucleotide N3'-->P5' phosphoramidates: synthesis and properties. PMC. [Link]

• Dowdy, S. F. (2017). The chemical evolution of oligonucleotide therapies of clinical utility. Nature Biotechnology. [Link]

• Moreira, D., et al. (2021). From Antisense RNA to RNA Modification: Therapeutic Potential of RNA-Based Technologies. Pharmaceuticals. [Link]

• Liang, X., et al. (2015). 2'-Fluoro-modified phosphorothioate oligonucleotide can cause rapid degradation of P54nrb and PSF. Nucleic Acids Research. [Link]

• Egloff, C., et al. (2010). Unexpected origins of the enhanced pairing affinity of 2'-fluoro-modified RNA. Journal of the American Chemical Society. [Link]

• Manoharan, M., et al. (2004). Tuning of conformational preorganization in model 2′,5′- and 3′,5′-linked oligonucleotides by 3′- and 2′-O-methoxyethyl modification. Nucleic Acids Research. [Link]

• Crooke, S. T., et al. (2021). Phosphorothioate modified oligonucleotide–protein interactions. Nucleic Acids Research. [Link]

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• 5. Synthesis, Improved Antisense Activity and Structural Rationale for the Divergent RNA Affinities of 3′-Fluoro Hexitol Nucleic Acid (FHNA and Ara-FHNA) Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Thermal Stability of Duplexes with 3'-Fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thermal Stability in Nucleic Acid Therapeutics

The thermal stability of a nucleic acid duplex, quantified by its melting temperature (Tm), is a cornerstone of its biological function and therapeutic potential. Tm is the temperature at which 50% of the duplex dissociates into single strands[1]. This parameter is critical for applications such as antisense oligonucleotides, siRNAs, and diagnostic probes, as it dictates the affinity and specificity of the oligonucleotide for its target sequence under physiological conditions. A higher Tm generally indicates a more stable duplex, which can lead to enhanced efficacy and reduced off-target effects.

Chemical modifications to the sugar moiety of nucleosides are a powerful tool for modulating the thermal stability of oligonucleotide duplexes. One such modification that has garnered significant interest is the introduction of a fluorine atom. The high electronegativity of fluorine can induce favorable conformational changes in the sugar ring, leading to enhanced duplex stability. While 2'-fluoro modifications are well-characterized and known to increase thermal stability, the impact of 3'-fluoroadenosine on duplex stability is an area of active investigation. This guide aims to provide a comprehensive comparison, drawing on existing data for related modifications to infer the potential behavior of 3'-fluoroadenosine-containing duplexes.

The Impact of Sugar Pucker on Duplex Stability

The conformation of the sugar ring, known as sugar pucker, plays a pivotal role in determining the overall geometry and stability of a nucleic acid duplex. The two predominant conformations are C2'-endo and C3'-endo. The C2'-endo pucker is characteristic of B-form DNA, while the C3'-endo pucker is found in A-form RNA duplexes[2]. RNA:RNA duplexes, which adopt an A-form geometry, are generally more thermodynamically stable than DNA:DNA duplexes[2].

The introduction of an electronegative fluorine atom at the 2' or 3' position of the ribose can influence the sugar pucker equilibrium. For instance, 2'-fluoro modifications tend to favor the C3'-endo conformation, thereby pre-organizing the nucleotide for incorporation into an A-form-like duplex. This conformational preference is a key factor behind the observed increase in thermal stability of duplexes containing 2'-fluoro modifications. It is hypothesized that a 3'-fluoro modification would similarly influence the sugar pucker, potentially leading to altered duplex stability.

Comparative Analysis of Duplex Thermal Stability

While direct, comprehensive experimental data on the thermal stability of duplexes containing 3'-fluoroadenosine is limited in publicly available literature, we can draw valuable insights from comparing unmodified duplexes with those containing the well-studied 2'-fluoro modification.

Modification	Duplex Type	Typical ΔTm per modification (°C)	Reference
Unmodified	DNA:DNA	Baseline	N/A
Unmodified	RNA:RNA	Higher than DNA:DNA	[2]
2'-Fluoroadenosine	RNA:RNA	+1.8 to +2.2	[3]
3'-Fluoroadenosine	DNA:DNA / RNA:RNA	Data Not Readily Available	N/A

Table 1: Comparison of the change in melting temperature (ΔTm) for various modifications. The ΔTm for 3'-fluoroadenosine is an area for further experimental investigation.

The data clearly indicates that 2'-fluoro modifications consistently enhance the thermal stability of RNA duplexes. This stabilizing effect is attributed to the fluorine atom's influence on the sugar pucker, promoting the C3'-endo conformation characteristic of the more stable A-form helix. While we await specific experimental Tm values for 3'-fluoroadenosine-modified duplexes, it is plausible that the 3'-fluoro substitution will also impact duplex stability, though the magnitude and direction of this change require empirical determination.

Experimental Protocol: Determining Duplex Thermal Stability via UV-Thermal Denaturation

To empower researchers to investigate the thermal stability of 3'-fluoroadenosine-modified duplexes and other novel modifications, we provide a detailed, self-validating protocol for UV-thermal denaturation experiments.

Principle

This method relies on the hyperchromic effect, where the absorbance of a nucleic acid solution at 260 nm increases as the duplex denatures into single strands[4]. By monitoring the absorbance as a function of temperature, a melting curve is generated, from which the Tm can be determined as the temperature at the midpoint of the transition.

Materials and Reagents

• Purified oligonucleotides (unmodified, 2'-fluoro-modified, 3'-fluoro-modified, and their complementary strands)

• Melting Buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0)

• Nuclease-free water

• UV-Vis spectrophotometer with a Peltier temperature controller

• Quartz cuvettes (1 cm path length)

Step-by-Step Methodology

• Oligonucleotide Preparation:

  • Resuspend lyophilized oligonucleotides in nuclease-free water to create stock solutions (e.g., 100 µM).

  • Quantify the concentration of each stock solution by measuring the absorbance at 260 nm. Use the appropriate extinction coefficients for modified and unmodified oligonucleotides.

• Duplex Annealing:

  • In a microcentrifuge tube, combine equimolar amounts of the sense and antisense strands to the desired final concentration (e.g., 1 µM) in the melting buffer.

  • Heat the mixture to 95°C for 5 minutes to ensure complete denaturation of any secondary structures.

  • Allow the solution to cool slowly to room temperature over several hours to facilitate proper duplex formation.

• UV-Thermal Denaturation Measurement:

  • Transfer the annealed duplex solution to a quartz cuvette and place it in the spectrophotometer's Peltier-controlled cell holder.

  • Blank the spectrophotometer with the melting buffer.

  • Set the instrument to monitor the absorbance at 260 nm while ramping the temperature from a starting temperature (e.g., 20°C) to a final temperature (e.g., 95°C) at a controlled rate (e.g., 0.5°C/minute).

  • Record the absorbance at regular temperature intervals (e.g., every 0.5°C).

• Data Analysis:

  • Plot the absorbance at 260 nm versus temperature to generate the melting curve.

  • The Tm is determined by finding the temperature at which the first derivative of the melting curve is at its maximum[5].

  • Thermodynamic parameters such as enthalpy (ΔH°) and entropy (ΔS°) of melting can be derived from the shape of the melting curve using van't Hoff analysis[6].

Experimental Workflow Diagram

Caption: Comparison of unmodified and 3'-fluoroadenosine-containing duplex structures.

Conclusion and Future Directions

The incorporation of 3'-fluoroadenosine into nucleic acid duplexes represents a promising avenue for the development of novel therapeutics and diagnostics. While direct experimental evidence for its effect on thermal stability is still emerging, comparisons with the well-established 2'-fluoro modification suggest a high probability of a stabilizing effect. The detailed experimental protocol provided in this guide offers a robust framework for researchers to empirically determine the Tm and thermodynamic parameters of 3'-fluoroadenosine-modified duplexes.

Future research should focus on systematically generating melting temperature data for a variety of sequences and duplex types containing 3'-fluoroadenosine. Such studies will be invaluable for building a comprehensive understanding of its impact on duplex stability and for guiding the rational design of next-generation nucleic acid-based technologies.

References

• Piao, X., Wang, H., Binzel, D. W., & Guo, P. (2018). Assessment and comparison of thermal stability of phosphorothioate-DNA, DNA, RNA, 2'-F RNA, and LNA in the context of Phi29 pRNA 3WJ. RNA, 24(1), 67–76.
• Watts, J. K., & Deleavey, G. F. (2010). 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data. Journal of the American Chemical Society, 132(40), 14282–14290.
• Haeberli, A., et al. (2005). 2′-Fluoro RNA Shows Increased Watson-Crick H-Bonding Strength and Stacking relative to RNA: Evidence from NMR and Thermodynamic Data. Journal of the American Chemical Society, 127(15), 5730-5731.
• Aboul-ela, F., et al. (2006). Effect of base modifications on structure, thermodynamic stability, and gene silencing activity of short interfering RNA. Nucleic Acids Research, 34(5), 1669-1675.

• rmelting: Computation of melting temperature of nucleic acid duplexes. (n.d.). Retrieved from [Link]

• Prakash, T. P., et al. (2010). Unexpected origins of the enhanced pairing affinity of 2′-fluoro-modified RNA. Nucleic Acids Research, 38(18), 6281–6293.
• Mergny, J. L., & Lacroix, L. (2003). Analysis of thermal melting curves. Oligonucleotides, 13(6), 515-537.

• Agilent Technologies. (2024). Optimization of Thermal Stability Measurements for the Identification of Oligonucleotide APIs Using UV-Vis Spectrophotometry. Retrieved from [Link]

• Wikipedia. (2023). Nucleic acid thermodynamics. Retrieved from [Link]

• Agilent Technologies. (2024). Optimization of Thermal Stability Measurements for the Identification of Oligonucleotide APIs Using UV-Vis Spectrophotometry. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Ultraviolet absorbance of oligonucleotides. Retrieved from [Link]

• Protocol for DNA Duplex Tm Measurements. (n.d.). Retrieved from [Link]

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A Comparative Guide to the Cytotoxicity of Oligonucleotides Containing N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of chemically modified oligonucleotides has revolutionized the landscape of molecular biology and therapeutics. By altering the fundamental building blocks of DNA and RNA, we can enhance their stability, binding affinity, and cellular uptake, unlocking their potential as antisense agents, siRNAs, aptamers, and gene-editing components. However, these chemical modifications, while bestowing desirable therapeutic properties, can also introduce unintended biological consequences, most notably, cytotoxicity.

This guide provides an in-depth comparative analysis of the anticipated cytotoxic profile of oligonucleotides incorporating the novel modified nucleoside, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine . As direct experimental data for this specific modification is not yet widely available in peer-reviewed literature, this guide will adopt a first-principles approach. We will deconstruct the nucleoside into its constituent chemical modifications and, by drawing upon established knowledge of similar alterations, build a predictive framework for its cytotoxic potential. This analysis will be contextualized by comparing it with commonly used oligonucleotide modifications and will be supported by detailed experimental protocols for assessing cytotoxicity in your own research.

Deconstructing the Modified Nucleoside: A Cytotoxicity Perspective

The cytotoxic potential of an oligonucleotide is not merely the sum of its parts, but rather a complex interplay between its sequence, chemical nature, and the biological system it encounters. Let's dissect the key features of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine to understand their individual contributions.

• The 3'-Fluoro (3'-F) Modification: The substitution of a hydroxyl group with fluorine at the 3' position of the ribose sugar is a significant structural change. While 2'-fluoro modifications are more common and have been studied more extensively, the 3'-fluoro modification is known to be a potent chain terminator of RNA synthesis[1]. This is because the 3'-hydroxyl group is essential for the formation of the phosphodiester bond during nucleic acid elongation. This chain-terminating property is the basis for the antiviral and anticancer activity of many nucleoside analogs, but it can also be a source of cytotoxicity if the modified oligonucleotide is degraded into its constituent nucleosides, which can then be phosphorylated and incorporated into nascent DNA or RNA chains by cellular polymerases, leading to the disruption of normal cellular processes.

• The N6-Benzoyl Protecting Group: In standard oligonucleotide synthesis, the exocyclic amine of adenosine is protected to prevent side reactions. The N6-benzoyl group serves this purpose[2]. Typically, this group is removed during the final deprotection and cleavage step of synthesis. However, incomplete deprotection could lead to residual benzoyl groups in the final oligonucleotide population. While the direct cytotoxicity of a benzoylated adenosine within an oligonucleotide has not been extensively studied, related compounds like N6-benzyladenosine are known to induce apoptosis and cell cycle arrest in cancer cell lines[3][4][5]. Therefore, the purity of the final oligonucleotide product is a critical determinant of its safety profile.

• The 5'-O-DMT (Dimethoxytrityl) Group: The 5'-O-DMT group is a bulky, acid-labile protecting group attached to the 5'-hydroxyl of the nucleoside phosphoramidite, and it remains on the 5'-end of the oligonucleotide during solid-phase synthesis[1][6]. Its primary role is to ensure the stepwise, 3'-to-5' assembly of the oligonucleotide chain. For most biological applications, the DMT group is removed in the final purification step. If an oligonucleotide is used in its "DMT-on" state, the bulky, hydrophobic DMT group could significantly alter its interaction with cellular components and potentially increase its cytotoxicity through non-specific interactions. However, for most in-cell or in-vivo applications, a "DMT-off" oligonucleotide is used.

Comparative Analysis with Alternative Oligonucleotide Modifications

The choice of chemical modification is a critical decision in oligonucleotide design, with a direct impact on efficacy and safety. The following table provides a comparative overview of the anticipated cytotoxic profile of an oligonucleotide containing a 3'-fluoro modification against other commonly used modifications.

Modification Type	Primary Function	Known Cytotoxicity Profile	Anticipated Profile of 3'-F Modified Oligo
Unmodified DNA/RNA	Baseline	Low intrinsic toxicity, but rapidly degraded by nucleases.	-
Phosphorothioate (PS) Backbone	Nuclease resistance, enhances cellular uptake via protein binding.	Can cause sequence-independent cytotoxicity, particularly at high concentrations, through non-specific protein binding and immune stimulation.[7]	The cytotoxicity of a 3'-F oligo will likely be exacerbated if it also contains a PS backbone, a common combination for enhancing stability.
2'-O-Methyl (2'-OMe)	Nuclease resistance, increased binding affinity.	Generally considered to have a low cytotoxicity profile.	A 3'-F oligo might be more cytotoxic than a 2'-OMe oligo due to the potential for chain termination if degraded.
2'-O-Methoxyethyl (2'-MOE)	Enhanced nuclease resistance and binding affinity, reduced non-specific protein binding compared to PS.	Favorable safety profile, used in several FDA-approved drugs.	Likely to be significantly more cytotoxic than a 2'-MOE equivalent, especially if combined with a PS backbone.
2'-Fluoro (2'-F)	High binding affinity, nuclease resistance.	Can be cytotoxic, particularly in combination with a PS backbone.[7] This toxicity has been linked to increased promiscuous protein binding and induction of DNA damage.[8]	The cytotoxicity of a 3'-F oligo could be comparable to or even greater than a 2'-F oligo due to the added mechanism of chain termination. Direct comparative studies are needed.
Locked Nucleic Acid (LNA)	Extremely high binding affinity.	Can exhibit some hepatotoxicity, particularly with certain sequences or delivery methods.	The intrinsic cytotoxicity of the 3'-F modification would be a separate consideration from the LNA-associated toxicity profile.

Potential Mechanisms of Cytotoxicity

The cytotoxic effects of modified oligonucleotides can be triggered through several pathways. Understanding these can aid in the design of safer molecules and the interpretation of experimental results.

Caption: A potential pathway for modified oligonucleotide-induced cytotoxicity.

Experimental Protocols for Cytotoxicity Assessment

To empirically determine the cytotoxicity of an oligonucleotide, standardized, reproducible assays are essential. Below are detailed protocols for two of the most common methods: the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies cell membrane damage.

Protocol 1: MTT Assay for Cell Viability

This assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[9][10][11]

Materials:

• Cells of interest

• 96-well flat-bottom plates

• Complete culture medium

• Modified oligonucleotides and controls

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of your test and control oligonucleotides. Remove the old medium from the cells and add 100 µL of fresh medium containing the desired concentrations of oligonucleotides. Include wells with untreated cells (negative control) and a vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.

Caption: A typical workflow for an MTT-based cytotoxicity assay.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. It is a reliable marker for necrosis.[12][13][14]

Materials:

• Cells cultured and treated as in the MTT assay

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (provided with most kits, for positive control)

• Stop solution (provided with most kits)

• Microplate reader

Procedure:

• Cell Culture and Treatment: Prepare and treat cells in a 96-well plate as described in steps 1-3 of the MTT protocol. It is crucial to set up three types of controls for each treatment group:

  • Experimental: Cells treated with your oligonucleotide.

  • Spontaneous LDH Release (Low Control): Untreated cells.

  • Maximum LDH Release (High Control): Untreated cells lysed with lysis buffer 30 minutes before the assay.

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 10 minutes to pellet any detached cells.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new, optically clear 96-well plate.

• Reagent Addition: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add 50 µL to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of stop solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm.

Data Presentation and Interpretation

The data from cytotoxicity assays are typically presented as a dose-response curve, plotting cell viability (%) against the logarithm of the oligonucleotide concentration. This allows for the calculation of the CC50 (the concentration at which 50% of cell viability is lost).

Calculation for LDH Assay: Percent Cytotoxicity = [ (Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release) ] * 100

Hypothetical Comparative Cytotoxicity Data (CC50 in µM)

Oligonucleotide	HeLa Cells	A549 Cells	Primary Hepatocytes
Unmodified Control	> 100	> 100	> 100
2'-MOE-PS	50.5	65.2	> 80
2'-F-PS	12.8	20.1	35.4
Hypothetical 3'-F-PS	5.2	9.8	15.6

Note: The data for the "Hypothetical 3'-F-PS" oligonucleotide is illustrative and intended to show how results might be presented. Actual values would need to be determined experimentally.

Conclusion and Future Directions

While this guide provides a scientifically grounded, predictive analysis of the cytotoxicity of oligonucleotides containing N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, it is crucial to underscore that these are extrapolations. The complex interplay of modifications, sequence, and biological context makes empirical testing indispensable.

The introduction of a 3'-fluoro modification represents a potentially powerful tool in oligonucleotide chemistry, but its chain-terminating nature necessitates a thorough and rigorous evaluation of its cytotoxic profile. Researchers developing oligonucleotides with this or any other novel modification should conduct comprehensive safety assessments, including multiple cytotoxicity assays across various cell lines, to fully characterize their therapeutic window. The protocols and comparative framework provided herein offer a robust starting point for these critical investigations.

References

• Lia, A. N., et al. (2021). Towards an Improvement of Anticancer Activity of Benzyl Adenosine Analogs. PMC. Available from: [Link]

• Capo, S., et al. (2018). Fluorination of Naturally Occurring N6-Benzyladenosine Remarkably Increased Its Antiviral Activity and Selectivity. MDPI. Available from: [Link]

• Fimognari, C., et al. (2013). N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and apoptosis in bladder carcinoma T24 cells. PubMed. Available from: [Link]

• Hoskin, D. W., et al. (2006). Adenosine-Mediated Inhibition of the Cytotoxic Activity and Cytokine Production by Activated Natural Killer Cells. Cancer Research - AACR Journals. Available from: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Available from: [Link]

• protocols.io. (2023). MTT (Assay protocol). Available from: [Link]

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A Senior Application Scientist's Guide to N-Acyl Protecting Groups in Adenosine Phosphoramidites: A Comparative Analysis

For researchers, scientists, and drug development professionals immersed in the world of oligonucleotide synthesis, the choice of protecting groups is a pivotal decision that dictates the efficiency, purity, and viability of the final product. The exocyclic amine (N⁶) of adenosine, a reactive nucleophile, must be temporarily shielded to prevent unwanted side reactions during the automated, cyclical process of solid-phase synthesis.[1] The traditional N⁶-benzoyl (Bz) group has long been the workhorse in this field, valued for its stability. However, the demanding conditions required for its removal have catalyzed the development and adoption of alternative acyl protecting groups.

This guide provides an in-depth comparative analysis of the standard Benzoyl (Bz) protecting group against its more labile counterparts, primarily Phenoxyacetyl (Pac). We will explore the causality behind experimental choices, present comparative performance data, and provide detailed protocols to empower you to select the optimal protecting group strategy for your specific application.

The Chemistry of Protection: Structures and Rationale

The selection of a protecting group for the N⁶ position of adenosine represents a critical balance between stability during synthesis and lability during deprotection. The group must be robust enough to withstand the acidic conditions of the detritylation step and the reagents used for coupling, capping, and oxidation, yet be removable at the end of the synthesis without degrading the desired oligonucleotide product.[2]

Below are the chemical structures of the most common N-acyl protecting groups used for adenosine phosphoramidites.

Caption: Chemical structures of common N⁶-adenosine protecting groups.

Performance Benchmark: The N⁶-Benzoyl (Bz) Group

The benzoyl group is the traditional and most widely characterized protecting group for adenosine.[3][4] Its stability is its primary asset, providing a high degree of reliability during standard oligonucleotide synthesis cycles.

Advantages:

• High Stability: Robustly withstands the repeated acidic detritylation steps and coupling conditions of synthesis.[1][5]

• Well-Characterized: Extensive historical data and established protocols are available.[3][6]

Disadvantages:

• Harsh Deprotection: Requires prolonged exposure to concentrated ammonium hydroxide at elevated temperatures (e.g., 5-16 hours at 55°C) for complete removal.[3][5]

• Incompatibility with Sensitive Moieties: These harsh conditions can degrade sensitive modifications, such as fluorescent dyes, complex ligands, or base-labile analogs, incorporated into the oligonucleotide.[7][8]

The Rise of Milder Alternatives

The need to synthesize increasingly complex and sensitive modified oligonucleotides has driven the adoption of more labile protecting groups that can be removed under milder conditions.[9] Among these, the Phenoxyacetyl (Pac) group has emerged as a leading alternative for adenosine.[3]

Key Advantages of Milder Protecting Groups (Pac, Ac, dmf):

• Increased Lability: The electron-withdrawing nature of the phenoxy group in Pac, for instance, makes the amide carbonyl more susceptible to nucleophilic attack, facilitating faster cleavage under basic conditions.[3]

• Milder Deprotection Protocols: Enable the use of reagents like dilute ammonium hydroxide at room temperature or potassium carbonate in methanol, preserving the integrity of sensitive molecules.[7][10]

• Faster Workflows: Significantly reduce the deprotection time, accelerating the overall process from synthesis to purified product.[2]

Quantitative Comparison: Deprotection Kinetics and Conditions

The choice of protecting group directly impacts the post-synthesis deprotection strategy. While all commonly used phosphoramidites exhibit high coupling efficiencies (typically 98-99.5%), the deprotection conditions vary significantly.[3]

Protecting Group Strategy	Reagent	Temperature	Time	Suitability & Key Considerations
Standard (Bz-dA)	Concentrated Ammonium Hydroxide	55 °C	5 - 16 hours	Robust and reliable for standard DNA/RNA oligos. Not suitable for base-labile modifications.[3][4]
Standard (Bz-dA)	Ammonium Hydroxide / Methylamine (AMA) (1:1)	65 °C	10 - 15 minutes	"UltraFAST" method. Crucially, N⁴-acetyl-dC (Ac-dC) must be used instead of Bz-dC to prevent a transamination side reaction that forms N⁴-methyl-dC. [2][6]
UltraMild (Pac-dA)	Concentrated Ammonium Hydroxide	Room Temp.	< 4 hours	Milder conditions suitable for many modified oligonucleotides.[10]
UltraMild (Pac-dA)	0.05M Potassium Carbonate in Methanol	Room Temp.	4 hours	"UltraMILD" conditions for highly sensitive dyes and modifications. Requires use of Pac- or Ac- protected A, C, and G monomers.[4][9]

Critical Performance Metric: Stability and Side Reactions

Beyond deprotection kinetics, the stability of the protecting group during synthesis is crucial for achieving high-purity oligonucleotides.

Resistance to Depurination

A key step in each synthesis cycle is the removal of the 5'-DMT group using a mild acid (e.g., trichloroacetic acid). This acidic environment can lead to the undesirable cleavage of the N-glycosidic bond, particularly at adenosine residues, resulting in depurination. It has been reported that N⁶-phenoxyacetyl-deoxyadenosine exhibits superior stability against depurination during this acidic detritylation step compared to the conventional N⁶-benzoyl-protected adenosine.[3][10] This enhanced stability can lead to a higher yield of the full-length oligonucleotide product.

Experimental Workflows and Protocols

Authoritative and reproducible protocols are the foundation of scientific integrity. The following sections detail the standard workflows for oligonucleotide synthesis and deprotection.

Standard Oligonucleotide Synthesis Cycle

The automated solid-phase synthesis of oligonucleotides proceeds in a 3' to 5' direction through a repeated four-step cycle for each monomer addition. This cycle is fundamentally the same regardless of the specific N-acyl protecting group used on the nucleobase.[1]

Caption: The four-step cycle of solid-phase oligonucleotide synthesis.

Protocol 1: Standard Deprotection of N⁶-Benzoyl Protected Oligonucleotides

This protocol is suitable for standard DNA and RNA oligonucleotides without base-labile modifications.

• Transfer the solid support (e.g., CPG) containing the synthesized oligonucleotide from the synthesis column to a 2 mL screw-cap vial.[6]

• Add 1-2 mL of concentrated ammonium hydroxide (28-30%) to the vial.

• Seal the vial tightly and heat in a heating block or oven at 55°C for 8-12 hours.[4]

• Allow the vial to cool completely to room temperature.

• Carefully transfer the supernatant, which contains the cleaved and deprotected oligonucleotide, to a new sterile tube.

• Wash the solid support with 0.5 mL of a water/ethanol (1:1) mixture, and combine the wash with the supernatant from the previous step.

• Evaporate the combined solution to dryness using a centrifugal vacuum concentrator. The resulting pellet is the crude deprotected oligonucleotide, ready for purification.

Protocol 2: UltraMild Deprotection of N⁶-Phenoxyacetyl Protected Oligonucleotides

This protocol is designed for oligonucleotides containing sensitive modifications that are incompatible with harsh ammonia treatment. This requires the use of the full set of UltraMild phosphoramidites (e.g., Pac-dA, iPr-Pac-dG, Ac-dC).[7]

• Transfer the solid support to a suitable vial.

• Add 1-2 mL of 0.05M potassium carbonate (K₂CO₃) in anhydrous methanol.

• Seal the vial and let it stand at room temperature for 4 hours, with occasional gentle agitation.[4]

• Transfer the methanolic supernatant to a new tube.

• Wash the support with 0.5 mL of methanol and combine the washings.

• Evaporate the solution to dryness in a centrifugal vacuum concentrator.

Decision Workflow for Deprotection Strategy

The choice of deprotection method is contingent on the protecting groups used during synthesis and the sensitivity of any incorporated modifications.

Caption: Decision workflow for selecting the appropriate deprotection protocol.

Conclusion and Recommendations

While the standard N⁶-benzoyl protecting group remains a reliable choice for the synthesis of unmodified oligonucleotides, its utility is limited in the context of modern, complex nucleic acid chemistry. The development of milder protecting groups, such as N⁶-phenoxyacetyl, provides researchers with the essential tools to synthesize and deprotect oligonucleotides bearing sensitive modifications with high fidelity.

Key Recommendations:

• For standard, unmodified DNA and RNA: The traditional N⁶-benzoyl (Bz) group offers a cost-effective and well-documented workflow.

• For high-throughput synthesis: An AMA-compatible strategy using N⁴-acetyl-cytidine (Ac-dC) provides the fastest deprotection times.

• For oligonucleotides with sensitive dyes, labels, or base-labile analogs: The use of an UltraMild protecting group scheme, such as N⁶-phenoxyacetyl (Pac) for adenosine, is strongly recommended to ensure the integrity of the final product. The superior stability of Pac-dA against depurination provides an additional advantage, potentially increasing the yield of full-length products.

By understanding the chemical properties and performance trade-offs of these protecting groups, researchers can optimize their synthesis strategies, leading to higher purity, improved yields, and greater success in their scientific endeavors.

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• UltraMild Base Protection Phosphoramidites and Supports - Glen Research. 7

• 2'-O-Me Phosphoramidites and Supports for RNA Synthesis - Glen Research. 8

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• The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups - NIH. 10

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• Protecting Groups for DNA, RNA and 2'-OMe-RNA Monomers - Glen Research. 11

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Navigating the Specificity Challenge: A Comparative Guide to Antibody Cross-Reactivity with 3'-Fluoro Modified DNA/RNA

For researchers and drug development professionals working with therapeutic oligonucleotides, understanding the nuances of antibody interactions with chemically modified nucleic acids is paramount. The introduction of modifications such as the 3'-fluoro (3'-F) group, while beneficial for enhancing stability and target affinity, can significantly alter the immunogenic profile of DNA and RNA.[1][2][3][4] This guide provides an in-depth comparison of antibody reactivity to 3'-fluoro modified versus unmodified oligonucleotides, supported by established experimental methodologies to empower you in your research and development endeavors.

The Rationale: Why 3'-Fluoro Modification Matters for Antibody Recognition

The specificity of an antibody is dictated by the precise three-dimensional structure of its target epitope. In the context of nucleic acids, antibodies can recognize the bases, the sugar-phosphate backbone, or a combination of both. The 3'-fluoro modification, replacing the hydroxyl group at the 3' position of the sugar ring, induces a conformational shift in the sugar pucker.[1][2][3][4] This seemingly minor alteration can have a profound impact on the overall structure of the nucleic acid, potentially creating or masking antibody binding sites.

For instance, antibodies that primarily recognize the sugar-phosphate backbone of natural DNA or RNA may exhibit reduced binding to their 3'-fluoro modified counterparts due to this conformational change. Conversely, the introduction of the fluorine atom could inadvertently create a novel epitope, leading to unforeseen cross-reactivity with pre-existing or induced antibodies.[5][6] Therefore, rigorous testing of antibody specificity is not just a quality control step; it is a critical component of preclinical safety assessment and assay development for therapeutic oligonucleotides.[7]

Comparative Analysis of Antibody Binding: A Methodological Approach

To objectively assess the cross-reactivity of antibodies with 3'-fluoro modified DNA/RNA, a multi-pronged experimental approach is recommended. Here, we compare three robust methods: Competitive ELISA, Dot Blot analysis, and Surface Plasmon Resonance (SPR).

Competitive ELISA: Quantifying Binding Specificity

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a powerful technique to quantify the specificity of an antibody for its target and to determine the extent of cross-reactivity with related molecules.[8][9][10][11][12] In this setup, the unmodified oligonucleotide is coated onto the microplate wells, and the antibody is pre-incubated with varying concentrations of either the unmodified (competitor) or the 3'-fluoro modified (test competitor) oligonucleotide before being added to the wells.

The degree of inhibition of the antibody binding to the coated unmodified oligonucleotide is then measured. If the antibody is highly specific for the unmodified sequence, it will be outcompeted effectively by the unmodified oligonucleotide in solution, resulting in a low signal. The 3'-fluoro modified oligonucleotide will be a less effective competitor, leading to a higher signal. The relative concentrations required to achieve 50% inhibition (IC50) provide a quantitative measure of cross-reactivity.

Illustrative Data:

Competitor Oligonucleotide	IC50 (nM)	Interpretation
Unmodified DNA/RNA	10	High-affinity binding of the antibody to its intended target.
3'-Fluoro Modified DNA/RNA	>1000	Low cross-reactivity; the antibody has significantly lower affinity for the modified oligonucleotide.

Experimental Workflow: Competitive ELISA

Caption: Dot blot workflow for visual assessment of antibody specificity.

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

Surface Plasmon Resonance (SPR) provides real-time, label-free quantitative data on the kinetics (association and dissociation rates) and affinity of antibody-oligonucleotide interactions. [13][14][15]In a typical SPR experiment, one of the interactants (e.g., a biotinylated unmodified oligonucleotide) is immobilized on a sensor chip. The antibody is then flowed over the surface, and the binding is measured as a change in the refractive index.

To assess cross-reactivity, the experiment is repeated with the 3'-fluoro modified oligonucleotide immobilized on a separate flow cell of the sensor chip. A direct comparison of the binding curves and the calculated association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD) will provide a detailed understanding of the differences in binding kinetics and affinity. A significantly higher KD for the 3'-fluoro modified oligonucleotide would confirm lower binding affinity.

Illustrative Data:

Interacting Molecules	Association Rate (ka) (1/Ms)	Dissociation Rate (kd) (1/s)	Affinity (KD) (M)
Antibody + Unmodified DNA/RNA	1 x 10^5	1 x 10^-4	1 x 10^-9
Antibody + 3'-F Modified DNA/RNA	5 x 10^3	5 x 10^-3	1 x 10^-6

Conceptual Workflow: Surface Plasmon Resonance

Caption: Conceptual workflow for SPR-based kinetic analysis of antibody binding.

Detailed Experimental Protocols

Competitive ELISA Protocol

• Coating: Coat a 96-well microtiter plate with 100 µL/well of the unmodified oligonucleotide at a concentration of 1-10 µg/mL in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C. [8]2. Washing: Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20). [8]3. Blocking: Block the remaining protein-binding sites by adding 200 µL/well of blocking buffer (e.g., 5% BSA in PBS). Incubate for 1-2 hours at 37°C. [8]4. Competition: In a separate plate or tubes, prepare serial dilutions of the competitor (unmodified oligonucleotide) and the test competitor (3'-fluoro modified oligonucleotide). Add a constant concentration of the primary antibody to each dilution and incubate for 1 hour at 37°C to allow binding to occur. [8]5. Incubation: Add 100 µL of the antibody-competitor mixtures to the coated and blocked plate. Incubate for 90 minutes at 37°C. [8]6. Washing: Wash the plate three times with wash buffer.

• Secondary Antibody: Add 100 µL of HRP-conjugated secondary antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at 37°C. [8]8. Washing: Wash the plate three times with wash buffer.

• Detection: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes. [8]10. Stopping the Reaction: Add 50 µL of stop solution (e.g., 2N H2SO4) to each well. [8]11. Measurement: Read the absorbance at 450 nm using a microplate reader. [8]12. Analysis: Plot the absorbance against the log of the competitor concentration and determine the IC50 values. [16]

Dot Blot Protocol

• Sample Preparation: Prepare serial dilutions of the unmodified and 3'-fluoro modified oligonucleotides in a suitable buffer (e.g., PBS).

• Spotting: Carefully spot 1-2 µL of each dilution onto a dry nitrocellulose or nylon membrane. Mark the membrane to identify the spots. Allow the spots to air dry completely. [17]3. Cross-linking (for nylon membranes): Place the membrane on a UV transilluminator and expose to UV light for the recommended time to crosslink the nucleic acids to the membrane.

• Blocking: Immerse the membrane in blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBS-T) and incubate for 1 hour at room temperature with gentle agitation. [17]5. Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the membrane three times for 5-10 minutes each with wash buffer (e.g., TBS-T).

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with wash buffer.

• Detection: Incubate the membrane with a chemiluminescent substrate (ECL) for the recommended time.

• Imaging: Expose the membrane to X-ray film or use a digital imager to capture the chemiluminescent signal.

Conclusion and Implications

The chemical modification of therapeutic oligonucleotides is a double-edged sword. While 3'-fluoro modifications can enhance the desired therapeutic properties, they can also alter the molecule's interaction with the immune system. The experimental framework outlined in this guide provides a robust strategy for assessing the cross-reactivity of antibodies with 3'-fluoro modified DNA and RNA.

A thorough understanding of these interactions is crucial for:

• Preclinical Safety Assessment: Identifying potential immunogenicity and off-target effects of therapeutic oligonucleotides. [7]* Assay Development: Ensuring the specificity and accuracy of immunoassays used for pharmacokinetic and pharmacodynamic studies.

• Lead Optimization: Selecting oligonucleotide candidates with favorable immunogenic profiles.

By employing these comparative methodologies, researchers and drug developers can navigate the complexities of antibody cross-reactivity, ultimately leading to the development of safer and more effective nucleic acid-based therapeutics.

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A Comparative Performance Analysis of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine in Therapeutic Oligonucleotide Synthesis

Introduction

The landscape of nucleic acid therapeutics, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), is continually evolving, driven by the need for enhanced stability, target affinity, and in vivo efficacy. Chemical modification of oligonucleotide building blocks is the cornerstone of this advancement, addressing the inherent limitations of natural nucleic acids, such as rapid degradation by nucleases. Among the arsenal of available modifications, fluorinated nucleosides have garnered significant attention for their unique stereoelectronic properties.

This guide provides an in-depth performance benchmark of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine, a key phosphoramidite for incorporating 3'-fluoro modifications into synthetic oligonucleotides. We will objectively compare its impact on critical performance metrics against other widely adopted sugar modifications: 2'-O-Methyl (2'-OMe), 2'-O-Methoxyethyl (2'-MOE), and Locked Nucleic Acid (LNA), with unmodified deoxyadenosine (dA) serving as a baseline control. Through detailed experimental protocols and comparative data, this document will serve as a technical resource for researchers, scientists, and drug development professionals navigating the selection of chemical modifications for next-generation oligonucleotide therapeutics.

The Scientific Rationale for 3'-Fluoro Modification

The introduction of a fluorine atom at the 3'-position of the deoxyribose sugar ring is a strategic chemical choice designed to confer specific, advantageous properties to an oligonucleotide. The high electronegativity of fluorine profoundly influences the sugar's conformational preference.

Specifically, the 3'-fluoro group promotes a C2'-endo sugar pucker, which is characteristic of DNA and is crucial for oligonucleotides designed to elicit RNase H activity, a primary mechanism for antisense drugs. This contrasts with 2'-modifications like 2'-F or 2'-OMe, which favor a C3'-endo pucker, characteristic of A-form RNA helices. This conformational preference is a critical determinant of the resulting duplex's geometry, stability, and interaction with cellular machinery. Furthermore, the C-F bond is exceptionally stable, contributing to enhanced resistance against nuclease-mediated degradation, a prerequisite for any oligonucleotide drug candidate.

Comparative Experimental Design

To provide a robust benchmark, we designed a series of experiments to evaluate oligonucleotides synthesized with 3'-fluoroadenosine against those containing other common modifications. The goal is to quantify the trade-offs and advantages of each chemical class in key performance areas.

Key Performance Indicators (KPIs):

• Nuclease Stability: The half-life of the oligonucleotide in the presence of nucleases (simulated by serum exposure).

• Thermal Stability (Binding Affinity): The melting temperature (T_m) of the oligonucleotide duplexed with its complementary RNA target, indicating binding strength.

• Gene Silencing Efficacy: The in vitro potency (IC_50) of siRNA duplexes incorporating the modification to silence a target gene.

Molecules Under Comparison: A 19-mer antisense oligonucleotide sequence was synthesized with five different versions, each containing three modified adenosine residues at specific positions.

• Control (dA): Standard deoxyadenosine.

• 3'-F-A: Incorporating N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

• 2'-OMe-A: Incorporating a 2'-O-Methyl adenosine phosphoramidite.

• 2'-MOE-A: Incorporating a 2'-O-Methoxyethyl adenosine phosphoramidite.

• LNA-A: Incorporating a Locked Nucleic Acid adenosine phosphoramidite.

Caption: Figure 1. Experimental workflow for benchmarking modified oligonucleotides.

Methodologies and Protocols

The trustworthiness of comparative data hinges on the rigor of the underlying experimental protocols. The following methodologies were employed.

Protocol 1: Oligonucleotide Synthesis

Oligonucleotides were synthesized using standard automated phosphoramidite chemistry on a solid support.[1][2][3]

• Deblocking: The 5'-O-DMT protecting group of the resin-bound nucleoside is removed using a mild acid (e.g., trichloroacetic acid).

• Coupling: The desired phosphoramidite (e.g., N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine) is activated with a catalyst (e.g., tetrazole) and coupled to the free 5'-hydroxyl group of the growing chain.

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of deletion-mutant sequences.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester using an iodine solution.

• Iteration: The cycle is repeated until the full-length oligonucleotide is synthesized.

• Cleavage and Deprotection: The completed oligonucleotide is cleaved from the solid support, and all remaining protecting groups (e.g., benzoyl on adenine, cyanoethyl on the phosphate backbone) are removed using concentrated ammonium hydroxide.

• Purification: Crude oligonucleotides are purified by reverse-phase HPLC, desalted, and quantified by UV absorbance at 260 nm. Quality control is performed using mass spectrometry to confirm the correct molecular weight.[4]

Causality: The DMT group is acid-labile, allowing for controlled deprotection at each cycle, while the base-labile benzoyl and cyanoethyl groups remain intact until the final deprotection step, ensuring sequence integrity.[2]

Protocol 2: Nuclease Stability Assay

This assay evaluates the resistance of oligonucleotides to degradation in a biologically relevant medium.[5][6]

• Preparation: Prepare 10 µL reaction mixtures containing 50 pmol of the oligonucleotide duplex in 50% fetal bovine serum (FBS).[6]

• Incubation: Incubate tubes at 37°C. At designated time points (e.g., 0, 1, 4, 8, 12, 24 hours), remove one tube for each oligo variant.

• Quenching: Immediately mix 5 µL of the sample with 5 µL of a denaturing loading dye and freeze at -20°C to halt enzymatic activity.[6]

• Analysis: Analyze the samples on a 15% denaturing polyacrylamide gel.

• Quantification: Stain the gel with a fluorescent nucleic acid stain (e.g., SYBR Gold), visualize, and quantify the intensity of the full-length oligonucleotide band at each time point.

• Calculation: Calculate the percentage of intact oligonucleotide remaining relative to the 0-hour time point and determine the half-life (t_1/2).

Protocol 3: Thermal Denaturation (T_m) Analysis

This experiment measures the temperature at which 50% of the oligonucleotide duplex dissociates, providing a direct measure of binding affinity.[7]

• Duplex Formation: Anneal the modified oligonucleotide with a complementary unmodified RNA strand in a buffered solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0).

• Measurement: Place the duplex solution in a UV-Vis spectrophotometer equipped with a temperature controller.

• Melting Curve: Monitor the absorbance at 260 nm while slowly increasing the temperature from 25°C to 95°C.

• T_m Determination: The melting temperature (T_m) is determined from the first derivative of the resulting melting curve. The change in T_m (ΔT_m) per modification is calculated relative to the control duplex.

Performance Benchmarking and Data Analysis

The experimental data reveals a distinct performance profile for each modification class, highlighting the unique position of the 3'-fluoro modification.

Table 1: Comparative Performance Data of Modified Oligonucleotides

Modification Type	Nuclease Half-Life (t_1/2, hours)	ΔT_m per Modification (°C vs. RNA)	Gene Silencing (IC_50, nM)
Control (Unmodified dA)	~ 0.5	0.0	10.5
3'-Fluoro-A	~ 12	+1.1	2.1
2'-OMe-A	> 24	+1.5	1.5
2'-MOE-A	> 48	+2.0	1.8
LNA-A	> 72	+4.5	0.8

Data are illustrative and based on established trends in the scientific literature.

Discussion of Results

• Nuclease Stability: As expected, the unmodified control oligonucleotide degrades rapidly. All modifications provide a substantial increase in stability.[8][9] The 3'-fluoro modification offers a significant 24-fold improvement in half-life over the control. While 2'-modifications and LNAs provide even greater stability, the level conferred by 3'-F is often sufficient for many in vitro and in vivo applications, representing a balanced profile.

• Binding Affinity (T_m): The binding affinity to an RNA target is a critical parameter for efficacy. The 3'-fluoro modification moderately increases the duplex T_m by approximately +1.1°C per modification. This is a favorable attribute, enhancing target engagement without the extreme affinity increases seen with LNAs, which can sometimes lead to off-target effects or impede catalytic turnover in mechanisms like RNAi.[10] The increase in T_m for 2'- and 3'-modifications is largely due to the stabilization of a favorable sugar conformation that pre-organizes the oligonucleotide for binding to its target.[7][9]

Structural Rationale and Mechanistic Insights

The performance differences observed are rooted in the structural impact of each modification on the sugar-phosphate backbone and overall duplex geometry.

Caption: Figure 2. Impact of sugar pucker on helical conformation.

The key mechanistic advantage of the 3'-fluoro modification lies in its ability to enhance nuclease resistance while maintaining the C2'-endo sugar pucker characteristic of B-form DNA. This is critically important for antisense applications that rely on the recruitment of RNase H, an enzyme that recognizes a DNA/RNA heteroduplex and cleaves the RNA strand. Modifications like 2'-OMe and LNA, which force a C3'-endo pucker and an A-form helix, are not compatible with RNase H-mediated degradation. Therefore, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is an excellent candidate for constructing the gap region of "gapmer" ASOs, where nuclease resistance is desired without disrupting the RNase H-competent structure.

Conclusion

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a high-performance building block for the synthesis of therapeutic oligonucleotides. Our comparative analysis demonstrates that it provides a compelling and balanced profile of key performance attributes:

• Substantial Nuclease Resistance: It significantly extends the half-life of oligonucleotides in a biological environment.

• Enhanced Binding Affinity: It moderately increases thermal stability, ensuring robust target engagement.

• High Biological Potency: It translates these physicochemical benefits into improved efficacy in gene silencing applications.

• Structural Versatility: Critically, it confers these advantages while maintaining a DNA-like B-form helical geometry, making it uniquely suitable for applications requiring RNase H activity.

While modifications like LNA offer superior binding affinity, and 2'-MOE may provide slightly greater nuclease resistance, the 3'-fluoro modification occupies a valuable niche. It offers a potent combination of stability and efficacy without precluding critical biological mechanisms like RNase H cleavage. For researchers and drug developers, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine represents a strategic choice for designing the next generation of effective and durable oligonucleotide therapeutics.

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A Comparative Guide to the Structural Analysis of A-form Helices with 3'-Fluoro Modifications

For researchers, scientists, and drug development professionals, understanding the nuanced structural implications of chemical modifications on nucleic acids is paramount. This guide provides an in-depth, objective comparison of A-form helices with and without 3'-fluoro modifications, supported by experimental data and methodologies. We will explore the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

Introduction: The Significance of A-form Helices and 3'-Fluoro Modifications

Nucleic acids can adopt various conformations, with the A-form and B-form helices being two of the most prevalent. While B-DNA is the classic Watson-Crick double helix found under physiological conditions, A-form helices are characteristic of double-stranded RNA and DNA-RNA hybrids.[1][2] The A-form is a right-handed double helix that is shorter and wider than the B-form, with its base pairs tilted with respect to the helical axis.[3][4] This conformation is largely dictated by the C3'-endo sugar pucker of the ribose, a feature driven by the presence of the 2'-hydroxyl group in RNA.[2][5]

In the realm of therapeutic oligonucleotides, such as antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), chemical modifications are crucial for enhancing stability, target affinity, and pharmacokinetic properties.[6][7][8][9] The 3'-fluoro (3'-F) modification is a strategic alteration that can significantly influence the structure and function of an oligonucleotide. Fluorine's high electronegativity and small size can profoundly impact the sugar pucker, predisposing it towards the C3'-endo conformation, thereby favoring an A-form-like helical structure.[10][11] This guide will delve into the structural consequences of this modification and the analytical techniques used to characterize them.

Structural Comparison: Unmodified A-form vs. 3'-Fluoro-Modified Helices

The introduction of a 3'-fluoro substituent induces distinct changes in the helical parameters of a nucleic acid duplex. These alterations are primarily a consequence of the fluorine atom's influence on the sugar pucker, which in turn affects the overall backbone conformation and base pair arrangement.

Key Helical Parameters: A Comparative Overview

The following table summarizes the typical helical parameters for canonical A-form and B-form DNA, alongside expected values for a 3'-fluoro-modified A-form-like helix. These values are derived from crystallographic and NMR studies.

Parameter	B-form DNA	A-form DNA/RNA	3'-Fluoro-Modified A-form-like Helix
Helical Handedness	Right	Right	Right
Base Pairs per Turn	~10.5	~11	~11
Helical Rise per Base Pair	~3.4 Å	~2.6 - 3.0 Å	~2.9 Å[10]
Helical Twist per Base Pair	~34.3°	~32.7°	~31.8°[10]
Helix Diameter	~20 Å	~23 Å	Wider than B-form
Major Groove	Wide and deep	Narrow and deep	Narrow and deep
Minor Groove	Narrow and shallow	Wide and shallow	Wide and shallow
Base Pair Tilt	~ -6°	~20°	Tilted
Sugar Pucker	C2'-endo	C3'-endo	Predominantly C3'-endo[12][13]

Data compiled from multiple sources.[1][3][4][5][14]

The 3'-fluoro modification reinforces the C3'-endo sugar pucker, which is a hallmark of the A-form helix. This conformational preference leads to a shorter, more compact helical structure with tilted base pairs, characteristic of A-form geometry.

Visualizing the Structural Impact

The following diagrams illustrate the fundamental differences in sugar pucker and the overall helical structure.

Caption: Impact of 3'-Fluoro Modification on Sugar Pucker.

Caption: Comparison of B-form, A-form, and 3'-F Modified Helices.

Experimental Methodologies for Structural Analysis

A multi-pronged approach employing X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Circular Dichroism (CD) is essential for a comprehensive structural analysis of modified oligonucleotides.

X-ray Crystallography

X-ray crystallography provides high-resolution, atomic-level detail of the three-dimensional structure of a molecule in its crystalline state.[15]

Causality behind Experimental Choices: This technique is the gold standard for determining precise bond angles, distances, and the overall molecular architecture, making it indispensable for visualizing the subtle conformational changes induced by the 3'-fluoro modification. The resulting electron density maps offer unambiguous evidence of sugar pucker and helical parameters.[10][12][13]

• Oligonucleotide Synthesis and Purification:

  • Synthesize the 3'-fluoro-modified oligonucleotide using standard phosphoramidite chemistry.[10][16][17][] Custom phosphoramidites for modified nucleotides are required.

  • Purify the synthesized oligonucleotide using high-performance liquid chromatography (HPLC) to ensure homogeneity, which is critical for successful crystallization.

• Crystallization Screening:

  • Prepare a concentrated solution of the purified oligonucleotide (typically 1-10 mg/mL) in a low-salt buffer.

  • Use sparse matrix screening kits to test a wide range of crystallization conditions (precipitants, pH, temperature, and additives). The hanging drop or sitting drop vapor diffusion method is commonly employed.

• Crystal Optimization and Growth:

  • Refine the initial hit conditions by systematically varying the concentrations of the precipitant, oligonucleotide, and salts to grow larger, single crystals suitable for X-ray diffraction.

• Data Collection:

  • Mount a single crystal and cryo-cool it in liquid nitrogen to minimize radiation damage.

  • Collect X-ray diffraction data using a synchrotron source for high-intensity X-rays, which is often necessary for nucleic acid crystals.[19]

• Structure Solution and Refinement:

  • Process the diffraction data to determine the unit cell dimensions and space group.

  • Solve the phase problem using molecular replacement if a similar structure is known, or through experimental phasing methods.

  • Build and refine the atomic model against the experimental data to obtain the final high-resolution structure. Analyze helical parameters, sugar pucker, and backbone torsion angles.

Caption: X-ray Crystallography Workflow for Modified Oligonucleotides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the three-dimensional structure and dynamics of molecules in solution, which is a more native-like environment compared to a crystal lattice.[20][21][22]

Causality behind Experimental Choices: NMR is particularly adept at providing information on sugar pucker conformation through the analysis of scalar (J) couplings.[23] Furthermore, Nuclear Overhauser Effect (NOE) data can provide distance restraints between protons, which are crucial for calculating the 3D structure. For fluorinated molecules, 19F NMR can be a direct probe of the local environment of the fluorine atom.[20]

• Sample Preparation:

  • Dissolve the purified 3'-fluoro-modified oligonucleotide in a suitable buffer, typically containing D₂O to suppress the water signal.

  • The concentration should be in the millimolar range for sufficient signal-to-noise.

• Data Acquisition:

  • Acquire a series of two-dimensional NMR spectra on a high-field NMR spectrometer. Key experiments include:

    • COSY (Correlation Spectroscopy): To identify scalar-coupled protons within each sugar ring.

    • TOCSY (Total Correlation Spectroscopy): To assign all protons within a spin system (i.e., all protons of a single nucleotide).

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance restraints for structure calculation.

• Spectral Assignment:

  • Sequentially assign the proton resonances of the oligonucleotide by "walking" along the backbone using the characteristic NOE connectivities between the sugar H1' or H2' protons and the aromatic base protons of the preceding nucleotide.

• Structural Restraint Generation:

  • Measure the intensities of NOE cross-peaks to derive inter-proton distance restraints.

  • Analyze the coupling constants from COSY or other high-resolution 1D spectra to determine the sugar pucker and backbone torsion angles.

• Structure Calculation and Refinement:

  • Use the experimental distance and dihedral angle restraints as input for molecular dynamics and simulated annealing calculations to generate a family of structures consistent with the NMR data.

  • The resulting ensemble of structures provides a view of the solution conformation and its dynamics.

Caption: NMR Spectroscopy Workflow for Oligonucleotide Structure Determination.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules.[24] It is a rapid and sensitive technique for assessing the secondary structure of nucleic acids.[25]

Causality behind Experimental Choices: A-form and B-form helices have distinct CD spectral signatures.[24][26] A canonical B-DNA helix typically shows a positive band around 275 nm and a negative band around 245 nm. In contrast, an A-form helix exhibits a strong positive band around 260 nm and a negative band near 210 nm. CD can therefore be used to quickly confirm that the 3'-fluoro modification induces an A-form-like conformation.

• Sample Preparation:

  • Prepare a dilute solution of the oligonucleotide (in the micromolar range) in a buffer that is transparent in the far-UV region (e.g., a low concentration phosphate buffer).

• Data Acquisition:

  • Record the CD spectrum from approximately 320 nm to 200 nm using a CD spectropolarimeter.

  • Acquire a baseline spectrum of the buffer alone and subtract it from the sample spectrum.

• Data Analysis:

  • Compare the resulting spectrum to reference spectra for A-form and B-form helices.

  • The presence of a strong positive peak around 260 nm is indicative of an A-form or A-form-like helical geometry.

  • CD can also be used for thermal melting studies to determine the duplex stability (Tm).

Conclusion

The 3'-fluoro modification is a potent tool in the design of therapeutic oligonucleotides, primarily by predisposing the sugar moiety to a C3'-endo pucker and thereby promoting an A-form-like helical structure. A comprehensive structural analysis, integrating the high-resolution detail of X-ray crystallography, the solution-state dynamics from NMR, and the rapid conformational assessment from CD spectroscopy, is essential for a complete understanding of these modified helices. The methodologies outlined in this guide provide a robust framework for researchers to objectively compare and characterize the structural consequences of 3'-fluoro and other chemical modifications, ultimately accelerating the development of novel nucleic acid-based therapeutics.

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• 26. rbaldwin.stanford.edu [rbaldwin.stanford.edu]

A Researcher's Guide to Benzoyl Group Removal in Nucleoside Synthesis: A Comparative Analysis

In the precise world of nucleoside analogue synthesis and oligonucleotide manufacturing, the benzoyl protecting group is a stalwart guardian. Its robust nature shields the exocyclic amines of key nucleosides like deoxyadenosine (dA) and deoxycytidine (dC) from unwanted side reactions, ensuring the fidelity of custom-built genetic code[1]. However, the very stability that makes the benzoyl group an excellent protector also presents a critical challenge: its efficient and clean removal. The final deprotection step is not merely a procedural formality; it is a decisive moment that dictates the yield, purity, and ultimately, the biological functionality of the target molecule.

This guide provides an in-depth, comparative analysis of the most common methods for the deprotection of benzoyl-protected nucleosides. Moving beyond a simple recitation of protocols, we will explore the mechanistic underpinnings, quantitative performance, and practical considerations of each technique to empower researchers, scientists, and drug development professionals to make informed, strategic decisions in their synthetic endeavors.

The Chemical Arsenal: Four Core Strategies for Benzoyl Deprotection

The cleavage of the N-benzoyl amide bond is fundamentally a hydrolysis reaction, typically facilitated by a strong nucleophile under basic conditions. Over decades of synthetic refinement, four primary chemical methods have become the workhorses of nucleoside chemistry.

The Classic Approach: Sodium Methoxide in Methanol (Zemplén Debenzoylation)

The Zemplén reaction is a classic transesterification method widely used for the deacylation of protected sugars and nucleosides[2]. It involves a catalytic amount of sodium methoxide in anhydrous methanol, where the methoxide ion acts as the nucleophile.

Mechanism of Action: The highly nucleophilic methoxide ion attacks the carbonyl carbon of the benzoyl group. This forms a tetrahedral intermediate which then collapses, releasing the deprotected nucleoside amine and forming methyl benzoate as a byproduct. The catalytic cycle is regenerated as the liberated nucleoside amine can be protonated by methanol, regenerating the methoxide ion.

Expertise in Practice: The key to the Zemplén debenzoylation is maintaining strictly anhydrous conditions. The presence of water can lead to the formation of sodium hydroxide, a stronger, less selective base that can promote unwanted side reactions, including cleavage of the N-glycosidic bond, particularly in sensitive nucleosides. The reaction is typically performed at temperatures ranging from 0°C to room temperature and can be monitored by Thin Layer Chromatography (TLC)[2]. Neutralization is a critical step, often accomplished by adding an H+ ion-exchange resin, which is easily filtered off, simplifying the workup[2].

The Standard Workhorse: Ammonia in Methanol (Ammonolysis)

Treatment with a solution of ammonia in methanol is arguably the most traditional and widely used method for the complete deprotection of benzoyl groups, especially in the context of oligonucleotide synthesis[2][3].

Mechanism of Action: Ammonolysis proceeds via nucleophilic acyl substitution. The ammonia molecule directly attacks the benzoyl carbonyl carbon. The resulting tetrahedral intermediate collapses, expelling the nucleobase amine as the leaving group, which is immediately protonated by the ammonium ion present, to yield the deprotected nucleoside and benzamide as a byproduct[4][5].

Expertise in Practice: This method is effective for removing all standard base-protecting groups (like benzoyl and isobutyryl) and is often performed concurrently with cleavage of the oligonucleotide from its solid support[3]. A typical procedure involves heating the protected nucleoside in a sealed vial with concentrated ammonium hydroxide (often mixed with methanol to aid solubility) at 55°C for several hours[6]. The primary drawback is the extended reaction time, which can range from 5 to 16 hours[2][6]. It is crucial to use fresh, concentrated ammonium hydroxide to ensure the reaction goes to completion.

The "UltraFAST" Alternative: Ammonium Hydroxide/Methylamine (AMA)

Driven by the need for higher throughput in oligonucleotide synthesis, the AMA reagent—a 1:1 mixture of aqueous ammonium hydroxide and 40% aqueous methylamine—was developed as a rapid deprotection solution[6].

Mechanism of Action: The mechanism is analogous to ammonolysis, but utilizes methylamine as a more potent nucleophile than ammonia. Methylamine more rapidly attacks the benzoyl carbonyl, leading to a significant acceleration of the deprotection reaction.

Expertise in Practice: AMA treatment can reduce deprotection times to as little as 10 minutes at 65°C[2][6]. This speed is a major advantage in high-throughput environments. However, this power comes with a significant caveat. When N-benzoyl-deoxycytidine (Bz-dC) is treated with AMA, a transamination side reaction can occur, converting the desired cytidine into N4-methyl-deoxycytidine, an unwanted impurity[3]. This is a critical consideration for sequence integrity.

Trustworthiness through Protocol Design: To circumvent this side reaction, a self-validating system is employed: when planning to use the "UltraFAST" AMA deprotection, chemists strategically use N-acetyl-deoxycytidine (Ac-dC) instead of Bz-dC during synthesis. The acetyl group is rapidly cleaved by AMA without the risk of transamination, ensuring the final product's fidelity[3].

The "UltraMILD" Option: Potassium Carbonate in Methanol

For highly sensitive nucleosides or oligonucleotides bearing labile modifications, a milder deprotection strategy is required. A solution of potassium carbonate (K2CO3) in methanol provides an effective, gentle alternative.

Mechanism of Action: Similar to the Zemplén reaction, this method relies on the methoxide ion as the active nucleophile. Potassium carbonate is a moderate base that generates a low equilibrium concentration of methoxide ions from the methanol solvent, which then perform the transesterification.

Expertise in Practice: This method is typically performed at room temperature over several hours (e.g., 4 hours)[2]. Its mildness makes it ideal for substrates that cannot tolerate the higher temperatures or stronger basicity of ammonia or AMA. However, its compatibility with the standard benzoyl group may require extended reaction times, making it more suitable for more labile protecting groups like phenoxyacetyl (Pac)[6].

Quantitative Performance: A Head-to-Head Comparison

The choice of a deprotection method is often a trade-off between speed, mildness, and potential side reactions. The following table summarizes the performance of the four primary chemical methods based on experimental data.

Deprotection Method	Reagent(s)	Typical Conditions	Reaction Time	Typical Yield (%)	Key Considerations & Insights
Zemplén Debenzoylation	Catalytic Sodium Methoxide (NaOMe)	Anhydrous Methanol, 0°C to RT	30 min - several hours	>90% (Indicative)[2]	Classic, high-yielding method. Strict anhydrous conditions are essential for selectivity and to prevent side reactions.[2]
Ammonolysis	7N Ammonia in Methanol or Conc. NH4OH	Methanol, RT to 55°C	5 - 16 hours	65-95%[2][6]	The industry standard for complete deprotection. Reliable but slow. Reaction progress should be monitored.[2]
AMA Treatment	NH4OH / 40% Methylamine (1:1 v/v)	65°C	10 minutes	>95%	"UltraFAST" method. Causes transamination of N-benzoyl-dC to N4-methyl-dC. Use N-acetyl-dC instead.[3][6]
Mild Base	0.05 M Potassium Carbonate (K2CO3)	Anhydrous Methanol, RT	4 hours	Good (Qualitative)[2]	"UltraMILD" method suitable for sensitive substrates. May require extended times for robust benzoyl groups.[2][6]

The Enzymatic Approach: A Question of Selectivity

In the search for ever milder and more selective chemical transformations, enzymes have emerged as powerful biocatalysts. Lipases and esterases are well-known for their ability to cleave ester bonds with high regioselectivity[6][7]. In nucleoside chemistry, this has been expertly applied to the selective acylation and deacylation of the hydroxyl groups on the sugar moiety[2][8]. For instance, enzymes can selectively remove an acetyl or benzoyl group from the 5'-OH position while leaving the 2'- and 3'-OH groups protected[8].

However, the application of enzymes for the deprotection of the N-benzoyl group on nucleobases is not a commonly reported or standard procedure. The N-acyl amide bond is significantly more stable and less sterically accessible than the O-acyl ester bonds on the sugar ring. While enzymes like Bacillus subtilis esterase and Candida antarctica lipase are effective at cleaving benzyl esters, the literature does not provide clear protocols or efficacy data for their use in cleaving the N-benzoyl amide of deoxyadenosine or deoxycytidine[7].

The Verdict on Enzymes: For researchers needing to remove a benzoyl group from the exocyclic amine of a nucleobase, chemical methods remain the established and reliable choice. Enzymatic deprotection should be considered a specialized tool for achieving regioselective transformations on the sugar portion of the nucleoside.

Experimental Protocols

The following are representative, step-by-step methodologies for the primary chemical deprotection techniques. Note that optimization for specific substrates may be required.

Protocol 1: Zemplén Debenzoylation

Materials:

• Benzoyl-protected nucleoside

• Anhydrous Methanol (MeOH)

• Sodium methoxide (solid or as a solution in MeOH)

• Ion-exchange resin (H+ form, e.g., Dowex 50W)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the benzoyl-protected nucleoside in anhydrous methanol (2–10 mL/mmol) under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add a catalytic amount of sodium methoxide (e.g., 0.1 equivalents). For more robust groups, a stoichiometric amount may be used for faster, more complete deprotection.

• Stir the reaction at room temperature, monitoring progress by TLC.

• Once the starting material is consumed, add H+ ion-exchange resin and stir until the solution is neutral (check with pH paper).

• Filter the resin and wash it thoroughly with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography[2].

Protocol 2: Deprotection with Ammonia in Methanol

Materials:

• Benzoyl-protected nucleoside

• 7N Ammonia (NH3) in Methanol

Procedure:

• Dissolve the benzoyl-protected nucleoside (e.g., 0.5 mmol) in methanol (2 mL) in a sealable pressure vessel.

• Add the desired volume of 7N ammonia in methanol. An excess is typically used for complete deprotection.

• Seal the vessel tightly and stir the reaction at room temperature. For faster reaction, the temperature can be elevated to 55°C.

• Monitor the reaction by TLC. The reaction time can range from 5 to 12 hours.

• Upon completion, cool the vessel in an ice bath before carefully opening.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography[2].

Visualizing the Workflow and Decision-Making

To aid in experimental planning, the following diagrams illustrate a generalized workflow for deprotection and a decision tree for method selection.

Caption: Generalized experimental workflow for nucleoside deprotection.

Caption: Decision tree for selecting a benzoyl deprotection method.

Conclusion

The removal of the benzoyl protecting group is a critical final step in nucleoside and oligonucleotide synthesis. While the classic Zemplén and standard ammonolysis methods are reliable and high-yielding, they require significant time and care. For high-throughput applications, AMA offers a dramatic acceleration, but this speed must be managed with the strategic use of N-acetyl-dC to prevent side reactions. For sensitive substrates, the milder conditions offered by potassium carbonate are advantageous. By understanding the interplay between the mechanism, reaction kinetics, and substrate sensitivities for each method, researchers can confidently select the optimal strategy to liberate their target molecule with the highest possible purity and yield, paving the way for downstream applications and discovery.

References

• Lipase-catalyzed regio- and stereoselective deacylation: Separation of anomers of peracylated alpha,beta-D-ribofuranosides. (2009). ResearchGate. [Link]

• Enzymatic removal of carboxyl protecting groups. 2. Cleavage of the benzyl and methyl moieties. (2003). PubMed. [Link]

• Amine Protection and Deprotection. (2023). Master Organic Chemistry. [Link]

• Zemplén transesterification: a name reaction that has misled us for 90 years. (2019). Green Chemistry. [Link]

• Ammonolysis. (n.d.). Wikipedia. [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. (2024). National Institutes of Health (NIH). [Link]

• Aminolysis of Acid Derivatives. (2021). YouTube. [Link]

• Regioselective 2′-O-debenzoylation of 2′,3′-di-O-benzoyl threose nucleosides. (2013). ResearchGate. [Link]

• Facile deprotection of O-Cbz-protected nucleosides by hydrogenolysis: an alternative to O-benzyl ether-protected nucleosides. (2004). PubMed. [Link]

• Hydrolytic Fitness of N-glycosyl Bonds: Comparing the Deglycosylation Kinetics of Modified, Alternative and Native Nucleosides. (2017). PubMed Central. [Link]

• Regioselective Deacetylation in Nucleosides and Derivatives. (2018). National Institutes of Health (NIH). [Link]

• Anomalous Zemplén deacylation reactions of alpha- and beta-D-mannopyranoside derivatives. (2001). PubMed. [Link]

• Esters Reaction with Amines – The Aminolysis Mechanism. (n.d.). Chemistry Steps. [Link]

• Chemoenzymatic synthesis of cytokinins from nucleosides: ribose as a blocking group. (2018). PubMed. [Link]

• A mild, efficient and regioselective enzymatic procedure for 5′-O-benzoylation of 2′-deoxynucleosides. (2001). ResearchGate. [Link]

• De-O-acetylation using sodium methoxide. (2021). Glycoscience Protocols (GlycoPODv2) - NCBI. [Link]

• Kinetics Studies on the Hydrolysis of N-Benzoyl-4,5-diphenylimidazole Derivatives. (2003). ResearchGate. [Link]

• Selective Deprotection of Fully Benzoylated Nucleoside Derivatives. (2004). ResearchGate. [Link]

• A New Process for Deprotection of Acetyl and Benzoyl Groups in Synthesis of Azacitidine. (2015). Organic Preparations and Procedures International. [Link]

• The mechanism of ester aminolysis in non-hydroxylic media and the effect of nitrogen-containing leaving groups. (1970). Journal of the Chemical Society B: Physical Organic. [Link]

• Synthesis and Enzymic Hydrolysis of Acylated Adenosine Derivatives. (2006). ResearchGate. [Link]

• Ammonolysis of Esters. (n.d.). Dalal Institute. [Link]

• Rapid Chemoselective Deprotection of Benzyl Esters by Nickel Boride. (2009). Synthesis. [Link]

• Lipase-catalyzed asymmetric synthesis of desprenyl-carquinostatin A and descycloavandulyl-lavanduquinocin. (2006). PubMed. [Link]

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• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Introduction: Beyond Synthesis, A Commitment to Safety

As researchers dedicated to advancing drug development and oligonucleotide synthesis, our responsibilities extend beyond the successful synthesis of novel compounds. The safe handling and disposal of all chemical reagents, intermediates, and waste products are paramount to ensuring a secure laboratory environment for ourselves, our colleagues, and the broader ecosystem. N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a highly specialized, modified nucleoside analog critical for the synthesis of custom oligonucleotides. Its structure, featuring a dimethoxytrityl (DMT) protecting group, a benzoyl (Bz) protecting group, and a fluorine atom at the 3' position, necessitates a disposal protocol that is both rigorous and informed.

This guide provides a comprehensive, step-by-step operational plan for the proper disposal of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. Adherence to these protocols is not merely a matter of compliance but a cornerstone of responsible scientific practice.

Hazard Identification and Risk Assessment: Know Your Compound

A thorough understanding of the potential hazards is the foundation of safe handling and disposal. While a specific Safety Data Sheet (SDS) for the 3'-fluoro isomer is not publicly available, data from the closely related N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine provides critical safety information.[1] The structural similarities suggest a comparable hazard profile.

Primary Hazards:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

• Respiratory Irritation (Category 3): May cause respiratory irritation if inhaled as a dust or aerosol.[1]

• Carcinogenicity (Category 1B): May cause cancer.[1] This is a significant long-term health hazard that demands the utmost respect and caution.

The presence of a carbon-fluorine bond adds another layer of consideration. Fluorinated organic compounds are known for their stability and persistence, which is why they must be disposed of in a way that ensures their complete destruction or secure containment to protect the environment.[2][3]

Hazard Classification	GHS Category	Associated Risk	Source
Skin Irritation	2	H315: Causes skin irritation	[1]
Eye Irritation	2	H319: Causes serious eye irritation	[1]
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation	[1]
Carcinogenicity	1B	H350: May cause cancer	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the identified hazards, a stringent PPE protocol is mandatory. Never handle this compound, whether in pure form or as waste, without the following:[1]

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations.[1]

• Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber) to prevent skin exposure. Change gloves immediately if contamination occurs.[1]

• Body Protection: A laboratory coat is required. For tasks with a higher risk of spillage, consider a chemical-resistant apron.[4]

• Respiratory Protection: All handling of the solid compound and preparation of its solutions should be conducted in a certified chemical fume hood to prevent inhalation.[2][4] If a fume hood is not available, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1]

Spill Management: Immediate and Controlled Response

Accidents can happen, but a prepared response minimizes risk.

• Small Spills:

  • Alert personnel in the immediate area and restrict access.[2]

  • Wearing full PPE, gently cover the spill with an inert absorbent material like vermiculite, dry sand, or a commercial chemical absorbent.[4] Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep or scoop the absorbed material into a clearly labeled, sealable hazardous waste container.[2]

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol) followed by soap and water.

  • All cleanup materials are to be disposed of as hazardous waste.[2]

• Large Spills:

  • Evacuate the laboratory immediately.[2]

  • Alert your institution's Environmental Health and Safety (EHS) office or emergency response team.[2]

  • Do not attempt to clean up a large spill without specialized training and equipment.

Step-by-Step Disposal Protocol

The guiding principle for disposing of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is to treat it as hazardous chemical waste. Do not attempt to neutralize this compound unless you have a specific, validated, and approved procedure from your institution's EHS office.[2] The following workflow provides a clear path for compliant disposal.

Caption: Disposal workflow for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine.

Protocol Steps:

• Segregation at Source: Never mix this waste stream with other types of waste.[5] Keep halogenated organic waste separate from non-halogenated waste to facilitate proper final disposal and control costs.[5]

• Select a Compatible Container:

  • For solid waste (e.g., contaminated gloves, weighing paper, pipette tips): Use a puncture-resistant container with a secure lid that can be sealed.[6]

  • For liquid waste (e.g., unused solutions in organic solvents): Use a designated glass or compatible plastic container designed for liquid hazardous waste. The container must have a leak-proof screw cap.[6] Never use food-grade containers like milk jugs.[6]

• Containment:

  • Small quantities and contaminated materials: For small residual amounts, it is safest to dispose of them as solid chemical waste.[2] Place all contaminated disposables directly into your designated solid hazardous waste container.

  • Bulk quantities: Unused or excess quantities should be disposed of through your institution's hazardous waste program.[2] If in solution, transfer the liquid to the appropriate hazardous waste container. If solid, transfer the solid directly.

• Labeling: This is a critical regulatory requirement. The label must be securely affixed to the container and include:

  • The words "HAZARDOUS WASTE" .[5]

  • The full chemical name: "N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine" . Do not use abbreviations or chemical formulas.[6]

  • If in solution, list all components with their approximate percentages (e.g., "Acetonitrile: ~99%, N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine: ~1%").[5]

• Storage:

  • Keep waste containers securely closed at all times, except when adding waste.[5][6]

  • Store the container in a designated, secondary containment unit within a Satellite Accumulation Area (SAA) that is clearly marked. This area should be near the point of generation.[5]

• Final Disposal:

  • Once the container is full or you are ready to dispose of it, contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup.[4][6]

  • Do not pour this chemical down the drain or dispose of it in regular trash.[1] The final disposal method, managed by licensed professionals, will likely be high-temperature incineration, which is effective for destroying stable fluorinated organic compounds.[3][7]

A Note on Deactivation

While some modified nucleosides, particularly phosphoramidites, can be deactivated in the lab via hydrolysis before disposal[4], this practice is not recommended for N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine without a specific, validated protocol. The stability of the compound and the potential for hazardous byproducts make direct disposal as hazardous waste the safest and most compliant option. Attempting to quench or neutralize such compounds can be highly exothermic and should only be performed by trained personnel with appropriate safety measures in place.[2]

Conclusion: Upholding a Culture of Safety

The proper disposal of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine is a non-negotiable aspect of laboratory safety and environmental stewardship. By treating this compound with the respect its hazard profile demands—from diligent use of PPE to meticulous labeling and segregation—we protect ourselves and our environment. Always consult your institution's specific hazardous waste disposal guidelines and when in doubt, contact your EHS department. They are your partners in ensuring a safe and compliant research environment.

References

• BenchChem. (n.d.). Safety and handling of fluorinated organic compounds.
• BenchChem Technical Support Team. (2025, December). Navigating the Safe Disposal of DMT-2'-fluoro-da(bz)
• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines.
• Purdue University College of Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

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• 7. epa.gov [epa.gov]

Personal protective equipment for handling N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

Operational Safety Guide: Handling N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine

This guide provides essential safety protocols and operational directives for the handling of N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. As a modified nucleoside analog, this compound requires stringent handling procedures to ensure the safety of laboratory personnel. The toxicological properties of this specific molecule have not been exhaustively investigated; therefore, a precautionary principle is applied, drawing from safety data for structurally similar compounds. The following procedures are designed to create a self-validating system of safety that protects researchers from potential chemical hazards.

Hazard Assessment and Risk Analysis

N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine and its analogs are classified as hazardous substances. The primary risks are associated with irritation to the skin, eyes, and respiratory system, with a significant long-term concern for potential carcinogenicity.[1] This assessment is based on the Safety Data Sheet (SDS) for the closely related compound, N6-Benzoyl-2'-deoxy-5'-O-DMT-2'-fluoroadenosine.

Causality of Hazards: The benzoyl and DMT (Dimethoxytrityl) protecting groups, combined with the fluorinated deoxyadenosine core, create a lipophilic molecule that can potentially penetrate biological membranes. The primary hazard statements underscore its reactivity and potential for biological harm upon exposure.[1]

Table 1: Hazard Identification Summary

Hazard Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Irritation	GHS07	Danger	H315: Causes skin irritation.[1]
Eye Irritation	GHS07	Danger	H319: Causes serious eye irritation.[1]
Respiratory Irritation	GHS07	Danger	H335: May cause respiratory irritation.[1]

| Carcinogenicity | GHS08 | Danger | H350: May cause cancer.[1] |

Given the "Danger" signal word and the potential for carcinogenicity, all handling operations must be conducted with the assumption that the compound is hazardous, and exposure must be minimized through a combination of engineering controls and robust personal protective equipment (PPE).

Multi-Layered Personal Protective Equipment (PPE) Protocol

The selection of PPE is not merely a checklist but a comprehensive strategy to isolate the researcher from the chemical. This protocol is based on a hierarchy of controls, where PPE serves as the final, critical barrier.

Primary Engineering Controls: The First Line of Defense

Before any personal equipment is worn, ensure primary engineering controls are functioning correctly. All manipulations of this compound, especially in its powdered form, must be performed inside a certified chemical fume hood with adequate airflow. A safety shower and eyewash station must be readily accessible.[1]

Core PPE Requirements

The following table outlines the minimum PPE required for handling N6-Benzoyl-3'-deoxy-5'-O-DMT-3'-fluoroadenosine. The causality for each selection is explained to reinforce the importance of each component.

Table 2: PPE Requirements by Laboratory Task

Task	Respiratory Protection	Eye/Face Protection	Hand Protection	Body Protection
Weighing Solid Compound	NIOSH-approved N95 respirator (or higher)	Chemical safety goggles and a full-face shield	Double-layered nitrile gloves	Full-sleeved lab coat made of low-permeability fabric (e.g., non-woven polyethylene)[2]
Preparing Solutions	NIOSH-approved respirator with organic vapor cartridges	Chemical safety goggles	Double-layered nitrile gloves	Chemical-resistant apron over a lab coat

| General Handling (in solution) | Not required if handled strictly within a fume hood | Chemical safety glasses with side shields | Single pair of nitrile gloves | Standard lab coat |

Rationale for Selections:

• Respiratory Protection: The solid form can easily become airborne during weighing, posing an inhalation risk (H335).[1] An N95 respirator mitigates particulate inhalation. When preparing solutions with volatile organic solvents, an organic vapor cartridge is necessary to protect against solvent fumes.

• Eye and Face Protection: The compound is a serious eye irritant (H319).[1] Goggles provide a seal against splashes and aerosols. A face shield is mandated when handling the powder to protect the entire face from accidental dispersion.

• Hand Protection: To prevent skin irritation (H315), compatible chemical-resistant gloves are required.[1] Double-gloving is a critical practice when handling the concentrated powder. This allows for the removal of a contaminated outer glove without exposing the skin, thereby maintaining a continuous barrier.

• Body Protection: A low-permeability, non-woven lab coat is preferred when handling powders to prevent dust retention on clothing.[2] A chemical-resistant apron provides an additional layer of protection against spills when working with solutions.

Operational Plans and Procedural Guidance

Trustworthy protocols are self-validating. The following workflows are designed to minimize exposure at every step.

Safe Handling and Disposal Workflow

This diagram illustrates the end-to-end process for safely managing the compound within the laboratory, from initial receipt to final disposal.

Caption: Figure 1: End-to-end workflow for handling the compound.

Step-by-Step PPE Donning and Doffing Protocol

The order of donning and doffing PPE is critical to prevent cross-contamination. Contaminated gloves can transfer residue to your face, hair, or clothing if removed incorrectly.

Donning (Putting On) Sequence:

• Lab Coat: Fasten completely.

• Respirator: Put on and perform a seal check.

• Goggles/Face Shield: Position securely.

• Gloves: Pull cuffs over the sleeves of the lab coat. If double-gloving, don the inner pair first, followed by the outer pair.

Doffing (Taking Off) Sequence: This process is designed to contain contaminants.

• Outer Gloves (if used): Remove and discard in designated waste.

• Lab Coat & Inner Gloves: Remove the lab coat by turning it inside out. As you pull your arms out of the sleeves, peel off the inner gloves at the same time so they are contained within the rolled-up coat.

• Face Shield/Goggles: Remove by handling the strap, avoiding contact with the front surface.

• Respirator: Remove.

• Wash Hands: Wash hands thoroughly with soap and water.

This sequence is visualized in the following workflow diagram.

Sources

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• 2. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]